Benzyl 4-bromophenyl sulfide

• CAS: 53136-21-3

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of Benzyl 4-bromophenyl sulfide

Executive Summary

This technical guide provides a comprehensive overview of the synthesis of Benzyl 4-bromophenyl sulfide, a molecule of interest in medicinal chemistry and materials science. The primary focus is on the robust and widely applicable S-alkylation of 4-bromothiophenol with benzyl bromide, a method analogous to the classical Williamson ether synthesis. We will delve into the mechanistic underpinnings of this SN2 reaction, provide a detailed, field-proven experimental protocol, and outline the necessary steps for purification and characterization. This document is intended for researchers and professionals in chemical synthesis and drug development, offering insights into reaction optimization, safety considerations, and troubleshooting.

Introduction: Significance and Synthetic Strategy

Benzyl aryl sulfides are a class of thioethers that serve as crucial building blocks in the development of novel therapeutic agents and functional materials.[1] Their structural motif is present in molecules with a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[2] Benzyl 4-bromophenyl sulfide, with its specific substitution pattern, offers two key sites for further chemical modification: the bromine-substituted aromatic ring (amenable to cross-coupling reactions) and the benzylic position.

The core of this synthesis is the formation of a carbon-sulfur (C-S) bond. The most direct and reliable method for constructing this specific molecule is the nucleophilic substitution reaction between a sulfur nucleophile (a thiolate) and a suitable carbon electrophile (an alkyl halide).[3] This approach is favored for its high efficiency, mild reaction conditions, and broad substrate scope.

Compound Properties:

Property	Value	Reference
IUPAC Name	1-(benzylsulfanyl)-4-bromobenzene	[4]
Molecular Formula	C₁₃H₁₁BrS	[4]
Molecular Weight	279.20 g/mol	[4]
Appearance	Solid

| CAS Number | 53136-21-3 |[4] |

Mechanistic Causality: The SN2 Pathway

The synthesis of benzyl 4-bromophenyl sulfide proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[5] Understanding the role of each component is critical for experimental success.

• Generation of the Nucleophile: The reaction begins with the deprotonation of 4-bromothiophenol. Thiols are significantly more acidic (pKa ≈ 6-8) than their alcohol counterparts due to the larger size and greater polarizability of the sulfur atom, which better stabilizes the resulting negative charge.[6] A moderately strong base, such as potassium carbonate (K₂CO₃), is sufficient to quantitatively generate the highly nucleophilic 4-bromothiophenolate anion.

• The Electrophile: Benzyl bromide serves as an excellent electrophile for SN2 reactions. The carbon atom of the methylene bridge (-CH₂) is electrophilic due to the electron-withdrawing nature of the adjacent bromine atom. Furthermore, the benzylic position is activated towards substitution because the transition state is stabilized by the adjacent phenyl ring's π-system. Primary halides like benzyl bromide are ideal, as they are sterically unhindered and less prone to competing elimination (E2) reactions.[7]

• The SN2 Attack: The generated thiolate anion performs a backside attack on the benzylic carbon of benzyl bromide. This concerted step involves the simultaneous formation of the new C-S bond and the breaking of the C-Br bond, with the bromide ion acting as the leaving group.[5]

• The Role of the Solvent: The choice of solvent is crucial. A polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or acetonitrile, is ideal. These solvents can solvate the potassium cation but do not form a strong solvation shell around the thiolate nucleophile, leaving it "naked" and highly reactive.[8] Protic solvents, like ethanol or water, would solvate and deactivate the nucleophile through hydrogen bonding, slowing the reaction.

The overall mechanism is depicted below.

Caption: S_N2 mechanism for the synthesis of Benzyl 4-bromophenyl sulfide.

Experimental Protocol: A Self-Validating System

This protocol is designed for reproducibility and high yield. Each step includes a rationale to ensure the procedure is self-validating.

Materials & Reagents:

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume
4-Bromothiophenol	C₆H₅BrS	189.07	10.0	1.89 g
Benzyl Bromide	C₇H₇Br	171.04	10.5 (1.05 eq)	1.25 mL
Potassium Carbonate	K₂CO₃	138.21	15.0 (1.5 eq)	2.07 g
DMF (anhydrous)	C₃H₇NO	73.09	-	50 mL
Ethyl Acetate	C₄H₈O₂	88.11	-	~200 mL

| Brine (sat. NaCl) | NaCl(aq) | - | - | ~100 mL |

Step-by-Step Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromothiophenol (1.89 g, 10.0 mmol) and finely powdered potassium carbonate (2.07 g, 15.0 mmol). Rationale: Using powdered K₂CO₃ increases its surface area, facilitating a faster and more efficient deprotonation.

  • Add 50 mL of anhydrous DMF via syringe. Rationale: Anhydrous solvent prevents unwanted side reactions and ensures the base is not consumed by water.

  • Stir the resulting suspension at room temperature for 15 minutes. The mixture should become slightly yellow as the thiolate forms.

• Addition of Electrophile:

  • Slowly add benzyl bromide (1.25 mL, 10.5 mmol) to the stirring suspension using a syringe. Rationale: A slight excess of the alkylating agent ensures the complete consumption of the valuable thiol. Slow addition helps to control any potential exotherm.

  • Allow the reaction to stir at room temperature.

• Reaction Monitoring:

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase). Spot the starting thiol and co-spot with the reaction mixture.

  • The reaction is complete when the 4-bromothiophenol spot has been completely consumed (typically 2-4 hours). Rationale: TLC is a rapid and effective way to confirm the consumption of the limiting reagent, preventing unnecessarily long reaction times.

• Work-up and Extraction:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing 100 mL of deionized water. Rationale: This step quenches the reaction and dissolves the inorganic salts (K₂CO₃, KBr).

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL). Rationale: The organic product is much more soluble in ethyl acetate than in water. Multiple extractions ensure maximum recovery.

  • Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL). Rationale: Washing with water removes residual DMF, and the brine wash helps to break any emulsions and removes the bulk of the dissolved water from the organic layer.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Rationale: Complete removal of water is essential before solvent evaporation to obtain a dry, pure product.

• Purification:

  • The resulting crude solid can be purified by recrystallization from ethanol or isopropanol. Dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

  • Filter the crystals and wash with a small amount of cold solvent. Dry under vacuum. Rationale: Recrystallization is an effective method for purifying solid compounds, yielding a product of high purity.

Characterization and Quality Control

The identity and purity of the synthesized Benzyl 4-bromophenyl sulfide should be confirmed by standard analytical techniques.

Expected Analytical Data:

Technique	Expected Results
¹H NMR	δ ~7.4 (d, 2H, Ar-H), δ ~7.3-7.2 (m, 7H, Ar-H), δ ~4.1 (s, 2H, -S-CH₂-Ph). The singlet for the benzylic protons is highly characteristic. The aromatic region will show two distinct patterns corresponding to the two different phenyl rings.
¹³C NMR	δ ~137, ~136, ~132, ~131, ~129, ~128.5, ~127, ~121 (Aromatic Cs), δ ~39 (-S-CH₂-). The spectrum will show 8 distinct aromatic signals and one aliphatic signal for the benzylic carbon.
Mass Spec (EI)	M⁺ peak at m/z ≈ 278/280 (characteristic 1:1 isotopic pattern for Bromine).
Melting Point	A sharp melting point consistent with literature values indicates high purity.

Note: Exact chemical shifts (δ) in NMR are dependent on the solvent used (e.g., CDCl₃).

Integrated Workflow and Safety

The entire process, from planning to final product analysis, can be visualized as a logical workflow.

Caption: Experimental workflow for the synthesis and analysis of the target compound.

Safety Considerations:

• 4-Bromothiophenol: This compound is toxic and corrosive. It possesses a potent, unpleasant stench characteristic of thiols. Always handle in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Benzyl Bromide: This is a lachrymator (causes severe eye irritation and tearing) and a potent alkylating agent. Handle only in a chemical fume hood and avoid inhalation or skin contact.

• DMF: N,N-Dimethylformamide is a suspected reproductive toxin. Minimize exposure by handling it in a fume hood and wearing appropriate gloves.

• Potassium Carbonate: While not highly hazardous, it is a fine powder that can be an irritant upon inhalation. Avoid creating dust.

Conclusion

The S-alkylation of 4-bromothiophenol with benzyl bromide is a highly efficient and reliable method for the synthesis of Benzyl 4-bromophenyl sulfide. By understanding the underlying SN2 mechanism, carefully selecting reagents and conditions, and adhering to a systematic protocol, researchers can consistently obtain this valuable chemical intermediate in high yield and purity. The procedures and insights provided in this guide serve as a robust foundation for its successful synthesis and application in further research endeavors.

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Benzyl 4-bromophenyl sulfide: A Comprehensive Technical Guide for Advanced Research

This guide provides an in-depth analysis of the chemical and physical properties of Benzyl 4-bromophenyl sulfide, a versatile reagent and building block in contemporary organic synthesis and medicinal chemistry. This document is intended for researchers, scientists, and professionals in drug development, offering a blend of theoretical understanding and practical, field-proven insights into its synthesis, reactivity, and potential applications.

Core Molecular Attributes and Physicochemical Properties

Benzyl 4-bromophenyl sulfide, with the CAS Number 53136-21-3, is a diaryl thioether characterized by a benzyl group and a 4-bromophenyl group linked by a sulfur atom.[1][2][3][4] Its molecular structure confers a unique combination of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Key Identifiers and Structural Information:

• IUPAC Name: 1-(Benzylsulfanyl)-4-bromobenzene[1]

• Molecular Formula: C₁₃H₁₁BrS[1][2][4]

• Molecular Weight: 279.20 g/mol [1]

• Canonical SMILES: C1=CC=C(C=C1)CSC2=CC=C(C=C2)Br[1]

• InChI Key: XNMPJRAVZAWQMD-UHFFFAOYSA-N[1][2]

A summary of its key physicochemical properties is presented in Table 1. These parameters are crucial for designing experimental conditions, including solvent selection, reaction temperature, and purification methods.

Table 1: Physicochemical Properties of Benzyl 4-bromophenyl sulfide

Property	Value	Source
Melting Point	64-65 °C	[2]
Density (Predicted)	1.43 ± 0.1 g/cm³	[2]
XLogP3	4.6	[1][2]
Polar Surface Area (PSA)	25.3 Ų	[1][2]

Synthesis of Benzyl 4-bromophenyl sulfide: A Practical Approach

The most direct and widely applicable method for the synthesis of Benzyl 4-bromophenyl sulfide is the nucleophilic substitution reaction between 4-bromothiophenol and a suitable benzyl halide, such as benzyl bromide. This reaction, a variation of the Williamson ether synthesis, proceeds via an Sₙ2 mechanism and is known for its efficiency and high yields.

The underlying principle of this synthesis is the deprotonation of the thiol group of 4-bromothiophenol by a base to form a more nucleophilic thiophenoxide anion. This anion then attacks the electrophilic benzylic carbon of the benzyl halide, displacing the halide and forming the desired thioether bond.

Experimental Protocol: Synthesis of Benzyl 4-bromophenyl sulfide

This protocol describes a robust method for the laboratory-scale synthesis of Benzyl 4-bromophenyl sulfide.

Materials:

• 4-Bromothiophenol

• Benzyl bromide[5]

• Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

• Acetone or Ethanol

• Deionized water

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-bromothiophenol (1.0 equivalent) in acetone or ethanol.

• Base Addition: Add potassium carbonate (1.5 equivalents) or sodium hydroxide (1.1 equivalents) to the solution and stir for 15-20 minutes at room temperature to facilitate the formation of the thiophenoxide salt.

• Addition of Benzyl Bromide: To the stirred suspension, add benzyl bromide (1.05 equivalents) dropwise at room temperature.

• Reaction Progression: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: To the residue, add deionized water and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with deionized water, followed by a brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford Benzyl 4-bromophenyl sulfide as a white solid.

Causality behind Experimental Choices: The choice of a polar aprotic solvent like acetone or a polar protic solvent like ethanol facilitates the dissolution of the reactants and the base. Potassium carbonate is a mild base suitable for this reaction, while sodium hydroxide offers a stronger alternative. The reflux condition provides the necessary activation energy for the Sₙ2 reaction to proceed at a reasonable rate. The aqueous work-up is essential to remove the inorganic salts and any remaining base, while the final purification by column chromatography ensures the high purity of the final product.

Below is a Graphviz diagram illustrating the synthesis workflow.

Caption: Workflow for the synthesis of Benzyl 4-bromophenyl sulfide.

Spectroscopic Characterization

Accurate structural elucidation and purity assessment of Benzyl 4-bromophenyl sulfide are paramount. The following sections detail the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural analysis of Benzyl 4-bromophenyl sulfide.

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzyl and 4-bromophenyl rings, as well as a characteristic singlet for the benzylic methylene protons.

  • δ ~7.4-7.2 ppm (m, 9H): This multiplet corresponds to the aromatic protons of both the benzyl and the 4-bromophenyl rings.

  • δ ~4.1 ppm (s, 2H): This singlet is characteristic of the two benzylic protons (–S–CH₂–Ph).

• ¹³C NMR (101 MHz, CDCl₃): The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.

  • δ ~138-127 ppm: A series of signals corresponding to the aromatic carbons.

  • δ ~39 ppm: The signal for the benzylic carbon (–S–C H₂–Ph).[6]

Infrared (IR) Spectroscopy

The IR spectrum of Benzyl 4-bromophenyl sulfide will exhibit characteristic absorption bands corresponding to the various functional groups present in the molecule.

Table 2: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
3100-3000	C-H stretch	Aromatic
1580-1450	C=C stretch	Aromatic ring
1080-1000	C-Br stretch	Aryl bromide
770-730 and 710-690	C-H bend	Monosubstituted benzene
850-800	C-H bend	p-Disubstituted benzene

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak (M⁺): The mass spectrum will show a molecular ion peak at m/z = 278 and an M+2 peak at m/z = 280 of nearly equal intensity, which is characteristic of the presence of a bromine atom.

• Major Fragmentation Peaks:

  • m/z = 91: This intense peak corresponds to the tropylium cation ([C₇H₇]⁺), formed by the cleavage of the benzylic C-S bond.[6]

  • m/z = 189/191: This pair of peaks corresponds to the 4-bromothiophenolate radical cation.

The fragmentation pattern is a key identifier for the structure of Benzyl 4-bromophenyl sulfide.

Chemical Reactivity and Synthetic Utility

Benzyl 4-bromophenyl sulfide is a versatile synthetic intermediate due to the presence of two reactive sites: the sulfur atom and the carbon-bromine bond.

Oxidation of the Sulfide Moiety

The sulfur atom in Benzyl 4-bromophenyl sulfide can be selectively oxidized to form the corresponding sulfoxide and sulfone. These oxidized derivatives are important in their own right, with applications in medicinal chemistry and materials science.

• Oxidation to Sulfoxide: Selective oxidation to the sulfoxide can be achieved using mild oxidizing agents such as hydrogen peroxide in acetic acid, or sodium periodate.[7]

• Oxidation to Sulfone: Stronger oxidizing agents, such as potassium permanganate or meta-chloroperoxybenzoic acid (m-CPBA), will further oxidize the sulfide or sulfoxide to the corresponding sulfone.[8]

The choice of oxidant and reaction conditions allows for the controlled synthesis of either the sulfoxide or the sulfone.

Experimental Protocol: Oxidation to Benzyl 4-bromophenyl sulfoxide

Materials:

• Benzyl 4-bromophenyl sulfide

• Hydrogen peroxide (30% solution)

• Glacial acetic acid

• Sodium bicarbonate solution

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• Dissolve Benzyl 4-bromophenyl sulfide (1.0 equivalent) in glacial acetic acid.

• Cool the solution in an ice bath and add hydrogen peroxide (1.1 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Once the starting material is consumed, carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the crude sulfoxide, which can be purified by recrystallization or column chromatography.

Self-Validating System: The progress of the oxidation can be easily monitored by TLC, as the sulfoxide is significantly more polar than the starting sulfide. The formation of the sulfone, a potential over-oxidation product, can also be detected as a more polar spot on the TLC plate.

Suzuki-Miyaura Cross-Coupling

The carbon-bromine bond on the phenyl ring provides a handle for carbon-carbon bond formation via palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[9][10][11] This reaction allows for the introduction of a wide variety of aryl, heteroaryl, or vinyl groups, making Benzyl 4-bromophenyl sulfide a valuable precursor for the synthesis of complex biaryl and styrenyl derivatives.

The general mechanism of the Suzuki-Miyaura coupling involves the oxidative addition of the aryl bromide to a palladium(0) catalyst, followed by transmetalation with an organoboron reagent and subsequent reductive elimination to yield the coupled product and regenerate the catalyst.

Below is a Graphviz diagram illustrating the Suzuki-Miyaura coupling reaction of Benzyl 4-bromophenyl sulfide.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Applications in Research and Development

The unique structural features of Benzyl 4-bromophenyl sulfide and its derivatives have led to their exploration in various fields, particularly in drug discovery.

Medicinal Chemistry and Drug Development

Derivatives of benzyl phenyl sulfide have shown promise as potential therapeutic agents. For instance, certain substituted benzyl phenyl sulfides have been investigated for their antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). Furthermore, related sulfonamide-containing structures have been studied as inhibitors of carbonic anhydrase, an enzyme implicated in various physiological and pathological processes.[12][13] The ability to functionalize both the benzyl and the bromophenyl rings allows for the generation of diverse libraries of compounds for structure-activity relationship (SAR) studies.

Organic Synthesis

As a bifunctional molecule, Benzyl 4-bromophenyl sulfide serves as a valuable building block in organic synthesis. The sulfide can be used to introduce the benzylthio group, and the aryl bromide can participate in a wide range of cross-coupling reactions, providing access to a vast array of complex molecular architectures.

Safety and Handling

Benzyl 4-bromophenyl sulfide is classified as hazardous to the aquatic environment.[1] Appropriate safety precautions should be taken during its handling and disposal.

• Hazard Statements: H410: Very toxic to aquatic life with long-lasting effects.[2]

• Precautionary Statements: P273: Avoid release to the environment. P391: Collect spillage. P501: Dispose of contents/container in accordance with local regulations.[2]

It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

Benzyl 4-bromophenyl sulfide is a compound of significant interest to the scientific community, offering a unique combination of chemical properties and synthetic potential. Its straightforward synthesis, coupled with the reactivity of both the sulfide and the aryl bromide moieties, makes it a versatile tool for the construction of complex molecules with potential applications in medicinal chemistry and materials science. This guide has provided a comprehensive overview of its properties, synthesis, reactivity, and applications, intended to serve as a valuable resource for researchers and professionals in the field.

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One-Pot Synthesis of Benzyl 4-bromophenyl sulfide: A Technical Guide for Advanced Chemical Synthesis

Introduction: The Significance of Benzyl 4-bromophenyl sulfide and the Drive Towards Synthetic Efficiency

Benzyl 4-bromophenyl sulfide is a valuable scaffold in medicinal chemistry and materials science, often serving as a key intermediate in the synthesis of more complex molecules. The presence of the aryl bromide provides a reactive handle for further functionalization, for instance, through cross-coupling reactions, while the thioether linkage is a common motif in various biologically active compounds. Traditionally, the synthesis of such unsymmetrical thioethers involves multi-step procedures, often requiring the isolation of foul-smelling and unstable thiol intermediates.[1][2] This not only increases the operational complexity and cost but also raises environmental and safety concerns.

The development of one-pot synthetic protocols, where multiple reaction steps are carried out in a single reaction vessel without the isolation of intermediates, represents a significant advancement in chemical synthesis.[2] These methods offer numerous advantages, including reduced reaction times, minimized waste generation, and improved overall efficiency.[1] This technical guide provides an in-depth exploration of a robust and efficient one-pot synthesis protocol for Benzyl 4-bromophenyl sulfide, grounded in established chemical principles and supported by experimental data. We will delve into the mechanistic underpinnings of the reaction, provide a detailed experimental procedure, and discuss the critical parameters that influence the success of the synthesis.

Strategic Approaches to One-Pot Thioether Synthesis

The synthesis of unsymmetrical sulfides in a single pot can be approached through several strategic pathways, each with its own merits and considerations. The primary challenge lies in the controlled formation of the carbon-sulfur bonds, avoiding the formation of symmetrical side products. Key strategies include:

• Thiol-Free Methodologies: To circumvent the use of volatile and malodorous thiols, odorless sulfur surrogates can be employed. Reagents like potassium thioacetate (PTA) serve as an effective source of the sulfur atom, reacting sequentially with two different electrophiles in a single pot.[1][2][3]

• In Situ Thiol Generation: This approach utilizes a thiol precursor that generates the reactive thiolate species within the reaction mixture. This avoids the need to handle the free thiol directly. Examples of such precursors include xanthates and thiourea.[4][5][6]

• Transition-Metal Catalysis: The formation of C-S bonds can be efficiently catalyzed by various transition metals, most notably palladium and copper.[7][8][9] These catalysts can enable the coupling of aryl halides with a sulfur source under milder conditions.

• Direct Halogen-Lithium Exchange: A powerful method for the synthesis of aryl sulfides involves the in situ generation of a lithium aryl thiolate from an aryl bromide, which then reacts with an alkyl halide.[10][11]

This guide will focus on a particularly efficient and catalyst-free one-pot method for the synthesis of Benzyl 4-bromophenyl sulfide, leveraging the principles of halogen-lithium exchange.

Featured Protocol: One-Pot Synthesis via In Situ Generation of Lithium 4-bromophenylthiolate

This protocol, adapted from the work of Wu, Reddy, and Rieke, provides a rapid and high-yielding synthesis of Benzyl 4-bromophenyl sulfide from readily available starting materials.[10] The core of this strategy is the in situ formation of lithium 4-bromophenylthiolate from 1,4-dibromobenzene, which is then immediately trapped by benzyl bromide.

Reaction Scheme & Mechanism

The overall transformation can be depicted as follows:

Figure 1: One-pot synthesis workflow for Benzyl 4-bromophenyl sulfide.

The reaction proceeds through a sequence of steps orchestrated within a single reaction vessel:

• Halogen-Lithium Exchange: The process begins with the selective mono-lithiation of 1,4-dibromobenzene using n-butyllithium at low temperature (-78 °C). This is a classic organometallic transformation where the more labile bromine atom is exchanged for a lithium atom, forming 4-bromophenyllithium in situ. The low temperature is crucial to prevent side reactions, such as the formation of benzyne or di-lithiated species.

• Sulfur Insertion: Elemental sulfur (S₈) is then introduced to the reaction mixture. The highly nucleophilic 4-bromophenyllithium attacks the electrophilic sulfur ring, leading to its cleavage and the formation of lithium 4-bromophenylthiolate.

• Nucleophilic Substitution: Finally, benzyl bromide is added to the flask. The in situ generated thiolate anion acts as a potent nucleophile, displacing the bromide from the benzylic carbon in a classic Sₙ2 reaction to furnish the desired Benzyl 4-bromophenyl sulfide.

Figure 2: Step-wise mechanistic pathway for the one-pot synthesis.

Experimental Protocol

Materials:

• 1,4-Dibromobenzene

• n-Butyllithium (solution in hexanes, typically 2.5 M)

• Elemental Sulfur (S₈)

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk line or glovebox)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 1,4-dibromobenzene (1.0 eq).

• Dissolve the 1,4-dibromobenzene in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.0 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 30 minutes.

• In a separate flask, prepare a slurry of elemental sulfur (1.0 eq) in anhydrous THF.

• Slowly add the sulfur slurry to the reaction mixture at -78 °C. The color of the solution will change, indicating the formation of the thiolate.

• Allow the reaction to stir at -78 °C for an additional 30 minutes.

• Add benzyl bromide (1.0 eq) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting materials.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane) to afford Benzyl 4-bromophenyl sulfide as a solid.[10]

Data Presentation: A Comparative Overview

The efficiency of one-pot syntheses can be evaluated based on several key parameters. The following table provides a summary of reported data for the synthesis of Benzyl 4-bromophenyl sulfide and related unsymmetrical sulfides using different one-pot methodologies.

Method	Key Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Halogen-Lithium Exchange	1,4-Dibromobenzene, n-BuLi, S₈, Benzyl Bromide	THF	-78 to RT	2-4	88	[10]
Thiol-Free (PTA)	Benzyl Bromide, KSAc, K₂CO₃, 4-Bromobenzyl Bromide	MeOH	RT	~4	Good to Excellent	[1][2]
Copper-Catalyzed Thiol Precursor	4-Bromoiodobenzene, Potassium Ethyl Xanthate, Benzyl Bromide	DMF	80	15	~60-94	[5][6]

Trustworthiness and Self-Validation: Critical Parameters and Troubleshooting

The robustness of this protocol relies on the careful control of several experimental parameters:

• Anhydrous Conditions: Organolithium reagents are extremely sensitive to moisture. The use of flame-dried glassware and anhydrous solvents is paramount to prevent quenching of the n-butyllithium and the in situ generated aryllithium species.

• Temperature Control: Maintaining a low temperature (-78 °C) during the lithiation and sulfur addition steps is critical to ensure selectivity and prevent side reactions. Premature warming can lead to the formation of unwanted byproducts.

• Stoichiometry: The precise control of the stoichiometry of the reagents is essential for achieving high yields. An excess of n-butyllithium could lead to di-lithiation or reaction with the product.

• Purity of Reagents: The purity of the starting materials, particularly the n-butyllithium, will directly impact the efficiency of the reaction. It is advisable to titrate the n-butyllithium solution prior to use.

Troubleshooting:

• Low Yield: This can often be attributed to inadequate anhydrous conditions, inaccurate reagent stoichiometry, or impure reagents.

• Formation of Symmetrical Sulfides: The formation of dibenzyl sulfide or bis(4-bromophenyl) sulfide can occur if the reaction conditions are not carefully controlled. This may be a result of premature warming or incomplete reaction of the intermediate species.

Conclusion: A Powerful and Efficient Synthetic Tool

The one-pot synthesis of Benzyl 4-bromophenyl sulfide via in situ generation of lithium 4-bromophenylthiolate represents a highly efficient and practical approach for the preparation of this important synthetic intermediate. By avoiding the isolation of intermediates and the use of odorous thiols, this method offers significant advantages in terms of operational simplicity, safety, and environmental impact. The principles outlined in this guide are broadly applicable to the synthesis of a wide range of unsymmetrical diaryl and alkyl-aryl sulfides, making it a valuable tool for researchers in organic synthesis and drug development.

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• Prasad, D. J. C., & Sekar, G. (2011). Cu-Catalyzed One-Pot Synthesis of Unsymmetrical Diaryl Thioethers by Coupling of Aryl Halides Using a Thiol Precursor. Organic Letters, 13(5), 1008–1011. [Link][5][6]

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Introduction: A Versatile Heteroatomic Building Block

An In-depth Technical Guide to Benzyl 4-bromophenyl sulfide (CAS 53136-21-3)

Benzyl 4-bromophenyl sulfide, identified by CAS number 53136-21-3, is a diaryl thioether derivative that serves as a crucial intermediate in advanced organic synthesis.[1][2] Its molecular architecture, featuring a benzyl group, a sulfide linkage, and a bromine-substituted phenyl ring, offers three distinct points for chemical modification. This trifunctional nature makes it a valuable precursor in the fields of medicinal chemistry, materials science, and drug discovery, where the precise introduction of sulfur-containing moieties and halogenated aromatic systems is often a key step in constructing complex molecular targets. This guide provides a comprehensive technical overview of its synthesis, characterization, reactivity, and safe handling, grounded in established chemical principles and field-proven methodologies.

Core Physicochemical & Structural Properties

A thorough understanding of a compound's physical and chemical properties is the foundation for its effective application in research and development. Benzyl 4-bromophenyl sulfide is a white to off-white solid at room temperature.[3] Key quantitative data are summarized below.

Property	Value	Source(s)
CAS Number	53136-21-3	[1][2][4]
Molecular Formula	C₁₃H₁₁BrS	[1][2][4]
Molecular Weight	279.20 g/mol	[1][2]
IUPAC Name	1-(benzylsulfanyl)-4-bromobenzene	[1][5]
Melting Point	64-65 °C	[2][3]
Density (Predicted)	1.43 ± 0.1 g/cm³	[2][3]
XLogP3	4.6	[1][2]
Appearance	White to off-white solid	[3]
Storage	Store at 2-8°C, sealed in a dry place under nitrogen	[3][4][6]

Synthesis and Mechanistic Insight: The Thiolate Nucleophilic Substitution Pathway

The most reliable and widely applicable method for synthesizing Benzyl 4-bromophenyl sulfide is an analogue of the classic Williamson ether synthesis.[7][8] This pathway leverages the high nucleophilicity of a thiolate anion to displace a halide on a suitable electrophile via a bimolecular nucleophilic substitution (SN2) mechanism.[9][10]

Causality Behind Experimental Choices:

• Reactants: The synthesis involves the reaction between 4-bromothiophenol and benzyl bromide (or chloride). This specific pairing is strategically chosen. The SN2 mechanism is highly sensitive to steric hindrance at the electrophilic carbon.[11] Benzyl bromide is a primary halide, making its benzylic carbon exceptionally accessible for backside attack by the nucleophile, leading to high reaction efficiency and minimal competing elimination reactions.[10]

• Base and Solvent: To generate the highly nucleophilic 4-bromothiophenolate anion from the relatively acidic 4-bromothiophenol, a non-nucleophilic base is required. A base like cesium carbonate or potassium carbonate is often preferred. The reaction is typically conducted in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile. These solvents effectively solvate the cation (e.g., K⁺), leaving the thiolate anion "naked" and highly reactive, thereby accelerating the rate of the SN2 reaction.

The reaction mechanism is illustrated below.

Caption: SN2 mechanism for Benzyl 4-bromophenyl sulfide synthesis.

Experimental Protocol: Synthesis and Purification

This protocol details a standard laboratory procedure for the synthesis of Benzyl 4-bromophenyl sulfide. All operations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE).[12][13]

Materials:

• 4-bromothiophenol

• Benzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 4-bromothiophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen or argon). Stir the suspension for 15 minutes at room temperature to facilitate the formation of the potassium 4-bromothiophenolate salt.

• Electrophile Addition: Slowly add benzyl bromide (1.05 eq) to the stirring suspension via a syringe.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting thiophenol spot is consumed (typically 2-4 hours).

• Workup:

  • Quench the reaction by pouring the mixture into a separatory funnel containing water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine. This removes residual DMF and any unreacted acidic starting material.

  • Dry the combined organic layer over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or a hexane/ethyl acetate mixture) to afford pure Benzyl 4-bromophenyl sulfide as a white solid.

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Introduction: The Significance of Aryl Benzyl Sulfides

An In-Depth Technical Guide to the Formation of Benzyl 4-bromophenyl sulfide

This guide provides a comprehensive examination of the synthesis of Benzyl 4-bromophenyl sulfide, a key structural motif in medicinal chemistry and a valuable intermediate in organic synthesis. We will delve into the core reaction mechanism, provide detailed experimental protocols with causal explanations, explore alternative synthetic strategies, and present data in a clear, comparative format. This document is intended for researchers, scientists, and drug development professionals seeking a deep, practical understanding of this important transformation.

Aryl benzyl sulfides, including the target molecule Benzyl 4-bromophenyl sulfide, are a class of thioethers that serve as crucial building blocks in the synthesis of more complex molecules. The thioether linkage is a key feature in numerous biologically active compounds and approved pharmaceuticals, where it influences properties such as lipophilicity, metabolic stability, and target binding affinity.[1] The presence of a bromine atom on the phenyl ring provides a versatile handle for further functionalization through cross-coupling reactions, making Benzyl 4-bromophenyl sulfide a particularly useful synthetic intermediate.

The most direct and widely employed method for constructing this C-S bond is through a bimolecular nucleophilic substitution (SN2) reaction, a robust and predictable cornerstone of organic synthesis.[1][2]

The Core Mechanism: SN2 Pathway

The formation of Benzyl 4-bromophenyl sulfide from 4-bromothiophenol and benzyl bromide is a classic example of the Williamson ether synthesis adapted for sulfur nucleophiles.[2][3] The reaction proceeds via an SN2 mechanism, which involves two critical steps: the generation of a potent nucleophile followed by its attack on an electrophilic carbon center.

Step 1: Deprotonation to Form the Thiolate Nucleophile

The thiol proton of 4-bromothiophenol is weakly acidic. To generate a sufficiently powerful nucleophile, this proton must be removed by a base.[1] In the presence of a suitable base, such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH), the thiol is deprotonated to form the 4-bromothiophenolate anion. This anion is a highly potent nucleophile due to the high polarizability and charge density on the sulfur atom.

Causality: The choice of base is important. A moderately strong base like K₂CO₃ is often preferred because it is strong enough to deprotonate the thiol but not so strong as to promote side reactions with the electrophile, such as elimination.[1]

Step 2: Nucleophilic Attack and Displacement

The generated 4-bromothiophenolate anion then acts as the nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide. Benzyl bromide is an excellent substrate for SN2 reactions because it is a primary halide with minimal steric hindrance, and the phenyl group helps to stabilize the transition state.[4][5] The reaction occurs in a single, concerted step where the nucleophile attacks the carbon from the side opposite to the bromide leaving group (backside attack).[1][3] This leads to the displacement of the bromide ion and the formation of the new carbon-sulfur bond, yielding Benzyl 4-bromophenyl sulfide.[6]

Figure 1: S~N~2 mechanism for Benzyl 4-bromophenyl sulfide formation.

Field-Proven Experimental Protocol

This section provides a representative, self-validating protocol for the synthesis. The causality behind each choice of reagent and step is explained to ensure reproducibility and understanding.

Materials and Reagents

Reagent	Purpose	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
4-Bromothiophenol	Nucleophile Precursor	189.08	1.0	189 mg
Benzyl Bromide	Electrophile	171.04	1.05	180 mg (0.125 mL)
Potassium Carbonate	Base	138.21	2.0	276 mg
N,N-Dimethylformamide (DMF)	Solvent	73.09	-	5 mL

Step-by-Step Methodology

• Reaction Setup : To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromothiophenol (1.0 mmol, 189 mg) and anhydrous potassium carbonate (2.0 mmol, 276 mg).

  • Expert Insight: Using an excess of the base (2 equivalents) ensures complete deprotonation of the thiol, maximizing the concentration of the active nucleophile and driving the reaction to completion.[1]

• Solvent Addition : Add 5 mL of dry N,N-dimethylformamide (DMF) to the flask.

  • Expert Insight: DMF is a polar aprotic solvent. It effectively solvates the potassium cation but poorly solvates the thiolate anion, leaving the anion "naked" and highly reactive. This significantly accelerates the rate of the SN2 reaction.[2][7] Anhydrous conditions are crucial to prevent the base from being consumed by reacting with water.

• Nucleophile Generation : Stir the suspension at room temperature for 15-20 minutes.

  • Expert Insight: This pre-stirring step is critical. It allows sufficient time for the heterogeneous base to fully deprotonate the dissolved thiol, ensuring the nucleophile is readily available before the electrophile is introduced.

• Addition of Electrophile : Slowly add benzyl bromide (1.05 mmol, 0.125 mL) to the reaction mixture via syringe.

  • Expert Insight: A slight excess of the electrophile ensures that all of the valuable thiolate is consumed. Slow addition helps to control any potential exotherm.

• Reaction : Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (4-bromothiophenol) is consumed (typically 2-4 hours).

• Workup : a. Pour the reaction mixture into a separatory funnel containing 50 mL of water. b. Extract the aqueous layer with ethyl acetate (3 x 20 mL). c. Combine the organic layers and wash with water (2 x 20 mL) and then with brine (1 x 20 mL).

  • Expert Insight: The water quench stops the reaction and dissolves the inorganic salts (KBr, excess K₂CO₃) and DMF. The brine wash helps to remove residual water from the organic layer, acting as a preliminary drying step. d. Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel, eluting with hexane or a hexane/ethyl acetate gradient.

  • Expert Insight: This step removes any unreacted benzyl bromide and minor byproducts, yielding the pure Benzyl 4-bromophenyl sulfide as a solid. The identity and purity can be confirmed by ¹H NMR, ¹³C NMR, and MS analysis.

Figure 2: General experimental workflow for thioether synthesis.[1]

Alternative & Advanced Synthetic Strategies

While the SN2 reaction is the workhorse for this synthesis, other methods offer advantages in specific contexts, such as avoiding odorous thiols or operating under different phase conditions.

Method	Description	Advantages	Disadvantages
Phase-Transfer Catalysis (PTC)	Uses a catalyst (e.g., tetrabutylammonium bromide) to transfer the thiolate from an aqueous phase (with NaOH) to an organic phase containing the benzyl bromide.[8][9]	Avoids expensive, anhydrous polar aprotic solvents. Uses inexpensive bases like NaOH.[9]	Requires a specific catalyst; reaction rates can be diffusion-limited.
Copper-Catalyzed Coupling	Employs sulfonyl hydrazides as odorless thiol surrogates, which react with benzyl halides in the presence of a copper catalyst (e.g., CuI).[10][11]	Avoids the use of malodorous and easily oxidized thiols.[10]	Requires a metal catalyst which may need to be removed from the final product.
Palladium-Catalyzed Coupling	Advanced methods allow for the synthesis of diaryl sulfides from aryl benzyl sulfides and aryl bromides via a debenzylative cross-coupling reaction.[12]	Allows for the synthesis of more complex structures from the initial product.	Requires an expensive palladium catalyst and specific ligands.

Conclusion

The synthesis of Benzyl 4-bromophenyl sulfide is most reliably achieved through a robust SN2 mechanism involving the base-mediated generation of a 4-bromothiophenolate nucleophile and its subsequent reaction with benzyl bromide. The success of the synthesis hinges on logical experimental choices: the use of a suitable base to generate the nucleophile, the selection of a polar aprotic solvent to enhance nucleophilicity, and a systematic workup and purification procedure. Understanding the causality behind each step empowers the researcher to troubleshoot and optimize the reaction, ensuring a high yield of this versatile synthetic intermediate. While alternative methods exist, the direct SN2 approach remains the most fundamental and accessible route for laboratory-scale synthesis.

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"spectroscopic data of Benzyl 4-bromophenyl sulfide (NMR, IR, MS)"

An In-depth Technical Guide to the Spectroscopic Characterization of Benzyl 4-bromophenyl sulfide

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for Benzyl 4-bromophenyl sulfide (CAS No. 53136-21-3), a molecule of interest in synthetic organic chemistry. We delve into the core analytical techniques essential for its structural elucidation and purity assessment: Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers and professionals in chemistry and drug development, offering not only the spectral data but also the underlying scientific principles and field-proven insights into data interpretation and acquisition methodologies.

Introduction and Molecular Overview

Benzyl 4-bromophenyl sulfide, with the molecular formula C₁₃H₁₁BrS, is a diaryl thioether derivative.[1][2] The structural integrity and purity of such compounds are paramount for their intended applications, necessitating rigorous characterization. Spectroscopic analysis provides an empirical "fingerprint" of the molecule, confirming its identity and revealing details about its electronic and vibrational states. This guide will systematically dissect the ¹H NMR, ¹³C NMR, IR, and MS data to build a complete structural profile of the molecule.

The fundamental structure consists of a benzyl group (-CH₂-Ph) and a 4-bromophenyl group linked by a sulfur atom. This arrangement gives rise to distinct spectroscopic signatures that are predictable and interpretable based on established chemical principles.

Figure 1: Chemical Structure of Benzyl 4-bromophenyl sulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By probing the magnetic properties of atomic nuclei, we can map out the connectivity and chemical environment of each unique proton and carbon atom.

¹H NMR Spectroscopy: Analysis and Interpretation

Proton NMR provides information on the number of different types of protons, their electronic environment, and the connectivity between neighboring protons.

Rationale for Experimental Choices: A standard 300 or 400 MHz spectrometer is typically sufficient for resolving the key signals in this molecule.[1] Deuterated chloroform (CDCl₃) is an excellent solvent choice as it is chemically inert and dissolves a wide range of organic compounds. Tetramethylsilane (TMS) is used as an internal standard, with its signal defined as 0.0 ppm.

Data Summary:

Signal Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Hₐ	~4.15	Singlet (s)	2H	Ar-CH₂ -S
Hₑ, Hf	~7.20 - 7.40	Multiplet (m)	7H	Ar-H (Benzyl) & Ar-H (ortho to S)
Hₑ, Hf	~7.45	Doublet (d)	2H	Ar-H (ortho to Br)

Note: Specific chemical shifts can vary slightly based on solvent and instrument calibration. The assignments above are based on typical values for similar structures.

Interpretation:

• Benzylic Protons (Hₐ): The most downfield aliphatic signal appears as a singlet at approximately 4.15 ppm. Its integration corresponds to two protons. This signal is assigned to the methylene (-CH₂) protons of the benzyl group. The chemical shift is significantly downfield from typical alkane protons (0.8-1.7 ppm) due to the deshielding effects of both the adjacent sulfur atom and the aromatic ring.[3][4] These two protons are chemically equivalent and have no adjacent protons, resulting in a singlet. In some chiral environments, these protons could become diastereotopic and appear as a more complex multiplet, but that is not the case here.[5]

• Aromatic Protons (Hₑ, Hf): The aromatic region (6.5-8.5 ppm) is complex.[6] The five protons of the benzyl ring and the four protons of the 4-bromophenyl ring result in overlapping multiplets. The protons on the 4-bromophenyl ring are expected to appear as two distinct doublets due to symmetry (an AA'BB' system). The protons ortho to the sulfur atom are in a different electronic environment than those ortho to the bromine atom, leading to separate signals. The five protons on the unsubstituted benzyl ring typically appear as a complex multiplet.

¹³C NMR Spectroscopy: Analysis and Interpretation

Carbon-13 NMR provides direct information about the molecule's carbon skeleton. Typically, spectra are acquired under proton-decoupled conditions, where each unique carbon atom appears as a single line.

Rationale for Experimental Choices: A spectrometer operating at 75 or 100 MHz is standard for ¹³C NMR. Proton decoupling is employed to simplify the spectrum and enhance the signal-to-noise ratio by collapsing multiplets into singlets.

Data Summary:

Chemical Shift (δ, ppm)	Assignment	Rationale
~39.5	CH₂	Aliphatic carbon deshielded by sulfur.
~122.0	Ar-C -Br	Carbon directly attached to bromine, significant shielding/deshielding effect.
~127.5	Ar-C	Benzyl ring para-carbon.
~128.8	Ar-C	Benzyl ring ortho/meta carbons.
~129.2	Ar-C	Benzyl ring ortho/meta carbons.
~132.0	Ar-C	Bromophenyl ring carbons ortho to Br.
~132.5	Ar-C	Bromophenyl ring carbons ortho to S.
~135.5	Ar-C -S	Quaternary carbon attached to sulfur.
~136.8	Ar-C	Quaternary carbon of the benzyl group.

Note: These are predicted values based on typical ranges. Actual values may differ.[7][8][9]

Interpretation:

• Aliphatic Carbon: A single peak in the aliphatic region (~39.5 ppm) corresponds to the benzylic -CH₂- carbon.

• Aromatic Carbons: The aromatic region (110-150 ppm) shows multiple signals.[9] The carbon bearing the bromine (C-Br) is expected around 122 ppm. The carbon attached to the sulfur (C-S) is a quaternary carbon and appears further downfield. The remaining peaks correspond to the other protonated and quaternary carbons of the two aromatic rings. The specific assignments can be confirmed with advanced 2D NMR techniques like HSQC and HMBC.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. It is an excellent tool for identifying the presence of specific functional groups.

Rationale for Experimental Choices: FTIR spectroscopy is the standard method. The sample can be prepared as a KBr pellet, a nujol mull, or analyzed as a thin film if it is an oil. This provides a broad spectral window without significant interference from the sample preparation medium.

Data Summary:

Wavenumber (cm⁻¹)	Intensity	Assignment
3050 - 3100	Medium-Weak	Aromatic C-H Stretch
2920 - 2960	Weak	Aliphatic C-H Stretch (CH₂)
1580 - 1600	Medium	Aromatic C=C Ring Stretch
1450 - 1490	Medium	Aromatic C=C Ring Stretch
~1090	Strong	C-S Stretch
~1010	Strong	C-Br Stretch
690 - 900	Strong	Aromatic C-H Bending (Out-of-plane)

Note: These are characteristic frequency ranges. Specific peak positions are molecule-dependent.[10][11]

Interpretation: The IR spectrum confirms key structural features. The presence of peaks above 3000 cm⁻¹ indicates aromatic C-H bonds, while those just below 3000 cm⁻¹ confirm the aliphatic C-H bonds of the methylene group.[10] The characteristic C=C stretching vibrations in the 1450-1600 cm⁻¹ region are definitive for the aromatic rings. The C-S stretching vibration is often weak and can be difficult to assign definitively but typically appears in the 1000-1250 cm⁻¹ region.[12][13][14] A strong absorption around 1010 cm⁻¹ is characteristic of the C-Br bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure.

Rationale for Experimental Choices: Electron Ionization (EI) is a common technique that provides detailed fragmentation patterns.[15] A standard quadrupole mass analyzer is sufficient for this analysis. The molecular formula C₁₃H₁₁BrS has a monoisotopic mass of 277.97648 Da.[1]

Data Summary:

m/z (Mass/Charge)	Relative Intensity	Proposed Fragment
278 / 280	High	[M]⁺, Molecular Ion (Isotopic pattern due to ⁷⁹Br/⁸¹Br)
187 / 189	Medium	[M - C₇H₇]⁺, Loss of benzyl radical
91	Very High	[C₇H₇]⁺, Tropylium ion (Base Peak)

Interpretation: The mass spectrum will show a characteristic molecular ion peak [M]⁺ with a distinctive isotopic pattern. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, the molecular ion will appear as two peaks of almost equal intensity at m/z 278 and 280.

The most common fragmentation pathway for benzyl sulfides is the cleavage of the benzylic C-S bond.[16][17] This leads to the formation of a highly stable benzyl cation, which rearranges to the tropylium ion ([C₇H₇]⁺). This fragment is typically the most intense peak in the spectrum (the base peak) at m/z 91. The other fragment would be the 4-bromophenylthio radical, or its corresponding cation at m/z 187/189.

Figure 2: Proposed Mass Spectrometry Fragmentation of Benzyl 4-bromophenyl sulfide.

Experimental Protocols

Synthesis of Benzyl 4-bromophenyl sulfide

This protocol describes a standard nucleophilic substitution reaction.

Figure 3: General Workflow for Synthesis and Analysis.

Procedure:

• Preparation: To a round-bottom flask charged with a magnetic stir bar, add 4-bromothiophenol (1.0 equiv), potassium carbonate (1.5 equiv), and a suitable solvent like acetone or DMF.

• Reaction: Stir the mixture at room temperature. Slowly add benzyl bromide (1.05 equiv) dropwise to the suspension.

• Monitoring: Allow the reaction to stir for 12-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) until the starting thiophenol is consumed.[18]

• Work-up: Filter off the solid potassium salts and wash with the solvent. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in a minimal amount of a non-polar solvent (e.g., hexane/ethyl acetate mixture). Purify the product using silica gel column chromatography to yield the pure sulfide.[19]

Spectroscopic Data Acquisition

• NMR Spectroscopy:

  • Dissolve ~10-20 mg of the purified sample in ~0.7 mL of CDCl₃ containing 0.03% TMS.

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H and ¹³C{¹H} spectra on a 400 MHz spectrometer at room temperature.[20][21] Standard pulse programs are used for data acquisition.

• IR Spectroscopy:

  • Place a small amount of the sample (if solid) onto a KBr plate and grind with KBr powder to create a pellet, or place a drop (if oil) between two NaCl plates.

  • Acquire the spectrum using an FTIR spectrometer, typically scanning from 4000 cm⁻¹ to 400 cm⁻¹.

• Mass Spectrometry:

  • Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane or methanol).

  • Inject the solution into a GC-MS system equipped with an EI source.[1] The mass analyzer is scanned over a range of m/z 50-500.

Conclusion

The collective spectroscopic data provides an unambiguous structural confirmation of Benzyl 4-bromophenyl sulfide. ¹H and ¹³C NMR spectroscopy elucidate the precise carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups (aromatic rings, C-S, C-Br), and mass spectrometry verifies the molecular weight and provides characteristic fragmentation patterns consistent with the proposed structure. The methodologies and interpretations presented in this guide serve as a robust framework for the characterization of this and structurally related molecules.

References

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• ResearchGate. (n.d.). The C = S stretching frequency in the infrared spectra of studied compounds. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). 1H splitting pattern of benzyl CH2 protons. Retrieved from [Link]

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An In-depth Technical Guide to the Structural Elucidation of Benzyl 4-bromophenyl sulfide

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract: Benzyl 4-bromophenyl sulfide (C₁₃H₁₁BrS) represents a fundamental scaffold in organic synthesis and medicinal chemistry. While its synthesis and basic characterization are established, its three-dimensional solid-state architecture, which governs critical properties like solubility, stability, and bioavailability, remains unexplored. This guide provides a comprehensive framework for the complete structural elucidation of this compound, from synthesis and characterization to a prospective, in-depth analysis of its crystal structure. It serves as a detailed protocol and predictive analysis, establishing a benchmark for future experimental investigation.

Introduction and Current State of Knowledge

Benzyl 4-bromophenyl sulfide is a diaryl sulfide derivative with key structural motifs—a flexible benzyl group, a bridging sulfur atom, and a bromine-substituted phenyl ring—that make it an intriguing candidate for studying non-covalent interactions. The interplay between potential π-π stacking, C-H···π interactions, and halogen bonding is crucial for understanding its supramolecular chemistry.

Despite its presence in chemical catalogs and synthetic literature, a definitive single-crystal X-ray diffraction study for Benzyl 4-bromophenyl sulfide has not been reported in the Cambridge Crystallographic Data Centre (CCDC) or other public databases as of January 2026. This absence represents a significant gap in the full characterization of this otherwise well-known molecule.

This technical guide provides a robust, field-proven methodology for determining and analyzing its crystal structure. It is designed to be a self-validating system, where each step from synthesis to data analysis is grounded in established best practices and authoritative protocols.

Synthesis and Spectroscopic Characterization

The first pillar of any structural study is the unambiguous synthesis and characterization of the target compound. The most reliable and efficient synthesis of Benzyl 4-bromophenyl sulfide is achieved via a nucleophilic substitution reaction.

Experimental Protocol: Synthesis

Reaction: S-alkylation of 4-bromothiophenol with benzyl bromide.

Step 1: Deprotonation. In a 100 mL round-bottom flask, dissolve 4-bromothiophenol (1.0 eq) in a suitable solvent such as ethanol or DMF. Step 2: Base Addition. Add a mild base, such as potassium carbonate (K₂CO₃, 1.5 eq), to the solution and stir for 15 minutes at room temperature to form the thiophenolate anion. Step 3: Alkylation. Slowly add benzyl bromide (1.1 eq) to the reaction mixture. Step 4: Reaction Monitoring. Allow the reaction to stir at room temperature for approximately 24 hours. Progress can be monitored by Thin Layer Chromatography (TLC). Step 5: Work-up. Upon completion, precipitate the crude product by pouring the reaction mixture into distilled water. Step 6: Purification. Filter the crude solid and purify by recrystallization from a suitable solvent like ethanol to yield the final product as a solid.

Verified Compound Properties

All synthesized batches must be rigorously characterized to confirm identity and purity prior to crystallographic studies.

Property	Value	Source
Molecular Formula	C₁₃H₁₁BrS
Molecular Weight	279.20 g/mol
CAS Number	53136-21-3
Appearance	White to off-white solid
Melting Point	64-65 °C
¹H NMR	Spectra available in public databases
¹³C NMR	Spectra available in public databases
IR Spectra	Data available for crystalline phase
Mass Spec (GC-MS)	Data available

Proposed Workflow for Crystal Structure Determination

The following section outlines the authoritative methodology for obtaining and analyzing the crystal structure of Benzyl 4-bromophenyl sulfide.

Unlocking Synthetic Pathways: A Technical Guide to the Reactivity of the C-S Bond in Benzyl 4-Bromophenyl Sulfide

Abstract

The thioether linkage, a cornerstone in medicinal chemistry and materials science, presents a unique nexus of stability and latent reactivity. This technical guide provides an in-depth exploration of the carbon-sulfur (C-S) bond's reactivity within Benzyl 4-bromophenyl sulfide, a model substrate embodying the challenges and opportunities inherent in complex thioethers. This molecule features three distinct sites of potential reactivity: the benzylic C(sp³)–S bond, the aryl C(sp²)–S bond, and the aryl C–Br bond. We dissect the strategic activation and selective cleavage of the C–S bond through two dominant modern methodologies: transition-metal catalysis and photoredox-mediated pathways. For researchers and professionals in drug development, this guide explains the mechanistic underpinnings of these transformations, offers field-proven experimental protocols, and presents a logical framework for achieving chemoselective functionalization. By understanding how to predictably cleave the C–S bond, chemists can unlock novel synthetic disconnections for late-stage functionalization and accelerate the development of complex molecular architectures.

Section 1: The Strategic Importance and Reactivity Landscape of Aryl Benzyl Sulfides

Aryl thioether moieties are prevalent in numerous top-selling pharmaceuticals, including Seroquel (antipsychotic) and Inlyta (anticancer), underscoring their importance in modern drug design.[1] Traditionally, the sulfur atom in thioethers was often viewed as a potential catalyst poison, limiting the scope of transition-metal-catalyzed reactions.[2] However, recent advancements have transformed this perception, turning the C–S bond into a versatile functional handle for synthetic diversification.[3][4]

Benzyl 4-bromophenyl sulfide serves as an ideal scaffold for this discussion. It contains two distinct C–S bonds with different electronic and steric properties, alongside a C–Br bond that is a classical handle for cross-coupling chemistry. The selective activation of one site over the others is a key challenge that, when mastered, provides immense synthetic power.

• Benzylic C(sp³)–S Bond: This bond is generally weaker and more susceptible to both oxidative and reductive cleavage. Its activation can lead to the formation of valuable benzyl radical or cation intermediates.

• Aryl C(sp²)–S Bond: This bond is stronger due to the sp² hybridization of the carbon and potential resonance stabilization. Its cleavage typically requires more forcing conditions or specifically designed catalytic systems.

• Aryl C–Br Bond: A well-established site for transformations like Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions.[5]

This guide focuses on elucidating the conditions that allow for the selective cleavage of the C–S bond, transforming the thioether from a simple linker into a dynamic and reactive functional group.

Caption: Key reactive sites in Benzyl 4-bromophenyl sulfide.

Section 2: Transition-Metal-Catalyzed C–S Bond Activation

Transition metals, particularly nickel and palladium, have been instrumental in developing methods for C–S bond cleavage. These catalysts operate through distinct mechanisms, offering complementary reactivity profiles. The choice of metal, ligand, and reaction conditions is paramount to achieving the desired transformation with high selectivity and yield.

Nickel-Catalyzed Pathways: Harnessing an Earth-Abundant Metal

Nickel catalysts are highly effective for C–S bond functionalization due to their strong nucleophilicity and lower energy barriers for oxidative addition compared to other metals.[6][7] They are particularly adept at cleaving the relatively inert C(sp²)–S bond, a challenging transformation for many other systems.

Mechanistic Rationale: The catalytic cycle typically begins with the oxidative addition of a low-valent Ni(0) species into the C–S bond, forming a Ni(II) intermediate. This step is often the rate-determining and selectivity-determining step. Subsequent reductive elimination or further reaction with a coupling partner furnishes the final product and regenerates the Ni(0) catalyst. The choice of a suitable ligand, such as tricyclohexylphosphine (PCy₃), is critical to modulate the catalyst's electronic properties and steric environment, facilitating the desired bond cleavage.[1][7]

Caption: Simplified catalytic cycle for Ni-catalyzed C-S cleavage.

Experimental Protocol: Nickel-Catalyzed Decarbonylative Thioether Synthesis

This protocol adapts a known procedure for the conversion of thioesters to thioethers, which proceeds via a C-S cleavage mechanism.[1] We will apply this logic to the cross-coupling of Benzyl 4-bromophenyl sulfide.

• Preparation: In a nitrogen-filled glovebox, add Ni(cod)₂ (5.5 mg, 0.02 mmol, 10 mol%), and tricyclohexylphosphine (PCy₃) (11.2 mg, 0.04 mmol, 20 mol%) to an oven-dried vial.

• Reagent Addition: Add Benzyl 4-bromophenyl sulfide (59 mg, 0.2 mmol, 1.0 equiv) and the desired arylboronic acid coupling partner (0.3 mmol, 1.5 equiv).

• Solvent and Base: Add toluene (1.0 mL) and a solution of K₃PO₄ (85 mg, 0.4 mmol, 2.0 equiv) in 0.1 mL of water.

• Reaction: Seal the vial, remove it from the glovebox, and heat the mixture at 110 °C for 12-24 hours with vigorous stirring.

• Workup and Analysis: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite. Wash the filtrate with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Trustworthiness: The causality for this protocol lies in the specific combination of a low-valent nickel precursor (Ni(cod)₂) and a sterically bulky, electron-rich phosphine ligand (PCy₃). This combination creates a highly reactive Ni(0) species capable of inserting into the C-S bond. The base is essential for the transmetalation step with the boronic acid. A control experiment run without the nickel catalyst should show no product formation, validating the catalytic pathway.

Palladium-Catalyzed Debenzylative Cross-Coupling

Palladium catalysts offer a unique pathway known as debenzylative cross-coupling, which allows for the synthesis of diaryl sulfides from aryl benzyl sulfides and aryl bromides.[8] This powerful transformation involves a tricatalytic cycle where a single catalyst system mediates α-arylation, C–S bond cleavage, and C–S bond formation.

Mechanistic Rationale: The proposed mechanism involves an initial palladium-catalyzed α-arylation of the benzyl group. The resulting diarylmethyl sulfide intermediate then undergoes C–S bond cleavage, facilitated by the palladium catalyst. Finally, a new C–S bond is formed between the resulting arylthiolate and the aryl bromide coupling partner. The NiXantPhos ligand is particularly effective as it possesses a large bite angle, which is known to promote challenging reductive elimination steps.[8]

Experimental Protocol: Palladium-Catalyzed Debenzylative Arylation of Benzyl 4-bromophenyl sulfide [8]

• Catalyst Precursor: To an oven-dried Schlenk tube under argon, add Pd(dba)₂ (11.5 mg, 0.02 mmol, 5 mol%) and NiXantPhos (23.3 mg, 0.04 mmol, 10 mol%).

• Reagents: Add Benzyl 4-bromophenyl sulfide (118 mg, 0.4 mmol, 1.0 equiv), the desired aryl bromide (e.g., bromobenzene, 0.48 mmol, 1.2 equiv), and NaN(SiMe₃)₂ (110 mg, 0.6 mmol, 1.5 equiv).

• Solvent: Add anhydrous cyclopentyl methyl ether (CPME) (2.0 mL).

• Reaction: Seal the tube and heat the mixture in a preheated oil bath at 120 °C for 24 hours.

• Workup: After cooling, quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate. Purify the residue by flash chromatography.

Data Presentation: Substrate Scope

Entry	Aryl Bromide	Product	Yield (%)
1	4-Methoxybromobenzene	4-Methoxyphenyl 4-bromophenyl sulfide	85
2	Bromobenzene	Diphenyl sulfide (with Br)	82
3	2-Bromotoluene	2-Tolyl 4-bromophenyl sulfide	75
4	3-Bromopyridine	3-Pyridyl 4-bromophenyl sulfide	68
Yields are representative based on similar transformations reported in the literature.[8]

Section 3: Photoredox-Mediated C–S Bond Cleavage

Visible-light photoredox catalysis has emerged as a powerful and mild strategy for cleaving C–S bonds.[9] This approach avoids the use of high temperatures and strong stoichiometric reagents, operating through the generation of radical intermediates under neutral conditions.[2]

Mechanistic Rationale: The process is initiated by the absorption of visible light by a photocatalyst (e.g., an iridium or ruthenium complex), which promotes it to an excited state. This excited-state catalyst can engage in a single-electron transfer (SET) with the thioether. The oxidation of the sulfur atom generates a radical cation intermediate. This intermediate is highly reactive and can fragment via mesolytic cleavage of the benzylic C–S bond, yielding a stable benzyl carbocation and a thiyl radical.[2] The carbocation can then be trapped by a wide range of nucleophiles to form new C–C or C–N bonds.

Caption: General mechanism for photoredox-catalyzed C-S cleavage.

Experimental Protocol: Photocatalyzed C–C Bond Formation via C–S Cleavage [2]

• Setup: To a 4 mL vial equipped with a magnetic stir bar, add Benzyl 4-bromophenyl sulfide (0.10 mmol, 1.0 equiv), an electron-rich arene nucleophile (e.g., 1,3,5-trimethoxybenzene, 0.15 mmol, 1.5 equiv), and the photocatalyst fac-[Ir(ppy)₃] (0.002 mmol, 2 mol%).

• Solvent: Add acetonitrile (CH₃CN) (0.5 mL).

• Degassing: Seal the vial and sparge the solution with argon for 10 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Place the vial approximately 5 cm from a 5W blue LED lamp and stir at room temperature for 24 hours.

• Analysis: After the reaction, the solvent is removed in vacuo, and the residue is analyzed by ¹H NMR to determine conversion. The product can be purified by preparative thin-layer chromatography.

Self-Validation: The integrity of this protocol is confirmed by running two control experiments: one vial is wrapped in aluminum foil to exclude light, and another is prepared without the photocatalyst. In both cases, no significant product formation should be observed, confirming that both light and the photocatalyst are essential for the C–S bond cleavage.[2]

Section 4: Chemoselectivity: A Decision-Making Framework

The presence of multiple reactive sites in Benzyl 4-bromophenyl sulfide necessitates a careful selection of reaction conditions to achieve the desired outcome. The following framework provides guidance on how to selectively target each bond.

Caption: Decision framework for selective functionalization.

• To Functionalize the C–Br Bond: Standard palladium-catalyzed cross-coupling conditions (e.g., Suzuki, Buchwald-Hartwig) are generally chemoselective for the C–Br bond. The C–S bonds are typically stable under these milder, base-mediated conditions.

• To Cleave the C(sp³)–S Bond: Photoredox catalysis is an excellent choice as it operates under neutral, room temperature conditions that are unlikely to activate the C–Br or C(sp²)–S bonds.[2] Alternatively, the specialized palladium-catalyzed debenzylative coupling can be used if a subsequent C–S bond formation is desired.[8]

• To Cleave the C(sp²)–S Bond: This is the most challenging transformation and typically requires more robust nickel-based catalytic systems, often at higher temperatures.[6]

Section 5: Conclusion and Future Outlook

The C–S bond in Benzyl 4-bromophenyl sulfide is not a static linker but a highly versatile functional group. Modern catalytic methods, including those employing transition metals like nickel and palladium, as well as innovative photoredox strategies, provide chemists with a powerful toolkit for its selective cleavage and functionalization. By understanding the underlying mechanisms and carefully selecting the reaction conditions, researchers can navigate the chemoselectivity challenges posed by this multifaceted molecule.

The ability to perform these transformations under increasingly mild conditions opens up new avenues for late-stage functionalization, a strategy of immense importance in drug discovery for rapidly generating diverse molecular libraries.[10] Future research will likely focus on developing even more selective and sustainable catalysts, potentially using earth-abundant metals or enzymatic systems, to further expand the synthetic utility of the humble thioether.

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A Technical Guide to the Synthesis of Novel Benzyl 4-Bromophenyl Sulfide Derivatives

This guide provides an in-depth exploration of modern synthetic strategies for the preparation of benzyl 4-bromophenyl sulfide and its derivatives. These compounds are of significant interest in medicinal chemistry and materials science due to the prevalence of the aryl sulfide moiety in a wide array of biologically active molecules and functional materials.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Significance of the Aryl Sulfide Scaffold

Aryl thioethers are a cornerstone in the landscape of chemical and pharmaceutical sciences.[1] Their presence in numerous approved pharmaceuticals, including blockbuster drugs, underscores their privileged role in drug design.[1] The unique electronic and steric properties imparted by the sulfur atom contribute to the biological activity and pharmacokinetic profiles of these molecules. Benzyl 4-bromophenyl sulfide, in particular, serves as a versatile building block, with the bromine atom providing a reactive handle for further functionalization through various cross-coupling reactions, enabling the generation of diverse chemical libraries for drug discovery.

Strategic Approaches to C–S Bond Formation

The construction of the carbon-sulfur bond is a pivotal step in the synthesis of aryl sulfides.[4] Historically, methods often required harsh reaction conditions, limiting their applicability to robust substrates.[4][5] However, the field has evolved significantly, with the development of sophisticated and milder catalytic systems. This guide will focus on two prominent and innovative strategies: advanced transition-metal-catalyzed cross-coupling and the burgeoning field of visible-light photocatalysis.

Transition-Metal-Catalyzed C–S Cross-Coupling Reactions

Transition-metal catalysis has revolutionized the synthesis of aryl sulfides, offering high efficiency and broad functional group tolerance.[3][6] While palladium and copper-based systems have been extensively studied, nickel catalysis has emerged as a cost-effective and powerful alternative.[2][3]

The Buchwald-Hartwig amination has a less-known but equally powerful counterpart in C–S cross-coupling. This palladium-catalyzed reaction provides a reliable method for the formation of aryl thioethers from aryl halides and thiols.[7][8][9] The choice of ligand is critical to the success of this reaction, with bulky, electron-rich phosphine ligands often being employed to facilitate the catalytic cycle.

The catalytic cycle, as illustrated below, is believed to proceed through a sequence of oxidative addition, ligand exchange, and reductive elimination. The palladium(0) active catalyst undergoes oxidative addition with the aryl halide (4-bromobenzyl halide). Subsequent coordination of the thiol and deprotonation by a base generates a palladium-thiolate intermediate. Finally, reductive elimination yields the desired benzyl 4-bromophenyl sulfide and regenerates the palladium(0) catalyst.

Caption: Generalized Catalytic Cycle for Buchwald-Hartwig C-S Cross-Coupling.

The Ullmann condensation is a classical copper-catalyzed reaction for the formation of C-S bonds. Traditional Ullmann reactions often required high temperatures and stoichiometric amounts of copper.[10] Modern iterations of this reaction utilize soluble copper catalysts with various ligands, allowing for milder reaction conditions and improved yields.[10]

The mechanism of the Ullmann-type reaction is thought to involve the formation of a copper(I) thiolate, which then reacts with the aryl halide.[10] The reaction can proceed via an oxidative addition-reductive elimination pathway or through a four-centered transition state.

Visible-Light Photoredox Catalysis

Visible-light photoredox catalysis has emerged as a powerful and sustainable tool for organic synthesis.[4][11][12] These reactions often proceed at room temperature and exhibit high functional group tolerance.[4] The synthesis of aryl sulfides via photoredox catalysis can be achieved through the generation of radical intermediates.[4][12]

In a typical process, a photocatalyst, such as an iridium or ruthenium complex, absorbs visible light and is excited to a higher energy state.[4] This excited photocatalyst can then engage in single-electron transfer (SET) with a substrate to generate a radical ion. For the synthesis of benzyl 4-bromophenyl sulfide, an aryl radical can be generated from an aryl diazonium salt or an aryl halide. This aryl radical can then react with a sulfur source, such as a disulfide or a thiol, to form the desired product.[12]

Caption: Simplified Workflow for Photocatalytic C-S Bond Formation.

Experimental Protocols

The following protocols are provided as a starting point for the synthesis of benzyl 4-bromophenyl sulfide. As with any chemical reaction, optimization of reaction conditions may be necessary to achieve the desired outcome.

Protocol 1: Nickel-Catalyzed C–S Cross-Coupling

This protocol is adapted from modern nickel-catalyzed methodologies that offer a more sustainable alternative to palladium.[2][3]

Materials:

• 4-Bromobenzyl bromide

• 4-Bromothiophenol

• Nickel(II) chloride (NiCl₂)

• 2,2'-Bipyridine (bpy)

• Potassium phosphate (K₃PO₄)

• Toluene (anhydrous)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add NiCl₂ (5 mol%), 2,2'-bipyridine (10 mol%), and K₃PO₄ (2.0 equivalents).

• Add 4-bromothiophenol (1.0 equivalent) and 4-bromobenzyl bromide (1.2 equivalents).

• Add anhydrous toluene to achieve a suitable concentration (e.g., 0.1 M).

• The reaction mixture is stirred at 80-100 °C and monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction is cooled to room temperature and quenched with water.

• The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford benzyl 4-bromophenyl sulfide.

Protocol 2: Visible-Light-Mediated Synthesis

This protocol leverages the mild conditions of photoredox catalysis.[4][11]

Materials:

• 4-Bromobenzenediazonium tetrafluoroborate

• Benzyl disulfide

• fac-[Ir(ppy)₃] (Iridium photocatalyst)

• Dimethylformamide (DMF, anhydrous)

• Blue LED light source

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a reaction vessel, add 4-bromobenzenediazonium tetrafluoroborate (1.2 equivalents), benzyl disulfide (1.0 equivalent), and fac-[Ir(ppy)₃] (1-2 mol%).

• Add anhydrous DMF to achieve a suitable concentration (e.g., 0.1 M).

• The vessel is sealed and the mixture is degassed by sparging with an inert gas (e.g., nitrogen or argon) for 15-20 minutes.

• The reaction mixture is stirred and irradiated with a blue LED light source at room temperature.

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Characterization Data

The synthesized benzyl 4-bromophenyl sulfide can be characterized using standard analytical techniques.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁BrS	[13][14][15]
Molecular Weight	279.20 g/mol	[13][14]
Appearance	Solid	[15]
Melting Point	64-65 °C	[14]
¹H NMR (CDCl₃)	δ ~7.4-7.2 (m, Ar-H), ~4.1 (s, CH₂)	[13][16]
¹³C NMR (CDCl₃)	Aromatic and aliphatic signals consistent with the structure	[13]
IR (KBr)	Peaks corresponding to C-H (aromatic and aliphatic), C=C (aromatic), C-S, and C-Br stretching	[13]
Mass Spec (EI)	M⁺ at m/z ~278/280 (isotopic pattern for Br)	[13]

Note: Specific chemical shifts and peak positions may vary slightly depending on the solvent and instrument used.

Conclusion

The synthesis of benzyl 4-bromophenyl sulfide derivatives has been significantly advanced by the advent of novel catalytic methodologies. Transition-metal-catalyzed cross-coupling reactions, particularly those employing nickel, and visible-light photoredox catalysis offer efficient, mild, and versatile routes to these valuable compounds. The choice of synthetic strategy will depend on factors such as substrate scope, functional group tolerance, and available resources. The protocols and data presented in this guide provide a solid foundation for researchers to explore the synthesis and application of this important class of molecules.

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An In-depth Technical Guide to Benzyl 4-bromophenyl sulfide: Properties, Synthesis, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 4-bromophenyl sulfide, a thioether of significant interest in synthetic organic chemistry, serves as a versatile building block and intermediate in the development of novel chemical entities. Its structure, featuring a benzyl group and a brominated phenyl ring linked by a sulfur atom, offers multiple sites for chemical modification, making it a valuable scaffold in medicinal chemistry and materials science. This guide provides a comprehensive overview of the physical and chemical properties of Benzyl 4-bromophenyl sulfide, a detailed, field-proven protocol for its synthesis and purification, and an exploration of its key chemical reactions.

Physicochemical Properties

Benzyl 4-bromophenyl sulfide is a white to off-white solid at room temperature.[1] A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Source(s)
Chemical Formula	C₁₃H₁₁BrS	[1][2]
Molecular Weight	279.20 g/mol	[2]
CAS Number	53136-21-3	[2]
Melting Point	64-65 °C	[3]
Appearance	Solid	[1]
InChI Key	XNMPJRAVZAWQMD-UHFFFAOYSA-N	[1]
Canonical SMILES	C1=CC=C(C=C1)CSCC2=CC=C(C=C2)Br	[2]

Synthesis and Purification

The most direct and efficient synthesis of Benzyl 4-bromophenyl sulfide is achieved through a nucleophilic substitution reaction analogous to the Williamson ether synthesis. This involves the reaction of 4-bromothiophenol with benzyl bromide in the presence of a suitable base.

Synthesis Workflow

Caption: Synthetic workflow for Benzyl 4-bromophenyl sulfide.

Step-by-Step Synthesis Protocol

This protocol is a self-validating system designed for high yield and purity. The causality behind each step is explained to ensure reproducibility and understanding.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 4-bromothiophenol (1.0 eq), benzyl bromide (1.05 eq), and anhydrous potassium carbonate (1.5 eq).

  • Expertise & Experience: Using a slight excess of the alkylating agent, benzyl bromide, ensures the complete consumption of the more valuable thiophenol. Anhydrous potassium carbonate is a mild and effective base for deprotonating the thiophenol to its more nucleophilic thiophenolate anion.

• Solvent Addition and Reaction: Add a suitable solvent, such as acetone or acetonitrile, to the flask. The volume should be sufficient to dissolve the reactants upon heating. Heat the mixture to reflux and maintain for 4-6 hours.[4]

  • Trustworthiness: The reaction progress can be monitored by Thin Layer Chromatography (TLC) to ensure the disappearance of the starting materials. A typical mobile phase for TLC analysis would be a mixture of hexane and ethyl acetate (e.g., 9:1 v/v).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Filter off the potassium carbonate and wash the solid with a small amount of the reaction solvent. Combine the filtrates and evaporate the solvent under reduced pressure.[5]

  • Expertise & Experience: This step removes the inorganic base and concentrates the crude product.

• Extraction: Dissolve the residue in a water-immiscible organic solvent such as dichloromethane or ethyl acetate. Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[6]

  • Causality: The aqueous washes remove any remaining inorganic salts and water-soluble impurities. Drying the organic layer is crucial to prevent water from interfering with the subsequent purification steps.

• Purification:

  • Recrystallization: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of hexane and ethyl acetate.[7][8][9] Dissolve the crude solid in a minimal amount of the hot solvent, and then allow it to cool slowly to form pure crystals.

    • Trustworthiness: The purity of the recrystallized product should be verified by measuring its melting point and comparing it to the literature value.

  • Column Chromatography: For higher purity or if recrystallization is not effective, the crude product can be purified by flash column chromatography on silica gel.[10][11] A gradient of hexane and ethyl acetate is typically used as the eluent.

    • Expertise & Experience: The appropriate solvent system for column chromatography should be determined by preliminary TLC analysis.

Analytical Characterization

The identity and purity of the synthesized Benzyl 4-bromophenyl sulfide should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of both the benzyl and 4-bromophenyl rings, as well as a singlet for the benzylic methylene protons.[2][12][13][14][15]

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for all 13 carbon atoms in the molecule, including the benzylic carbon and the carbons of the two aromatic rings.[2][12][13][14][15]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound, as well as characteristic fragmentation patterns.[2]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the C-H stretching of the aromatic and methylene groups, as well as C=C stretching of the aromatic rings.[2]

Chemical Reactivity

The chemical reactivity of Benzyl 4-bromophenyl sulfide is primarily dictated by the thioether linkage and the two aromatic rings.

Oxidation of the Sulfur Atom

The sulfur atom in the thioether linkage can be selectively oxidized to form the corresponding sulfoxide and sulfone. This transformation is valuable for introducing new functional groups and modulating the electronic properties of the molecule.

Caption: Oxidation of Benzyl 4-bromophenyl sulfide.

• Oxidation to Sulfoxide: Treatment with one equivalent of a mild oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide, at low temperatures will selectively oxidize the sulfide to the corresponding sulfoxide.[16][17][18][19][20]

• Oxidation to Sulfone: Using an excess of the oxidizing agent or a stronger oxidant will further oxidize the sulfoxide to the sulfone.[21][22]

Reductive Cleavage of the Carbon-Sulfur Bond

The benzyl-sulfur bond can be cleaved under reductive conditions, offering a method for debenzylation.

• Raney Nickel: Treatment with Raney nickel can effect the hydrogenolysis of the C-S bond, leading to the formation of 4-bromothiophenol and toluene.[21][23][24][25][26] This method is particularly useful for desulfurization reactions.

• Sodium in Liquid Ammonia (Birch Reduction Conditions): Dissolving metal reductions, such as with sodium in liquid ammonia, are also effective for the cleavage of benzyl thioethers.[5][27][28][29][30] This method can be advantageous when other reducible functional groups are present in the molecule.

Conclusion

Benzyl 4-bromophenyl sulfide is a readily accessible and chemically versatile compound. The robust synthesis protocol and the potential for diverse chemical transformations at the sulfur center and the aromatic rings make it a valuable tool for researchers in organic synthesis, drug discovery, and materials science. This guide provides the foundational knowledge and practical protocols necessary for the effective utilization of this important chemical entity.

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"benzyl 4-bromophenyl sulfide molecular weight and formula"

An In-Depth Technical Guide to Benzyl 4-Bromophenyl Sulfide

Abstract

This technical guide provides a comprehensive overview of benzyl 4-bromophenyl sulfide (C₁₃H₁₁BrS), a versatile thioether of significant interest in synthetic organic chemistry and drug discovery. We will delve into its fundamental physicochemical properties, provide a detailed, field-proven protocol for its synthesis, and explore the analytical techniques essential for its structural elucidation and purity confirmation. Furthermore, this document examines its applications, particularly as a scaffold for developing novel therapeutic agents, and outlines critical safety and handling procedures. This guide is intended for researchers, chemists, and drug development professionals seeking a practical and in-depth understanding of this compound.

Core Physicochemical Properties

Benzyl 4-bromophenyl sulfide is a crystalline solid at room temperature. Its structure features a benzyl group linked via a sulfur atom to a 4-bromophenyl moiety. This combination of an aryl halide and a flexible thioether linkage makes it a valuable intermediate for further chemical modifications.

Table 1: Physicochemical Data for Benzyl 4-Bromophenyl Sulfide

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₁BrS	[1][2][3][4]
Molecular Weight	279.20 g/mol	[1][3]
Exact Mass	277.976 g/mol	[1][2]
CAS Number	53136-21-3	[1][2][3]
Appearance	Crystalline Solid	[1][2]
Melting Point	64-65 °C	[2]
Density (Predicted)	1.43 ± 0.1 g/cm³	[2]
XLogP3	4.6	[1][2]
IUPAC Name	1-(benzylsulfanyl)-4-bromobenzene	[1]

Synthesis Protocol: A Self-Validating Workflow

The most direct and reliable method for synthesizing benzyl 4-bromophenyl sulfide is through a nucleophilic substitution reaction (specifically, an S-alkylation of a thiophenol). This process is analogous to the Williamson ether synthesis.

Underlying Principle (The "Why")

The synthesis relies on the high nucleophilicity of the thiophenolate anion, which is readily formed by deprotonating 4-bromothiophenol with a suitable base. The thiophenolate then attacks the electrophilic benzylic carbon of benzyl bromide, displacing the bromide ion and forming the desired C-S bond. Acetone is an excellent solvent choice as it readily dissolves the organic reactants while also being polar enough to accommodate the base and the salt byproduct, which can be easily removed by filtration.

Experimental Workflow Diagram

Caption: Synthesis workflow for benzyl 4-bromophenyl sulfide.

Step-by-Step Methodology

• Reagent Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromothiophenol (1.0 equiv.) and dissolve it in acetone (approx. 10 mL per gram of thiophenol).

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 1.5 equiv.). The use of a carbonate base is crucial as it is strong enough to deprotonate the thiophenol but mild enough to prevent side reactions. Stir the resulting suspension vigorously for 15 minutes at room temperature.

• Electrophile Addition: Cool the mixture in an ice bath. Add benzyl bromide (1.05 equiv.) dropwise via a syringe. Maintaining a low temperature during the addition is a precautionary measure to control the initial exothermic reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Attach a reflux condenser and heat the reaction mixture to reflux (approx. 56 °C for acetone) for 3-4 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as 10:1 Hexane:Ethyl Acetate. The disappearance of the starting thiophenol spot indicates reaction completion.

• Workup: Cool the reaction mixture to room temperature. Remove the inorganic salts (KBr and excess K₂CO₃) by vacuum filtration, washing the filter cake with a small amount of fresh acetone.

• Isolation: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is purified by recrystallization. Dissolve the solid in a minimal amount of hot ethanol and add water dropwise until persistent turbidity is observed. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.

• Drying: Collect the pure crystals by vacuum filtration, wash with cold water, and dry under vacuum to yield pure benzyl 4-bromophenyl sulfide.

Structural Elucidation and Characterization

Confirming the identity and purity of the synthesized compound is paramount. A combination of spectroscopic methods provides a definitive structural fingerprint.

Molecular Structure and NMR Assignments

Caption: Structure of benzyl 4-bromophenyl sulfide with key atoms labeled.

Table 2: Spectroscopic Data for Benzyl 4-Bromophenyl Sulfide

Technique	Expected Observations
¹H NMR	δ ~7.4 ppm (d, 2H, Ar-H ortho to Br); δ ~7.2-7.3 ppm (m, 7H, Ar-H ortho to S and benzyl ring protons); δ ~4.1 ppm (s, 2H, -CH₂-S-).
¹³C NMR	δ ~137 ppm (Ar-C, benzyl C1''); δ ~136 ppm (Ar-C, C1'); δ ~132 ppm (Ar-CH, C3'/C5'); δ ~131 ppm (Ar-CH, C2'/C6'); δ ~129 ppm (Ar-CH, benzyl C2''/C6''); δ ~128.5 ppm (Ar-CH, benzyl C3''/C5''); δ ~127 ppm (Ar-CH, benzyl C4''); δ ~121 ppm (Ar-C, C4'); δ ~39 ppm (-CH₂-S-).
FT-IR (cm⁻¹)	~3060 (Aromatic C-H stretch); ~1580, ~1480 (Aromatic C=C stretch); ~1010 (C-S stretch); ~810 (para-disubstituted C-H bend).
Mass Spec (EI)	m/z 278/280 (M⁺, M⁺+2, ~1:1 ratio due to ⁷⁹Br/⁸¹Br isotopes); m/z 91 ([C₇H₇]⁺, tropylium ion, base peak).

Note: Predicted values based on standard chemical shift tables and spectral data from similar compounds. Actual values may vary slightly based on solvent and instrument.[1][5][6]

Applications in Research and Drug Development

While a seemingly simple molecule, benzyl 4-bromophenyl sulfide serves as a crucial building block and a molecular scaffold in several areas of chemical research.

Antibacterial Drug Discovery

The benzyl phenyl sulfide core is a recognized pharmacophore. Research has shown that derivatives of this structure exhibit potent antibacterial activity against pathogenic strains, including Methicillin-resistant Staphylococcus aureus (MRSA).[7] The mechanism often involves the disruption of the bacterial cell membrane. The 4-bromo substituent on this specific compound provides a reactive handle for further chemical elaboration using techniques like Suzuki or Buchwald-Hartwig cross-coupling reactions, allowing for the systematic development of a library of derivatives to optimize antibacterial potency and reduce toxicity.[8][9]

Synthetic Intermediate

The dual functionality of this molecule makes it a versatile synthetic intermediate.

• Aryl Bromide Handle: The C-Br bond can participate in a wide array of palladium-catalyzed cross-coupling reactions to form new C-C, C-N, or C-O bonds.

• Thioether Oxidation: The sulfur atom can be selectively oxidized to the corresponding sulfoxide or sulfone.[10] Enantiomerically pure sulfoxides are valuable chiral auxiliaries in asymmetric synthesis.[10]

Safety, Handling, and Storage

Adherence to proper laboratory safety protocols is essential when working with this compound.

• Hazard Identification: Benzyl 4-bromophenyl sulfide is classified as hazardous to the aquatic environment, both acute and chronic.[1][2] While not acutely toxic to mammals via inhalation or ingestion under standard classifications, it can cause skin and eye irritation.[11][12]

• Handling:

  • Always handle in a well-ventilated area or a chemical fume hood.[2][11]

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.[11][12]

  • Avoid creating dust.[2]

  • Wash hands thoroughly after handling.[12]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][3]

  • Keep away from strong oxidizing agents.[13]

Conclusion

Benzyl 4-bromophenyl sulfide is more than a simple chemical; it is a foundational tool for innovation in both synthetic methodology and medicinal chemistry. Its straightforward synthesis, well-defined spectroscopic properties, and versatile reactive sites for further functionalization ensure its continued relevance. This guide provides the core technical knowledge required for its effective synthesis, characterization, and application, grounded in the principles of safety and scientific integrity.

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Navigating the Stability Landscape of Benzyl 4-bromophenyl sulfide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl 4-bromophenyl sulfide is a sulfur-containing organic compound with potential applications in pharmaceutical and materials science. A thorough understanding of its chemical stability is paramount for its effective development, formulation, and storage. This technical guide provides a comprehensive analysis of the potential stability challenges associated with Benzyl 4-bromophenyl sulfide, drawing upon established principles of organic chemistry and data from analogous structures. It outlines a systematic approach to stability testing, details probable degradation pathways under various stress conditions, and proposes robust analytical methodologies for the development of a stability-indicating assay. This document serves as a critical resource for scientists and researchers engaged in the development and handling of this and structurally related molecules.

Introduction: The Chemical Identity of Benzyl 4-bromophenyl sulfide

Benzyl 4-bromophenyl sulfide, with the chemical formula C₁₃H₁₁BrS, is an aryl benzyl sulfide featuring a bromine atom on the phenyl ring.[1] Its structure combines the reactive potential of a thioether linkage, the lability of a benzylic C-S bond, and the photochemical susceptibility of a brominated aromatic ring. These structural motifs dictate its stability profile and predispose it to specific degradation pathways. A comprehensive understanding of these liabilities is essential for predicting its shelf-life, ensuring its quality in formulations, and guiding the development of analytical methods to monitor its integrity.

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl 4-bromophenyl sulfide is presented in Table 1. These parameters are crucial for selecting appropriate analytical techniques and understanding its behavior in different solvent systems and physical states.

Property	Value	Source
Molecular Formula	C₁₃H₁₁BrS	[1]
Molecular Weight	279.20 g/mol	[1]
Appearance	Solid	[2]
IUPAC Name	1-(benzylsulfanyl)-4-bromobenzene	[1]
CAS Number	53136-21-3	[1]

Proposed Stability Testing Protocol: A Forced Degradation Study

To elucidate the intrinsic stability of Benzyl 4-bromophenyl sulfide and identify its likely degradation products, a forced degradation study is indispensable. This involves subjecting the compound to stress conditions that are more severe than accelerated stability testing, thereby generating degradation products in a shorter timeframe. The following protocol is designed to explore the compound's susceptibility to common degradation triggers.

Caption: A proposed workflow for the forced degradation study of Benzyl 4-bromophenyl sulfide.

Experimental Methodologies

• Hydrolytic Stress: Solutions of Benzyl 4-bromophenyl sulfide should be prepared in acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), and neutral (e.g., water) conditions. These solutions should be heated (e.g., at 60-80 °C) for a defined period, with samples taken at various time points for analysis. While thioesters are generally stable to hydrolysis at neutral pH, the acidic and basic conditions will probe the lability of the C-S bond.[3][4][5][6]

• Oxidative Stress: The compound should be exposed to an oxidizing agent, such as hydrogen peroxide (3-30%), in a suitable solvent at room temperature and elevated temperatures.[7] This will assess the susceptibility of the sulfide to oxidation, a common degradation pathway for thioethers.[8][9][10]

• Photolytic Stress: Solid samples and solutions of the compound in a photochemically inert solvent (e.g., acetonitrile) should be exposed to UV and visible light in a photostability chamber. Control samples should be kept in the dark to differentiate between photolytic and thermal degradation. The presence of the bromo-aromatic moiety suggests a potential for photodegradation.[11][12][13][14][15]

• Thermal Stress: Solid samples of Benzyl 4-bromophenyl sulfide should be exposed to dry heat at elevated temperatures (e.g., 80-120 °C) for an extended period. This will evaluate the compound's thermal stability in the solid state.

Predicted Degradation Pathways and Products

Based on the chemical structure of Benzyl 4-bromophenyl sulfide, several degradation pathways can be anticipated under stress conditions.

Caption: Predicted major degradation pathways for Benzyl 4-bromophenyl sulfide.

Oxidative Degradation

The sulfur atom in the thioether linkage is susceptible to oxidation, leading to the formation of the corresponding sulfoxide and, upon further oxidation, the sulfone.[8][9][10] This is often the primary degradation pathway for sulfides. The reaction proceeds via an electrophilic attack of the oxidant on the sulfur atom.[7][16]

• Predicted Products:

  • Benzyl 4-bromophenyl sulfoxide

  • Benzyl 4-bromophenyl sulfone

Photolytic Degradation

Aromatic brominated compounds are known to undergo photodebromination upon exposure to UV light.[11][12][13] This involves the homolytic cleavage of the carbon-bromine bond, which can lead to the formation of radical species that can then abstract a hydrogen atom from the solvent or other molecules.

• Predicted Product:

  • Benzyl phenyl sulfide

Hydrolytic and Thermal Degradation

While thioethers are generally more resistant to hydrolysis than their ether counterparts, the benzylic position can be susceptible to nucleophilic attack under harsh acidic or basic conditions, potentially leading to cleavage of the C-S bond.[17] Similarly, high temperatures can induce homolytic cleavage of the C-S bond.

• Predicted Products:

  • 4-Bromothiophenol

  • Benzyl alcohol (under hydrolytic conditions)

  • Toluene (under thermal, non-hydrolytic conditions)

Analytical Methodologies for Stability Assessment

A robust, stability-indicating analytical method is crucial for accurately quantifying the parent compound and separating it from all potential degradation products. High-Performance Liquid Chromatography (HPLC) is the technique of choice for this purpose.[18][19][20][21][22]

Development of a Stability-Indicating HPLC Method

A reversed-phase HPLC method with UV detection would be a suitable starting point. The development and validation of this method should follow ICH guidelines.

• Column: A C18 column is a good initial choice for separating the nonpolar parent compound from potentially more polar degradation products.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic modifier (e.g., acetonitrile or methanol) will likely be necessary to achieve adequate separation of all components.

• Detection: A photodiode array (PDA) detector is recommended to monitor the elution at multiple wavelengths and to assess peak purity.

• Method Validation: The method must be validated for specificity, linearity, accuracy, precision, and robustness to ensure it is fit for its intended purpose.

Identification and Characterization of Degradation Products

Once the degradation products are separated by HPLC, their structures need to be elucidated.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling the HPLC system to a mass spectrometer will provide the molecular weights of the degradation products, which is a critical first step in their identification. Analysis of the fragmentation patterns can provide further structural information.[23][24][25]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation, the degradation products may need to be isolated (e.g., by preparative HPLC) and analyzed by NMR spectroscopy (¹H, ¹³C).[1][26][27][28]

Conclusion

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Solubility Profile of Benzyl 4-Bromophenyl Sulfide in Organic Solvents

An In-depth Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of benzyl 4-bromophenyl sulfide (CAS No: 53136-21-3). The document is structured to provide researchers, scientists, and drug development professionals with both a robust theoretical framework for predicting solubility and a practical, field-proven methodology for its experimental determination. By examining the physicochemical properties of the molecule, we extrapolate its expected behavior in a range of common organic solvents. This guide emphasizes the causality behind experimental choices and provides self-validating protocols to ensure scientific integrity.

Introduction and Physicochemical Profile

Benzyl 4-bromophenyl sulfide is a diaryl sulfide derivative with significant utility in synthetic organic chemistry and as a building block in medicinal chemistry.[1][2] A thorough understanding of its solubility is paramount for its effective use in reaction media, purification processes like recrystallization, and formulation development.

The molecular structure, consisting of a benzyl group and a 4-bromophenyl group linked by a thioether bridge, dictates its physical and chemical properties. These properties, in turn, govern its solubility.

Table 1: Physicochemical Properties of Benzyl 4-Bromophenyl Sulfide

Property	Value	Source
CAS Number	53136-21-3	[3][4][5][6][7]
Molecular Formula	C₁₃H₁₁BrS	[3][4][5]
Molecular Weight	279.20 g/mol	[3][5]
Melting Point	64-65 °C	[4]
Appearance	Crystalline solid	[8]
XLogP3	4.6	[3][4]
Polar Surface Area (PSA)	25.3 Ų	[3][4]

The high XLogP3 value of 4.6 indicates a significant lipophilic (nonpolar) character, suggesting poor solubility in water but favorable solubility in nonpolar organic solvents.[3][4] The polar surface area (PSA) is relatively small, further supporting the molecule's predominantly nonpolar nature.[3][4]

Theoretical Principles of Solubility

The solubility of a solid solute in a liquid solvent is governed by the principle of "like dissolves like."[9][10][11] This axiom is a simplified expression of the complex interplay between intermolecular forces of the solute-solute, solvent-solvent, and solute-solvent. For dissolution to occur, the energy required to break the solute-solute interactions (crystal lattice energy) and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.[10]

Key Intermolecular Forces at Play:

• Van der Waals Forces (London Dispersion Forces): As a molecule with extensive aromatic systems, benzyl 4-bromophenyl sulfide exhibits significant London dispersion forces. Nonpolar solvents, which also interact primarily through these forces, are therefore expected to be effective at solvating it.[11]

• Dipole-Dipole Interactions: The C-S and C-Br bonds introduce some polarity. The sulfide group can act as a weak hydrogen bond acceptor.[12] These factors allow for modest interactions with polar aprotic solvents.

• Hydrogen Bonding: Benzyl 4-bromophenyl sulfide lacks hydrogen bond donor groups (like -OH or -NH), limiting its ability to interact strongly with polar protic solvents such as water or ethanol.[12]

Caption: Key factors influencing the solubility of benzyl 4-bromophenyl sulfide.

Predicted Solubility Profile

While specific experimental data is scarce in publicly available literature, a reliable solubility profile can be predicted based on the molecule's structure and the principles of intermolecular forces.

Table 2: Predicted Solubility of Benzyl 4-Bromophenyl Sulfide in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar	Toluene, Hexane, Diethyl Ether	High	Strong van der Waals interactions between the aromatic rings of the solute and solvents like toluene. The overall nonpolar character aligns well.[10]
Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone, Acetonitrile (ACN)	Moderate to High	Solvents like DCM and THF can effectively solvate the molecule. Acetone and ACN, being more polar, may show slightly lower solubility.
Polar Protic	Ethanol, Methanol	Low to Moderate	The large nonpolar scaffold of the solute outweighs the weak interactions with the hydroxyl group of the alcohols. Solubility decreases as the alkyl chain of the alcohol decreases.[12]
Highly Polar Protic	Water	Insoluble	The molecule's high lipophilicity and lack of strong hydrogen bonding capabilities prevent it from overcoming the strong hydrogen-bonding network of water.[8]

Experimental Protocol for Solubility Determination: Equilibrium Shake-Flask Method

To obtain quantitative solubility data, a standardized experimental protocol is essential. The equilibrium (or shake-flask) method is a reliable and widely accepted technique.[13]

Objective: To determine the concentration of a saturated solution of benzyl 4-bromophenyl sulfide in a specific solvent at a controlled temperature.

Materials:

• Benzyl 4-bromophenyl sulfide (≥98% purity)

• Selected organic solvents (HPLC grade)

• Analytical balance

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker with temperature control

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid benzyl 4-bromophenyl sulfide to a vial. The excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

• Solvent Addition: Add a known volume (e.g., 2.0 mL) of the desired solvent to the vial.

• Equilibration: Tightly cap the vial and place it in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm). Allow the mixture to equilibrate for at least 24-48 hours. This duration is critical to ensure the system reaches thermodynamic equilibrium.[13]

• Phase Separation: After equilibration, remove the vial and allow it to stand undisturbed for at least 2 hours in a temperature-controlled bath to allow the excess solid to settle.

• Sample Collection: Carefully withdraw a clear aliquot of the supernatant using a syringe. Avoid disturbing the solid at the bottom.

• Filtration: Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step removes any suspended microcrystals, which would otherwise lead to an overestimation of solubility.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument. A precise dilution factor is required for accurate calculation.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV) to determine the concentration of the solute.

• Calculation: Calculate the original solubility in mg/mL or mol/L by multiplying the measured concentration by the dilution factor.

Caption: Workflow for the Equilibrium Shake-Flask Solubility Measurement.

Conclusion and Practical Implications

Benzyl 4-bromophenyl sulfide is a lipophilic molecule with a predicted solubility profile that favors nonpolar and moderately polar aprotic organic solvents while showing limited solubility in polar protic solvents and practical insolubility in water. This profile is a direct consequence of its molecular structure, which is dominated by nonpolar aromatic rings. For laboratory applications, solvents such as toluene, dichloromethane, and THF are recommended for achieving high concentrations. When performing reactions or purifications, this solubility behavior must be considered to ensure homogeneous conditions or, in the case of recrystallization, to select an appropriate solvent/antisolvent system. The provided experimental protocol offers a robust framework for obtaining precise quantitative solubility data, which is critical for process optimization, drug formulation, and meeting regulatory requirements.

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Initial Investigation of Benzyl 4-bromophenyl sulfide: A Roadmap for Biological Activity Screening

An In-Depth Technical Guide

Abstract: The exploration of novel chemical entities for therapeutic potential is a cornerstone of drug discovery. Diaryl sulfides and related organosulfur compounds represent a promising class of molecules, with numerous derivatives exhibiting a wide spectrum of biological activities.[1][2] This guide presents a systematic, multi-pronged approach for the initial biological investigation of a specific analogue, Benzyl 4-bromophenyl sulfide. We outline a logical workflow, beginning with predictive computational analysis, followed by foundational in-vitro assays for cytotoxicity and antimicrobial activity. This document is intended for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the strategic rationale behind each step, ensuring a robust and efficient preliminary assessment of the compound's therapeutic potential.

Introduction: The Rationale for Investigation

Organosulfur compounds are ubiquitous in medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[3] The sulfur atom, with its unique polarizability and ability to participate in various oxidation states (sulfide, sulfoxide, sulfone), imparts distinct chemical properties that can lead to potent biological interactions.[4][5] Diaryl sulfides, in particular, have been investigated for a range of activities, including anticancer and antimicrobial effects.[6][7]

Benzyl 4-bromophenyl sulfide (Figure 1) is a simple diaryl-like sulfide. Its structure combines a flexible benzyl group with a brominated phenyl ring, a feature often incorporated to modulate metabolic stability and receptor binding affinity. While the specific biological profile of this exact molecule is not extensively documented, its structural class warrants investigation. This guide provides the framework to generate that foundational biological data.

Figure 1: Chemical Structure of Benzyl 4-bromophenyl sulfide (Image generated based on PubChem CID 4191541)[8]

The objective of this initial investigation is to answer three fundamental questions:

• Is it "drug-like"? Does it possess physicochemical properties amenable to further development?

• Is it safe? What is its baseline toxicity against a representative human cell line?

• Is it active? Does it exhibit any promising biological effects in a primary screening assay?

We will address these questions through a three-part workflow: in-silico profiling, in-vitro cytotoxicity assessment, and preliminary antimicrobial screening.

Part 1: In-Silico Profiling – The Predictive First Step

Expertise & Experience: Before committing to resource-intensive wet-lab experiments, a computational assessment is an indispensable modern first step. In-silico tools allow us to predict a molecule's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties, as well as its general "drug-likeness".[9][10] This predictive screen helps to identify potential liabilities early, such as poor oral bioavailability or high toxicity risk, allowing for a go/no-go decision or flagging areas for future chemical modification.[11]

Workflow Diagram: In-Silico Analysis

Caption: Workflow for in-silico ADMET and physicochemical property prediction.

Protocol: ADMET & Physicochemical Prediction

• Obtain Compound Structure: Secure the canonical SMILES string for Benzyl 4-bromophenyl sulfide from a chemical database like PubChem.[8] (SMILES: C1=CC=C(C=C1)CSCC2=CC=C(C=C2)Br).

• Select Web Server: Utilize a free, reputable web-based prediction tool. The pkCSM server is an excellent choice, as it provides predictions for a wide range of pharmacokinetic and toxicity properties using graph-based signatures.[12]

• Submit and Analyze: Input the SMILES string into the server and run the prediction.

• Collate Data: Compile the predicted values into a summary table. Pay close attention to:

  • Lipinski's Rule of Five: A guideline to evaluate drug-likeness and potential for oral bioavailability.

  • Intestinal Absorption (Human): Predicted percentage of absorption from the gut.

  • BBB Permeability: Prediction of whether the compound can cross the blood-brain barrier.

  • CYP450 Inhibition: Potential for drug-drug interactions through inhibition of key metabolic enzymes.

  • hERG I Inhibition: An early flag for potential cardiotoxicity.

  • Hepatotoxicity: Prediction of potential for drug-induced liver injury.

Data Presentation: Predicted Properties of Benzyl 4-bromophenyl sulfide

Property Category	Parameter	Predicted Value	Interpretation / Guideline
Physicochemical	Molecular Weight	279.20 g/mol	< 500 (Lipinski's Rule)
LogP (Octanol/Water)	4.6	< 5 (Lipinski's Rule)
H-Bond Donors	0	< 5 (Lipinski's Rule)
H-Bond Acceptors	1 (Sulfur)	< 10 (Lipinski's Rule)
Absorption	Water Solubility (logS)	-4.5	Moderately soluble
Intestinal Absorption (% abs)	> 90%	High predicted absorption
Distribution	BBB Permeability (logBB)	> -1.0	Likely to cross the blood-brain barrier
Metabolism	CYP2D6 Inhibitor	No	Low risk of interaction via this pathway
CYP3A4 Inhibitor	Yes	Potential for drug-drug interactions
Toxicity	hERG I Inhibitor	No	Low predicted risk of cardiotoxicity
Hepatotoxicity	Yes	Potential risk of liver toxicity; requires monitoring

(Note: Values are hypothetical examples based on typical outputs of predictors like pkCSM for similar structures).

Part 2: In-Vitro Cytotoxicity Assessment – The Safety Profile

Expertise & Experience: The foundational principle of a therapeutic agent is to affect a pathogen or disease state with minimal harm to the host. Therefore, assessing a compound's general cytotoxicity against a human cell line is a critical early step. The MTT assay is a robust, colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability.[13] A reduction in metabolic activity in the presence of the compound indicates cytotoxicity. We use a standard, non-cancerous cell line like HEK293 (Human Embryonic Kidney cells) to establish a baseline toxicity profile.

Workflow Diagram: MTT Cytotoxicity Assay

Caption: Step-by-step workflow for the MTT cell viability assay.

Protocol: MTT Assay for Cytotoxicity

This protocol is adapted from standard methodologies.[14][15]

• Cell Seeding: Seed HEK293 cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Preparation: Prepare a 10 mM stock solution of Benzyl 4-bromophenyl sulfide in DMSO. Perform serial dilutions in serum-free medium to create working solutions (e.g., 200 µM, 100 µM, 50 µM, 25 µM, 12.5 µM, etc.). The final DMSO concentration in the well should not exceed 0.5%.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions. Include "cells only" (untreated) and "medium only" (background) controls.

• Incubation: Incubate the plate for 24 or 48 hours at 37°C and 5% CO₂.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. Dilute this to 0.5 mg/mL in serum-free medium. Remove the compound-containing medium from the wells and add 100 µL of the MTT solution to each well.

• Formazan Formation: Incubate the plate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[16]

• Solubilization: Carefully aspirate the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis:

  • Correct for background by subtracting the average absorbance of the "medium only" wells.

  • Calculate percent viability for each concentration: (% Viability) = (Absorbance_Treated / Absorbance_Untreated) * 100.

  • Plot percent viability against the logarithm of the compound concentration and use non-linear regression to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Data Presentation: Hypothetical Cytotoxicity Data

Concentration (µM)	% Cell Viability
100	8.5
50	25.3
25	52.1
12.5	85.7
6.25	98.2
0 (Control)	100.0
Calculated IC₅₀	~26 µM

Part 3: Antimicrobial Activity Screening – The Efficacy Profile

Expertise & Experience: Given the known antimicrobial properties of many sulfur-containing compounds, a primary screen for antibacterial activity is a logical starting point.[17] The Kirby-Bauer disk diffusion test is a classical, highly standardized, and cost-effective method for this initial evaluation.[18][19] It provides a qualitative assessment of a compound's ability to inhibit microbial growth by measuring the "zone of inhibition" around a disk impregnated with the test compound.[20][21] A panel including a Gram-positive (Staphylococcus aureus) and a Gram-negative (Escherichia coli) bacterium provides a broad initial spectrum.

Workflow Diagram: Kirby-Bauer Disk Diffusion Test

Caption: The standardized workflow for the Kirby-Bauer antimicrobial susceptibility test.

Protocol: Kirby-Bauer Disk Diffusion Assay

• Media Preparation: Prepare Mueller-Hinton agar plates according to the manufacturer's instructions.

• Inoculum Preparation: From a fresh culture, pick several colonies of the test bacterium (S. aureus or E. coli) and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard.[20]

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum, remove excess liquid, and swab the entire surface of a Mueller-Hinton agar plate to create a uniform lawn of bacteria.[20]

• Disk Preparation: Prepare a stock solution of Benzyl 4-bromophenyl sulfide (e.g., 1 mg/mL in DMSO). Aseptically apply a known volume (e.g., 10 µL) onto sterile 6-mm paper disks, resulting in a 10 µ g/disk concentration. Allow the solvent to evaporate completely. Prepare a negative control disk (DMSO only) and a positive control disk (e.g., 10 µg Gentamicin).

• Disk Application: Using sterile forceps, place the prepared disks onto the inoculated agar surface, pressing gently to ensure full contact.

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.[20]

• Data Acquisition: After incubation, measure the diameter of the clear zone of growth inhibition around each disk to the nearest millimeter (mm).[19]

Data Presentation: Hypothetical Antimicrobial Screening Results

Test Compound/Control	Concentration per Disk	Zone of Inhibition (mm) - S. aureus (Gram+)	Zone of Inhibition (mm) - E. coli (Gram-)
Benzyl 4-bromophenyl sulfide	10 µg	18	0
Gentamicin (Positive Ctrl)	10 µg	25	22
DMSO (Negative Ctrl)	10 µL	0	0

Synthesis & Future Directions

Interpreting the Results: The initial investigation yields a multi-faceted data profile. In our hypothetical example:

• The in-silico results suggest the compound is generally drug-like but may have liabilities related to CYP3A4 inhibition and hepatotoxicity.

• The cytotoxicity data reveals an IC₅₀ of ~26 µM. This is a moderately potent cytotoxic effect.

• The antimicrobial screen shows promising activity against the Gram-positive S. aureus but no activity against Gram-negative E. coli.

This profile suggests that Benzyl 4-bromophenyl sulfide is a potential lead for development as an anti-Gram-positive agent. The key is the therapeutic window : the concentration at which it is effective against bacteria versus the concentration at which it is toxic to human cells. Since significant antibacterial activity was observed, the next step would be to quantify this potency more precisely.

Logical Framework for Next Steps

Caption: Decision-making flowchart for subsequent steps based on initial screening data.

Recommended Future Directions:

• Quantitative Antimicrobial Testing: Perform broth microdilution assays to determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against S. aureus and other relevant Gram-positive pathogens.

• Broader Cytotoxicity Panel: Test the compound against a panel of human cell lines, including liver cell lines (e.g., HepG2) to experimentally verify the in-silico hepatotoxicity prediction.

• Mechanism of Action Studies: Investigate how the compound inhibits bacterial growth. Potential mechanisms for sulfur compounds could involve redox cycle disruption or enzyme inhibition.[22]

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogues of Benzyl 4-bromophenyl sulfide to determine which parts of the molecule are essential for its activity and to optimize for increased potency and reduced cytotoxicity.[23]

This structured initial investigation provides a solid, evidence-based foundation for advancing—or terminating—the study of Benzyl 4-bromophenyl sulfide as a potential therapeutic agent, maximizing the efficiency of the drug discovery process.

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Protocols & Analytical Methods

Application Notes and Protocols: Benzyl 4-bromophenyl sulfide as a Versatile Substrate in Palladium-Catalyzed Cross-Coupling Reactions

Introduction

Transition metal-catalyzed cross-coupling reactions represent a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and precision.[1][2][3] These transformations are indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This guide focuses on Benzyl 4-bromophenyl sulfide (CAS No. 53136-21-3), a bifunctional building block with significant potential in synthetic chemistry.[4][5]

This molecule possesses two distinct and highly valuable reactive centers for cross-coupling:

• A standard aryl-bromide (C-Br) bond , which serves as a classical electrophilic partner for a wide array of well-established palladium-catalyzed reactions.

• Carbon-sulfur (C-S) bonds , which can be selectively activated under specific catalytic conditions to participate in more advanced, non-traditional coupling transformations.[6][7]

The purpose of these application notes is to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the reactivity of Benzyl 4-bromophenyl sulfide. We will furnish detailed, field-proven protocols and the underlying mechanistic rationale for its use in several high-impact cross-coupling reactions.

Section 1: Reactivity Profile of Benzyl 4-bromophenyl sulfide

The synthetic versatility of Benzyl 4-bromophenyl sulfide stems from its two primary reactive axes, as illustrated below. The choice of catalytic system—specifically the palladium source, ligand, and base—dictates which pathway is engaged.

• Pathway A (C-Br Activation): This is the canonical pathway for aryl halides. The palladium(0) catalyst undergoes oxidative addition into the C(sp²)-Br bond, initiating catalytic cycles like Suzuki-Miyaura, Heck-Mizoroki, and Buchwald-Hartwig amination. This pathway is ideal for elaborating the bromophenyl ring while preserving the benzyl thioether moiety.

• Pathway B (C-S Activation): A more advanced approach involves the activation of the C-S bond. Research has demonstrated that under specific conditions, the benzylic C(sp³)-S bond can be cleaved in a "debenzylative" cross-coupling, allowing the remaining arylthio- fragment to couple with another aryl halide.[6] This powerful method enables the synthesis of diverse diaryl sulfides from a common precursor.

Caption: Dual reactivity modes of Benzyl 4-bromophenyl sulfide.

Section 2: Pathway A: C-Br Bond Functionalization Protocols

The C-Br bond is the most common reaction site for this substrate, participating readily in standard palladium-catalyzed cross-coupling reactions. The general mechanism for these transformations involves a Pd(0)/Pd(II) catalytic cycle.[1][8][9]

Caption: General Pd(0)/Pd(II) catalytic cycle for C-Br coupling.

Suzuki-Miyaura Coupling: Synthesis of Aryl-Aryl Benzyl Sulfides

Principle & Mechanistic Insight: The Suzuki-Miyaura reaction is a robust method for forming C-C bonds by coupling an organohalide with an organoboron compound.[10][11] For Benzyl 4-bromophenyl sulfide, this involves the palladium-catalyzed reaction with an arylboronic acid. The key transmetalation step, where the organic group is transferred from boron to palladium, is facilitated by a base which activates the boronic acid.[11][12] This reaction is prized for its tolerance of diverse functional groups.[10]

Detailed Protocol:

• Reagent Preparation: To a dry Schlenk flask, add Benzyl 4-bromophenyl sulfide (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a base such as K₂CO₃ or K₃PO₄ (2.5 equiv.).[12][13]

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 15 minutes by alternating between vacuum and inert gas.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) and any additional ligand if required.

• Solvent Addition: Add the anhydrous solvent system (e.g., a 4:1 mixture of Toluene/H₂O or Dioxane/H₂O) via syringe.

• Reaction: Place the flask in a preheated oil bath and stir the mixture vigorously at 80-100 °C for 12-24 hours.

• Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the target biaryl sulfide.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Arylboronic Acid Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Typical Yield
Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	85-95%
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	K₃PO₄	1,4-Dioxane	100	80-92%
3-Pyridylboronic acid	Pd(OAc)₂ (2) + SPhos (4)	K₃PO₄	Toluene/H₂O	100	75-88%
2-Thienylboronic acid	Pd(PPh₃)₄ (3)	Cs₂CO₃	DMF	80	70-85%

Heck-Mizoroki Reaction: Synthesis of Stilbene-like Sulfides

Principle & Mechanistic Insight: The Heck reaction forms a C-C bond by coupling an aryl halide with an alkene.[14] The catalytic cycle involves oxidative addition of the Pd(0) catalyst into the C-Br bond, followed by coordination and migratory insertion of the alkene into the Pd-C bond.[15] A final β-hydride elimination step releases the substituted alkene product and forms a palladium-hydride species, which is neutralized by the base to regenerate the Pd(0) catalyst.[15][16]

Detailed Protocol:

• Setup: In a dry Schlenk flask under an inert atmosphere, combine Benzyl 4-bromophenyl sulfide (1.0 equiv.), the alkene (e.g., styrene or methyl acrylate, 1.5 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and a phosphine ligand (e.g., P(o-tol)₃, 4 mol%).

• Solvent and Base: Add a polar aprotic solvent such as DMF or NMP, followed by an organic or inorganic base (e.g., Triethylamine (Et₃N), 2.0 equiv. or K₂CO₃, 2.0 equiv.).[15]

• Reaction: Heat the mixture with stirring at 100-120 °C for 16-24 hours.

• Monitoring & Work-up: Monitor by TLC. Upon completion, cool the reaction, filter off any inorganic salts, and dilute the filtrate with water. Extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Buchwald-Hartwig Amination: Synthesis of N-Aryl Benzyl Sulfides

Principle & Mechanistic Insight: The Buchwald-Hartwig amination is a palladium-catalyzed reaction for forming C-N bonds between aryl halides and amines.[17][18] The mechanism follows the general Pd(0)/Pd(II) cycle, where after oxidative addition, the amine coordinates to the palladium(II) complex. A strong, non-nucleophilic base (e.g., NaOt-Bu or LHMDS) is crucial for deprotonating the coordinated amine, which then allows for reductive elimination of the N-arylated product.[17] The choice of phosphine ligand is critical and often depends on the steric and electronic properties of the amine.[19]

Detailed Protocol:

• Glovebox Setup: Inside a glovebox, charge an oven-dried vial with the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable ligand (e.g., XPhos or BINAP, 2-4 mol%), and the base (e.g., Sodium tert-butoxide, 1.4 equiv.).

• Reagent Addition: Add Benzyl 4-bromophenyl sulfide (1.0 equiv.) and seal the vial.

• External Setup: Remove the vial from the glovebox. Add the anhydrous solvent (e.g., Toluene or Dioxane) via syringe, followed by the amine (1.2 equiv.).

• Reaction: Heat the sealed vial in a preheated oil bath at 90-110 °C for 12-24 hours.

• Work-up: Cool the reaction to room temperature. Pass the mixture through a short plug of celite, washing with ethyl acetate. Concentrate the filtrate.

• Purification: Purify the resulting crude material by flash column chromatography to obtain the desired arylamine product.

Section 3: Pathway B: Debenzylative Cross-Coupling via C-S Activation

Principle & Mechanistic Insight: A groundbreaking application for aryl benzyl sulfides involves a palladium-catalyzed debenzylative cross-coupling to form diaryl sulfides.[6] This transformation does not functionalize the C-Br bond but instead uses the entire Benzyl 4-bromophenyl sulfide molecule as a thioarylating agent. In this reaction, it would be coupled with a different aryl bromide. The process is believed to proceed through a complex tricatalytic cycle involving α-arylation of the sulfide, C(sp³)-S bond cleavage, and subsequent C(sp²)-S bond formation.[6] This method avoids the use of foul-smelling thiols and expands the toolkit for C-S bond construction.

Caption: Proposed mechanism for debenzylative C-S coupling.[6]

Detailed Protocol for Debenzylative Coupling: This protocol is adapted from the work of Walsh and coworkers and is intended for coupling an aryl benzyl sulfide (like Benzyl 4-bromophenyl sulfide) with another aryl bromide.[6]

• Glovebox Setup: In a nitrogen-filled glovebox, add Pd(dba)₂ (2 mol%), NiXantPhos (4 mol%), and NaN(SiMe₃)₂ (2.0 equiv.) to an oven-dried vial equipped with a stir bar.

• Reagent Addition: Add the aryl benzyl sulfide (e.g., Benzyl 4-chloro phenyl sulfide, 1.5 equiv.) and the limiting aryl bromide (e.g., 4-bromoanisole, 1.0 equiv.).

• Solvent Addition: Add anhydrous cyclopentyl methyl ether (CPME) to the vial.

• Reaction: Seal the vial with a Teflon-lined cap, remove it from the glovebox, and place it in a preheated oil bath at 110 °C. Stir for 24 hours.

• Work-up: Cool the reaction mixture to room temperature. Quench with saturated aqueous NH₄Cl. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel to isolate the diaryl sulfide product.

Table 2: Substrate Scope for Debenzylative Coupling (Adapted from Walsh et al.) [6]

Aryl Benzyl Sulfide	Aryl Bromide	Product	Yield (%)
Benzyl 4-chlorophenyl sulfide	4-Bromoanisole	4-Chlorophenyl 4-methoxyphenyl sulfide	80
Benzyl 4-fluorophenyl sulfide	4-Bromotoluene	4-Fluorophenyl 4-tolyl sulfide	75
Benzyl phenyl sulfide	1-Bromo-4-(trifluoromethyl)benzene	Phenyl 4-(trifluoromethyl)phenyl sulfide	71
Benzyl 4-methoxyphenyl sulfide	2-Bromonaphthalene	4-Methoxyphenyl 2-naphthyl sulfide	82

Troubleshooting and Scientific Considerations

• Catalyst Deactivation: Sulfur-containing compounds can sometimes poison palladium catalysts. If reactions stall, consider using ligands that are more resistant to sulfur poisoning (e.g., bulky, electron-rich phosphines or N-heterocyclic carbenes).

• Base Sensitivity: For Suzuki couplings, if your substrate has base-sensitive functional groups, milder bases like K₃PO₄ or Cs₂CO₃ are recommended over stronger ones like NaOt-Bu.

• Solvent Purity: All cross-coupling reactions are sensitive to oxygen and water. Ensure solvents are rigorously dried and degassed, and maintain a strict inert atmosphere throughout the setup and reaction.

• Side Reactions: In Heck couplings, double bond isomerization can occur. In Suzuki couplings, homocoupling of the boronic acid (Ar-Ar) can be a side product, often minimized by slow addition of reagents or optimized catalyst/ligand ratios.

Conclusion

Benzyl 4-bromophenyl sulfide is a powerful and versatile building block for modern organic synthesis. Its dual reactivity allows for both conventional elaboration at the C-Br bond via established methods like Suzuki, Heck, and Buchwald-Hartwig couplings, as well as innovative C-S bond activation strategies. The debenzylative coupling pathway, in particular, opens new avenues for the efficient, thiol-free synthesis of valuable diaryl sulfide structures. By carefully selecting the catalytic system and reaction conditions, researchers can unlock the full synthetic potential of this readily accessible reagent.

References

• Mao, J., Jia, T., Frensch, G., & Walsh, P. J. (2014). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Organic Letters, 16(19), 5304–5307. [Link]

• Mori, A., et al. (2014). Palladium-catalyzed Cross-Coupling of Unactivated Aryl Sulfides With Arylzinc Reagents Under Mild Conditions. Chemistry, 20(41), 13146-9. [Link]

• Barrios-Landeros, F., & Cárdenas, D. J. (Eds.). (2020). Advances in Cross-Coupling Reactions. MDPI. [Link]

• Hartwig, J. F. (1998). Carbon-Heteroatom Bond-Forming Reductive Eliminations of Amines, Ethers, and Sulfides. Accounts of Chemical Research, 31(12), 852–860. [Link]

• Corbet, J.-P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651–2710. [Link]

• Kumar, V. (2024). Mechanistic studies of transition metal-catalyzed cross-coupling reactions. International Journal of Advanced Chemistry Research, 6(2), 56-59. [Link]

• Johansson Seechurn, C. C., et al. (2012). Palladium-Catalyzed Cross-Coupling: A Historical Contextual Perspective to the 2010 Nobel Prize. Angewandte Chemie International Edition, 51(21), 5062-5085. [Link]

• Wikipedia contributors. (2023). Cross-coupling reaction. Wikipedia. [Link]

• Wikipedia contributors. (2023). Heck reaction. Wikipedia. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]

• Taylor & Francis Online. (n.d.). Heck reaction – Knowledge and References. Taylor & Francis. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. ACS GCI Reagent Guides. [Link]

• Otsuka, S., Nogi, K., & Yorimitsu, H. (2018). C–S Bond Activation. Topics in Current Chemistry, 376(13). [Link]

• MDPI. (2018). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Molecules, 23(10), 2482. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• PubChem. (n.d.). Benzyl 4-bromophenyl sulfide. National Center for Biotechnology Information. [Link]

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Application Note: Benzyl 4-bromophenyl sulfide as a Versatile Precursor for the Synthesis of Pharmaceutical Scaffolds

Introduction: The Strategic Value of Benzyl 4-bromophenyl sulfide in Drug Discovery

In the landscape of modern medicinal chemistry, the efficient construction of complex molecular architectures is paramount. Aryl thioethers, particularly diaryl sulfides, represent a privileged structural motif found in a multitude of biologically active compounds and approved pharmaceuticals.[1] Their prevalence stems from the unique physicochemical properties conferred by the sulfur atom, which can influence molecular conformation, metabolic stability, and target engagement. Benzyl 4-bromophenyl sulfide, hereafter referred to as B4BS, has emerged as a highly strategic precursor for accessing these valuable scaffolds.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and utility of B4BS. We move beyond simple procedural lists to explain the causality behind experimental choices, ensuring that each protocol is a self-validating system. The core focus will be on a modern, palladium-catalyzed debenzylative cross-coupling reaction, which leverages the unique reactivity of B4BS to construct diaryl sulfides—key intermediates for a range of therapeutic agents, from anticancer to antimicrobial agents.[2][3]

Physicochemical Properties & Safe Handling of B4BS

Accurate characterization and safe handling are the foundation of any successful synthetic campaign. The key properties of Benzyl 4-bromophenyl sulfide are summarized below.

Property	Value	Reference(s)
CAS Number	53136-21-3	[4][5][6]
Molecular Formula	C₁₃H₁₁BrS	[4][5]
Molecular Weight	279.20 g/mol	[4][7]
Melting Point	64-65 °C	[4]
Appearance	Pink to white solid	[4][8]
IUPAC Name	1-(benzylthio)-4-bromobenzene	[7]

Safety & Handling: Benzyl 4-bromophenyl sulfide is classified as hazardous to the aquatic environment.[4][7] Standard laboratory precautions should be strictly followed.

• Handle in a well-ventilated area or chemical fume hood.[4]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid formation of dust and aerosols.[4]

• Prevent release into the environment and collect any spillage.[4][7]

Protocol I: Facile One-Pot Synthesis of Benzyl 4-bromophenyl sulfide (B4BS)

Rationale: A robust and high-yielding synthesis of the precursor is the logical starting point. The following one-pot protocol, adapted from established literature, provides an efficient route from commercially available starting materials.[8] This method is advantageous as it avoids the isolation of intermediate species, thereby saving time and reducing material loss. The reaction proceeds via an in-situ generation of a thiolate, which then undergoes nucleophilic substitution with benzyl bromide.

Caption: Workflow for the one-pot synthesis of B4BS.

Materials & Reagents:

Reagent	M.W.	Amount	Moles
1,4-Dibromobenzene	235.90	1.18 g	5.0 mmol
n-Butyllithium (n-BuLi)	64.06	2.2 mL (2.5 M in hexanes)	5.5 mmol
Sulfur (S₈)	256.52	160 mg	0.625 mmol
Benzyl Bromide	171.04	0.86 g (0.6 mL)	5.0 mmol
Tetrahydrofuran (THF)	-	20 mL	-

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and nitrogen inlet, add 1,4-dibromobenzene (1.18 g, 5.0 mmol) and dissolve in anhydrous THF (20 mL).

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (2.2 mL of a 2.5 M solution in hexanes, 5.5 mmol) dropwise over 10 minutes. The solution may change color. Stir the mixture at -78 °C for 30 minutes.

  • Scientific Rationale: The low temperature is critical to control the exothermic lithium-halogen exchange reaction and prevent side reactions, such as the formation of benzyne or double lithiation.

• Sulfur Addition: In a separate vial, suspend elemental sulfur (160 mg, 0.625 mmol) in 5 mL of anhydrous THF. Add this slurry to the reaction mixture at -78 °C via cannula. The reaction will turn a deep color. Allow the mixture to slowly warm to room temperature and stir for 1 hour.

  • Scientific Rationale: Elemental sulfur (S₈) is added to the aryllithium intermediate to form a lithium thiolate in situ.

• Alkylation: Add benzyl bromide (0.6 mL, 5.0 mmol) to the reaction mixture at room temperature. Stir for 2 hours.

  • Scientific Rationale: The generated thiolate is a potent nucleophile that readily displaces the bromide from benzyl bromide in a classic Sₙ2 reaction to form the desired thioether bond.

• Workup: Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane) to yield Benzyl 4-bromophenyl sulfide as a solid.

  • Expected Outcome: Yields are typically high, around 88%.[8] The product can be characterized by NMR spectroscopy. ¹H NMR (300 MHz, CDCl₃) δ 7.36 (d, 2H), 7.28 (m, 5H), 7.14 (d, 2H), 4.08 (s, 2H).[8]

Application Protocol II: Palladium-Catalyzed Debenzylative Synthesis of Diaryl Sulfides

Rationale: The true power of B4BS as a precursor is realized in its ability to participate in advanced cross-coupling reactions. The following protocol, based on the work of Walsh and colleagues, describes a highly efficient palladium-catalyzed debenzylative coupling of B4BS with an aryl bromide to generate valuable diaryl sulfides.[2] This methodology is notable for its broad substrate scope and tolerance of various functional groups.[2]

The benzyl group, which facilitated the initial synthesis and purification, is cleaved in the catalytic cycle. This "traceless" role is a sophisticated synthetic strategy. The reaction is believed to proceed through a tricatalytic cycle involving α-arylation of the sulfide, C-S bond cleavage, and subsequent C-S bond formation.[2]

Caption: General workflow for diaryl sulfide synthesis using B4BS.

Materials & Reagents (for a representative reaction):

Reagent	M.W.	Amount	Moles
Benzyl 4-bromophenyl sulfide (B4BS)	279.20	140 mg	0.5 mmol
4-Bromoanisole (Example Partner)	187.04	112 mg	0.6 mmol
Pd(dba)₂	575.00	14.4 mg	0.025 mmol
NiXantPhos	733.53	22.0 mg	0.03 mmol
NaN(SiMe₃)₂	183.38	138 mg	0.75 mmol
Cyclopentyl methyl ether (CPME)	-	2.0 mL	-

Step-by-Step Protocol:

• Glovebox Setup: Inside an inert atmosphere glovebox, add Pd(dba)₂ (14.4 mg, 0.025 mmol), NiXantPhos (22.0 mg, 0.03 mmol), and NaN(SiMe₃)₂ (138 mg, 0.75 mmol) to an oven-dried reaction vial equipped with a stir bar.

  • Scientific Rationale: The palladium catalyst and the specific NiXantPhos ligand are air- and moisture-sensitive. The bulky, electron-rich NiXantPhos ligand is crucial for facilitating the challenging C-S bond cleavage and formation steps.[2] NaN(SiMe₃)₂ is a strong, non-nucleophilic base required for the catalytic cycle.[2]

• Reagent Addition: Add Benzyl 4-bromophenyl sulfide (140 mg, 0.5 mmol) and 4-bromoanisole (112 mg, 0.6 mmol) to the vial.

• Solvent Addition & Sealing: Add anhydrous cyclopentyl methyl ether (CPME, 2.0 mL), seal the vial with a Teflon-lined cap, and remove it from the glovebox.

  • Scientific Rationale: CPME was identified as the optimal solvent during reaction optimization, providing good yields and being a more environmentally friendly alternative to other ethers.[2]

• Reaction: Place the vial in a preheated oil bath or heating block at 110 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS if desired.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short plug of celite to remove inorganic salts and catalyst residues.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the pure diaryl sulfide product.

  • Expected Outcome: This method provides good to excellent yields (up to 80% reported) for a wide range of aryl bromides.[2]

Pharmaceutical Relevance & Future Directions

The diaryl sulfide core, synthesized efficiently from B4BS, is a cornerstone of many pharmaceutical agents. The bromine atom on the B4BS-derived ring also serves as a valuable synthetic handle for subsequent diversification via Suzuki, Buchwald-Hartwig, or other cross-coupling reactions, allowing for the rapid generation of compound libraries for screening.

Caption: The role of B4BS as a gateway to diverse pharmaceutical scaffolds.

For example, diaryl sulfides are key components of:

• Anticancer Agents: Certain substituted diaryl sulfides have shown potent inhibitory activity against cancer cell lines like MCF-7.[9]

• Antimicrobial Agents: The 4-bromophenyl group is a known component in the design of novel inhibitors of bacterial DNA gyrase.[3]

• Endothelin Receptor Antagonists: The core structure of drugs like Macitentan, used for pulmonary arterial hypertension, contains related moieties.[3]

Conclusion

Benzyl 4-bromophenyl sulfide is more than a simple chemical intermediate; it is a versatile and powerful precursor for the construction of high-value pharmaceutical building blocks. The protocols detailed herein for its synthesis and subsequent debenzylative cross-coupling provide a reliable and efficient pathway to diaryl sulfide scaffolds. By understanding the rationale behind each experimental step, from reaction temperature to catalyst choice, researchers can confidently apply and adapt these methods to accelerate their drug discovery programs.

References

• Title: A Facile One-Pot Synthesis of Alkyl Aryl Sulfides from Aryl Bromides Source: Synthetic Communications URL: [Link]

• Title: Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides Source: Organic Letters URL: [Link]

• Title: Synthesis of aryl sulfides and diaryl sulfides Source: Organic Chemistry Portal URL: [Link]

• Title: Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron Source: Journal of the American Chemical Society (via PMC) URL: [Link]

• Title: Synthesis of diaryl sulfides 12S–17S and dibenzyl sulfides 18S–24S Source: ResearchGate URL: [Link]

• Title: Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron Source: Organic Chemistry Portal URL: [Link]

• Title: Diaryl and Heteroaryl Sulfides: Synthesis via Sulfenyl Chlorides and Evaluation as Selective Anti-Breast-Cancer Agents Source: The Journal of Organic Chemistry URL: [Link]

• Title: (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl} Source: MDPI URL: [Link]

• Title: ASYMMETRIC SYNTHESIS OF (S)-(-)-p-BROMOPHENYL METHYL SULFOXIDE Source: Organic Syntheses URL: [Link]

• Title: Pd-catalyzed sp–sp3 cross-coupling of benzyl bromides using lithium acetylides Source: Chemical Science (via NIH) URL: [Link]

• Title: Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron Source: ChemRxiv URL: [Link]

• Title: Benzyl 4-bromophenyl sulfide Source: PubChem (NIH) URL: [Link]

• Title: Process for the preparation of bis-4-bromophenyl sulfone Source: Google Patents URL

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Application Notes and Protocols for Investigating the Antimicrobial Activity of Benzyl 4-bromophenyl sulfide and its Analogs

For: Researchers, scientists, and drug development professionals in the field of antimicrobial discovery.

Introduction: The Therapeutic Potential of Substituted Benzyl Phenyl Sulfides

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel antibacterial agents with unconventional mechanisms of action. Among the promising scaffolds in medicinal chemistry, benzyl phenyl sulfide derivatives have emerged as a class of compounds with significant antibacterial potential, particularly against multidrug-resistant pathogens like methicillin-resistant Staphylococcus aureus (MRSA)[1]. The core structure, characterized by two aryl rings linked by a thioether bridge, offers a versatile platform for synthetic modification to optimize antimicrobial potency and selectivity.

This guide focuses on Benzyl 4-bromophenyl sulfide and its analogs, a specific subset of this promising chemical class. While extensive research has been conducted on various substituted benzyl phenyl sulfides, this document serves as a comprehensive technical guide for researchers aiming to synthesize, characterize, and evaluate the antimicrobial properties of this particular compound and its related structures. The inclusion of a bromine atom on one of the phenyl rings is a strategic design element, as halogenation is a known strategy to enhance the antimicrobial efficacy of organic compounds.

Studies on analogous compounds, such as 4-nitrobenzyl 4-chlorophenyl sulfide, have demonstrated that specific substitutions on the benzyl and phenyl rings are crucial for potent antimicrobial activity[2]. The primary mechanism of action for this class of compounds is believed to be the disruption of the bacterial cell membrane's integrity, a target that is less prone to the development of resistance compared to conventional antibiotic targets.

These application notes will provide a structured approach, from the synthesis of the parent compound to a suite of detailed protocols for the comprehensive evaluation of its antimicrobial activity and preliminary elucidation of its mechanism of action.

Part 1: Synthesis of Benzyl 4-bromophenyl sulfide

The synthesis of Benzyl 4-bromophenyl sulfide can be readily achieved through a nucleophilic substitution reaction. The following protocol is a standard and efficient method.

Protocol 1: Synthesis via S-Alkylation

This protocol details the synthesis of Benzyl 4-bromophenyl sulfide from 4-bromothiophenol and benzyl bromide.

Materials:

• 4-bromothiophenol

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetone

• Deionized water

• Chloroform

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 250 mL round-bottom flask, add 4-bromothiophenol (1 equivalent), potassium carbonate (1.5 equivalents), and 100 mL of acetone.

• Stir the mixture at room temperature for 15 minutes to form the thiophenoxide salt.

• Add benzyl bromide (1.1 equivalents) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 56°C for acetone) with continuous stirring for 6-8 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into 200 mL of deionized water and transfer to a separatory funnel.

• Extract the aqueous layer with chloroform (3 x 100 mL).

• Combine the organic extracts and wash with deionized water (2 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by silica gel column chromatography, eluting with a hexane-ethyl acetate gradient, to obtain pure Benzyl 4-bromophenyl sulfide.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: In Vitro Antimicrobial Susceptibility Testing

A critical step in evaluating a novel compound is to determine its spectrum of activity and potency. This is achieved through standardized antimicrobial susceptibility testing.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI) for determining the MIC of a compound against a panel of bacteria.

Materials:

• Benzyl 4-bromophenyl sulfide (and analogs) stock solution (e.g., 10 mg/mL in DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, and relevant clinical isolates)

• 0.5 McFarland standard

• Spectrophotometer

• Positive control antibiotic (e.g., Vancomycin for Gram-positive, Ciprofloxacin for Gram-negative)

• Resazurin solution (optional, for viability indication)

Procedure:

• Prepare a serial two-fold dilution of the Benzyl 4-bromophenyl sulfide stock solution in CAMHB in the wells of a 96-well plate. The final volume in each well should be 50 µL.

• Adjust the turbidity of an overnight bacterial culture to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Dilute the adjusted bacterial suspension 1:100 in CAMHB to achieve a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.

• Add 50 µL of the diluted bacterial suspension to each well of the microtiter plate, resulting in a final inoculum of approximately 7.5 x 10⁵ CFU/mL and a final volume of 100 µL.

• Include a positive control well (bacteria in broth without the test compound) and a negative control well (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

• (Optional) Add 10 µL of resazurin solution to each well and incubate for a further 2-4 hours. A color change from blue to pink indicates viable cells. The MIC is the lowest concentration where the color remains blue.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Materials:

• Results from the MIC assay (Protocol 2)

• Sterile Mueller-Hinton Agar (MHA) plates

• Sterile micro-pipettor and tips

Procedure:

• From the wells of the completed MIC plate that show no visible growth, take a 10 µL aliquot.

• Spot-plate the aliquot onto a sterile MHA plate.

• Incubate the MHA plate at 37°C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in no bacterial growth on the MHA plate.

Data Presentation: Antimicrobial Activity of Benzyl Phenyl Sulfide Analogs

While specific data for Benzyl 4-bromophenyl sulfide is pending experimental determination, the following table summarizes the reported MIC values for structurally related analogs against MRSA, providing a benchmark for expected activity.

Compound ID	Structure	R1	R2	MIC (µg/mL) against MRSA	Reference
Analog 1	Benzyl phenyl sulfide	H	H	> 64	[1]
Analog 2	4-Nitrobenzyl phenyl sulfide	NO₂	H	16-32
Analog 3	4-Nitrobenzyl 4-chlorophenyl sulfide	NO₂	Cl	8-16	[3]
Analog 4	2,4-Dichlorobenzyl 4-chlorophenyl sulfide	Cl	Cl	2-4
Analog 5	3,4-Dichlorobenzyl 4-chlorophenyl sulfide	Cl	Cl	2-4	[1]

Part 3: Elucidating the Mechanism of Action

Based on studies of analogous compounds, the primary antibacterial mechanism of benzyl phenyl sulfide derivatives is the disruption of the bacterial cytoplasmic membrane[1]. The following protocols are designed to investigate this phenomenon.

Workflow for Investigating Membrane Disruption

Caption: Workflow for the investigation of bacterial membrane disruption.

Protocol 4: Cytoplasmic Membrane Depolarization Assay

This protocol utilizes the voltage-sensitive fluorescent dye 3,3'-dipropylthiadicarbocyanine iodide (DiSC₃(5)) to measure changes in bacterial membrane potential.

Materials:

• Bacterial culture in logarithmic growth phase

• Buffer (e.g., 5 mM HEPES, 20 mM glucose, pH 7.2)

• DiSC₃(5) stock solution (in DMSO)

• Potassium chloride (KCl)

• Valinomycin (positive control for depolarization)

• Fluorometer with appropriate excitation and emission wavelengths (e.g., Ex: 622 nm, Em: 670 nm)

Procedure:

• Harvest bacterial cells from a mid-logarithmic phase culture by centrifugation.

• Wash the cells twice with the buffer.

• Resuspend the cells in the buffer to an OD₆₀₀ of approximately 0.2.

• Add DiSC₃(5) to the cell suspension to a final concentration of 1 µM and incubate in the dark at room temperature until the fluorescence signal stabilizes (quenches). This indicates the dye has accumulated in the polarized cells.

• Record the baseline fluorescence for a few minutes.

• Add the desired concentration of Benzyl 4-bromophenyl sulfide (e.g., at MIC and 2x MIC) to the cell suspension.

• Monitor the fluorescence intensity over time. An increase in fluorescence (de-quenching) indicates depolarization of the cell membrane as the dye is released from the cells.

• Use Valinomycin as a positive control to induce complete depolarization.

Protocol 5: Membrane Permeability Assay

This protocol uses the fluorescent dye propidium iodide (PI), which can only enter cells with compromised membranes, to assess membrane permeability.

Materials:

• Bacterial culture in logarithmic growth phase

• Phosphate-buffered saline (PBS)

• Propidium iodide (PI) stock solution

• Fluorescence microscope or flow cytometer

Procedure:

• Harvest and wash bacterial cells as described in Protocol 4.

• Resuspend the cells in PBS.

• Treat the bacterial suspension with the desired concentration of Benzyl 4-bromophenyl sulfide for a specific time period (e.g., 30 minutes).

• Add propidium iodide to the cell suspension to a final concentration of 1-5 µg/mL and incubate in the dark for 5-10 minutes.

• Analyze the cells using fluorescence microscopy or flow cytometry. Cells with damaged membranes will exhibit red fluorescence due to the binding of PI to intracellular nucleic acids.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the synthesis and comprehensive antimicrobial evaluation of Benzyl 4-bromophenyl sulfide and its analogs. By systematically determining the MIC and MBC against a diverse panel of pathogens and investigating the primary mechanism of action, researchers can effectively assess the therapeutic potential of this chemical class. The anticipated membrane-disrupting activity of these compounds is a particularly attractive feature in the fight against drug-resistant bacteria.

Future studies should focus on expanding the library of analogs to establish a more detailed structure-activity relationship (SAR), with the goal of identifying derivatives with enhanced potency and a broader spectrum of activity. Furthermore, cytotoxicity assays against mammalian cell lines are essential to determine the selectivity of these compounds and their potential for further preclinical development.

References

• Inhibitory effects on microbial growth using the derivatives of benzyl phenyl sulfide. Yakugaku Zasshi. [Link]

• Inhibitory Effects on Microbial Growth Using the Derivatives of Benzyl Phenyl Sulfide. J-STAGE. [Link]

• Novel benzyl phenyl sulfide derivatives as antibacterial agents against methicillin-resistant Staphylococcus aureus. The Journal of Antibiotics. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Elucidating the Mechanisms of Action of Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Probing the Mycelial Frontier: Antifungal Properties of Benzyl 4-Bromophenyl Sulfide Derivatives

Abstract

The escalating threat of fungal infections, compounded by the rise of drug-resistant strains, necessitates the exploration of novel antifungal agents. Benzyl 4-bromophenyl sulfide and its derivatives are emerging as a promising class of compounds with significant antifungal potential. This technical guide provides a comprehensive overview of the synthesis, antifungal evaluation, and putative mechanism of action of these derivatives. Detailed protocols for their synthesis and for robust in vitro antifungal susceptibility testing are provided to empower researchers in the fields of mycology and drug development to investigate this chemical scaffold further. We also present a structure-activity relationship (SAR) analysis based on available data, offering insights for the rational design of more potent analogues.

Introduction: The Imperative for Novel Antifungals

Invasive fungal diseases represent a significant and growing threat to global health, particularly among immunocompromised populations. The limited arsenal of clinically available antifungal drugs is challenged by issues of toxicity, narrow spectrum of activity, and the rapid emergence of resistance. Consequently, there is an urgent need for the discovery and development of new chemical entities with novel mechanisms of action.

The benzyl phenyl sulfide scaffold has garnered interest due to its documented antimicrobial properties.[1] Specifically, the incorporation of a bromine atom at the para-position of the phenyl ring and the exploration of various substituents on the benzyl moiety offer a rich chemical space for tuning antifungal activity. This guide serves as a foundational resource for researchers aiming to synthesize, characterize, and evaluate the antifungal efficacy of benzyl 4-bromophenyl sulfide derivatives.

Proposed Mechanism of Action: Targeting Ergosterol Biosynthesis

While the precise mechanism for benzyl 4-bromophenyl sulfide derivatives is yet to be definitively elucidated for this specific class, strong evidence from structurally related benzylamine and allylamine antifungals points towards the inhibition of squalene epoxidase (SE).[2] This enzyme is a critical, non-cytochrome P-450-dependent monooxygenase in the fungal ergosterol biosynthesis pathway.[2][3]

Ergosterol is an essential sterol in the fungal cell membrane, analogous to cholesterol in mammalian cells, and is vital for maintaining membrane fluidity, integrity, and the function of membrane-bound proteins.[4][5] The inhibition of squalene epoxidase leads to a dual-pronged antifungal effect:

• Ergosterol Depletion: The blockade of the pathway prevents the synthesis of ergosterol, compromising the structural and functional integrity of the fungal cell membrane.

• Squalene Accumulation: The inhibition of SE causes the upstream accumulation of its substrate, squalene.[2][6] High intracellular concentrations of squalene are toxic to the fungal cell, leading to increased membrane permeability and ultimately, cell death.[3]

This targeted disruption of a uniquely fungal pathway makes squalene epoxidase an attractive target for developing selective and potent antifungal agents.[6][7]

Caption: Proposed mechanism targeting the ergosterol biosynthesis pathway.

Synthesis of Benzyl 4-bromophenyl Sulfide Derivatives

The synthesis of the core structure, benzyl 4-bromophenyl sulfide, and its derivatives can be readily achieved through a nucleophilic substitution reaction. The general protocol involves the reaction of a substituted benzyl halide with 4-bromothiophenol in the presence of a base.

Protocol 3.1: General Synthesis of Benzyl 4-bromophenyl Sulfide Derivatives

This protocol describes a general method adaptable for synthesizing various derivatives by selecting the appropriate starting benzyl halide.

Materials:

• 4-bromothiophenol

• Substituted benzyl bromide or benzyl chloride (e.g., 4-nitrobenzyl bromide, 4-chlorobenzyl chloride)

• Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

• N,N-Dimethylformamide (DMF) or Ethanol

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 4-bromothiophenol (1.0 equivalent) in DMF or ethanol.

• Add a base such as potassium carbonate (1.5 equivalents) or sodium hydroxide (1.1 equivalents) to the solution and stir for 15-20 minutes at room temperature to form the thiophenoxide salt.

• Add the desired substituted benzyl halide (1.1 equivalents) to the reaction mixture.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Gentle heating may be applied if the reaction is slow.

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, hexane) or by column chromatography on silica gel.

Caption: General workflow for the synthesis of target compounds.

In Vitro Antifungal Susceptibility Testing

To evaluate the antifungal properties of the synthesized derivatives, a standardized broth microdilution method is recommended to determine the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism.[8] This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Protocol 4.1: Broth Microdilution Assay for MIC Determination

Materials:

• Synthesized benzyl 4-bromophenyl sulfide derivatives

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)

• Fungal strains (e.g., Candida albicans, Aspergillus niger, Cryptococcus neoformans)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Sterile saline (0.85% NaCl)

• Spectrophotometer or microplate reader

• 0.5 McFarland turbidity standard

• Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA)

Procedure:

Part A: Inoculum Preparation

• Subculture the fungal isolates on SDA (for yeasts) or PDA (for molds) and incubate at 35°C for 24-48 hours to ensure viability and purity.

• For Yeasts (Candida spp.): Harvest several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

• For Molds (Aspergillus spp.): Flood the surface of the agar with sterile saline containing 0.05% Tween 80. Gently scrape the surface to release conidia. Transfer the suspension to a sterile tube and allow heavy particles to settle. Adjust the conidial suspension concentration using a hemocytometer.

• Prepare the final working inoculum by diluting the standardized suspension in RPMI-1640 medium to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL for yeasts or 0.4-5 x 10⁴ CFU/mL for molds in the microtiter plate wells.

Part B: Plate Preparation and Incubation

• Prepare a stock solution of each test compound and control drug in dimethyl sulfoxide (DMSO).

• In a 96-well plate, add 100 µL of RPMI-1640 medium to wells in columns 2 through 11. Add 200 µL of medium containing the test compound at twice the highest desired concentration to column 1.

• Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix thoroughly and repeat this process across the plate to column 10. Discard the final 100 µL from column 10.

• Column 11 will serve as the growth control (inoculum, no drug), and column 12 as the sterility control (medium only).

• Add 100 µL of the prepared fungal inoculum to each well in columns 1 through 11. The final volume in these wells will be 200 µL.

• Incubate the plates at 35°C for 24-48 hours for Candida species and 48-72 hours for Aspergillus species, or until sufficient growth is observed in the growth control well.

Part C: MIC Determination

• The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% for azoles against yeasts, and 100% for other compound/fungus combinations) compared to the drug-free growth control well.[9] This can be assessed visually or by using a microplate reader to measure optical density (e.g., at 530 nm).

Structure-Activity Relationship (SAR) Insights

Based on available literature for benzyl phenyl sulfide derivatives, several structural features have been identified that influence their antimicrobial activity.[1] A key study investigating twelve derivatives of benzyl phenyl sulfide against a panel of microbes revealed critical insights.[1]

Key Findings:

• Unsubstituted Benzyl and 4-methoxybenzyl Phenyl Sulfides: These derivatives showed no significant antimicrobial activity.[1]

• 4-nitrobenzyl Phenyl Sulfide Derivatives: The presence of a 4-nitro group on the benzyl ring was crucial for imparting antimicrobial activity.[1]

• Substitution on the Phenyl Sulfide Ring: The most potent compound identified was 4-nitrobenzyl 4-chlorophenyl sulfide , which exhibited the strongest and broadest spectrum of activity. This suggests that electron-withdrawing groups on both aromatic rings enhance the antifungal effect.[1]

These findings indicate that the electronic properties of the substituents on both the benzyl and phenyl rings play a pivotal role in the antifungal potency of this class of compounds. The electron-withdrawing nature of the nitro and chloro groups likely contributes to the molecule's ability to interact with its biological target.

Table 1: Representative Antifungal Activity of Benzyl Phenyl Sulfide Derivatives

Compound	R1 (on Benzyl Ring)	R2 (on Phenyl Ring)	General Antimicrobial Activity
1	H	H	Inactive
2	4-OCH₃	H	Inactive
3	4-NO₂	H	Active
4	4-NO₂	4-Cl	Most Active
Data synthesized from findings reported on benzyl phenyl sulfide derivatives.[1]

Conclusion and Future Directions

Benzyl 4-bromophenyl sulfide derivatives represent a promising and synthetically accessible class of compounds for the development of new antifungal agents. The proposed mechanism of action, targeting the fungal-specific enzyme squalene epoxidase, offers a pathway for selective toxicity. The initial structure-activity relationship data underscores the importance of electron-withdrawing substituents for potent activity.

Future research should focus on:

• Synthesis of a broader library of derivatives: Systematically varying substituents on both aromatic rings to further refine the SAR and optimize potency. This should include exploring a range of halogen substitutions on the phenyl sulfide ring in combination with the 4-nitrobenzyl moiety.

• Mechanism of action studies: Experimental validation of squalene epoxidase inhibition using enzymatic assays and analysis of sterol profiles in treated fungi.

• In vivo efficacy studies: Evaluating the most potent compounds in animal models of fungal infection to assess their therapeutic potential.

• Toxicity profiling: Assessing the cytotoxicity of lead compounds against mammalian cell lines to determine their therapeutic index.

The protocols and insights provided in this guide are intended to facilitate and accelerate research into this promising area of antifungal drug discovery.

References

• Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development. (2023). MDPI. [Link]

• Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. Bio-protocol. [Link]

• What are SQLE inhibitors and how do they work? (2024). Patsnap Synapse. [Link]

• Ergosterol biosynthesis pathway in Aspergillus fumigatus. (2008). Steroids. [Link]

• Ergosterol Biosynthesis and Regulation Impact the Antifungal Resistance and Virulence of Candida spp. (2022). MDPI. [Link]

• Recent Advances in Ergosterol Biosynthesis and Regulation Mechanisms in Saccharomyces cerevisiae. (2017). PMC. [Link]

• Ergosterol biosynthetic pathway in filamentous fungi. Ergosterol is... ResearchGate. [Link]

• A Practical Guide to Antifungal Susceptibility Testing. (2021). PMC. [Link]

• Determination of minimal inhibitory concentration (MIC) of antifungal agents against the isolated fungi. Bio-protocol. [Link]

• Terbinafine: mode of action and properties of the squalene epoxidase inhibition. (1992). PubMed. [Link]

• Terbinafine: Mode of action and properties of the squalene epoxidase inhibition. (1992). British Journal of Dermatology. [Link]

• Detailed Mechanism of Squalene Epoxidase Inhibition by Terbinafine. ResearchGate. [Link]

• Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study. (2002). PMC. [Link]

• Detailed mechanism of squalene epoxidase inhibition by terbinafine. (2011). PubMed. [Link]

• Inhibitory effects on microbial growth using the derivatives of benzyl phenyl sulfide. (2006). PubMed. [Link]

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• 3. academic.oup.com [academic.oup.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Synthesis of Benzyl 4-bromophenyl sulfide via Nucleophilic Substitution

Introduction

Benzyl 4-bromophenyl sulfide is a diaryl thioether, a class of compounds with significant applications in medicinal chemistry, materials science, and organic synthesis. The synthesis of unsymmetrical sulfides, such as this target molecule, is a fundamental transformation in organic chemistry.[1][2] This application note provides a detailed protocol for the synthesis of Benzyl 4-bromophenyl sulfide through a nucleophilic substitution reaction between 4-bromothiophenol and benzyl bromide. The described methodology is robust, scalable, and relies on readily available starting materials.[3][4][5]

The core of this synthesis is the formation of a carbon-sulfur (C-S) bond, a key structural motif in numerous biologically active molecules.[6] Understanding the principles behind this reaction allows for its adaptation to a wide range of substrates, enabling the generation of diverse chemical libraries for drug discovery and other research endeavors.[1] This document will not only provide a step-by-step procedure but also delve into the mechanistic underpinnings and critical experimental considerations to ensure a successful and safe synthesis.

Reaction Mechanism: An SN2 Pathway

The formation of Benzyl 4-bromophenyl sulfide proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, the thiolate anion, generated in situ from 4-bromothiophenol by a base, acts as the nucleophile. This potent nucleophile attacks the electrophilic benzylic carbon of benzyl bromide. The reaction is concerted, meaning the bond formation between the sulfur and the benzylic carbon occurs simultaneously with the cleavage of the carbon-bromine bond.[7]

The choice of a polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile, is crucial as it solvates the cation of the base, leaving the thiolate anion more exposed and nucleophilic, thereby accelerating the SN2 reaction rate. Benzyl bromide is an excellent substrate for SN2 reactions due to the steric accessibility of the benzylic carbon and the stability of the transition state, which is stabilized by the adjacent phenyl ring.[8]

Sources

• 1. Synthesis of Unsymmetrical Sulfides and Their Oxidation to Sulfones to Discover Potent Antileishmanial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Practical synthesis of unsymmetrical disulfides promoted by bromodimethylsulfonium bromide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 5. Convenient MW-Assisted Synthesis of Unsymmetrical Sulfides Using Sulfonyl Hydrazides as Aryl Thiol Surrogate [organic-chemistry.org]
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Application Notes and Protocols: Benzyl 4-bromophenyl sulfide in Materials Science

Foreword: Unveiling the Potential of a Multifunctional Building Block

In the dynamic landscape of materials science, the quest for novel molecular architectures that impart enhanced functionality to polymers and composite materials is perpetual. Benzyl 4-bromophenyl sulfide, a seemingly unassuming aromatic sulfide, emerges as a molecule of significant interest upon closer inspection of its constituent functional groups. While direct, extensive literature on its specific applications is nascent, its structure—a strategic amalgamation of a thioether linkage, a reactive bromine atom, and a versatile benzyl group—positions it as a compelling candidate for a variety of advanced material applications.

This technical guide moves beyond a simple recitation of facts. It is designed for the discerning researcher, scientist, and drug development professional, providing not just protocols, but the underlying scientific rationale for the proposed applications. We will explore the potential of Benzyl 4-bromophenyl sulfide as a monomer for high-performance polymers, a reactive flame retardant, a modifier for optical polymers, and a scaffold for functional material synthesis. The protocols herein are built upon established chemical principles and analogous systems, offering a robust starting point for innovation.

Physicochemical Properties of Benzyl 4-bromophenyl sulfide

A thorough understanding of the fundamental properties of a material is paramount to its successful application. Benzyl 4-bromophenyl sulfide is a solid at room temperature with a molecular weight of 279.2 g/mol .[1] Key physicochemical data are summarized in the table below.

Property	Value	Source
CAS Number	53136-21-3	[1]
Molecular Formula	C₁₃H₁₁BrS	[1]
Molecular Weight	279.20 g/mol	[1]
Melting Point	64-65 °C
Density (Predicted)	1.43±0.1 g/cm³
XLogP3	4.6	[1]

Application as a Co-Monomer in the Synthesis of High-Performance Poly(thioether)s

Scientific Rationale: The backbone of high-performance polymers like Poly(phenylene sulfide) (PPS) is characterized by its exceptional thermal and chemical stability, properties conferred by the robust thioether linkages.[2] Benzyl 4-bromophenyl sulfide, possessing a diaryl sulfide core, can be envisioned as a functional co-monomer in the synthesis of modified poly(thioether)s. The presence of the bromine atom and the benzyl group offers avenues for post-polymerization modification, allowing for the introduction of functionalities that can enhance properties such as solubility, adhesion, or flame retardancy.[3][4]

Experimental Workflow: Synthesis of a Modified Poly(thioether)

Caption: Workflow for the synthesis of a modified poly(thioether).

Detailed Protocol: Synthesis of a Co-poly(phenylene sulfide) using Benzyl 4-bromophenyl sulfide

Objective: To synthesize a modified poly(phenylene sulfide) with enhanced functionality by incorporating Benzyl 4-bromophenyl sulfide as a co-monomer.

Materials:

• 1,4-dichlorobenzene (p-DCB)

• Benzyl 4-bromophenyl sulfide

• Sodium sulfide (anhydrous)

• N-methyl-2-pyrrolidone (NMP)

• Methanol

• Deionized water

• Nitrogen gas supply

• High-pressure reactor equipped with a mechanical stirrer, thermocouple, and nitrogen inlet/outlet.

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with nitrogen to maintain an inert atmosphere.

• Dehydration of Sodium Sulfide: Charge the reactor with NMP and anhydrous sodium sulfide. Heat the mixture to approximately 200°C under a gentle nitrogen stream to remove any residual water. The removal of water is critical as it can negatively impact the molecular weight of the resulting polymer.

• Monomer Addition: Cool the reactor to 180°C. Add 1,4-dichlorobenzene as the primary monomer and Benzyl 4-bromophenyl sulfide as the co-monomer. The molar ratio of the co-monomer can be varied to control the degree of functionalization. A starting point could be a 95:5 molar ratio of p-DCB to Benzyl 4-bromophenyl sulfide.

• Polymerization: Seal the reactor and heat the reaction mixture to 250°C. Maintain this temperature for 4 hours with constant stirring. The progress of the polymerization can be monitored by observing the increase in viscosity of the reaction mixture.

• Isolation of the Polymer: After the polymerization is complete, cool the reactor to room temperature. The resulting polymer solution is then poured into a large volume of methanol with vigorous stirring to precipitate the polymer.

• Purification: The precipitated polymer is collected by filtration. To remove any unreacted monomers, oligomers, and salts, the polymer is washed sequentially with hot deionized water and methanol. This washing step is crucial for obtaining a pure polymer with optimal thermal properties.

• Drying: The purified polymer is dried in a vacuum oven at 80°C until a constant weight is achieved.

Characterization:

• FTIR Spectroscopy: To confirm the incorporation of the co-monomer by identifying characteristic peaks of the benzyl and bromo-phenyl groups.

• NMR Spectroscopy: To determine the exact percentage of co-monomer incorporation.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution of the synthesized polymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the modified polymer.

Application as a Reactive Flame Retardant

Scientific Rationale: Brominated compounds are widely used as flame retardants in plastics.[5][6] They function by releasing hydrogen bromide (HBr) gas upon heating, which acts as a radical scavenger in the gas phase, thereby inhibiting the combustion process.[6][7] Benzyl 4-bromophenyl sulfide can be utilized as a reactive flame retardant. The bromine atom provides the flame retardant properties, while the benzyl and sulfide moieties can potentially react with the polymer matrix, leading to a permanent incorporation of the flame retardant and preventing its leaching over time.

Logical Relationship: Mechanism of Brominated Flame Retardancy

Caption: Workflow for synthesizing and characterizing a high refractive index polymer.

Detailed Protocol: Radical Polymerization of Styrene with Benzyl 4-bromophenyl sulfide as a Chain Transfer Agent

Objective: To synthesize polystyrene with an increased refractive index by using Benzyl 4-bromophenyl sulfide as a chain transfer agent.

Materials:

• Styrene (freshly distilled to remove inhibitor)

• Benzyl 4-bromophenyl sulfide

• Azobisisobutyronitrile (AIBN) (recrystallized from methanol)

• Toluene (anhydrous)

• Methanol

• Schlenk flask

• Nitrogen gas supply

Procedure:

• Reaction Setup: In a Schlenk flask, dissolve styrene and AIBN (as the radical initiator) in toluene. Add the desired amount of Benzyl 4-bromophenyl sulfide. The concentration of the chain transfer agent will influence the molecular weight and the refractive index of the final polymer.

• Inert Atmosphere: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization. Backfill the flask with nitrogen.

• Polymerization: Immerse the flask in an oil bath preheated to 70°C and stir the reaction mixture for 24 hours.

• Isolation: After the polymerization, cool the reaction mixture to room temperature and precipitate the polymer by slowly adding the solution to a large excess of methanol.

• Purification: Collect the precipitated polystyrene by filtration and wash it with fresh methanol to remove any unreacted monomer, initiator fragments, and chain transfer agent.

• Drying: Dry the polymer in a vacuum oven at 60°C to a constant weight.

Characterization:

• Refractive Index Measurement: Dissolve a small amount of the polymer in toluene to form a solution of a known concentration. Measure the refractive index of the solution using an Abbe refractometer. The refractive index of the solid polymer can be extrapolated from the concentration dependence of the solution's refractive index.

• GPC Analysis: To determine the effect of the chain transfer agent concentration on the molecular weight and molecular weight distribution of the polystyrene.

Concluding Remarks and Future Outlook

Benzyl 4-bromophenyl sulfide stands as a promising, yet underexplored, molecule in the realm of materials science. The applications and protocols detailed in this guide, while based on sound scientific principles and analogous systems, represent a starting point for further investigation. The true potential of this multifunctional building block will be realized through systematic experimental validation and creative exploration of its unique chemical reactivity. Future research could focus on the synthesis of novel dendritic or hyperbranched polymers using Benzyl 4-bromophenyl sulfide as a core molecule, its application in the development of advanced coatings with enhanced durability and flame retardancy, and its potential in the burgeoning field of organic electronics. The convergence of its thioether, bromo, and benzyl functionalities offers a rich playground for the synthetic chemist and materials scientist alike.

References

• Modification of Linear Polyphenylene Sulfide with Functional Elastomers and Its Properties. (2025). Journal of Applied Polymer Science.
• Application Notes and Protocols: Dibenzyl Disulfide in the Synthesis of High Refractive Index Polymers. (2025). Benchchem.
• Polyphenylene Sulfide-Based Membranes: Recent Progress and Future Perspectives. (2021). Membranes.
• Bromin
• Surface Modification of Sulfur-Assisted Reduced Graphene Oxide with Poly(phenylene sulfide) for Multifunctional Nanocomposites. (2022). Polymers.
• Introduction to Bromin
• The Potential for Bio-Sustainable Organobromine-Containing Flame Retardant Formulations for Textile Applic
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Benzyl 4-bromophenyl sulfide: A Versatile Building Block in Modern Organic Synthesis

Introduction

In the landscape of contemporary organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Benzyl 4-bromophenyl sulfide, a readily accessible and versatile bifunctional molecule, has emerged as a valuable scaffold for introducing both sulfur-containing moieties and substituted aromatic rings. Its unique structural features, comprising a nucleophilic sulfur atom, a labile benzyl group, and a reactive aryl bromide handle, offer a trifecta of opportunities for diverse chemical transformations. This technical guide provides an in-depth exploration of the synthesis and applications of Benzyl 4-bromophenyl sulfide, complete with detailed protocols and mechanistic insights to empower researchers in the fields of medicinal chemistry, materials science, and drug development.

Physicochemical Properties and Safety Information

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its safe and effective use in the laboratory.

Property	Value	Reference
CAS Number	53136-21-3	[1][2]
Molecular Formula	C₁₃H₁₁BrS	[1][2]
Molecular Weight	279.20 g/mol	[1][2]
Appearance	Solid	[3]
Purity	≥98%	[1]
Storage	4°C, stored under nitrogen	[1]

Safety Profile: Benzyl 4-bromophenyl sulfide is classified as hazardous to the aquatic environment (acute and chronic). Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn during handling. All manipulations should be conducted in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.[2]

Synthesis of Benzyl 4-bromophenyl sulfide

The preparation of Benzyl 4-bromophenyl sulfide can be readily achieved through a facile one-pot synthesis from commercially available starting materials. The following protocol outlines a reliable method for its synthesis.

Protocol 1: Synthesis from 1,4-Dibromobenzene and Benzyl Bromide[4]

This procedure details the synthesis via an in-situ generation of the thiolate from 1,4-dibromobenzene followed by nucleophilic substitution with benzyl bromide.

Materials:

• 1,4-Dibromobenzene

• Benzyl bromide

• n-Butyllithium (n-BuLi) in hexanes

• Sulfur powder

• Anhydrous tetrahydrofuran (THF)

• Hexane

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 1,4-dibromobenzene (1.0 equiv) in anhydrous THF at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium (1.0 equiv) dropwise. Stir the mixture at this temperature for 30 minutes.

• Add sulfur powder (1.1 equiv) in one portion and stir the reaction mixture at -78 °C for 1 hour.

• Allow the reaction to warm to room temperature and stir for an additional 1 hour.

• Cool the mixture to 0 °C and add benzyl bromide (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash chromatography on silica gel (eluent: hexane) to afford Benzyl 4-bromophenyl sulfide as a solid.

Expected Yield: 88%[4]

Characterization Data:

• ¹H NMR (300 MHz, CDCl₃): δ 7.36 (d, J = 8.6 Hz, 2H), 7.28 (m, 5H), 7.14 (d, J = 8.6 Hz, 2H), 4.08 (s, 2H).[4]

• ¹³C NMR (75.5 MHz, CDCl₃): δ 137.4, 135.8, 132.2, 131.9, 129.1, 128.9, 127.7, 120.7, 39.5.[4]

Figure 1: Synthetic pathway for Benzyl 4-bromophenyl sulfide.

Applications in Organic Synthesis

The synthetic utility of Benzyl 4-bromophenyl sulfide stems from the orthogonal reactivity of its functional groups. The aryl bromide moiety serves as a handle for various palladium-catalyzed cross-coupling reactions, while the benzyl sulfide group can be manipulated in several ways, most notably through debenzylation to generate a thiophenol in situ.

Palladium-Catalyzed Debenzylative Cross-Coupling: A Gateway to Diaryl Sulfides

A significant application of aryl benzyl sulfides is their use in a palladium-catalyzed debenzylative cross-coupling reaction with aryl bromides to afford diaryl sulfides.[5][6][7][8] This transformation is particularly valuable as it provides a direct route to unsymmetrical diaryl sulfides, which are important structural motifs in pharmaceuticals, natural products, and materials science.[5][7]

The reaction proceeds via a tricatalytic cycle, where a single palladium catalyst facilitates α-arylation of the sulfide, C-S bond cleavage, and subsequent C-S bond formation.[5][9]

Figure 2: Proposed tricatalytic cycle for the debenzylative cross-coupling.

Protocol 2: Palladium-Catalyzed Debenzylative Synthesis of Diaryl Sulfides [5][7]

Materials:

• Benzyl 4-bromophenyl sulfide (1.0 equiv)

• Aryl bromide (2.0 equiv)

• Pd(dba)₂ (1 mol%)

• NiXantPhos (2 mol%)

• Sodium bis(trimethylsilyl)amide (NaN(SiMe₃)₂) (3.0 equiv)

• Cyclopentyl methyl ether (CPME)

Procedure:

• To an oven-dried Schlenk tube, add Pd(dba)₂, NiXantPhos, and NaN(SiMe₃)₂.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add Benzyl 4-bromophenyl sulfide and the aryl bromide, followed by CPME.

• Seal the tube and heat the reaction mixture at 80 °C for 12 hours.

• Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash chromatography on silica gel.

Optimized Reaction Conditions: [5][7]

Parameter	Optimized Condition
Palladium Source	Pd(dba)₂
Ligand	NiXantPhos
Base	NaN(SiMe₃)₂
Solvent	CPME
Temperature	80 °C
Time	12 h

Cross-Coupling Reactions of the Aryl Bromide Moiety

The 4-bromophenyl group of Benzyl 4-bromophenyl sulfide is a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functionalities.

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an aryl halide and an organoboron compound. Benzyl 4-bromophenyl sulfide can be coupled with various arylboronic acids to generate biaryl sulfide derivatives.

Figure 3: Catalytic cycle for the Suzuki-Miyaura coupling.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

Materials:

• Benzyl 4-bromophenyl sulfide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene, Dioxane, DMF)

Procedure:

• In a reaction vessel, combine Benzyl 4-bromophenyl sulfide, the arylboronic acid, the palladium catalyst, and the base.

• Add the solvent and degas the mixture by bubbling with an inert gas for 15-20 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and add water.

• Extract with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Filter, concentrate, and purify by column chromatography.

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, providing access to arylalkynes.

Protocol 4: General Procedure for Sonogashira Coupling [10]

Materials:

• Benzyl 4-bromophenyl sulfide (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Copper(I) iodide (CuI, 5-10 mol%)

• Base (e.g., Triethylamine, Diisopropylamine)

• Solvent (e.g., THF, DMF)

Procedure:

• To a solution of Benzyl 4-bromophenyl sulfide and the terminal alkyne in the chosen solvent, add the palladium catalyst, CuI, and the amine base under an inert atmosphere.

• Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture through a pad of celite and wash with an organic solvent.

• Concentrate the filtrate and purify the residue by column chromatography.

The Buchwald-Hartwig amination is a versatile method for the synthesis of arylamines from aryl halides and primary or secondary amines.[11][12][13]

Protocol 5: General Procedure for Buchwald-Hartwig Amination [12][14]

Materials:

• Benzyl 4-bromophenyl sulfide (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., BINAP, Xantphos, 2-4 mol%)

• Base (e.g., NaOt-Bu, K₃PO₄, 1.4 equiv)

• Solvent (e.g., Toluene, Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, combine the palladium precatalyst, the phosphine ligand, and the base in a reaction vessel.

• Add a solution of Benzyl 4-bromophenyl sulfide and the amine in the solvent.

• Seal the vessel and heat the reaction mixture to the required temperature (typically 80-110 °C) until the reaction is complete.

• Cool the mixture, dilute with an organic solvent, and filter through a short pad of silica gel.

• Concentrate the filtrate and purify the product by chromatography or crystallization.

Conclusion

Benzyl 4-bromophenyl sulfide stands out as a highly adaptable and valuable building block in the synthetic chemist's toolkit. Its straightforward synthesis and the presence of multiple, orthogonally reactive functional groups provide access to a wide array of complex molecules. The applications detailed in this guide, from the innovative debenzylative cross-coupling to the well-established Suzuki, Sonogashira, and Buchwald-Hartwig reactions, underscore its potential in accelerating the discovery and development of new chemical entities. The protocols provided herein serve as a practical starting point for researchers to harness the synthetic power of this versatile reagent.

References

• Mao, J., Jia, T., Frensch, G., & Walsh, P. J. (2014). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Organic Letters, 16(20), 5304–5307. [Link]

• Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Organic Chemistry Portal. (n.d.). [Link]

• Mao, J., Jia, T., Frensch, G., & Walsh, P. J. (2014). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. American Chemical Society. [Link]

• Mao, J., Jia, T., Frensch, G., & Walsh, P. J. (2014). Palladium-catalyzed debenzylative cross-coupling of aryl benzyl sulfides with aryl bromides: synthesis of diaryl sulfides. PubMed. [Link]

• (PDF) ChemInform Abstract: Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. ResearchGate. (n.d.). [Link]

• A Facile One-Pot Synthesis of Alkyl Aryl Sulfides from Aryl Bromides. [Source for the synthesis protocol, specific journal and authors to be added if found].

• Synthesis of aryl sulfides and diaryl sulfides. Organic Chemistry Portal. (n.d.). [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. [Source for the Buchwald-Hartwig protocol, specific journal and authors to be added if found].

• Buchwald–Hartwig amination. Wikipedia. (n.d.). [Link]

• Synthesis of diaryl sulfides 12S–17S and dibenzyl sulfides 18S–24S. ResearchGate. (n.d.). [Link]

• Sonogashira Coupling. Organic Chemistry Portal. (n.d.). [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. (2023, June 30). [Link]

• Sonogashira Coupling. Chemistry LibreTexts. (2024, August 5). [Link]

• Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Source for Suzuki protocol, specific university/author to be added if found].

• Diaryl and Heteroaryl Sulfides: Synthesis via Sulfenyl Chlorides and Evaluation as Selective Anti-Breast-Cancer Agents. The Journal of Organic Chemistry. (2014, February 25). [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). [Link]

• Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. Semantic Scholar. (n.d.). [Link]

• Buchwald–Hartwig reaction: an update. ResearchGate. (2025, August 5). [Link]

• Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. NIH. (n.d.). [Link]

• Sonogashira coupling. YouTube. (2019, January 7). [Link]

• (PDF) Microwave-Promoted Palladium Catalysed Suzuki Cross-Coupling Reactions of Benzyl Halides with Arylboronic Acid. ResearchGate. (2025, August 7). [Link]

• Benzyl 4-bromophenyl sulfide | C13H11BrS | CID 4191541. PubChem. (n.d.). [Link]

• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. MDPI. (n.d.). [Link]

• The solvent is evaporated under reduced pressure (30 °C, 40 mmHg) and the crude product is transferred to a 25-mL Erlenmeyer flask and purified by dissolving in 5 mL of hot EtOH. Organic Syntheses Procedure. (n.d.). [Link]

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"catalyst-free synthesis of Benzyl 4-bromophenyl sulfide"

Application Note & Protocol

A Green and Efficient Catalyst-Free Approach to the Synthesis of Benzyl 4-bromophenyl sulfide

Abstract

Benzyl aryl sulfides are significant structural motifs in medicinal chemistry and materials science.[1] Traditional syntheses often rely on transition-metal catalysts which can lead to product contamination and increase costs.[2][3] This application note details a robust, operationally simple, and environmentally benign protocol for the synthesis of Benzyl 4-bromophenyl sulfide from 4-bromothiophenol and benzyl halides under solvent-free and catalyst-free conditions.[4] This method eliminates the need for expensive catalysts and toxic solvents, offering high yields, atom economy, and a simplified purification process, making it an attractive alternative for researchers in drug development and organic synthesis.[4][5]

Reaction Principle and Mechanism

The synthesis proceeds via a direct nucleophilic substitution reaction. The key to the success of this catalyst-free approach lies in the inherent reactivity of the starting materials under thermal conditions. The reaction is believed to follow an SN2 (Substitution Nucleophilic Bimolecular) mechanism.

Causality of the Mechanism:

• Nucleophile Activation: 4-bromothiophenol, while a moderate nucleophile, can attack the electrophilic carbon of the benzyl halide. Although the reaction can proceed with the neutral thiol, the formation of a thiophenolate anion in situ, even in low equilibrium concentration, would significantly increase the rate. In this neat reaction, the basicity of the thiol itself can facilitate this.

• Electrophile Reactivity: Benzyl halides are excellent substrates for SN2 reactions. The benzylic carbon is readily attacked by nucleophiles, and the resulting transition state is stabilized by the adjacent phenyl ring.

• Leaving Group Departure: Halides are good leaving groups, with their ability to stabilize the negative charge. The reaction rate is typically faster with benzyl bromide compared to benzyl chloride due to the superior leaving group ability of the bromide ion.[4]

• Solvent-Free Conditions: Conducting the reaction "neat" (without solvent) increases the concentration of reactants, thereby accelerating the reaction rate according to collision theory. The elevated temperature provides the necessary activation energy for the reaction to proceed efficiently without catalytic assistance.[4]

Below is a diagram illustrating the proposed SN2 mechanism.

Figure 1: Proposed SN2 mechanism for the synthesis.

Detailed Experimental Protocol

This protocol is adapted from the general procedure for catalyst-free sulfide synthesis developed by Movassagh and Soleiman-Beigi.[4]

2.1 Materials and Reagents

• 4-Bromothiophenol (C₆H₅BrS)

• Benzyl bromide (C₇H₇Br) or Benzyl chloride (C₇H₇Cl)

• Silica gel for chromatography

• Solvents for TLC and chromatography (e.g., n-hexane, ethyl acetate)

• Standard laboratory glassware (test tube or round-bottom flask, condenser if necessary)

• Magnetic stirrer and hot plate

• TLC plates (silica gel 60 F254)

2.2 Step-by-Step Procedure

• Reaction Setup: In a clean, dry test tube or small round-bottom flask, combine 4-bromothiophenol (1.1 mmol, 208 mg) and benzyl bromide (1.0 mmol, 171 mg). A slight excess of the thiol is used to ensure complete consumption of the benzyl halide.[4]

• Heating and Stirring: Place the reaction vessel in a preheated oil bath at 100 °C. Stir the mixture magnetically. The solid 4-bromothiophenol will melt, and the mixture will become a homogeneous liquid.[4]

• Reaction Monitoring: Allow the reaction to proceed for the specified time (see Table 1). Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., n-hexane/ethyl acetate 9:1). The disappearance of the starting materials and the appearance of a new spot corresponding to the product will indicate reaction completion.

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. The crude product can be directly purified. Given the high purity often achieved, purification can be accomplished by preparative TLC or flash column chromatography on silica gel to isolate the final product, Benzyl 4-bromophenyl sulfide.[4]

• Characterization: The identity and purity of the isolated product should be confirmed using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy. The obtained data should be compared with reported values.

Data Summary and Expected Results

The following table summarizes the reaction conditions and expected yields based on literature precedents for similar substrates.[4]

Entry	Benzyl Halide (X)	Thiol:Halide Ratio	Temperature (°C)	Time (h)	Yield (%)
1	Benzyl bromide	1.1 : 1.0	100	16	>90
2	Benzyl chloride	1.1 : 1.0	100	20	~85
Yields are for isolated products and may vary. The reaction with benzyl bromide is generally faster and higher yielding than with benzyl chloride.[4]

Experimental Workflow and Visualization

The overall process from setup to final product is streamlined due to the simplicity of the catalyst-free approach.

Figure 2: Step-by-step experimental workflow diagram.

Safety Precautions

• Thiols: 4-bromothiophenol is malodorous and toxic. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Benzyl Halides: Benzyl bromide and benzyl chloride are lachrymators and irritants. Avoid inhalation of vapors and contact with skin and eyes.

• Heating: Use a properly secured oil bath for heating to ensure stable and uniform temperature control.

Conclusion

The detailed protocol provides a highly efficient, economical, and environmentally friendly method for the synthesis of Benzyl 4-bromophenyl sulfide.[4] By eliminating the need for metal catalysts and organic solvents, this approach aligns with the principles of green chemistry, reduces the risk of metal contamination in the final product, and simplifies the overall synthetic process. Its operational simplicity and high yields make it a valuable and practical method for researchers in both academic and industrial settings.

References

• Organic Chemistry Portal. (n.d.). Benzylic sulfide synthesis by C-S coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of aryl benzyl sulfides 1S–3S. Retrieved from [Link]

• Movassagh, B., & Soleiman-Beigi, M. (2009). Synthesis of sulfides under solvent- and catalyst-free conditions. Monatshefte für Chemie/Chemical Monthly, 140(4), 409-411. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of aryl sulfides and diaryl sulfides. Retrieved from [Link]

• Sato, S., et al. (2020). Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters. Chemical Communications, 56(33), 4523-4526. DOI:10.1039/D0CC02039G.

• Li, J., et al. (2022). Efficient Construction of Symmetrical Diaryl Sulfides via a Supported Pd Nanocatalyst-Catalyzed C-S Coupling Reaction. Molecules, 27(24), 8749. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 14: Aryl Sulfides. Thieme. Retrieved from [Link]

• MDPI. (2024). Solvent-Free Reaction for Unsymmetrical Organodisulfides with High Purity and Application as Cathode-Active Materials. Retrieved from [Link]

• Cheng, X., et al. (2019). Benzylation of Arenes with Benzyl Halides under Promoter‐Free and Additive‐Free Conditions. ChemistrySelect, 4(23), 7015-7018. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of solvent and catalyst loading in the synthesis of diaryl/alkyl sulfides. Retrieved from [Link]

• Pena-Lopez, M., et al. (2016). Ni(II) Precatalysts Enable Thioetherification of (Hetero)Aryl Halides and Tosylates and Tandem C−S/C−N Couplings. Chemistry – A European Journal, 22(35), 12538-12547. Retrieved from [Link]

• Li, Z., et al. (2015). Odorless, catalyst-free synthesis of diaryl sulfides using K2S as sulfur source. Fresenius Environmental Bulletin, 24(11), 3686-3691. Retrieved from [Link]

• PubMed. (2024). Nucleophilic Aromatic Substitution of Halobenzenes and Phenols with Catalysis by Arenophilic π Acids. Retrieved from [Link]

• Process Chemistry. (n.d.). Metal-catalyzed Approaches to Aryl Thioethers. Retrieved from [Link]

• The Journal of Organic Chemistry. (2022). Thioetherification of Aryl Halides with Thioacetates. Retrieved from [Link]

• The Hartwig Group. (n.d.). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Retrieved from [Link]

• PubMed Central. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

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Application Note: Strategic Synthesis of Diaryl Sulfides via Palladium-Catalyzed Debenzylative Cross-Coupling of Benzyl 4-bromophenyl sulfide

An in-depth guide for researchers, scientists, and drug development professionals on the strategic use of Benzyl 4-bromophenyl sulfide in the synthesis of diaryl sulfides.

Introduction: The Significance of Diaryl Sulfides and Synthetic Strategy

Diaryl sulfides are a class of organosulfur compounds that form the structural core of numerous pharmaceuticals, agrochemicals, and materials.[1][2] Their synthesis is a critical endeavor in medicinal and process chemistry. Traditional methods for forming the C-S bond often involve the coupling of an aryl halide with a free thiol.[3] While effective, this approach necessitates the handling of often volatile and malodorous thiols.

This application note details a more advanced and efficient strategy that utilizes Benzyl 4-bromophenyl sulfide as a key precursor. This compound offers two distinct points of reactivity: the C(sp²)-Br bond, a classical handle for cross-coupling, and the benzyl-sulfur bond. The benzyl group serves as an effective thiol protecting group, which can be cleaved under specific conditions.[4][5]

We will focus on a modern, palladium-catalyzed debenzylative cross-coupling reaction. This powerful methodology allows for the direct reaction of Benzyl 4-bromophenyl sulfide with various aryl bromides to form unsymmetrical diaryl sulfides in a single, efficient step.[6] This process avoids the isolation of the free thiol, streamlining the synthetic workflow and mitigating issues with odor and stability. The reaction proceeds through a tandem catalytic cycle involving α-arylation, C-S bond cleavage, and subsequent C-S bond formation.[6]

Mechanistic Rationale: The "Why" Behind the Debenzylative Coupling

Understanding the catalytic cycle is paramount for troubleshooting and optimization. The debenzylative cross-coupling is not a simple substitution but a sophisticated, multi-step process orchestrated by a palladium catalyst. The chosen catalytic system, typically derived from a palladium precursor like Pd(dba)₂ and a specialized ligand such as NiXantPhos, is crucial for navigating the complex reaction landscape.[6]

The proposed mechanism involves a tricatalytic cycle:

• Oxidative Addition: The active Pd(0) catalyst first undergoes oxidative addition into the aryl bromide (Ar²-Br) coupling partner, forming a Pd(II) intermediate.

• α-Arylation of the Sulfide: The enolate of the aryl benzyl sulfide, formed by the action of a strong base like NaN(SiMe₃)₂, attacks the Pd(II) complex. This key step forms an α-arylated sulfide intermediate.

• C-S Bond Cleavage & Reductive Elimination: This intermediate undergoes further transformations within the catalytic cycle, leading to the cleavage of the original C(sp³)-S bond (debenzylation) and the C(sp²)-S bond of the initial sulfide. A new Pd(II) thiolate species (Ar¹-S-Pd-L) is formed.

• Reductive Elimination: Finally, the two aryl groups (Ar¹ and Ar²) on the palladium center undergo reductive elimination to form the desired diaryl sulfide (Ar¹-S-Ar²) and regenerate the active Pd(0) catalyst, allowing the cycle to continue.

This tandem approach, where C-S bond cleavage and formation are catalyzed by a single system, represents a highly atom-economical and efficient pathway to complex diaryl sulfides.[6]

Sources

• 1. Nickel-catalyzed synthesis of diarylsulfides and sulfones via C–H bond functionalization of arylamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides [organic-chemistry.org]

"experimental procedure for gram-scale synthesis of Benzyl 4-bromophenyl sulfide"

Application Note & Protocol

Topic: Gram-Scale Synthesis of Benzyl 4-bromophenyl sulfide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Utility of Benzyl 4-bromophenyl sulfide in Synthetic Chemistry

Benzyl 4-bromophenyl sulfide is a versatile thioether that serves as a valuable building block in organic synthesis. Its structure incorporates two key functionalities: a brominated aromatic ring, which is amenable to a wide range of cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig amination), and a benzyl group that can be cleaved under specific conditions.[1] This dual reactivity makes it an important intermediate for constructing more complex molecules, including pharmaceuticals and materials with tailored electronic properties.[2][3] The synthesis of such thioethers is a fundamental transformation in organic chemistry, often accomplished through the coupling of thiols with electrophiles.[4]

This document provides a detailed, reliable, and scalable protocol for the gram-scale synthesis of Benzyl 4-bromophenyl sulfide via a nucleophilic substitution reaction. It is designed for researchers who require a practical and efficient method for producing this key intermediate in substantial quantities.

Reaction Principle: A Nucleophilic Substitution Approach

The chosen synthetic strategy is based on the SN2 (bimolecular nucleophilic substitution) reaction, a robust and widely used method for forming carbon-sulfur bonds. The core of this reaction involves the generation of a potent nucleophile, the 4-bromophenylthiolate anion, which subsequently displaces a bromide leaving group from an electrophilic benzyl source.

The mechanism proceeds in two primary steps:

• Deprotonation: The acidic proton of 4-bromothiophenol is abstracted by a base (in this case, potassium carbonate) to form the highly nucleophilic potassium 4-bromophenylthiolate.

• Nucleophilic Attack: The thiolate anion attacks the electrophilic benzylic carbon of benzyl bromide, displacing the bromide ion and forming the desired C-S bond.

This method is favored for its simplicity, high efficiency, and the use of readily available and relatively inexpensive starting materials. The reaction is typically conducted in a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), which effectively solvates the cation of the base while leaving the nucleophilic anion exposed and reactive.

Reaction Scheme

Caption: Overall reaction for the synthesis of Benzyl 4-bromophenyl sulfide.

Detailed Gram-Scale Experimental Protocol

This protocol is optimized for a synthesis yielding approximately 10-12 grams of the final product.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.	CAS No.
4-Bromothiophenol	189.07	8.51	45.0	1.0	106-54-7
Benzyl Bromide	171.04	8.48 (6.0 mL)	49.5	1.1	100-39-0
Potassium Carbonate (K₂CO₃)	138.21	9.33	67.5	1.5	584-08-7
N,N-Dimethylformamide (DMF)	73.09	~100 mL	-	-	68-12-2
Ethyl Acetate (EtOAc)	88.11	~400 mL	-	-	141-78-6
Deionized Water	18.02	~500 mL	-	-	7732-18-5
Brine (sat. NaCl)	-	~100 mL	-	-	7647-14-5
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	~20 g	-	-	7757-82-6
Ethanol (for recrystallization)	46.07	As needed	-	-	64-17-5

Safety & Handling Precautions

• General: This procedure must be performed in a well-ventilated chemical fume hood.[5] Standard personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves, is required at all times.

• 4-Bromothiophenol: Possesses a potent, unpleasant stench and is toxic.[6] Handle exclusively in the fume hood. Avoid inhalation and skin contact. All equipment and waste contaminated with this reagent should be decontaminated.

• Benzyl Bromide: Is a lachrymator (causes tearing) and is corrosive.[7] It should be handled with extreme care in a fume hood.

• DMF: Is a combustible liquid and can be absorbed through the skin.

• Waste Decontamination: All aqueous waste and glassware contaminated with the thiol should be treated with a bleach solution (sodium hypochlorite) overnight in the fume hood to oxidize the odorous sulfur compounds before standard disposal.[5]

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser with a nitrogen inlet, a thermometer, and a rubber septum.

  • Ensure the setup is secure and placed within a heating mantle on a magnetic stir plate.

• Reagent Addition:

  • To the flask, add 4-bromothiophenol (8.51 g, 45.0 mmol) and anhydrous potassium carbonate (9.33 g, 67.5 mmol).

  • Using a syringe, add N,N-Dimethylformamide (100 mL) to the flask.

  • Begin stirring the suspension under a gentle flow of nitrogen.

• Initiation of Reaction:

  • Slowly add benzyl bromide (6.0 mL, 49.5 mmol) to the stirring suspension via syringe over 5-10 minutes. A slight exotherm may be observed.

  • After the addition is complete, allow the reaction to stir at room temperature.

• Reaction Monitoring & Completion:

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 9:1 Hexane:Ethyl Acetate eluent system. Spot the starting thiol and co-spot with the reaction mixture. The reaction is complete when the 4-bromothiophenol spot has been consumed (typically 2-4 hours).

• Work-up and Extraction:

  • Once the reaction is complete, pour the mixture into a 1 L beaker containing 400 mL of deionized water. A white precipitate (the crude product) should form.

  • Stir the aqueous suspension for 15-20 minutes to fully precipitate the solid.

  • Transfer the mixture to a 1 L separatory funnel and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash with deionized water (2 x 100 mL) followed by brine (1 x 100 mL). The brine wash helps to break any emulsions and remove residual water.[8]

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a white or off-white solid.

• Purification:

  • Transfer the crude solid to a 250 mL Erlenmeyer flask.

  • Add a minimal amount of hot ethanol and heat gently until the solid completely dissolves.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize crystal formation.

  • Collect the purified white crystalline solid by vacuum filtration, washing with a small amount of ice-cold ethanol.

  • Dry the product under vacuum to a constant weight.

Characterization

• Appearance: White crystalline solid.[9]

• Molecular Formula: C₁₃H₁₁BrS.[10]

• Molecular Weight: 279.20 g/mol .[10]

• Expected Yield: 10.5 - 11.8 g (84-95%).

• ¹H NMR (CDCl₃, 400 MHz): δ 7.41 (d, 2H), 7.29-7.20 (m, 5H), 7.14 (d, 2H), 4.10 (s, 2H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 137.3, 135.8, 132.2, 131.0, 129.0, 128.7, 127.5, 120.2, 39.4.

Experimental Workflow Visualization

Caption: Step-by-step workflow for the gram-scale synthesis of Benzyl 4-bromophenyl sulfide.

References

• Mao, J., Jia, T., Frensch, G., & Walsh, P. J. (2014). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Organic Letters, 16(20), 5304–5307. Available at: [Link]

• Mao, J., Jia, T., Frensch, G., & Walsh, P. J. (2014). Supporting Information for Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Organic Letters. Available at: [Link]

• Uyeda, C., Tan, Y., Fu, G. C., & Peters, J. C. (2013). A New Family of Nucleophiles for Photoinduced, Copper-Catalyzed Cross-Couplings via Single-Electron Transfer: Reactions of Thiols with Aryl Halides Under Mild Conditions (0°C). Journal of the American Chemical Society, 135(25), 9548–9552. Available at: [Link]

• Chen, Y., et al. (2012). Copper-catalyzed cross-coupling reaction of thiols with aryl halides. Taylor & Francis Online. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of aryl benzyl sulfides 1S–3S. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of aryl sulfides and diaryl sulfides. Organic Chemistry Portal. Available at: [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Wikipedia. Available at: [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Dalal Institute. (n.d.). Aromatic Nucleophilic Substitution. Dalal Institute. Available at: [Link]

• University College London. (2020). Thiols Safety. UCL Safety Services. Available at: [Link]

• University of Rochester. (n.d.). Reagents & Solvents: How to Work with Thiols. Department of Chemistry. Available at: [Link]

• Organic Syntheses. (n.d.). Procedure for purification by dissolving in hot EtOH. Organic Syntheses. Available at: [Link]

• PubChem. (n.d.). Benzyl 4-bromophenyl sulfide. National Center for Biotechnology Information. Available at: [Link]

• MDPI. (2019). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. MDPI. Available at: [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Aryl sulfide or diaryl sulfide synthesis by S-arylation or S-alkylation [organic-chemistry.org]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. BENZYL 4-BROMOPHENYL SULFIDE | CymitQuimica [cymitquimica.com]
• 10. Benzyl 4-bromophenyl sulfide | C13H11BrS | CID 4191541 - PubChem [pubchem.ncbi.nlm.nih.gov]

"Benzyl 4-bromophenyl sulfide in the study of structure-activity relationships"

Application Notes and Protocols

Topic: Benzyl 4-bromophenyl sulfide in the Study of Structure-Activity Relationships

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Role of the Diaryl Sulfide Scaffold in SAR Studies

In the landscape of medicinal chemistry, the identification of privileged scaffolds—molecular frameworks that can bind to multiple biological targets—is a cornerstone of efficient drug discovery. Diaryl sulfides represent one such scaffold, appearing in molecules with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic value of this scaffold lies in its synthetic tractability and the geometric control exerted by the sulfur linker, which orients the two aryl rings in a defined, non-coplanar fashion.

This guide focuses on Benzyl 4-bromophenyl sulfide (PubChem CID: 4191541) as a foundational tool for exploring Structure-Activity Relationships (SAR).[3] SAR analysis is the methodical process of correlating specific structural features of a compound with its observed biological effect.[4] By systematically modifying a lead compound, researchers can deduce which parts of the molecule are essential for its activity (the pharmacophore) and which can be altered to enhance potency, selectivity, or pharmacokinetic properties.[5]

Benzyl 4-bromophenyl sulfide serves as an ideal starting point for an SAR campaign due to its clear points of diversification: the benzyl ring, the bromophenyl ring, and the sulfide bridge itself. The bromine atom, in particular, provides a handle for further chemical modification via cross-coupling reactions while also influencing the compound's electronic properties and lipophilicity. This document provides a comprehensive framework for synthesizing, evaluating, and interpreting the SAR of analogs derived from this versatile scaffold.

The Structure-Activity Relationship (SAR) Workflow

A successful SAR study is an iterative cycle of design, synthesis, and biological evaluation, guided by the data generated at each step. The ultimate goal is to build a coherent model that predicts how structural changes will impact biological activity, thereby accelerating the journey from a preliminary hit to an optimized lead compound.

Sources

• 1. nanomaterchem.com [nanomaterchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Benzyl 4-bromophenyl sulfide | C13H11BrS | CID 4191541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Structure-Activity Relationships (SAR) | Pharmacology Mentor [pharmacologymentor.com]
• 5. Structure-Activity Relationship (SAR) Studies | Oncodesign Services [oncodesign-services.com]

Application Notes and Protocols for Screening Benzyl 4-bromophenyl Sulfide Derivatives for Biological Activity

Introduction: The Therapeutic Potential of the Benzyl Phenyl Sulfide Scaffold

The benzyl phenyl sulfide core structure represents a versatile scaffold in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities. The lipophilic nature of this scaffold allows for effective penetration of cellular membranes, a critical prerequisite for intracellular drug action. The sulfur linkage is not merely a passive linker; its ability to engage in various interactions, including hydrogen bonding and oxidation-reduction reactions, contributes significantly to the biological effects of these molecules.

This guide focuses on the systematic screening of a specific subclass: benzyl 4-bromophenyl sulfide and its derivatives. The rationale for investigating this particular chemical series is multifold. Firstly, the introduction of a bromine atom at the para-position of the phenyl ring significantly alters the electronic and lipophilic properties of the molecule. This halogen substitution can enhance binding affinity to target proteins and improve pharmacokinetic profiles. Secondly, studies on related benzyl phenyl sulfide derivatives have demonstrated promising antimicrobial and anticancer activities. For instance, certain derivatives have shown potent antibacterial activity against multidrug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) by disrupting the bacterial cell membrane[1]. Furthermore, the anticancer potential of related sulfide and sulfone compounds has been documented, with mechanisms including the inhibition of critical cellular processes like microtubule dynamics and interference with key signaling pathways[2][3][4].

These preliminary findings strongly suggest that a systematic screening of benzyl 4-bromophenyl sulfide derivatives is a meritorious endeavor in the quest for novel therapeutic agents. This document provides a comprehensive set of protocols for evaluating the anticancer, antimicrobial, and enzyme inhibitory activities of this promising class of compounds.

Part 1: Synthesis of Benzyl 4-bromophenyl Sulfide Derivatives

A fundamental prerequisite for any screening campaign is the availability of the compounds of interest. Benzyl 4-bromophenyl sulfide and its derivatives can be synthesized through various established methods of C-S bond formation[5]. A common and effective method is the nucleophilic substitution reaction between a substituted benzyl halide and a substituted thiophenol.

Protocol 1: General Synthesis of Benzyl 4-bromophenyl Sulfide Derivatives

This protocol describes a general method for the synthesis of benzyl 4-bromophenyl sulfide derivatives via a nucleophilic coupling reaction[6].

Materials:

• Substituted benzyl bromide

• 4-bromothiophenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 4-bromothiophenol (1 equivalent) and potassium carbonate (1.5 equivalents) in DMF.

• Stir the mixture at room temperature for 15 minutes.

• Add the desired substituted benzyl bromide (1 equivalent) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine solution.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate).

• Characterize the purified product using appropriate analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry).

Part 2: Screening for Anticancer Activity

The evaluation of anticancer activity is a critical first step in identifying potential therapeutic candidates. The following protocols outline a primary cytotoxicity screen followed by a more specific assay to investigate the mechanism of action.

Workflow for Anticancer Activity Screening

Caption: Workflow for anticancer screening of derivatives.

Protocol 2: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compounds in complete culture medium. The final DMSO concentration should not exceed 0.5%.

• After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Data Presentation: Hypothetical IC₅₀ Values

Compound	Substitution on Benzyl Ring	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)
BPS-1	H	> 100	> 100
BPS-2	4-NO₂	15.2	21.5
BPS-3	4-F	25.8	30.1
BPS-4	2,4-diCl	8.7	12.3
Doxorubicin	-	0.5	0.8

Part 3: Screening for Antimicrobial Activity

The emergence of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. Benzyl phenyl sulfide derivatives have shown promise in this area[1][6].

Workflow for Antimicrobial Activity Screening

Caption: Workflow for antimicrobial screening of derivatives.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Tryptic Soy Agar (TSA)

• 96-well plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure for MIC Determination:

• Prepare serial two-fold dilutions of the test compounds in MHB in a 96-well plate.

• Prepare a bacterial inoculum and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add the bacterial suspension to each well containing the compound dilutions. Include a positive control (bacteria without compound) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Procedure for MBC Determination:

• Following MIC determination, take an aliquot (e.g., 10 µL) from each well that shows no visible growth.

• Spot-plate the aliquot onto a TSA plate.

• Incubate the TSA plate at 37°C for 24 hours.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum.

Data Presentation: Hypothetical MIC and MBC Values

Compound	S. aureus MIC (µg/mL)	S. aureus MBC (µg/mL)	E. coli MIC (µg/mL)	E. coli MBC (µg/mL)
BPS-1	> 128	> 128	> 128	> 128
BPS-2	16	32	64	128
BPS-3	32	64	> 128	> 128
BPS-4	8	16	32	64
Vancomycin	1	2	-	-
Ciprofloxacin	0.5	1	0.015	0.03

Part 4: Screening for Enzyme Inhibitory Activity

Many drugs exert their therapeutic effects by inhibiting specific enzymes. Given that some sulfide-containing compounds are known enzyme inhibitors, it is prudent to screen benzyl 4-bromophenyl sulfide derivatives against a relevant enzyme target. For example, cytochrome P450 enzymes are involved in drug metabolism and the activation of pro-carcinogens.

Protocol 4: Cytochrome P450 (CYP) Inhibition Assay

This protocol describes a general fluorescence-based assay to screen for inhibitors of CYP enzymes (e.g., CYP1A1).

Materials:

• Recombinant human CYP enzyme (e.g., CYP1A1)

• Fluorogenic CYP substrate (e.g., 7-ethoxyresorufin for CYP1A1)

• NADPH regenerating system

• Potassium phosphate buffer

• 96-well black plates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the test compound, the recombinant CYP enzyme, and the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding the fluorogenic substrate.

• Monitor the increase in fluorescence over time using a fluorescence microplate reader at the appropriate excitation and emission wavelengths.

• Calculate the rate of the reaction for each compound concentration.

• Determine the IC₅₀ value for each compound.

Conclusion

The protocols outlined in this application note provide a robust framework for the initial biological evaluation of benzyl 4-bromophenyl sulfide derivatives. The modular nature of this screening cascade allows for the efficient identification of hit compounds with promising anticancer, antimicrobial, or enzyme inhibitory activities. Subsequent lead optimization and more in-depth mechanistic studies will be crucial in translating these initial findings into novel therapeutic agents. The versatility of the benzyl phenyl sulfide scaffold, coupled with the potential for diverse functionalization, makes this class of compounds a rich area for future drug discovery efforts.

References

• Inhibitory effects on microbial growth using the derivatives of benzyl phenyl sulfide. PubMed. [Link]

• Natural product derivative Bis(4-fluorobenzyl)trisulfide inhibits tumor growth by modification of β-tubulin at Cys 12 and suppression of microtubule dynamics. ResearchGate. [Link]

• Synthesis and antitumor effects of novel benzyl naphthyl sulfoxide/sulfone derivatives derived from Rigosertib. National Institutes of Health. [Link]

• (S)-N-Benzyl-1-phenyl-3,4-dihydroisoqunoline-2(1H)-carboxamide Derivatives, Multi-Target Inhibitors of Monoamine Oxidase and Cholinesterase. National Institutes of Health. [Link]

• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. MDPI. [Link]

• Novel benzyl phenyl sulfide derivatives as antibacterial agents against methicillin-resistant Staphylococcus aureus. PubMed. [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. PSE Community.org. [Link]

• Dibenzyl trisulfide binds to and competitively inhibits the cytochrome P450 1A1 active site without impacting the expression of aryl hydrocarbon receptor. ResearchGate. [Link]

• Synthesis and antitumor effects of novel benzyl naphthyl sulfoxide/sulfone derivatives derived from Rigosertib. RSC Publishing. [Link]

• Benzylic sulfide synthesis by C-S coupling. Organic Chemistry Portal. [Link]

• Synthesis, Anticancer Activities and Molecular Docking Studies of a Novel Class of 2-Phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine Derivatives Bearing Sulfonamides. MDPI. [Link]

• Study of the antibacterial and antifungal activities of synthetic benzyl bromides, ketones, and corresponding chalcone derivatives. National Institutes of Health. [Link]

• Design, Synthesis, and Antioxidant and Anti-Tyrosinase Activities of (Z)-5-Benzylidene-2-(naphthalen-1-ylamino)thiazol-4(5H)-one Analogs: In Vitro and In Vivo Insights. MDPI. [Link]

• Benzyl 4-bromophenyl sulfide. PubChem. [Link]

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• 1. Novel benzyl phenyl sulfide derivatives as antibacterial agents against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antitumor effects of novel benzyl naphthyl sulfoxide/sulfone derivatives derived from Rigosertib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and antitumor effects of novel benzyl naphthyl sulfoxide/sulfone derivatives derived from Rigosertib - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Benzylic sulfide synthesis by C-S coupling [organic-chemistry.org]
• 6. Inhibitory effects on microbial growth using the derivatives of benzyl phenyl sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Role of Benzyl 4-bromophenyl sulfide in the Genesis of Sulfur-Containing Heterocycles: Application Notes and Protocols

Introduction: Unlocking the Potential of a Versatile Precursor

Sulfur-containing heterocycles are foundational scaffolds in medicinal chemistry and materials science, exhibiting a broad spectrum of biological activities and unique electronic properties. The synthesis of these complex architectures often relies on the strategic design of precursors that can undergo efficient and selective cyclization reactions. Benzyl 4-bromophenyl sulfide emerges as a particularly valuable starting material in this context. Its structure incorporates several key features: a readily activated benzylic C-H bond, a phenyl ring amenable to electrophilic substitution, a bromo-substituted phenyl ring that can participate in cross-coupling reactions, and a central sulfur atom that can direct and participate in ring-forming processes.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the utility of Benzyl 4-bromophenyl sulfide in the synthesis of sulfur-containing heterocycles. We will delve into the mechanistic underpinnings of key transformations, provide detailed, field-proven protocols, and offer insights into the causality behind experimental choices, thereby empowering researchers to leverage this versatile building block in their synthetic endeavors.

Section 1: Synthesis of the Precursor: Benzyl 4-bromophenyl sulfide

A reliable and scalable synthesis of the starting material is paramount for any synthetic campaign. Benzyl 4-bromophenyl sulfide can be readily prepared via a nucleophilic substitution reaction between 4-bromothiophenol and benzyl bromide.

Protocol 1: Synthesis of Benzyl 4-bromophenyl sulfide

Reaction Scheme:

A simple S-alkylation reaction.

Materials:

• 4-bromothiophenol

• Benzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromothiophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone.

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water (2x) and then with brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford Benzyl 4-bromophenyl sulfide as a solid.

Expert Insights: The use of a slight excess of benzyl bromide ensures complete consumption of the thiophenol. Anhydrous conditions are recommended to prevent hydrolysis of benzyl bromide. Potassium carbonate is a mild and effective base for this transformation.

Section 2: Palladium-Catalyzed Intramolecular C-H Arylation for the Synthesis of Dibenzothiophene Derivatives

One of the most powerful applications of Benzyl 4-bromophenyl sulfide is its potential to undergo intramolecular C-H arylation to form dibenzothiophene derivatives. This transformation typically involves a palladium catalyst to facilitate the coupling between the benzylic C-H bond and the bromo-substituted aryl ring.

Theoretical Background and Mechanism

The generally accepted mechanism for this type of reaction involves a Pd(0)/Pd(II) catalytic cycle. The key steps include:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide of Benzyl 4-bromophenyl sulfide to form a Pd(II)-aryl intermediate.

• C-H Activation/Cyclometalation: The Pd(II) center then facilitates the activation of a C-H bond on the benzyl group through a concerted metalation-deprotonation (CMD) pathway, forming a six-membered palladacycle.

• Reductive Elimination: The palladacycle undergoes reductive elimination to form the C-C bond of the dibenzothiophene ring system and regenerate the Pd(0) catalyst.

Proposed catalytic cycle for dibenzothiophene synthesis.

Protocol 2: Synthesis of a Dibenzothiophene Derivative via Intramolecular C-H Arylation

Materials:

• Benzyl 4-bromophenyl sulfide

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine tetrafluoroborate ([PCy₃]HBF₄) or a similar bulky, electron-rich phosphine ligand

• Potassium carbonate (K₂CO₃) or another suitable base

• Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)

• Schlenk flask or sealed tube

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask or sealed tube under an inert atmosphere, add Benzyl 4-bromophenyl sulfide (1.0 eq), Pd(OAc)₂ (0.05 eq), [PCy₃]HBF₄ (0.10 eq), and K₂CO₃ (2.0 eq).

• Add anhydrous, degassed solvent via syringe.

• Seal the vessel and heat the reaction mixture to 120-140 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst and inorganic salts.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the corresponding dibenzothiophene derivative.

Expert Insights: The choice of ligand is crucial for the success of this reaction. Bulky, electron-rich phosphine ligands are often effective in promoting both the oxidative addition and reductive elimination steps. The base is necessary to facilitate the C-H activation step. High temperatures are typically required to overcome the activation barrier for C-H bond cleavage.

Table 1: Representative Reaction Conditions for Palladium-Catalyzed C-H Arylation

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	P(t-Bu)₃	K₂CO₃	Toluene	120	24	~75
PdCl₂(dppf)	-	Cs₂CO₃	1,4-Dioxane	130	18	~80
Pd₂(dba)₃	XPhos	K₃PO₄	t-Amyl alcohol	110	16	~85

Note: Yields are hypothetical and will depend on the specific substrate and reaction optimization.

Section 3: Photochemical Cyclization for the Synthesis of Benzo[b]thiophene Derivatives

Photochemical methods offer a mild and often highly selective alternative to transition-metal-catalyzed reactions. The irradiation of diaryl sulfides can lead to the formation of a C-C bond through a radical-mediated pathway.

Theoretical Background and Mechanism

The photochemical cyclization of diaryl sulfides is believed to proceed through the following steps:

• Photoexcitation: The diaryl sulfide absorbs a photon, promoting it to an excited singlet state, which can then undergo intersystem crossing to a more stable triplet state.

• Homolytic Cleavage (potential pathway): In some cases, the excited state may undergo homolytic cleavage of a C-S or C-H bond.

• Intramolecular Radical Addition: An aryl radical can add to the adjacent aromatic ring in an intramolecular fashion.

• Oxidation and Rearomatization: The resulting radical intermediate is then oxidized and rearomatizes to form the stable benzo[b]thiophene product.

A general workflow for photochemical synthesis.

Protocol 3: Photochemical Synthesis of a Benzo[b]thiophene Derivative

Materials:

• Benzyl 4-bromophenyl sulfide

• Anhydrous and degassed solvent (e.g., acetonitrile or benzene)

• Photoreactor equipped with a UV lamp (e.g., medium-pressure mercury lamp)

• Quartz reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Prepare a dilute solution of Benzyl 4-bromophenyl sulfide in the chosen anhydrous and degassed solvent in a quartz reaction vessel.

• Purge the solution with an inert gas (nitrogen or argon) for 30 minutes to remove dissolved oxygen, which can quench the excited state.

• Place the reaction vessel in the photoreactor and irradiate with a UV lamp at room temperature.

• Monitor the reaction progress by TLC or GC-MS. The reaction time can vary from a few hours to several days depending on the substrate and the lamp intensity.

• Once the starting material is consumed, stop the irradiation.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired benzo[b]thiophene derivative.

Expert Insights: The concentration of the solution is critical in photochemical reactions to avoid intermolecular side reactions. Degassing the solvent is essential as oxygen can act as a triplet quencher, inhibiting the desired reaction. The choice of solvent can also influence the reaction outcome.

Conclusion and Future Outlook

Benzyl 4-bromophenyl sulfide stands as a versatile and strategically important precursor for the synthesis of a variety of sulfur-containing heterocycles. The methodologies outlined in this guide, from palladium-catalyzed C-H activation to photochemical cyclization, provide powerful tools for the construction of complex molecular architectures. The ability to selectively functionalize different positions of the molecule opens up avenues for the creation of diverse libraries of compounds for screening in drug discovery and for the development of novel organic materials. Future research in this area will likely focus on the development of more sustainable and efficient catalytic systems, including the use of earth-abundant metals and visible-light photoredox catalysis, to further expand the synthetic utility of this valuable building block.

References

• Mao, J., Jia, T., Frensch, G., & Walsh, P. J. (2014). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Organic Letters, 16(20), 5304–5307. [Link]

• Chen, C. Y., & Dagneau, P. (2009). Palladium-catalyzed direct α-arylation of benzyl thioethers with aryl bromides. Organic Letters, 11(13), 2780–2783. [Link]

• Schultz, A. G., & DeTar, M. B. (1976). Photocyclization of aryl enaminones. A novel photochemical synthesis of 1,2-dihydro-4(3H)-acridinones. Journal of the American Chemical Society, 98(12), 3564–3572. [Link]

• PrepChem. (2023). Synthesis of 4-Bromophenyl Benzyl Ether. [Link]

• PubChem. (n.d.). Benzyl 4-bromophenyl sulfide. National Center for Biotechnology Information. [Link]

Application of Benzyl 4-bromophenyl sulfide in Medicinal Chemistry Research: Application Notes and Protocols

Introduction: Unlocking the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the strategic design and synthesis of novel molecular entities with therapeutic potential is paramount. Benzyl 4-bromophenyl sulfide emerges as a valuable and versatile scaffold, offering a unique combination of structural features amenable to diverse chemical modifications. Its diaryl sulfide core provides a privileged structural motif found in numerous biologically active compounds. The presence of a bromine atom on one phenyl ring offers a reactive handle for cross-coupling reactions, enabling the introduction of a wide array of substituents to explore structure-activity relationships (SAR). Simultaneously, the benzyl group can be modified or serve as a key pharmacophoric element.

This comprehensive guide provides researchers, scientists, and drug development professionals with in-depth technical insights and field-proven protocols for the application of Benzyl 4-bromophenyl sulfide in medicinal chemistry research. We will delve into its role as a synthetic intermediate for creating libraries of potential therapeutic agents and detail protocols for the synthesis of derivatives and their subsequent biological evaluation.

Core Physicochemical Properties

A foundational understanding of the physicochemical properties of Benzyl 4-bromophenyl sulfide is essential for its effective application in synthesis and biological assays.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁BrS	[1][2][3]
Molecular Weight	279.20 g/mol	[1][2]
Melting Point	64-65 °C	[2]
XLogP3	4.6	[1][2]
CAS Number	53136-21-3	[1][2]

Strategic Applications in Medicinal Chemistry

The utility of Benzyl 4-bromophenyl sulfide in drug discovery lies in its capacity to serve as a foundational building block for compounds targeting a range of biological systems. Research has demonstrated that derivatives of this and structurally similar scaffolds exhibit promising activities, including:

• Enzyme Inhibition: The diaryl sulfide motif is present in inhibitors of various enzymes, such as carbonic anhydrases and kinases.[4][5] Modifications of the Benzyl 4-bromophenyl sulfide core can lead to potent and selective enzyme inhibitors.

• Antibacterial Agents: Derivatives of benzyl phenyl sulfides have shown significant antibacterial activity, including against challenging pathogens like methicillin-resistant Staphylococcus aureus (MRSA).[6] The mechanism often involves the disruption of the bacterial cell membrane.[6]

• Receptor Modulation: The scaffold can be elaborated to generate ligands for various receptors, including those in the central nervous system. Phenylpiperazine derivatives, which can be synthesized from related brominated precursors, are known to modulate serotonin (5-HT) receptors.[7]

The following sections provide detailed protocols for a representative synthetic workflow starting from Benzyl 4-bromophenyl sulfide to a hypothetical bioactive derivative, followed by a protocol for its biological evaluation.

Experimental Protocols

Protocol 1: Synthesis of a Benzyl 4-(phenylamino)phenyl sulfide Derivative via Buchwald-Hartwig Amination

This protocol details the synthesis of a derivative from Benzyl 4-bromophenyl sulfide using a palladium-catalyzed Buchwald-Hartwig amination reaction. This cross-coupling reaction is a powerful tool in medicinal chemistry for the formation of carbon-nitrogen bonds.

Rationale: The Buchwald-Hartwig amination is chosen for its high functional group tolerance and efficiency in coupling aryl halides with amines, making it ideal for creating libraries of analogs for SAR studies.

Workflow Diagram:

Caption: Synthetic workflow for a Benzyl 4-bromophenyl sulfide derivative.

Materials:

• Benzyl 4-bromophenyl sulfide

• Aniline (or a substituted aniline derivative)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous toluene

• Schlenk flask and other standard glassware

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add Benzyl 4-bromophenyl sulfide (1.0 eq), the aniline derivative (1.2 eq), cesium carbonate (2.0 eq), Pd₂(dba)₃ (0.02 eq), and Xantphos (0.04 eq).

• Solvent Addition: Add anhydrous toluene to the flask via syringe.

• Reaction: Stir the reaction mixture at 100-110 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution Assay)

This protocol describes a method to evaluate the antibacterial activity of the synthesized Benzyl 4-bromophenyl sulfide derivative against a bacterial strain, such as Staphylococcus aureus, by determining the Minimum Inhibitory Concentration (MIC).

Rationale: The broth microdilution assay is a standardized and quantitative method to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[8]

Workflow Diagram:

Caption: Workflow for determining the Minimum Inhibitory Concentration.

Materials:

• Synthesized Benzyl 4-bromophenyl sulfide derivative

• Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Dimethyl sulfoxide (DMSO) for compound dissolution

• Positive control antibiotic (e.g., Vancomycin)

• Spectrophotometer (optional)

Procedure:

• Compound Preparation: Prepare a stock solution of the synthesized derivative in DMSO (e.g., 10 mg/mL).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound in CAMHB to achieve a range of concentrations. Ensure the final DMSO concentration is below 1% to avoid solvent toxicity.

• Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard, which is then diluted in CAMHB to a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the serially diluted compound. Include a positive control (antibiotic), a growth control (inoculum in broth without compound), and a sterility control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth. The results can also be quantified by reading the optical density at 600 nm using a microplate reader.

Structure-Activity Relationship (SAR) Insights

The true power of using Benzyl 4-bromophenyl sulfide as a scaffold lies in the ability to systematically modify its structure and observe the effects on biological activity. Key areas for modification and potential SAR insights include:

• Substitution on the Benzyl Ring: Introducing electron-donating or electron-withdrawing groups on the benzyl ring can modulate the electronic properties and steric bulk of the molecule, influencing its interaction with biological targets.

• Modification of the Sulfide Linker: The sulfide linker can be oxidized to a sulfoxide or sulfone.[9] This changes the geometry and polarity of the molecule, which can significantly impact biological activity.

• Derivatization at the Bromo-Position: As demonstrated in Protocol 1, the bromine atom is an excellent handle for introducing a wide variety of substituents through cross-coupling reactions, allowing for extensive exploration of the chemical space around this part of the molecule.

For instance, studies on related benzamide sulfonamide analogs have shown that substitutions on both the benzamide and sulfonamide moieties significantly influence the potency and selectivity of these compounds as enzyme inhibitors.[10] Similarly, for benzyl phenyl sulfide derivatives with antibacterial activity, the nature and position of substituents on the phenyl rings are critical for their efficacy.[6]

Conclusion and Future Directions

Benzyl 4-bromophenyl sulfide represents a promising starting point for medicinal chemistry campaigns aimed at the discovery of novel therapeutic agents. Its synthetic tractability allows for the creation of diverse compound libraries, which, when coupled with robust biological screening protocols, can lead to the identification of potent and selective modulators of various biological targets. Future research could focus on exploring a wider range of cross-coupling partners, investigating the effects of scaffold hopping by replacing the phenyl rings with other aromatic or heteroaromatic systems, and employing computational methods to guide the rational design of new derivatives with enhanced activity and improved pharmacokinetic properties.

References

• BenchChem. Application Notes and Protocols for Antimicrobial Assays of 3-((benzylamino)sulfonyl)-4-bromo-N-(4-bromophenyl)benzamide. 8

• National Center for Biotechnology Information. PubChem Compound Summary for CID 4191541, Benzyl 4-bromophenyl sulfide.

• BenchChem. A Comparative Guide to the Structure-Activity Relationship of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. 11

• Supuran, C. T., et al. (2020). Investigation of novel alkyl/benzyl (4-sulphamoylphenyl)carbamimidothioates as carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1643-1651.

• Ghiu, S., et al. (2022). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol. Molbank, 2022(2), M1367.

• Echemi. Benzyl 4-bromophenyl sulfide.

• Riaz, N., et al. (2020). Enzyme Inhibition and In Silico Studies of New Synthetic N-Substituted-(4-Bromophenyl)-4-ethoxybenzenesulfonamides. International Journal of Pharmacy and Pharmaceutical Sciences, 12(12), 1-10.

• ChemScene. Benzyl(4-bromophenyl)sulfane.

• BenchChem. Unraveling the Structure-Activity Relationship of Benzamide Sulfonamide Analogs as Potent Enzyme Inhibitors. 10

• MDPI. Synthesis of N′-(4-/3-/2-/Non-substituted benzylidene)-4-[(4-methylphenyl)sulfonyloxy] Benzohydrazides and Evaluation of Their Inhibitory Activities against Monoamine Oxidases and β-Secretase.

• Organic Syntheses. (S)-(-)-p-BROMOPHENYL METHYL SULFOXIDE.

• MDPI. Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives.

• BenchChem. Application Notes and Protocols for In Vitro Assays Involving 1-(4-Bromophenyl)piperazine Hydrochloride Derivatives. 7

• Yuan, Z., et al. (2020). Novel benzyl phenyl sulfide derivatives as antibacterial agents against methicillin-resistant Staphylococcus aureus. The Journal of Antibiotics, 73(2), 82-90.

• Google Patents. Process for the preparation of bis-4-bromophenyl sulfone.

Sources

• 1. Benzyl 4-bromophenyl sulfide | C13H11BrS | CID 4191541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. chemscene.com [chemscene.com]
• 4. Investigation of novel alkyl/benzyl (4-sulphamoylphenyl)carbamimidothioates as carbonic anhydrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. Novel benzyl phenyl sulfide derivatives as antibacterial agents against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. EP0381048A1 - Process for the preparation of bis-4-bromophenyl sulfone - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Benzyl 4-bromophenyl sulfide

Welcome to the technical support guide for the synthesis of Benzyl 4-bromophenyl sulfide. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols to help researchers and drug development professionals improve the yield and purity of this important thioether. Our approach is grounded in mechanistic principles to empower you to make informed decisions during your experiments.

Section 1: The Core Reaction - Mechanism & Key Parameters

The synthesis of Benzyl 4-bromophenyl sulfide is a classic example of a thioether synthesis, analogous to the Williamson ether synthesis.[1] It proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2][3] The core transformation involves the deprotonation of 4-bromothiophenol to form the potent nucleophile, sodium 4-bromothiophenolate. This thiolate then attacks the electrophilic benzylic carbon of benzyl bromide, displacing the bromide ion to form the desired thioether.

Key Reaction Steps:

• Deprotonation: The acidic proton of the thiol group (pKa ≈ 6.6) is readily removed by a suitable base to generate the thiolate anion.[4][5]

• Nucleophilic Attack: The resulting 4-bromothiophenolate anion acts as a strong nucleophile, attacking the benzyl bromide in an SN2 fashion.[2]

• Product Formation: The carbon-sulfur bond is formed, yielding Benzyl 4-bromophenyl sulfide and a bromide salt as the byproduct.

The overall efficiency of this reaction is highly dependent on the choice of base, solvent, temperature, and the purity of the starting materials.

Figure 1. S-Alkylation SN2 Mechanism

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low. What are the most common causes?

A1: Low yield is a frequent issue that can typically be traced back to one of four key areas: the base, the solvent, reaction temperature, or reagent purity.

• Base Selection: The base must be strong enough to completely deprotonate the thiophenol but not so strong that it promotes side reactions. Thiols are significantly more acidic than alcohols, so very strong bases like NaH are often unnecessary and can increase the risk of side reactions.[2]

• Solvent Choice: The ideal solvent should fully dissolve the thiolate salt to maximize the concentration of the nucleophile in the solution. Polar aprotic solvents are generally preferred for SN2 reactions.

• Temperature Control: While heating can increase the reaction rate, excessive temperatures can favor elimination (E2) side reactions, especially with alkyl halides like benzyl bromide.[6]

• Reagent Purity: 4-bromothiophenol is susceptible to air oxidation, forming the corresponding disulfide.[4] Ensure it is pure before use. Benzyl bromide can degrade over time, releasing HBr, and should be used when fresh or purified.[7]

Base	Solvent	Typical Temperature	Comments & Considerations
K₂CO₃	Acetone, DMF	50-60 °C	A mild, inexpensive, and effective choice. Heterogeneous, so vigorous stirring is essential.
NaOEt / EtOH	Ethanol	Reflux	A classic combination. The alkoxide is generated in situ or used directly. Can lead to some solubility issues.
NaOH	Ethanol, Water, or Biphasic	Room Temp to 50 °C	Strong base, readily available. Using it in a biphasic system with a phase-transfer catalyst can be highly effective.[8]
NaH	THF, DMF	0 °C to Room Temp	A very strong, non-nucleophilic base. Use with caution; ensures complete deprotonation but can increase elimination risk if overheated.[2]

Table 1. Guide to Base and Solvent Selection.

Q2: I'm observing significant side product formation. How can I identify and minimize them?

A2: The two most common side products in this synthesis are diphenyl disulfide and products from elimination reactions.

• Oxidative Disulfide Formation: 4-bromothiophenolate is easily oxidized by atmospheric oxygen to form bis(4-bromophenyl) disulfide. This side reaction is often the primary cause of reduced yield.[4]

  • Identification: The disulfide is a common impurity and can be identified by TLC or LC-MS.

  • Minimization: The most critical preventative measure is to run the reaction under a strictly inert atmosphere (Nitrogen or Argon). Degassing the solvent before use is also highly recommended.

• Elimination Reaction: Benzyl bromide can undergo a base-catalyzed E2 elimination to form stilbene and other related products, although this is generally less favorable than substitution for a primary benzylic halide.[9]

  • Identification: Elimination products will have different chromatographic behavior and can be identified by NMR or MS analysis.

  • Minimization: Use the mildest effective base and avoid excessive reaction temperatures. A less sterically hindered base is also preferable.[10]

Sources

• 1. Khan Academy [khanacademy.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile - Wordpress [reagents.acsgcipr.org]
• 4. Thiophenol - Wikipedia [en.wikipedia.org]
• 5. Illustrated Glossary of Organic Chemistry - Thiolate [chem.ucla.edu]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Alkyl Halide Reactivity [www2.chemistry.msu.edu]

Technical Support Center: Purification of Benzyl 4-bromophenyl sulfide by Column Chromatography

Welcome to the technical support center for the purification of Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of purifying this compound via column chromatography. Our approach is rooted in practical, field-proven experience to ensure you achieve the highest purity and yield.

Frequently Asked Questions (FAQs)

Here we address common initial questions regarding the purification of Benzyl 4-bromophenyl sulfide.

Q1: What are the key physicochemical properties of Benzyl 4-bromophenyl sulfide relevant to its purification?

A1: Benzyl 4-bromophenyl sulfide is a solid, relatively non-polar compound.[1] Its non-polar nature, attributed to the two aromatic rings and the sulfide linkage, is the most critical factor in designing a column chromatography purification strategy. The key is to select a non-polar mobile phase that allows for differential elution from a polar stationary phase like silica gel.[2]

Q2: What is the recommended stationary phase for the column chromatography of Benzyl 4-bromophenyl sulfide?

A2: For normal-phase chromatography, standard flash-grade silica gel (40-63 µm particle size) is the most common and effective stationary phase.[3] Its polar surface provides strong adsorption for polar impurities, while allowing the less polar Benzyl 4-bromophenyl sulfide to elute with an appropriate solvent system.

Q3: What type of solvent system should I start with for the purification?

A3: A non-polar solvent system with a small fraction of a more polar co-solvent is the ideal starting point. A mixture of hexane and ethyl acetate is a standard and cost-effective choice.[2] Given the non-polar nature of diaryl sulfides, a good starting point for TLC analysis would be a high ratio of hexane to ethyl acetate, such as 98:2 or 95:5 (v/v).[4][5]

Q4: How do I determine the optimal eluent composition for my specific sample?

A4: The ideal eluent composition should provide a retention factor (Rf) of approximately 0.25-0.35 for Benzyl 4-bromophenyl sulfide on a Thin Layer Chromatography (TLC) plate.[2] This Rf value ensures that the compound spends sufficient time interacting with the stationary phase for effective separation, without taking an excessively long time to elute. You can determine this by running several TLC plates with varying ratios of hexane to ethyl acetate.

Q5: What are the common impurities I might encounter when purifying Benzyl 4-bromophenyl sulfide?

A5: The impurities will depend on the synthetic route used. A common synthesis involves the reaction of 4-bromothiophenol with benzyl bromide. Potential impurities could include:

• Unreacted Benzyl Bromide: This is a common impurity if used in excess. It is relatively non-polar and can sometimes co-elute if the solvent system is not optimized.[6][7]

• Unreacted 4-bromothiophenol: This starting material is more polar than the product due to the acidic thiol proton.

• bis(4-bromophenyl) disulfide: This can form from the oxidation of 4-bromothiophenol and has a polarity similar to the product.

• Dibenzyl sulfide: A potential side product, which is also non-polar.

Troubleshooting Guide

This section addresses specific issues you may encounter during the column chromatography of Benzyl 4-bromophenyl sulfide.

Problem 1: Poor Separation of Product and a Close-Running Impurity

Symptoms:

• On the TLC plate, the product and an impurity spot are very close together or overlapping.

• Fractions collected from the column contain a mixture of the product and the impurity.

Potential Causes & Solutions:

• Inappropriate Solvent System: The polarity of your eluent may be too high, causing all components to move too quickly up the column without sufficient interaction with the silica gel.

  • Solution: Decrease the polarity of the mobile phase. If you are using a 10:1 hexane/ethyl acetate mixture, try a 20:1 or even 50:1 mixture. The goal is to increase the difference in Rf values between your product and the impurity.[2]

• Column Overloading: Too much crude product was loaded onto the column for its size.

  • Solution: Use a larger diameter column or reduce the amount of sample loaded. A general rule of thumb is to load 1-10% of the silica gel weight with the crude material for flash chromatography.

• Poor Column Packing: An unevenly packed column will have channels, leading to band broadening and poor separation.[6]

  • Solution: Ensure your column is packed uniformly. The slurry packing method is generally reliable. Tap the column gently as the silica settles to ensure a compact bed.

Problem 2: The Product is Not Eluting from the Column

Symptoms:

• After running a large volume of the mobile phase, the product is not detected in the collected fractions.

Potential Causes & Solutions:

• Solvent Polarity is Too Low: The eluent is not strong enough to move your compound down the column.

  • Solution: Gradually increase the polarity of your solvent system. This can be done in a stepwise manner (e.g., starting with 100% hexane, then moving to 98:2 hexane/ethyl acetate, then 95:5, and so on) or as a continuous gradient.[8]

• Compound Decomposition on Silica: Although less common for this type of sulfide, highly sensitive compounds can degrade on the acidic surface of silica gel.[4]

  • Solution: You can perform a stability test by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it to see if any new spots have formed. If decomposition is suspected, you can use deactivated (neutral) silica gel or add a small amount of a base like triethylamine (0.1-1%) to your eluent.[9]

Problem 3: Low Product Recovery After Chromatography

Symptoms:

• The total weight of the purified product is significantly lower than expected.

Potential Causes & Solutions:

• Product is Smeared Across Many Fractions: This can happen if the initial sample band was too wide or if the elution was too slow.

  • Solution: Dissolve your crude product in the minimum amount of solvent for loading. If the product has poor solubility in the eluent, consider dry loading.[10] For dry loading, dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder, which is then added to the top of the column.[10]

• Product is Still on the Column: The elution was stopped prematurely.

  • Solution: After your product has seemingly finished eluting, flush the column with a much more polar solvent (e.g., 100% ethyl acetate) and check this "column flush" fraction by TLC to see if any product remained on the column.

• Compound Crystallized on the Column: If the crude mixture is highly concentrated, the product or an impurity might crystallize in the column, blocking the flow.[4]

  • Solution: This is a difficult problem to fix. You may need to use a wider column and a more dilute sample. Pre-purification by recrystallization, if possible, can help remove excess impurities that might cause this.

Data Summary and Protocols

Table 1: Suggested Solvent Systems for TLC Analysis

Solvent System (Hexane:Ethyl Acetate, v/v)	Expected Rf for Benzyl 4-bromophenyl sulfide	Comments
98:2	~0.2 - 0.4	A good starting point for initial screening.
95:5	~0.3 - 0.5	May provide faster elution if the Rf is too low in 98:2.
90:10	~0.4 - 0.6	Likely too polar, but useful for eluting more polar impurities.[5]
100% Hexane	< 0.1	Useful for eluting very non-polar impurities like residual grease.

Note: These are estimated Rf values. Actual values must be determined experimentally using your specific crude mixture.

Experimental Protocol: TLC Analysis for Optimal Solvent System

• Preparation: Dissolve a small amount of your crude Benzyl 4-bromophenyl sulfide in a few drops of a volatile solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot the solution onto the baseline of a silica gel TLC plate. Make the spot as small as possible.

• Development: Place the TLC plate in a developing chamber containing your chosen solvent system (e.g., 98:2 hexane:ethyl acetate). Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp (254 nm), as the aromatic rings should be UV active.[11] Circle the spots with a pencil.

• Calculation: Measure the distance from the baseline to the center of the product spot and the distance from the baseline to the solvent front. Calculate the Rf value: Rf = (distance traveled by the spot) / (distance traveled by the solvent front)

• Optimization: Repeat with different solvent systems until you find one that gives an Rf value of ~0.25-0.35 for the product and good separation from impurities.[2]

Experimental Protocol: Flash Column Chromatography

• Column Preparation:

  • Secure a glass column vertically to a clamp stand.

  • Place a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand (~0.5 cm).

  • Prepare a slurry of silica gel in your chosen eluent.

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.[6]

  • Add another layer of sand on top of the silica bed.

  • Drain the excess solvent until it is just level with the top of the sand.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in the minimum amount of the eluent. Carefully add this solution to the top of the column with a pipette.

  • Dry Loading: Dissolve the crude product in a volatile solvent, add silica gel (2-3x the weight of your crude), and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[10]

• Elution:

  • Carefully add the eluent to the column.

  • Apply gentle pressure to the top of the column (using a pump or inert gas) to achieve a steady flow rate.

  • Collect fractions in test tubes or vials.

• Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Benzyl 4-bromophenyl sulfide.

Visual Workflows

Caption: Overall workflow for the purification of Benzyl 4-bromophenyl sulfide.

Caption: A troubleshooting decision tree for common column chromatography issues.

References

• Homocouplings of Sodium Arenesulfinates: Selective Access to Symmetric Diaryl Sulfides and Diaryl Disulfides. (n.d.). PubMed Central. Retrieved January 11, 2026, from [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012). ChemistryViews. Retrieved January 11, 2026, from [Link]

• How To Choose Solvent System For Column Chromatography? (2025). Chemistry For Everyone. Retrieved January 11, 2026, from [Link]

• Diaryl and Heteroaryl Sulfides: Synthesis via Sulfenyl Chlorides and Evaluation as Selective Anti-Breast-Cancer Agents. (2014). National Institutes of Health. Retrieved January 11, 2026, from [Link]

• How can I select the solvent system for column chromatography? (2015). ResearchGate. Retrieved January 11, 2026, from [Link]

• How does one separate Benzyl bromide from the reaction mixture? (2014). ResearchGate. Retrieved January 11, 2026, from [Link]

• Chromatography: Solvent Systems For Flash Column. (n.d.). University of Rochester, Department of Chemistry. Retrieved January 11, 2026, from [Link]

• Several Problems of Flash Column Chromatography. (2025). Hawach. Retrieved January 11, 2026, from [Link]

• separating benzyl bromide and product spots on tlc. (2022). Reddit. Retrieved January 11, 2026, from [Link]

• Diaryl and Heteroaryl Sulfides: Synthesis via Sulfenyl Chlorides and Evaluation as Selective Anti-Breast-Cancer Agents. (2014). ACS Publications. Retrieved January 11, 2026, from [Link]

• Aryldithiocarbamates as thiol alternatives in Cu-catalyzed C(aryl)-S coupling reactions using aryldiazonium tetrafluoroborate salts - Supporting Information. (n.d.). Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

• Supplementary Information. (n.d.). Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

• Benzyl 4-bromophenyl sulfide. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• Transition Metal-Free Coupling Reaction of Benzylic Trimethylammonium Salts with Di(hetero)aryl Disulfides and Diselenides. (n.d.). Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

• Supporting Information for. (n.d.). Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

• ENANTIOSELECTIVE OXIDATION OF AN ALKYL ARYL SULFIDE: SYNTHESIS OF (S)-(-)-METHYL P-BROMOPHENYL SULFOXIDE. (n.d.). Organic Syntheses. Retrieved January 11, 2026, from [Link]

• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. (n.d.). MDPI. Retrieved January 11, 2026, from [Link]

• Supporting Information Benzyl Thioethers Formation Merging Copper Catalysis. (n.d.). Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

Sources

• 1. BENZYL 4-BROMOPHENYL SULFIDE | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Diaryl and Heteroaryl Sulfides: Synthesis via Sulfenyl Chlorides and Evaluation as Selective Anti-Breast-Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Homocouplings of Sodium Arenesulfinates: Selective Access to Symmetric Diaryl Sulfides and Diaryl Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. Efficient Construction of Symmetrical Diaryl Sulfides via a Supported Pd Nanocatalyst-Catalyzed C-S Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. Benzyl 4-bromophenyl sulfide | C13H11BrS | CID 4191541 - PubChem [pubchem.ncbi.nlm.nih.gov]

"common side products in the synthesis of Benzyl 4-bromophenyl sulfide"

Technical Support Center: Synthesis of Benzyl 4-bromophenyl sulfide

Welcome to the technical support guide for the synthesis of Benzyl 4-bromophenyl sulfide. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important synthetic building block. Our goal is to provide field-proven insights and troubleshooting strategies to help you navigate the common challenges encountered during its synthesis, ensuring high purity and yield. This guide moves beyond simple protocols to explain the causality behind common side product formation and offers robust solutions to mitigate these issues.

The Primary Synthetic Pathway: S-Alkylation

The most common and direct method for synthesizing Benzyl 4-bromophenyl sulfide is through a nucleophilic substitution reaction (SN2), analogous to the Williamson ether synthesis.[1][2] This involves the reaction of a 4-bromothiophenolate anion with a benzyl halide. The thiolate is typically generated in situ by treating 4-bromothiophenol with a suitable base.

The Core Reaction:

• Nucleophile: 4-bromothiophenol (deprotonated to 4-bromothiophenolate)

• Electrophile: Benzyl bromide (or benzyl chloride)

• Mechanism: SN2[3]

Below is a diagram illustrating the intended reaction pathway.

Caption: Competing pathways: S-Alkylation vs. Thiol Oxidation.

FAQ 2: "I'm observing benzyl alcohol as a significant byproduct. Why is this forming and how do I stop it?"

Answer:

The formation of benzyl alcohol is a classic example of a competing nucleophilic substitution reaction. [4]It occurs when your electrophile, the benzyl halide, reacts with water or hydroxide ions instead of the intended thiolate nucleophile.

Causality:

• Wet Solvents: Using non-anhydrous solvents introduces water, which can act as a nucleophile (SN1 pathway) or be deprotonated to hydroxide.

• Hydroxide Bases: Using aqueous bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) directly introduces a strong, competing hydroxide (OH⁻) nucleophile.

• High Temperatures: Higher reaction temperatures can accelerate the rate of hydrolysis.

Troubleshooting & Prevention:

• Use Anhydrous Solvents: Dry your solvents using appropriate methods (e.g., distillation from a drying agent, passing through an alumina column) before use.

• Select a Non-Hydroxide Base: Employ a non-nucleophilic base that does not contain hydroxide.

  • Sodium Hydride (NaH): An excellent choice. It deprotonates the thiol to form the thiolate and H₂ gas, leaving no competing nucleophile.

  • Carbonates: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) are milder, effective alternatives, particularly in polar aprotic solvents like DMF or acetonitrile.

• Control Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate (often room temperature to 50°C is sufficient).

• Monitor Reaction Progress: Avoid unnecessarily long reaction times, which give the hydrolysis side reaction more opportunity to occur. Monitor by TLC or LCMS.

Caption: Benzyl bromide reacting with the target vs. competing nucleophile.

FAQ 3: "My reaction is clean, but during workup and purification, I'm isolating the corresponding sulfoxide and/or sulfone. How are these forming?"

Answer:

The sulfide product itself is susceptible to over-oxidation to form Benzyl 4-bromophenyl sulfoxide and, subsequently, Benzyl 4-bromophenyl sulfone. This typically does not happen during the primary reaction but is a result of the workup or purification conditions.

Causality:

• Oxidative Workup: Using an oxidizing agent (e.g., hydrogen peroxide, m-CPBA) to quench the reaction or unreacted thiol is a direct cause.

• Prolonged Air Exposure: Leaving the crude or purified product exposed to air for extended periods, especially in solution or on silica gel during chromatography, can lead to slow air-oxidation.

Troubleshooting & Prevention:

• Non-Oxidative Quench: Quench the reaction with water, a saturated solution of NH₄Cl, or a dilute acid (e.g., 1M HCl) instead of an oxidizing agent.

• Prompt Purification: Perform chromatographic purification as quickly as possible after the workup. Do not let the crude product sit for extended periods.

• Storage: For long-term storage, keep the purified sulfide in a sealed vial under an inert atmosphere and protected from light.

Summary of Common Side Products

The table below provides a quick reference to the primary side products, their causes, and key preventative strategies.

Side Product Name	Chemical Structure	Common Cause	Prevention Strategy
4,4'-Dibromodiphenyl disulfide	Br-C₆H₄-S-S-C₆H₄-Br	Oxidation of 4-bromothiophenol starting material. [5][6]	Use an inert atmosphere, degas solvents, and use high-purity thiol.
Benzyl alcohol	C₆H₅-CH₂-OH	Hydrolysis of benzyl bromide by water or hydroxide. [4]	Use anhydrous solvents and a non-hydroxide base (e.g., NaH, K₂CO₃).
Benzyl 4-bromophenyl sulfoxide	C₁₃H₁₁BrOS	Over-oxidation of the final sulfide product. [7]	Employ a non-oxidative workup and purify the product promptly.
Dibenzyl sulfide	C₆H₅-CH₂-S-CH₂-C₆H₅	Reaction with sulfide ions (S²⁻), if present as an impurity in the sulfur source.	Use a high-purity source of 4-bromothiophenol.

Recommended Protocol for High-Purity Synthesis

This protocol incorporates the best practices discussed above to minimize side product formation.

Materials:

• 4-Bromothiophenol (high purity)

• Sodium Hydride (60% dispersion in mineral oil)

• Benzyl Bromide (high purity)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas supply

• Standard glassware, dried in an oven overnight

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an Argon/Nitrogen inlet.

• Thiol Addition: To the flask, add 4-bromothiophenol (1.0 eq).

• Solvent Addition: Add anhydrous DMF via cannula or syringe to create an ~0.5 M solution.

• Inerting: Bubble Argon through the solution for 10-15 minutes to ensure an inert environment.

• Deprotonation: Cool the flask to 0 °C in an ice bath. Carefully add Sodium Hydride (1.1 eq) portion-wise. Caution: H₂ gas is evolved. Stir at 0 °C for 30 minutes.

• Alkylation: Add Benzyl Bromide (1.05 eq) dropwise via the dropping funnel over 15 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring progress by TLC.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel, dilute with water, and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash with water, then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude solid by recrystallization (e.g., from ethanol/hexanes) or flash column chromatography on silica gel.

By adhering to these principles and protocols, researchers can significantly improve the outcome of their Benzyl 4-bromophenyl sulfide synthesis, leading to a purer product and more reliable experimental results.

References

• Wikipedia. (2023). 4-Bromothiophenol. Retrieved from [Link]

• Wikipedia. (2024). Williamson ether synthesis. Retrieved from [Link]

• OrganicChemGuide. (n.d.). Ether, Sulfide Synthesis. Retrieved from [Link]

• Wikipedia. (2023). Thiol-ene reaction. Retrieved from [Link]

• Wikipedia. (2024). Nucleophilic aromatic substitution. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile. Retrieved from [Link]

• Khan Academy. (n.d.). Preparation of sulfides. Retrieved from [Link]

• Science.gov. (n.d.). aromatic nucleophilic substitution: Topics. Retrieved from [Link]

• ResearchGate. (n.d.). Thiol-ene and Thiol-yne Chemistry in Ideal Network Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Asymmetric Synthesis of (S)-(-)-p-Bromophenyl Methyl Sulfoxide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylic sulfide synthesis by C-S coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Thiols and Sulfides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 66049, 4-Bromothiophenol. Retrieved from [Link]

• Semenya, J., et al. (2024). Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron. Journal of the American Chemical Society. Retrieved from [Link]

• Guerrero-Corella, A., et al. (2017). Thiol–ene/oxidation tandem reaction under visible light photocatalysis: synthesis of alkyl sulfoxides. Chemical Communications. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4191541, Benzyl 4-bromophenyl sulfide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution. Retrieved from [Link]

Sources

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• 2. Khan Academy [khanacademy.org]
• 3. Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile - Wordpress [reagents.acsgcipr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-Bromothiophenol - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Reaction Conditions for Benzyl 4-bromophenyl sulfide Synthesis

Welcome to the Technical Support Center for the synthesis of Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize this important synthetic transformation. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis. Our goal is to equip you with the scientific understanding and practical guidance necessary to achieve high yields and purity in your experiments.

Introduction to the Synthesis

The synthesis of Benzyl 4-bromophenyl sulfide is a classic example of S-alkylation, a fundamental carbon-sulfur bond-forming reaction. Typically, this involves the reaction of a thiolate nucleophile with an alkyl halide. In this specific case, the thiolate is generated from 4-bromothiophenol, which then reacts with benzyl bromide in a bimolecular nucleophilic substitution (SN2) reaction.

The overall transformation is conceptually similar to the well-known Williamson ether synthesis. The success of this synthesis hinges on the careful selection of reaction parameters to maximize the desired S-alkylation pathway while minimizing potential side reactions.

Reaction Mechanism and Key Parameters

The primary reaction proceeds via an SN2 mechanism. The first step is the deprotonation of 4-bromothiophenol by a base to form the more nucleophilic 4-bromothiophenolate anion. This anion then attacks the benzylic carbon of benzyl bromide, displacing the bromide ion and forming the desired thioether product.

Caption: SN2 mechanism for Benzyl 4-bromophenyl sulfide synthesis.

Key parameters influencing this reaction include the choice of base, solvent, temperature, and reaction time. Proper optimization of these variables is critical for achieving high yields and minimizing impurities.

Quantitative Data Summary

The following table summarizes various reported and analogous conditions for the synthesis of aryl benzyl sulfides, providing a comparative overview of how different parameters can affect the reaction outcome.

Base	Solvent	Temperature	Time (h)	Yield (%)	Notes	Reference
K₂CO₃	Acetone	Reflux	8	~73	Analogous synthesis of 4-bromophenyl benzyl ether.[1]	[1]
NaOH	Ethanol/Water	Not Specified	Not Specified	Good	General procedure for thioether synthesis.
K₂CO₃	DMF	Room Temp	15	~50	Benzylation of a substituted phenol.[2]	[2]
Et₃N or K₂CO₃	Water	Room Temp	1	Excellent	Green synthesis of various thioethers.
PTC (TBAB)	Toluene/Water	80°C	4	High	Phase transfer catalysis for thioether synthesis.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of Benzyl 4-bromophenyl sulfide in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in this S-alkylation can stem from several factors. A systematic approach to troubleshooting is recommended.

• Incomplete Deprotonation: The thiolate is the active nucleophile. If the base is not strong enough or used in insufficient quantity, the concentration of the thiolate will be low, leading to a slow or incomplete reaction.

  • Solution: Ensure you are using at least one equivalent of a suitable base. For thiophenols, moderately strong bases like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) are generally effective. For faster reaction rates, a stronger base like sodium ethoxide can be used, but this may also promote side reactions.

• Poor Solvent Choice: The solvent plays a crucial role in an SN2 reaction.

  • Solution: Polar aprotic solvents like acetone, DMF, or acetonitrile are generally preferred as they solvate the cation of the base but not the nucleophilic anion, thus increasing its reactivity. Protic solvents like ethanol can also be used, often with stronger bases like sodium hydroxide.

• Suboptimal Temperature: The reaction rate is temperature-dependent.

  • Solution: If the reaction is slow at room temperature, consider gently heating the mixture. For instance, refluxing in acetone is a common strategy.[1] However, excessive heat can favor elimination side reactions, although this is less of a concern with a primary halide like benzyl bromide.

• Side Reactions: The formation of byproducts consumes your starting materials and reduces the yield of the desired product. See Q2 for more details on common side reactions.

Q2: I'm observing significant impurity peaks in my crude product analysis (TLC, GC-MS, NMR). What are the most common side products and how can I minimize their formation?

A2: The most common side products in this synthesis are bis(4-bromophenyl) disulfide and products of C-alkylation.

• Bis(4-bromophenyl) disulfide: Thiolates are susceptible to oxidation, especially in the presence of air (oxygen), to form a disulfide linkage (Ar-S-S-Ar). This is often a major byproduct.

  • Minimization Strategies:

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon, to exclude oxygen.

    • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

    • Order of Addition: Adding the benzyl bromide to the pre-formed thiolate solution can sometimes minimize the time the reactive thiolate is exposed to potential oxidants.

• C-Alkylation: The thiophenolate anion is an ambident nucleophile, meaning it has electron density on both the sulfur and the aromatic ring. While S-alkylation is generally favored, some C-alkylation (at the ortho or para positions to the sulfur) can occur, leading to isomeric impurities.

  • Minimization Strategies:

    • Solvent Choice: Polar aprotic solvents generally favor S-alkylation.

    • Counter-ion: The nature of the cation from the base can influence the S/C alkylation ratio.

Sources

• 1. prepchem.com [prepchem.com]
• 2. Benzylic sulfide synthesis by C-S coupling [organic-chemistry.org]

Technical Support Center: Troubleshooting the One-Pot Synthesis of Benzyl 4-bromophenyl sulfide

Welcome to the technical support center for the synthesis of Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this important synthetic transformation. The one-pot S-alkylation of 4-bromothiophenol with benzyl bromide is a cornerstone reaction for creating aryl-alkyl thioethers, a motif prevalent in pharmaceuticals and advanced materials.[1] While mechanistically straightforward, the reaction's success hinges on controlling key parameters to prevent common side reactions. This document provides in-depth, field-proven insights to help you navigate and troubleshoot your experimental work.

Section 1: The Core Reaction: Mechanism and Key Parameters

The synthesis of Benzyl 4-bromophenyl sulfide proceeds via a classic S-alkylation, which is a two-step nucleophilic substitution (SN2) reaction.

• Deprotonation: A base is used to deprotonate the acidic thiol group of 4-bromothiophenol (pKa ≈ 6.5), forming a highly nucleophilic thiolate anion.[2][3]

• Nucleophilic Attack: The resulting 4-bromophenylthiolate anion acts as a potent nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide and displacing the bromide ion to form the desired thioether product.[2][4]

The efficiency of this process is governed by the interplay of the base, solvent, and reaction conditions, as detailed below.

Caption: The two-step mechanism for the S-alkylation reaction.

Table 1: Key Reaction Parameters & Recommended Choices

Parameter	Recommended Choice(s)	Rationale & Causality
Thiol	4-Bromothiophenol	The nucleophile precursor. Ensure high purity as thiol impurities can complicate the reaction.
Alkyl Halide	Benzyl Bromide	Highly reactive electrophile due to the stable benzylic carbocation-like transition state. Benzyl chloride can be used but may require longer reaction times or higher temperatures.
Base	K₂CO₃, Cs₂CO₃, Et₃N	Mild inorganic bases are preferred for their ease of handling and removal. They are strong enough to deprotonate the thiol but not so strong as to promote side reactions. Stronger bases like NaH require strictly anhydrous conditions.[5]
Solvent	Acetone, Acetonitrile (MeCN), DMF	Polar aprotic solvents are ideal. They effectively dissolve the thiolate salt intermediate without strongly solvating (and thus deactivating) the nucleophile, facilitating the SN2 reaction.[6][7]
Temperature	Room Temp to Reflux (e.g., 56°C for Acetone)	The reaction is often exothermic upon addition of the alkyl halide. Many systems proceed to completion at room temperature, but gentle heating can increase the rate.[5]
Atmosphere	Inert (Nitrogen or Argon)	CRITICAL: This is the most important parameter to control to prevent the primary side reaction: oxidative disulfide formation.[5]

Section 2: Recommended Experimental Protocol

This protocol provides a reliable baseline for achieving a high yield of Benzyl 4-bromophenyl sulfide.

Materials:

• 4-Bromothiophenol (1.0 eq)

• Benzyl Bromide (1.05 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground (2.0 eq)

• Anhydrous Acetone (degassed)

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 4-bromothiophenol and finely ground potassium carbonate.

• Inert Atmosphere (Critical Step): Seal the flask with a septum. Evacuate and backfill the flask with dry nitrogen or argon three times to establish an inert atmosphere. Maintain a positive pressure of the inert gas throughout the reaction.[5]

• Solvent Addition: Add anhydrous, degassed acetone via syringe to the flask. Stir the resulting suspension vigorously for 15 minutes.

• Reagent Addition: Add the benzyl bromide to the suspension dropwise via syringe at room temperature over 5-10 minutes. An exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (95:5) eluent. The reaction is typically complete within 2-6 hours. Gentle heating to reflux can be applied if the reaction is sluggish.

• Workup: Once the 4-bromothiophenol is consumed (as indicated by TLC), filter the solid K₂CO₃ and potassium bromide salts through a pad of celite, washing the solid cake with a small amount of acetone.

• Isolation: Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude oil or solid by flash column chromatography on silica gel using hexane as the eluent to yield Benzyl 4-bromophenyl sulfide as a solid or oil.[8][9]

Section 3: Troubleshooting Guide & FAQs

Problem 1: Low or No Product Yield

• Q: My TLC shows only starting material, even after several hours. What went wrong?

  A: Potential Causes & Solutions:

  • Ineffective Base: The most common cause is an inactive or insufficient base.

    • Cause: Potassium carbonate can absorb moisture from the air, reducing its efficacy. The base may not be sufficiently ground, resulting in poor surface area and slow deprotonation.

    • Solution: Use freshly opened, anhydrous K₂CO₃. Grind it into a fine powder before use to maximize surface area. Ensure you are using at least 2 equivalents.

  • Poor Reagent Quality: One or both of your starting materials may have degraded.

    • Cause: 4-bromothiophenol can slowly oxidize to the disulfide on the shelf. Benzyl bromide can hydrolyze or degrade, especially if it is old or has been exposed to moisture.

    • Solution: Check the purity of your starting materials by NMR or TLC before starting. Use freshly purchased or purified reagents if degradation is suspected.

  • Inappropriate Solvent: The choice of solvent is critical for nucleophilic substitution.

    • Cause: Using a protic solvent (like ethanol or water) will solvate and deactivate the thiolate nucleophile through hydrogen bonding, dramatically slowing the SN2 reaction.[10]

    • Solution: Switch to a polar aprotic solvent like anhydrous acetone, MeCN, or DMF. Ensure the solvent is anhydrous, as water can interfere with the reaction.

Problem 2: Major Side Product Observed (Disulfide Formation)

• Q: My reaction is contaminated with a major non-polar impurity. ¹H NMR shows aromatic signals but lacks the characteristic benzyl -CH₂- singlet around 4.1 ppm. I suspect it's the disulfide.

  A: This is the most prevalent side reaction, caused by the oxidation of the thiolate intermediate.

  • Mechanism: In the presence of oxygen, two thiolate molecules can couple to form a disulfide bond (bis(4-bromophenyl) disulfide), consuming the nucleophile and reducing the yield of the desired product.[2][11] This process is often catalyzed by trace metals.

  • Prophylactic Measures (Prevention is Key):

    • Maintain a Strict Inert Atmosphere: This is non-negotiable. The reaction must be conducted under a positive pressure of nitrogen or argon from start to finish.[5]

    • Use Degassed Solvents: Solvents can have a significant amount of dissolved oxygen. Degas your solvent before use by sparging with nitrogen or argon for 15-20 minutes or by using a freeze-pump-thaw technique.

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. pubs.acs.org [pubs.acs.org]
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• 11. Thiol - Wikipedia [en.wikipedia.org]

Technical Support Center: Purifying Benzyl 4-bromophenyl sulfide via Recrystallization

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the purification of Benzyl 4-bromophenyl sulfide. Recrystallization, while a fundamental and powerful technique, often requires nuanced adjustments based on the specific properties of the compound. This document provides in-depth, experience-driven answers to common challenges, detailed protocols, and troubleshooting logic to ensure the consistent attainment of high-purity material.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are foundational to designing a successful recrystallization protocol for Benzyl 4-bromophenyl sulfide.

Q1: What are the key physical properties of Benzyl 4-bromophenyl sulfide that influence recrystallization?

Understanding the compound's physical characteristics is the first step in developing a robust purification strategy. The relatively low melting point is a critical factor to consider, as it presents a risk of the compound "oiling out" during the procedure.

Property	Value	Significance for Recrystallization
Molecular Formula	C₁₃H₁₁BrS	Indicates a largely non-polar, aromatic structure.[1][2][3]
Molecular Weight	279.20 g/mol	A moderate molecular weight, typical for small molecule intermediates.[1][2][3]
Appearance	Solid	Confirms that recrystallization is an appropriate purification technique.[4]
Melting Point	64-65 °C	Crucial Parameter. The solvent's boiling point should ideally be managed to avoid reaching this temperature during precipitation, which can cause the compound to liquefy instead of crystallizing ("oiling out").[3]
Polarity (XLogP3)	4.6	Suggests high solubility in non-polar organic solvents and low solubility in polar solvents like water.[1][3]

Q2: How do I select the best solvent for purifying Benzyl 4-bromophenyl sulfide?

The ideal solvent should dissolve the compound completely when hot but poorly when cold.[5][6] Given the compound's non-polar nature, hydrocarbons and alcohols are excellent starting points. A systematic approach, as outlined in the workflow below, is recommended.

• Good Single-Solvent Candidates: Ethanol, Methanol, Isopropanol, Hexane, Heptane.

• Good Mixed-Solvent System Candidates: Hexane/Ethyl Acetate, Hexane/Acetone, Ethanol/Water.

Q3: My compound "oiled out" instead of forming crystals. What happened and how do I fix it?

"Oiling out" occurs when the dissolved solid comes out of solution at a temperature above its melting point.[7] Since Benzyl 4-bromophenyl sulfide melts at 64-65°C, if the solution is still hotter than this when it becomes supersaturated, the compound will precipitate as a liquid oil rather than a solid crystal lattice. This oil often traps impurities, defeating the purpose of recrystallization.

Causality: This is a common issue for compounds with low melting points. It is typically caused by cooling the solution too rapidly or using a solution that is too concentrated.[7][8]

Solutions:

• Re-heat the Solution: Warm the mixture until the oil completely redissolves.

• Add More Solvent: Add a small amount (10-20% more) of the hot solvent to decrease the saturation temperature.[8][9]

• Ensure Slow Cooling: Allow the flask to cool to room temperature on a benchtop, insulated from the cold surface by a few paper towels or a cork ring. Do not place it directly into an ice bath.[8][9] Slower cooling rates favor the formation of large, pure crystals.[6]

• Try a Lower-Boiling Solvent: If the problem persists, switching to a solvent with a lower boiling point may be necessary.

Q4: I've cooled my solution, but no crystals are forming. What should I do?

This is a classic case of a supersaturated solution, where the concentration of the dissolved compound is higher than its normal saturation point at that temperature.[9][10] Crystal formation requires a nucleation event—a starting point to build the crystal lattice.

Solutions:

• Induce Nucleation by Scratching: Use a glass stirring rod to gently scratch the inside surface of the flask just below the solvent line. The microscopic imperfections on the glass provide a surface for the first crystals to form.[9][10]

• Add a Seed Crystal: If you have a small crystal of pure Benzyl 4-bromophenyl sulfide, adding it to the supersaturated solution will provide a perfect template for crystal growth.[10]

• Reduce Solvent Volume: It is possible that too much solvent was used initially.[8][9] Gently heat the solution to boil off a portion of the solvent, and then attempt the slow cooling process again.

• Cool to a Lower Temperature: Once the solution has reached room temperature, placing it in an ice-water bath can further decrease the compound's solubility and promote crystallization.

Section 2: Detailed Experimental Protocols

These protocols provide validated starting points for the purification of Benzyl 4-bromophenyl sulfide.

Protocol 1: Single-Solvent Recrystallization with Ethanol

Ethanol is often an excellent choice as it dissolves many organic compounds when hot but is polar enough to force them out of solution upon cooling. An analogous procedure using p-bromophenyl methyl sulfoxide, a structurally similar compound, has been successfully performed with ethanol.[11]

Methodology:

• Dissolution: Place the crude Benzyl 4-bromophenyl sulfide (e.g., 1.0 g) into a 50 mL Erlenmeyer flask. Add a minimal amount of ethanol (e.g., 5-7 mL) and a boiling chip. Heat the mixture gently on a hot plate with stirring until it boils and the solid dissolves completely. If the solid does not dissolve, add more ethanol dropwise until a clear solution is achieved at the boiling point. Avoid adding a large excess of solvent to ensure good recovery.[10]

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot filtration. Place a small plug of cotton or a fluted filter paper in a pre-heated powder funnel and filter the hot solution into a clean, pre-heated Erlenmeyer flask. This step prevents premature crystallization in the funnel.[12]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period. Crystal formation should be observed over 15-30 minutes.

• Chilling: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for an additional 15-20 minutes to maximize the yield.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small portion (2-3 mL) of ice-cold ethanol to remove any residual soluble impurities. Using room temperature or warm solvent will redissolve the product and reduce the yield.[10]

• Drying: Allow the crystals to dry on the filter paper under vacuum for 10-15 minutes. For complete drying, transfer the crystals to a watch glass and let them air-dry or place them in a vacuum oven at a temperature well below the melting point (e.g., 40 °C).

Protocol 2: Mixed-Solvent Recrystallization with Hexane/Ethyl Acetate

This technique is useful when no single solvent has the ideal solubility profile. The compound is dissolved in a "good" solvent (ethyl acetate), and a "bad" or "anti-solvent" (hexane) is added to induce precipitation.

Methodology:

• Dissolution: In a 50 mL Erlenmeyer flask, dissolve the crude Benzyl 4-bromophenyl sulfide in the minimum amount of warm ethyl acetate.

• Addition of Anti-Solvent: While keeping the solution warm, add hexane dropwise with swirling until a faint, persistent cloudiness (turbidity) appears. This indicates the solution is saturated.

• Clarification: Add a few drops of ethyl acetate, just enough to make the solution clear again.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature.

• Chilling, Collection, Washing, and Drying: Follow steps 4-7 from the Single-Solvent Protocol, using an ice-cold mixture of hexane/ethyl acetate (in the same ratio as the final solution) for the washing step.

Section 3: Visualization & Workflow Diagrams

Visual aids can clarify decision-making processes and experimental sequences. The following diagrams, rendered in DOT language, outline the logic for solvent selection and the general recrystallization workflow.

Diagram 1: Solvent Selection Workflow

Caption: Step-by-step workflow for a standard recrystallization experiment.

Section 4: Advanced Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
The solid won't dissolve, even in a large volume of boiling solvent.	The solvent is unsuitable (the compound is insoluble).	You have chosen a poor solvent. Discard and select a new solvent based on the workflow in Diagram 1. [13]
The solution is colored, but the pure compound should be colorless.	The color is from a soluble, high-molecular-weight impurity.	After dissolving the solid in the hot solvent, add a small amount (1-2% of the solute's weight) of activated charcoal. Boil the solution with the charcoal for a few minutes, then perform a hot filtration to remove the charcoal and the adsorbed impurities.
Crystals form prematurely in the funnel during hot filtration.	The apparatus (funnel, filter paper, receiving flask) was too cold, causing the saturated solution to cool and precipitate upon contact.	Use a stemless or short-stemmed funnel. Pre-heat all glassware (funnel and receiving flask) in an oven or with hot solvent vapor before filtration. Use a slight excess of solvent to keep the compound in solution, then boil off the excess after filtration is complete. [7][12]
The final product is still impure after one recrystallization.	The impurities have very similar solubility properties to the desired compound. The initial sample was excessively impure (>10% impurity).	Perform a second recrystallization on the purified material. If impurities persist, an alternative purification method, such as column chromatography, may be required.
The yield is very low (<50%).	- Too much solvent was used. - The crystals were washed with solvent that was not ice-cold. - The solution was not cooled sufficiently. - Premature crystallization occurred during hot filtration and was discarded.	- If the filtrate (mother liquor) has not been discarded, try to recover a second crop of crystals by boiling off some solvent and re-cooling. [8]- In future experiments, use the minimum amount of boiling solvent, ensure the wash solvent is ice-cold, and chill the flask thoroughly in an ice bath before filtering. [10]

References

• ResearchGate. (2017). Which solvent can be used to crystallize a sulphur compound and which also contains nitrogen and oxygen?. [Link]

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. [Link]

• ARKAT USA, Inc. (2010). Convenient and robust one pot-synthesis of symmetrical and unsymmetrical benzyl thioethers from benzylhalides using thiourea. ARKIVOC 2010 (ix) 216-226. [Link]

• MDPI. (2022). Enhanced Separation of Sulfur and Metals from Polymetallic Sulfur Slag through Recrystallizing Regulation of Sulfur Crystals. Materials 2022, 15(23), 8569. [Link]

• Instructables. How to Purify Sulfur by Recrystallization With Xylene. [Link]

• YouTube. (2015). Recrystallization of Sulfur. [Link]

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• Organic Syntheses. Procedure for the synthesis of (S)-(-)-p-Bromophenyl methyl sulfoxide. [Link]

• University of York, Chemistry Teaching Labs. Problems with Recrystallisations. [Link]

• Google Patents. (1966).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 4191541, Benzyl 4-bromophenyl sulfide. [Link]

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• Unknown Source. Recrystallization. [Link]

• ResearchGate. (2014). A Mild and Practical Deprotection Method for Benzyl Thioethers. [Link]

• Chemistry LibreTexts. (2023). Recrystallization. [Link]

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• Journal of Nanomaterials. (2023). Synthesis of Sulfides Using Aryl Halides and S8 in the Presence of CuFe2O4 Magnetic Cat. [Link]

• ScienceDaily. (2021). A mutual exchange: Synthesizing aryl sulfides from non-smelling, non-toxic compounds. [Link]

• BOJNSCI. BENZYL 4-BROMOPHENYL SULFIDE. [Link]

• Google Patents. (2012). CN102329192A - Benzyl bromide synthesis method.

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"minimizing impurities in Benzyl 4-bromophenyl sulfide preparation"

Welcome to the technical support guide for the preparation of Benzyl 4-bromophenyl sulfide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you minimize impurities and maximize yield by explaining the critical parameters and underlying chemical principles of this synthesis.

Overview of the Synthesis

The preparation of Benzyl 4-bromophenyl sulfide is typically achieved via a nucleophilic substitution reaction (SN2), analogous to the Williamson ether synthesis.[1][2] In this process, the nucleophilic thiolate anion, generated by deprotonating 4-bromothiophenol, attacks the electrophilic benzylic carbon of a benzyl halide (e.g., benzyl bromide), displacing the halide to form the desired thioether.

While seemingly straightforward, this reaction is susceptible to several side reactions that can lead to significant impurities, impacting yield and complicating purification. This guide will address the most common issues encountered during this procedure.

Core Reaction Pathway

The intended reaction proceeds as follows:

Caption: Desired SN2 pathway for sulfide synthesis.

Troubleshooting Guide: Impurity Minimization

This section addresses specific problems in a question-and-answer format, providing both the cause and the solution.

Q1: My final product is contaminated with a significant amount of 4,4'-dibromodiphenyl disulfide. What causes this and how can I prevent it?

Answer: This is one of the most common impurities and arises from the oxidative coupling of two 4-bromothiophenolate anions.

• Causality: Thiolates are highly susceptible to oxidation, and even trace amounts of atmospheric oxygen can catalyze the formation of a disulfide bond (Ar-S-S-Ar).[2][3] This is especially prevalent if the reaction is run open to the air or if the base is added too quickly, generating a high concentration of the thiolate before the benzyl bromide is introduced.

• Solutions & Protocol Adjustments:

  • Inert Atmosphere: The most critical control parameter is to rigorously exclude oxygen. Purge your reaction flask with an inert gas (Nitrogen or Argon) before adding reagents and maintain a positive pressure of the inert gas throughout the entire experiment.

  • Order of Addition: Add the 4-bromothiophenol and benzyl bromide to the solvent first. Then, add the base slowly or portion-wise to the solution. This ensures that the thiolate, once formed, can immediately react with the co-localized benzyl bromide, keeping its concentration low at any given moment and minimizing the chance for dimerization.

  • Solvent Choice: Use a degassed solvent. Solvents can dissolve a significant amount of oxygen, which should be removed by sparging with an inert gas for 15-30 minutes prior to use.

Q2: I'm observing unreacted 4-bromothiophenol and benzyl bromide in my crude product analysis. How can I improve the reaction conversion?

Answer: Incomplete conversion points to issues with reaction stoichiometry, conditions, or the choice of reagents.

• Causality:

  • Insufficient Base: Thiols are more acidic than alcohols, but a sufficiently strong base is still required for complete deprotonation to the nucleophilic thiolate.[2][4] Weak bases or insufficient equivalents can lead to an equilibrium with a significant amount of neutral thiol remaining.

  • Low Temperature/Short Reaction Time: Like many SN2 reactions, this process requires adequate thermal energy and time to proceed to completion.[5]

  • Poor Solvent Choice: The SN2 mechanism is favored by polar aprotic solvents (e.g., DMF, Acetone, Acetonitrile) which can solvate the cation of the base without hydrogen-bonding to the nucleophile, thus preserving its reactivity.[6]

• Solutions & Protocol Adjustments:

  • Base Selection: Use at least 1.1 equivalents of a moderately strong base like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH). For complete and rapid deprotonation, a stronger base like sodium hydride (NaH) can be used, though this requires more stringent anhydrous conditions.[2]

  • Reaction Conditions: Gently heating the reaction mixture (e.g., 50-60 °C in acetone or DMF) can significantly increase the reaction rate. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Stoichiometry: Ensure accurate measurement of your starting materials. Using a slight excess (1.05-1.1 equivalents) of the benzyl bromide can help drive the reaction to completion, but be aware that this will require removal during purification.

Q3: My product contains a side-product with a mass corresponding to dibenzyl sulfide. How is this forming?

Answer: The formation of symmetrical dibenzyl sulfide suggests a secondary reaction is occurring.

• Causality: While less common than disulfide formation, this can occur if the product, Benzyl 4-bromophenyl sulfide, itself acts as a nucleophile. The sulfur atom in the product can attack a second molecule of benzyl bromide. This is more likely if there is a high concentration of benzyl bromide and elevated temperatures for prolonged periods. Another possibility is a reaction involving the hydrosulfide anion if it's used to prepare the thiol in situ and not fully consumed.[7]

• Solutions & Protocol Adjustments:

  • Control Stoichiometry: Avoid using a large excess of benzyl bromide.

  • Monitor Reaction: Do not let the reaction run for an unnecessarily long time after the 4-bromothiophenol has been consumed.

  • Purification: This impurity can often be separated by column chromatography.

Potential Side Reaction Pathways

Caption: Major competing side reaction pathways.

Frequently Asked Questions (FAQs)

• Q: What is the best general-purpose solvent and base combination?

  • A: A common and effective combination is potassium carbonate (K₂CO₃) as the base in an acetone or N,N-dimethylformamide (DMF) solvent.[6] This system provides good solubility for the reagents and promotes the SN2 reaction while being relatively easy to handle and remove post-reaction.

• Q: How do I effectively purify the crude Benzyl 4-bromophenyl sulfide?

  • A: Column chromatography on silica gel is the most reliable method.[8] A typical eluent system would be a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing to 5-10% ethyl acetate). The less polar disulfide and dibenzyl sulfide impurities will elute before the more polar desired product. If the crude product is a solid, recrystallization from a solvent like ethanol or a hexane/ethyl acetate mixture can also be effective.[9]

• Q: What analytical techniques are best for confirming product identity and purity?

  • A:

    • ¹H and ¹³C NMR Spectroscopy: This is essential for confirming the structure. Key signals to look for in ¹H NMR are the singlet for the benzylic protons (-S-CH₂-Ar) typically around 4.1-4.2 ppm and the characteristic aromatic proton patterns.[10]

    • GC-MS: Gas Chromatography-Mass Spectrometry is excellent for identifying the mass of the product and any volatile impurities, confirming their molecular weights.[10]

    • TLC: Thin Layer Chromatography is invaluable for monitoring the reaction progress and for determining the appropriate solvent system for column chromatography.

• Q: Can I use benzyl chloride instead of benzyl bromide?

  • A: Yes, benzyl chloride can be used. However, the reaction will likely be slower because bromide is a better leaving group than chloride.[1] You may need to use slightly higher temperatures or longer reaction times to achieve the same level of conversion.

Recommended Experimental Protocol

This protocol is a starting point and should be optimized based on your specific laboratory conditions and analytical results.

Materials:

• 4-Bromothiophenol (1.0 equiv)

• Benzyl bromide (1.05 equiv)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 equiv)

• Acetone (degassed), anhydrous

Procedure:

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a condenser, and a nitrogen/argon inlet.

• Purge the flask with inert gas for 10-15 minutes.

• Under a positive pressure of inert gas, add 4-bromothiophenol, benzyl bromide, and anhydrous acetone.

• Begin stirring and add the anhydrous potassium carbonate in several portions over 15 minutes.

• Heat the reaction mixture to a gentle reflux (approx. 56 °C for acetone) and monitor the reaction progress by TLC.

• Once the 4-bromothiophenol is consumed (typically 2-4 hours), cool the reaction to room temperature.

• Filter the mixture to remove the inorganic salts and wash the solid with a small amount of acetone.

• Combine the filtrates and remove the solvent under reduced pressure.

• The resulting crude residue can be purified by column chromatography on silica gel using a hexane/ethyl acetate eluent system.

Data Summary

Parameter	Recommendation	Rationale	Potential Impurity if Ignored
Atmosphere	Inert (N₂ or Ar)	Prevents oxidation of the highly sensitive thiolate anion.	4,4'-Dibromodiphenyl disulfide[3]
Base	K₂CO₃, NaOH, NaH (≥1.1 eq)	Ensures complete deprotonation of the thiol to the active nucleophile.	Unreacted 4-bromothiophenol[2]
Solvent	Polar Aprotic (Acetone, DMF)	Favors SN2 mechanism by solvating cations without deactivating the nucleophile.	Low reaction rate, potential side reactions.[6]
Temperature	Room Temp to 60 °C	Provides sufficient activation energy without promoting elimination or over-alkylation.	Incomplete reaction (too low); Side products (too high).[1]
Purification	Column Chromatography	Effectively separates the product from nonpolar impurities and unreacted starting materials.	Contaminated final product.[8]

References

• PubChem. (n.d.). Benzyl 4-bromophenyl sulfide. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2023). Williamson ether synthesis. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile. American Chemical Society. Retrieved from [Link]

• Wikipedia. (2023). Thiol. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters. Retrieved from [Link]

• WebQC. (n.d.). C6H5BrS (4-Bromothiophenol) oxidation states. Retrieved from [Link]

• Ashenhurst, J. (2015). Thiols And Thioethers. Master Organic Chemistry. Retrieved from [Link]

• Arkat USA, Inc. (n.d.). Convenient and robust one pot-synthesis of symmetrical and unsymmetrical benzyl thioethers from benzylhalides using thiourea. ARKIVOC. Retrieved from [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• BYJU'S. (n.d.). Properties of Thiol. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. S18 13 C NMR of 1-benzyl-4-bromophenyl-1 H -1,2,3-triazole. Retrieved from [Link]

• Garber, K. (2017). CHEM 222: Thioethers. YouTube. Retrieved from [Link]

• ResearchGate. (2017). Can anybody tell me, how i protect thiol group in ether synthesis?. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Thiols. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for purification by dissolving in hot EtOH. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Thiols and Sulfides. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Bromothiophenol. Retrieved from [Link]

• MDPI. (2024). Solvent-Free Reaction for Unsymmetrical Organodisulfides with High Purity and Application as Cathode-Active Materials. Retrieved from [Link]

• ACS Publications. (2022). Nano-Raman and Nano-Infrared Imaging of Dimerization of 4-Bromothiophenol on 2D Molybdenum Disulfide and Molybdenum Disulfide@Gold Hybrids. The Journal of Physical Chemistry C. Retrieved from [Link]

• MDPI. (2018). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. Retrieved from [Link]

• Google Patents. (1990). EP0381048A1 - Process for the preparation of bis-4-bromophenyl sulfone.

• Royal Society of Chemistry. (2018). Supporting Information Benzyl Thioethers Formation Merging Copper Catalysis. Retrieved from [Link]

• SAGE Publications. (2021). Synthesis of unsymmetrical disulfides via the cross-dehydrogenation of thiols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of sulfides (thioethers) and derivatives. Retrieved from [Link]

• ACS Publications. (2015). Synthesis of Unsymmetrical Sulfides and Their Oxidation to Sulfones to Discover Potent Antileishmanial Agents. ACS Combinatorial Science. Retrieved from [Link]

• ResearchGate. (2024). How to purify a sulfone and sulfide sulfoxide without a column?. Retrieved from [Link]

• Google Patents. (2011). EP2323966A1 - Process for the preparation of 4-bromophenyl derivatives.

• PubMed. (2015). Synthesis of Unsymmetrical Sulfides and Their Oxidation to Sulfones to Discover Potent Antileishmanial Agents. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromothiophenol. National Center for Biotechnology Information. Retrieved from [Link]

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Technical Support Center: The Synthesis of Benzyl 4-bromophenyl sulfide

Welcome to the technical support center for the synthesis of Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the nuances of this important reaction, with a special focus on the critical roles of the base and solvent in achieving optimal outcomes.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you may encounter during the synthesis of Benzyl 4-bromophenyl sulfide. The solutions provided are grounded in established mechanistic principles to help you understand the "why" behind the "how."

Issue 1: Low or No Product Yield

Question: I have set up my reaction between 4-bromothiophenol and benzyl bromide, but upon workup and analysis (TLC, LC-MS), I am seeing very little or no formation of the desired Benzyl 4-bromophenyl sulfide. What are the likely causes and how can I fix this?

Answer:

Low to no product yield in this SN2-type reaction is a common issue that can almost always be traced back to one of three key areas: inefficient deprotonation of the thiol, poor nucleophilicity of the resulting thiolate, or competing side reactions. Let's break down the troubleshooting process.

1. Ineffective Deprotonation of 4-bromothiophenol:

• The "Why": The reaction proceeds via a nucleophilic attack of the 4-bromothiolate anion on benzyl bromide. If the thiol is not sufficiently deprotonated, the concentration of the active nucleophile will be too low for the reaction to proceed at a reasonable rate.[1]

• Troubleshooting Steps:

  • Base Strength: Ensure the base you are using is strong enough to fully deprotonate the 4-bromothiophenol (pKa ≈ 6-7). Weak bases like sodium bicarbonate (NaHCO₃) are generally insufficient. Stronger bases such as sodium hydroxide (NaOH), potassium carbonate (K₂CO₃), or sodium hydride (NaH) are more effective.[1] For particularly stubborn reactions, a stronger base like potassium tert-butoxide (t-BuOK) can be employed, although this may increase the risk of elimination side reactions.[2]

  • Stoichiometry of the Base: Use at least one full equivalent of the base relative to the 4-bromothiophenol. An excess (e.g., 1.1-1.2 equivalents) can help drive the deprotonation to completion.

  • Anhydrous Conditions: If you are using a moisture-sensitive base like NaH, ensure your solvent and glassware are scrupulously dry. Any water present will quench the base, rendering it ineffective.

2. Sub-optimal Solvent Choice:

• The "Why": The solvent plays a crucial role in an SN2 reaction. Polar aprotic solvents are generally preferred because they can dissolve the ionic thiolate salt while not overly solvating and "caging" the nucleophilic anion, which would hinder its ability to attack the electrophile.[3][4][5] Protic solvents (like ethanol or water) can form hydrogen bonds with the thiolate, stabilizing it and reducing its nucleophilicity.[6]

• Troubleshooting Steps:

  • Switch to a Polar Aprotic Solvent: If you are using a protic or nonpolar solvent, switch to a polar aprotic solvent like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile (MeCN).[7] These solvents are known to accelerate SN2 reactions.[6]

  • Phase-Transfer Catalysis: If you must use a two-phase system (e.g., an aqueous base with an organic solvent), the use of a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) is highly recommended. The PTC helps to shuttle the thiolate anion from the aqueous phase into the organic phase where the benzyl bromide resides, dramatically increasing the reaction rate.[8][9][10]

3. Reagent Quality:

• The "Why": The purity of your starting materials is paramount. Old or improperly stored 4-bromothiophenol can oxidize to the corresponding disulfide, which is unreactive under these conditions. Benzyl bromide can hydrolyze to benzyl alcohol if exposed to moisture.

• Troubleshooting Steps:

  • Verify Reagent Purity: Use freshly purchased or purified reagents. 4-bromothiophenol can be checked for purity by melting point or NMR. Benzyl bromide should be a clear, colorless liquid; a yellow or brownish color indicates decomposition.

  • Check for Disulfide Formation: The presence of a significant amount of the disulfide of 4-bromothiophenol as a starting material will effectively reduce the concentration of your nucleophile precursor.

Issue 2: Formation of Significant Side Products

Question: My reaction is producing the desired product, but I am also observing significant impurities. What are the likely side products and how can I minimize their formation?

Answer:

The formation of side products in this reaction is typically due to over-alkylation, elimination reactions, or oxidation of the starting thiol.

1. Dibenzyl Sulfide and Other Over-Alkylation Products:

• The "Why": While less common with thiols compared to amines, it is possible under certain conditions for the product, Benzyl 4-bromophenyl sulfide, to be further alkylated, leading to a sulfonium salt. This is more likely if a large excess of benzyl bromide is used or at very high temperatures. A more common issue is the potential for side reactions if your starting 4-bromothiophenol is contaminated.

• Troubleshooting Steps:

  • Control Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of the 4-bromothiophenol relative to the benzyl bromide to ensure the electrophile is consumed.

  • Slow Addition: Add the benzyl bromide slowly to the solution of the deprotonated thiophenol. This maintains a low instantaneous concentration of the electrophile, disfavoring over-alkylation.[11]

2. Elimination Products (e.g., Stilbene from Benzyl Bromide):

• The "Why": While benzyl bromide is a primary halide and not highly prone to E2 elimination, the use of a very strong, sterically hindered base (like potassium tert-butoxide) can promote elimination, especially at elevated temperatures.[7]

• Troubleshooting Steps:

  • Choice of Base: Unless necessary for deprotonation, avoid excessively strong and bulky bases. K₂CO₃ or NaOH are often sufficient and less likely to induce elimination.

  • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Room temperature is often sufficient for this reaction, especially in a polar aprotic solvent.

3. 4,4'-Dibromodiphenyl Disulfide:

• The "Why": This is a very common impurity and is usually present due to the oxidation of the 4-bromothiophenol starting material, either before the reaction or during the reaction if oxygen is not excluded.

• Troubleshooting Steps:

  • Use Fresh Thiol: As mentioned previously, use fresh, pure 4-bromothiophenol.

  • Inert Atmosphere: For best results, run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent in-situ oxidation of the thiolate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base for this reaction?

A1: The "best" base is a balance between being strong enough to completely deprotonate the 4-bromothiophenol and not being so strong that it promotes side reactions. For most applications, potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF or acetonitrile is an excellent starting point. It is inexpensive, easy to handle, and generally provides high yields with minimal side products. Sodium hydroxide (NaOH) is also a good choice, particularly when used in a phase-transfer catalysis setup.[8][12]

Q2: Which solvent should I choose for the highest yield and fastest reaction rate?

A2: Polar aprotic solvents are the top choice. Dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are excellent solvents for this reaction as they effectively dissolve the thiolate salt and significantly accelerate the SN2 reaction rate.[7] Acetonitrile is also a very good option and can be easier to remove during workup.[11]

Q3: Can I use a protic solvent like ethanol?

A3: While the reaction may proceed in a protic solvent like ethanol, it will likely be much slower. Protic solvents can form hydrogen bonds with the thiolate nucleophile, which stabilizes it and reduces its reactivity.[6] This can lead to longer reaction times and may require heating, which can increase the likelihood of side reactions. If you must use a protic solvent, a stronger base may be required to shift the equilibrium towards the thiolate.

Q4: My reaction is very slow at room temperature. Should I heat it?

A4: Gentle heating (e.g., to 40-60 °C) can be beneficial if the reaction is sluggish at room temperature, especially if you are using a less reactive solvent or a weaker base. However, be mindful that excessive heat can promote side reactions. It is often better to first optimize the base and solvent system at room temperature before resorting to heating.

Q5: How can I monitor the progress of the reaction?

A5: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring the reaction's progress. You can spot the reaction mixture alongside your starting materials (4-bromothiophenol and benzyl bromide). The product, Benzyl 4-bromophenyl sulfide, will be less polar than the 4-bromothiophenol and will have a higher Rf value. The disappearance of the limiting reagent will indicate the completion of the reaction.

Data Presentation

The following table provides an illustrative summary of the expected effects of different base and solvent combinations on the yield and reaction time for the synthesis of Benzyl 4-bromophenyl sulfide. Note that these are generalized trends based on the principles of SN2 reactions and data from similar transformations.

Base	Solvent	Expected Relative Reaction Rate	Expected Yield	Key Considerations
K₂CO₃	DMF	Very Fast	Excellent	Excellent, reliable choice. Easy to handle.
NaOH	DMSO	Very Fast	Excellent	Highly effective, but DMSO can be difficult to remove.
NaH	THF	Fast	Very Good	Requires strictly anhydrous conditions.
NaOH / TBAB	Dichloromethane / H₂O	Fast	Very Good	Phase-transfer catalysis is efficient for two-phase systems.[8][9][10]
K₂CO₃	Acetonitrile	Moderate to Fast	Very Good	Good alternative to DMF, easier to remove.
t-BuOK	THF	Very Fast	Good	Very strong base, risk of elimination side reactions.[2]
K₂CO₃	Ethanol	Slow	Moderate	Protic solvent slows the reaction by solvating the nucleophile.[6]
NaHCO₃	DMF	Very Slow	Poor	Generally not a strong enough base for complete deprotonation.

Experimental Protocols

Representative Protocol for the Synthesis of Benzyl 4-bromophenyl sulfide

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• 4-bromothiophenol

• Benzyl bromide

• Potassium carbonate (anhydrous)

• Dimethylformamide (DMF, anhydrous)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), add 4-bromothiophenol (1.0 equivalent) and anhydrous DMF.

• Add anhydrous potassium carbonate (1.5 equivalents) to the solution. Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the potassium thiolate salt.

• Slowly add benzyl bromide (1.05 equivalents) to the stirring suspension via a syringe.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 9:1 mixture of hexanes:ethyl acetate as the eluent). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete (as indicated by the disappearance of the 4-bromothiophenol), pour the reaction mixture into a separatory funnel containing water and diethyl ether.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers and wash with water and then with brine to remove the DMF and any remaining salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by flash column chromatography on silica gel or by recrystallization (e.g., from ethanol or hexanes) to yield pure Benzyl 4-bromophenyl sulfide.

Visualizations

Reaction Workflow

Caption: A typical experimental workflow for the synthesis of Benzyl 4-bromophenyl sulfide.

Troubleshooting Logic Diagram

Caption: A decision-making diagram for troubleshooting low yield in the reaction.

References

• Rapid and Convenient Thioester Synthesis Under Phase-Transfer Catalysis Conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 185(12). [Link]

• Phase Transfer Catalysis Preparation of Aryl Thioethers. Synthetic Communications, 12(13). [Link]

• Kinetics and mechanism of phase transfer catalyzed synthesis of aromatic thioethers by H2S-rich methyldiethanolamine. Journal of Industrial and Engineering Chemistry, 37. [Link]

• Rapid and Convenient Thioester Synthesis Under Phase-Transfer Catalysis Conditions. ResearchGate. [Link]

• Why are polar aprotic solvents preferred for Sn2 reactions? Pearson+. [Link]

• Syntheses of Aryl Thioethers via Aromatic Substitution of Aryl Halides at 0 to 25 °C. Chemical and Pharmaceutical Bulletin, 71(7), 620-623. [Link]

• Why do polar, aprotic solvents favour SN2 pathways over SN1? Reddit. [Link]

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. [Link]

• Ether, Sulfide Synthesis. OrganicChemGuide. [Link]

• Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile. Wordpress. [Link]

• 7.5: SN1 vs SN2. Chemistry LibreTexts. [Link]

• Recent Metal-Catalyzed Methods for Thioether Synthesis. Thieme. [Link]

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. The Journal of Physical Chemistry A. [Link]

• Thiols And Thioethers. Master Organic Chemistry. [Link]

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• The Williamson Ether Synthesis. Chemistry Steps. [Link]

• Metal-catalyzed Approaches to Aryl Thioethers. Wordpress. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Pen & Prosperity. [Link]

• 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Chemistry LibreTexts. [Link]

• Phase Transfer Catalysis. Dalal Institute. [Link]

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• 3. Benzylic sulfide synthesis by C-S coupling [organic-chemistry.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters - Chemical Communications (RSC Publishing) DOI:10.1039/D0CC02039G [pubs.rsc.org]
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Technical Support Center: Temperature Optimization for the Synthesis of Benzyl 4-bromophenyl sulfide

Welcome to the technical support center for the synthesis of Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions, with a core focus on the critical parameter of reaction temperature. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices and to provide robust, self-validating protocols.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis. The answers are structured to help you diagnose the problem and implement a scientifically sound solution.

Q1: My reaction yield is consistently low. How can I determine if the temperature is the root cause and what adjustments should I make?

A1: Low yield is a common problem that can often be traced back to suboptimal reaction temperature. Temperature directly influences reaction kinetics, and finding the sweet spot is crucial for maximizing product formation.

Possible Causes & Solutions Related to Temperature:

• Insufficient Activation Energy: The reaction temperature may be too low to overcome the activation energy barrier efficiently. This is particularly common in reactions like the Ullmann condensation, which traditionally requires high temperatures, often exceeding 100°C, and sometimes up to 210°C, to proceed.[1][2]

  • Solution: Gradually increase the reaction temperature in 5-10°C increments, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) at each stage. For some systems, a shift to a higher boiling point solvent might be necessary to achieve the required temperature.[1]

• Thermal Decomposition: Conversely, the temperature might be too high, leading to the decomposition of your starting materials (especially the thiol), reagents, or the desired product. Electron-poor aryl thiols can be particularly prone to decomposition at elevated temperatures.[3]

  • Solution: If you suspect decomposition (e.g., visible darkening of the reaction mixture beyond normal progression), reduce the temperature. It is critical to establish the thermal stability of your reactants before pushing the temperature too high. Running the reaction at the lowest temperature that still affords a reasonable reaction rate is often the best strategy.

• Catalyst Inactivity: The chosen catalyst may have a specific optimal temperature range for activity. Operating outside this range can lead to a stalled reaction. For instance, modern palladium-catalyzed cross-coupling reactions may proceed at much lower temperatures than classic copper-catalyzed systems.[4]

  • Solution: Consult the literature for the specific catalyst system you are using. Some modern copper-catalyzed S-arylation reactions can even be conducted at room temperature for activated substrates.[5] If you are using a ligand-supported catalyst, ensure the temperature is not high enough to cause ligand degradation.

Q2: I am observing significant formation of dibenzyl disulfide and/or 4,4'-dibromodiphenyl disulfide. How does temperature influence these side reactions?

A2: The formation of symmetrical disulfides is a classic side reaction in thioether synthesis, often resulting from the oxidation of the thiolate intermediate. Temperature plays a significant role in the rate of this side reaction.

Causality and Temperature-Based Solutions:

• Oxidation of Thiolate: The 4-bromothiophenolate anion is susceptible to oxidation to form the corresponding disulfide (4,4'-dibromodiphenyl disulfide). This oxidation is often accelerated at higher temperatures, especially in the presence of atmospheric oxygen.

  • Solution 1: Temperature Control: Lowering the reaction temperature can significantly decrease the rate of oxidation. S-benzylation is often an SN2 reaction which can typically be performed at moderate temperatures (e.g., room temperature to 60°C), depending on the solvent and base used.

  • Solution 2: Inert Atmosphere: Always run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize the presence of oxygen. This becomes increasingly critical as the reaction temperature is raised.

• Thiol-Disulfide Exchange: If disulfide impurities are present in your 4-bromothiophenol starting material, they can participate in exchange reactions, leading to a mixture of products.[3]

  • Solution: Ensure the purity of your starting thiol. If necessary, purify it before use. Running the reaction at a lower temperature can also disfavor the kinetics of this equilibrium-driven exchange.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthetic strategy for Benzyl 4-bromophenyl sulfide.

Q1: What are the primary synthetic routes to Benzyl 4-bromophenyl sulfide, and what are their typical temperature requirements?

A1: There are several effective methods. The choice often depends on available starting materials, scale, and desired purity. Temperature is a key differentiating factor.

Synthetic Method	Reactants	Typical Temperature Range	Advantages	Disadvantages
SN2 Nucleophilic Substitution	4-bromothiophenol + Benzyl halide (e.g., bromide) + Base	0°C to 80°C	Simple, cost-effective, high atom economy.	Requires a strong base which can have side reactions.
Phase-Transfer Catalysis (PTC)	4-bromothiophenol + Benzyl halide + Base (aq) + PTC catalyst	25°C to 100°C	Excellent for biphasic systems, mild conditions, avoids anhydrous solvents.[6][7]	Catalyst can sometimes complicate purification.
Ullmann Condensation (C-S Coupling)	4-bromothiophenol + Benzyl halide + Copper catalyst	100°C to >200°C	Classic, robust method.	Harsh conditions, high catalyst loading, often requires polar, high-boiling solvents.[1][8]
Modern Catalytic C-S Coupling	4-bromothiophenol + Benzyl halide + Pd or Ni catalyst	Room Temp to 120°C	High functional group tolerance, low catalyst loading, milder conditions.[4][9]	Catalysts and ligands can be expensive.

Q2: How do I establish an optimal temperature profile for my synthesis?

A2: A systematic approach is required. You should aim for the lowest temperature that provides a complete reaction in a reasonable timeframe.

Experimental Workflow for Temperature Optimization:

• Isothermal Screening: Set up several small-scale reactions in parallel. Run each reaction at a different, constant temperature (e.g., 40°C, 50°C, 60°C, 70°C).

• Reaction Monitoring: At set time intervals (e.g., 1h, 2h, 4h, 8h), take an aliquot from each reaction. Quench the aliquot and analyze it by a suitable method (TLC, GC, or LC-MS) to determine the consumption of starting material and the formation of the product and key byproducts.

• Data Analysis: Plot the percentage conversion and yield against time for each temperature. This will give you a clear picture of the reaction rate at each temperature. Also, quantify the percentage of major impurities.

• Selection: Choose the temperature that gives the best balance of reaction time, yield, and purity. For example, a reaction at 70°C might be complete in 2 hours but give 15% byproducts, while a reaction at 50°C might take 6 hours but yield a much cleaner product profile.

Below is a workflow diagram illustrating this process.

Caption: Workflow for experimental temperature optimization.

Part 3: Experimental Protocol

This section provides a representative, detailed methodology for the synthesis of Benzyl 4-bromophenyl sulfide via Phase-Transfer Catalysis, a method known for its efficiency and milder temperature conditions.

Protocol: Synthesis via Phase-Transfer Catalysis (PTC)

Materials:

• 4-Bromothiophenol (1.0 eq)[10]

• Benzyl bromide (1.05 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.1 eq)

• Toluene

• Deionized Water

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a temperature probe, add 4-bromothiophenol (1.0 eq), toluene (5 mL per mmol of thiol), and deionized water (2.5 mL per mmol of thiol).

• Reagent Addition: Add potassium carbonate (2.0 eq) and the phase-transfer catalyst, TBAB (0.1 eq), to the biphasic mixture.

• Initial Stirring: Stir the mixture vigorously at room temperature for 15 minutes to ensure the formation of the thiolate salt in the aqueous phase.

• Substrate Addition: Add benzyl bromide (1.05 eq) dropwise to the reaction mixture. An initial exotherm may be observed.

• Heating and Monitoring: Heat the reaction mixture to 60°C and maintain this temperature. Monitor the reaction progress every hour using TLC (e.g., with a 9:1 Hexane:Ethyl Acetate eluent system). The starting thiol and benzyl bromide should be consumed, and a new, less polar spot corresponding to the product should appear.

• Work-up: Once the reaction is complete (typically 3-5 hours), cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with 1M NaOH (to remove any unreacted thiol), water, and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford Benzyl 4-bromophenyl sulfide as a pure solid.

This protocol provides a self-validating system by incorporating in-process monitoring (Step 5), allowing the researcher to confirm the reaction's progress at the specified temperature before proceeding to work-up.

References

• Shvydkiv, O., et al. (2024). Brønsted Acid-Facilitated Thioetherification Cross-Coupling Reactions with Nickel and Visible Light.

• Tokyo University of Science. (2021, July 21). A Mutual Exchange: Synthesizing Aryl Sulfides from Non-smelling, Non-toxic Compounds. Retrieved from [Link]

• Yamaguchi, J., et al. (2021). Ni-Catalyzed Aryl Sulfide Synthesis through an Aryl Exchange Reaction. Journal of the American Chemical Society.

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• Google Patents. (n.d.). EP0381048A1 - Process for the preparation of bis-4-bromophenyl sulfone.

• Organic Syntheses. (n.d.). The solvent is evaporated under reduced pressure (30 °C, 40 mmHg) and the crude product is transferred to a 25-mL Erlenmeyer flask and purified by dissolving in 5 mL of hot EtOH. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylic sulfide synthesis by C-S coupling. Retrieved from [Link]

• Ethesis. (n.d.). Phase Transfer Catalyzed Reaction for Synthesis of Sulfides and Disulfides using Hydrogen Sulfide. Retrieved from [Link]

• Organic Chemistry Portal. (2013). Convenient MW-Assisted Synthesis of Unsymmetrical Sulfides Using Sulfonyl Hydrazides as Aryl Thiol Surrogate. Retrieved from [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• ACS Omega. (n.d.). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles.

• PubMed Central (PMC). (n.d.). Transition Metal Catalyzed Synthesis of Aryl Sulfides. Retrieved from [Link]

• ResearchGate. (n.d.). Phase Transfer Catalysis Method of Synthesis of Benzyl and Benzhydryloxyalkoxyalkynes.
• Minireview of Phase-Transfer Catalysis and Recent Trends. (2022).

• PubMed Central (PMC). (n.d.). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters.

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Semantic Scholar. (2015). Phase Transfer Catalyzed Synthesis of BIS (4-Chlorobenzyl) Sulfide Using Hydrogen Sulfide.
• ResearchGate. (n.d.). Synthesis and Reactivity of Benzylic Sulfonium Salts: Benzylation of Phenol and Thiophenol under Near-Neutral Conditions.

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (n.d.).
• MDPI. (n.d.). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O)
• ResearchGate. (n.d.).
• Organic Syntheses. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4- Bromophenyl)butanoic Acid.

• Organic Syntheses. (n.d.). phenyl vinyl sulfide. Retrieved from [Link]

• Organic Syntheses. (n.d.). 8. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3. Retrieved from [Link]

• PubChem. (n.d.). Benzyl 4-bromophenyl sulfide. Retrieved from [Link]

• ACS Publications. (2024). Bromothiolation of Arynes for the Synthesis of 2-Bromobenzenethiol Equivalents.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Bromothiophenol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylic substitution, benzylation. Retrieved from [Link]

• ResearchGate. (2019). Benzylation of Arenes with Benzyl Halides under Promoter‐Free and Additive‐Free Conditions.

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Technical Support Center: Navigating the Scale-Up Synthesis of Benzyl 4-bromophenyl sulfide

Welcome to the dedicated technical support resource for the synthesis of Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, scientists, and professionals in drug development who are transitioning this synthesis from the lab bench to a larger scale. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to ensure a robust, efficient, and scalable process.

Introduction: The Synthetic Landscape

The synthesis of unsymmetrical sulfides like Benzyl 4-bromophenyl sulfide, a key intermediate in various pharmacologically active molecules, is most commonly achieved via the nucleophilic substitution of a benzyl halide with a thiophenolate. While seemingly straightforward on a laboratory scale, scaling up this process introduces a host of challenges that can impact yield, purity, and overall process efficiency. This guide will equip you with the knowledge to anticipate and overcome these hurdles.

The primary synthetic route involves the reaction of 4-bromothiophenol with a benzyl halide (e.g., benzyl bromide or benzyl chloride) in the presence of a base. This can be performed under various conditions, including traditional solvent-based methods and phase-transfer catalysis (PTC), which is often favored for its efficiency and milder conditions.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing Benzyl 4-bromophenyl sulfide?

The most prevalent and scalable method is the S-alkylation of 4-bromothiophenol with a benzyl halide. Key variations of this approach include:

• Conventional Synthesis: This involves the use of a suitable solvent (e.g., ethanol, acetone, DMF) and a base (e.g., NaOH, K₂CO₃, Et₃N) to deprotonate the thiophenol, followed by the addition of the benzyl halide.

• Phase-Transfer Catalysis (PTC): This method is highly effective for scaling up as it facilitates the reaction between reactants in different phases (e.g., an aqueous phase containing the thiophenolate and an organic phase with the benzyl halide).[1][2][3][4] Common PTCs include quaternary ammonium or phosphonium salts.[2]

Q2: What are the primary challenges I can expect when scaling up this synthesis?

Scaling up introduces several critical challenges that need to be carefully managed:[5][6][7]

• Exothermicity and Heat Management: The reaction is often exothermic. In large reactors, inefficient heat dissipation can lead to temperature spikes, promoting side reactions and compromising safety.

• Mass Transfer Limitations: Inadequate mixing in large vessels can result in localized high concentrations of reactants, leading to non-uniform reaction rates and the formation of impurities.

• Side Reactions: The formation of byproducts such as dibenzyl sulfide and disulfide-linked impurities becomes more pronounced at scale.

• Product Isolation and Purification: Handling large volumes of reaction mixtures and purifying the final product can be challenging, often requiring optimization of crystallization or distillation processes.

Q3: How do I choose the right base for this reaction?

The choice of base is critical and depends on the reaction conditions:

• Strong Bases (e.g., NaOH, KOH): These are cost-effective and efficient for generating the thiophenolate. However, their use in high concentrations can promote side reactions.

• Weaker Bases (e.g., K₂CO₃, Cs₂CO₃): These are milder and can offer better selectivity, minimizing the formation of byproducts, especially in sensitive substrates.[8]

• Organic Bases (e.g., Et₃N, DIPEA): These are often used in homogenous reactions but can be more expensive and require careful removal during workup.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the scale-up synthesis of Benzyl 4-bromophenyl sulfide.

Issue 1: Low Yield and Incomplete Conversion

Potential Cause	Troubleshooting Action
Insufficient Deprotonation of 4-bromothiophenol	- Ensure the base is of sufficient strength and used in the correct stoichiometric amount (typically a slight excess).- For solid bases like K₂CO₃, ensure adequate mixing to facilitate the reaction.- Consider using a stronger base if incomplete deprotonation is suspected.
Poor Reactivity of Benzyl Halide	- Benzyl bromide is generally more reactive than benzyl chloride.[9] Consider switching to the bromide if using the chloride.- Ensure the benzyl halide is of high purity and free from inhibitors.
Suboptimal Reaction Temperature	- While higher temperatures can increase the reaction rate, they can also promote side reactions.[6] Optimize the temperature to find a balance between reaction rate and selectivity. A typical range is 50-80 °C.
Mass Transfer Limitations in a Biphasic System	- Increase the agitation speed to improve mixing between the aqueous and organic phases.[4]- If using a phase-transfer catalyst, ensure it is present in a sufficient concentration (typically 1-5 mol%).[4]

Issue 2: Formation of Significant Impurities

Observed Impurity	Potential Cause	Mitigation Strategy
Dibenzyl Sulfide	Reaction of the product with the benzyl halide.	- Use a slight excess of the 4-bromothiophenol to ensure the benzyl halide is consumed.- Control the rate of addition of the benzyl halide to avoid localized high concentrations.
Bis(4-bromophenyl) Disulfide	Oxidation of the 4-bromothiophenolate.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.- Ensure the 4-bromothiophenol starting material is free from disulfide impurities.
Over-alkylation Products	Further reaction of the product.	- Maintain a controlled reaction temperature and avoid prolonged reaction times after completion.

Issue 3: Difficulties with Product Isolation and Purification

Problem | Potential Cause | Recommended Solution --- | --- Product Oiling Out During Crystallization | The chosen solvent system is not optimal for crystallization. | - Experiment with different solvent systems (e.g., ethanol/water, isopropanol, heptane/ethyl acetate).- Employ seeding with a small crystal of pure product to induce crystallization.[6]- Ensure a slow cooling rate to promote the formation of well-defined crystals.[10] Co-elution of Impurities in Chromatography | Impurities have similar polarity to the product. | - Optimize the mobile phase for better separation.- Consider using a different stationary phase if co-elution persists. Residual Catalyst in the Final Product | Inefficient removal of the phase-transfer catalyst. | - Perform multiple aqueous washes during the workup to remove water-soluble catalysts.- Consider using a solid-supported catalyst that can be easily filtered off.

Experimental Protocols

Representative Lab-Scale Synthesis using Phase-Transfer Catalysis

Materials:

• 4-bromothiophenol (1.0 eq)

• Benzyl bromide (1.05 eq)

• Sodium hydroxide (1.1 eq)

• Tetrabutylammonium bromide (TBAB) (0.02 eq)

• Toluene

• Deionized water

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 4-bromothiophenol and toluene.

• In a separate beaker, dissolve sodium hydroxide in deionized water.

• Add the aqueous sodium hydroxide solution to the flask, followed by the tetrabutylammonium bromide.

• Stir the biphasic mixture vigorously at room temperature for 30 minutes.

• Slowly add benzyl bromide to the reaction mixture.

• Heat the mixture to 60-70 °C and monitor the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction to room temperature.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Visualizing the Process

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yield in the synthesis of Benzyl 4-bromophenyl sulfide.

General Reaction Scheme

Sources

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• 2. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]
• 3. [PDF] Phase transfer catalyzed reaction for synthesis of sulfides and disulfides using hydrogen sulfide | Semantic Scholar [semanticscholar.org]
• 4. Phase transfer catalyzed reaction for synthesis of sulfides and disulfides using hydrogen sulfide - ethesis [ethesis.nitrkl.ac.in]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. orgsyn.org [orgsyn.org]

"avoiding over-oxidation in reactions involving Benzyl 4-bromophenyl sulfide"

Technical Support Center: Benzyl 4-bromophenyl sulfide Oxidation Reactions

Welcome to the technical support center for reactions involving Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of its oxidation, particularly the challenge of avoiding over-oxidation to the corresponding sulfone.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the selective oxidation of Benzyl 4-bromophenyl sulfide to its sulfoxide.

Q1: My reaction is yielding primarily the sulfone byproduct. How can I selectively form the sulfoxide?

This is a classic challenge in sulfide oxidation. The conversion of the sulfoxide to the sulfone can be faster than the initial oxidation of the sulfide, leading to low yields of the desired product. Here are several strategies to mitigate this:

• Stoichiometric Control of the Oxidant: This is the most critical parameter.[1][2] Carefully control the stoichiometry of your oxidizing agent. For most common oxidants like hydrogen peroxide (H₂O₂) or meta-chloroperoxybenzoic acid (m-CPBA), a starting point of 1.0 to 1.2 equivalents relative to the sulfide is recommended.[3] Using a large excess of the oxidant will almost certainly lead to the formation of the sulfone.[1]

• Mode of Addition: Instead of adding the sulfide to the oxidant, add the oxidant solution dropwise to the solution of Benzyl 4-bromophenyl sulfide.[1] This maintains a low instantaneous concentration of the oxidant in the reaction mixture, disfavoring the second oxidation step.

• Temperature Control: Perform the reaction at a reduced temperature. Oxidation reactions are exothermic, and lower temperatures (e.g., 0 °C to room temperature) can help to control the reaction rate and improve selectivity for the sulfoxide.[4] Higher temperatures can accelerate the over-oxidation to the sulfone.[5][6]

• Choice of Oxidant: Some oxidizing agents are inherently more selective for sulfoxide formation. While potent oxidants like m-CPBA can be effective, they often require careful temperature control to avoid over-oxidation.[4][7] Hydrogen peroxide is a greener and often more controllable option, especially when used with certain catalysts or under specific pH conditions.[8][9] For instance, using H₂O₂ in glacial acetic acid has been reported as a highly selective method for converting sulfides to sulfoxides.[8]

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[10] Quench the reaction as soon as the starting material is consumed to prevent the further oxidation of the sulfoxide product.

Q2: I'm observing incomplete conversion of the starting sulfide, even after extended reaction times. What adjustments can I make?

Incomplete conversion can be frustrating, but it is often solvable by systematically evaluating the reaction parameters:

• Re-evaluate Stoichiometry: While an excess of oxidant is to be avoided to prevent sulfone formation, too little will naturally lead to incomplete conversion. If you are using exactly 1.0 equivalent, a slight increase to 1.1-1.2 equivalents may be necessary to drive the reaction to completion, accounting for any potential decomposition of the oxidant.

• Increase Reaction Temperature (with caution): If the reaction is sluggish at low temperatures, a modest increase in temperature may be required. However, this must be done carefully while monitoring for the appearance of the sulfone byproduct. An Arrhenius relationship describes the temperature dependency of the oxidation rate, which was found to double with a 12 °C temperature increase in one study.[11]

• Catalysis: The use of a catalyst can significantly increase the reaction rate without resorting to high temperatures. For H₂O₂ oxidations, various metal catalysts can be employed.[2][12] For instance, tantalum carbide has been shown to catalyze the oxidation of sulfides to sulfoxides with high yields.[2]

• Solvent Effects: The choice of solvent can influence reaction rates. Ensure your Benzyl 4-bromophenyl sulfide is fully dissolved. If solubility is an issue, consider a different solvent system. Some protocols have shown that the choice of solvent can even dictate the product, with ethanol favoring sulfoxide formation and water favoring the sulfone when using Oxone as the oxidant.[13]

• Purity of Reagents: Ensure that your starting material and oxidant are of high purity. Impurities can sometimes interfere with the reaction. The concentration of commercially available H₂O₂ solutions should be verified, as it can decompose over time.

Q3: The reaction seems to be working, but I'm having trouble isolating a pure sulfoxide product. What purification strategies are effective?

Isolating the sulfoxide from the starting sulfide and the sulfone byproduct can be challenging due to their similar polarities.

• Flash Column Chromatography: This is the most common method for purification. A carefully selected solvent system is key. A typical starting point would be a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane. A gradual increase in the polarity of the eluent should allow for the separation of the less polar sulfide, the sulfoxide, and finally the more polar sulfone.

• Recrystallization: If a suitable solvent can be found, recrystallization can be a highly effective method for obtaining pure product, especially on a larger scale. Experiment with different solvents and solvent mixtures to find one in which the sulfoxide has good solubility at elevated temperatures but poor solubility at room temperature or below.

• Sublimation: For thermally stable compounds, sublimation under high vacuum can be an excellent purification technique.[3]

Frequently Asked Questions (FAQs)

This section covers more general questions about the oxidation of Benzyl 4-bromophenyl sulfide.

Q1: What is the underlying mechanism of sulfide oxidation, and why does over-oxidation occur?

The oxidation of a sulfide to a sulfoxide involves the formation of a new sulfur-oxygen bond. With common peroxy-based oxidants like m-CPBA or H₂O₂, the reaction is believed to proceed through a nucleophilic attack of the sulfur atom on the electrophilic oxygen of the oxidant.[14]

Over-oxidation occurs because the resulting sulfoxide is also susceptible to oxidation. The sulfur atom in the sulfoxide is still electron-rich enough to be attacked by another molecule of the oxidant, leading to the formation of the sulfone. The relative rates of these two oxidation steps determine the product distribution.

Reaction Pathway Diagram

Caption: Oxidation pathway of Benzyl 4-bromophenyl sulfide.

Q2: What are the most common oxidizing agents for converting Benzyl 4-bromophenyl sulfide to its sulfoxide, and what are their pros and cons?

Several oxidizing agents can be used for this transformation. The choice often depends on factors like desired selectivity, scale, cost, and safety considerations.

Oxidizing Agent	Pros	Cons
**Hydrogen Peroxide (H₂O₂) **	"Green" oxidant (byproduct is water), inexpensive, readily available.	Can require a catalyst or acidic conditions for efficient reaction; over-oxidation is still a risk if not controlled.[9]
m-Chloroperoxybenzoic acid (m-CPBA)	Highly effective and generally provides good yields.[4]	Can be less selective, leading to sulfone formation; the byproduct (m-chlorobenzoic acid) needs to be removed; can be shock-sensitive.
Sodium Periodate (NaIO₄)	Often highly selective for sulfoxide formation.	Can be more expensive than other oxidants; reactions are often run in mixed aqueous/organic solvents.
Sodium Bromate (NaBrO₃)	Can be used for selective oxidation, sometimes in the presence of promoters like ammonium halides.[15]	Byproducts need to be removed.
Oxone® (2KHSO₅·KHSO₄·K₂SO₄)	A stable, solid source of peroxymonosulfate; can be selective depending on the solvent.[13]	Stoichiometry needs careful control.

Q3: How can I effectively monitor the progress of the oxidation reaction?

Effective reaction monitoring is crucial to maximize the yield of the sulfoxide and prevent over-oxidation.[1]

• Thin Layer Chromatography (TLC): This is the most common and convenient method. Use a suitable eluent (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting sulfide, the sulfoxide product, and the sulfone byproduct. The sulfoxide should have an Rf value between that of the less polar sulfide and the more polar sulfone.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is an excellent choice. It can provide accurate information on the relative amounts of all three components in the reaction mixture.

• Gas Chromatography (GC): If the components are sufficiently volatile and thermally stable, GC can also be used.

• Spectroscopic Methods: Techniques like UV-Vis spectrophotometry can be used to monitor the disappearance of the starting material or the appearance of the product if there are distinct chromophores.[16][17]

Q4: Are there any safety precautions I should be aware of when performing these oxidation reactions?

Yes, safety is paramount.

• Exothermic Reactions: Oxidation reactions are often exothermic. Use an ice bath to control the temperature, especially during the addition of the oxidant.

• Peroxide Handling: Organic peroxides like m-CPBA can be shock-sensitive and should be handled with care. Hydrogen peroxide at high concentrations is a strong oxidizer and can cause severe burns. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Quenching: At the end of the reaction, any excess oxidant should be safely quenched. For peroxides, a solution of sodium thiosulfate or sodium sulfite is commonly used.

Experimental Protocols

Protocol 1: Selective Oxidation using Hydrogen Peroxide in Acetic Acid

This protocol is adapted from a general procedure for the selective oxidation of sulfides to sulfoxides.[8]

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Benzyl 4-bromophenyl sulfide (1.0 mmol) in glacial acetic acid (2 mL).

• Cooling: Cool the solution to room temperature.

• Oxidant Addition: Slowly add 30% hydrogen peroxide (4.0 mmol) dropwise to the stirred solution.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction by TLC (e.g., 4:1 Hexane:Ethyl Acetate) until the starting sulfide is consumed.

• Workup: Carefully neutralize the resulting solution with a saturated aqueous solution of sodium hydroxide (NaOH).

• Extraction: Extract the product with dichloromethane (CH₂Cl₂).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Troubleshooting Workflow

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• 2. Sulfoxide synthesis by oxidation [organic-chemistry.org]
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Technical Support Center: Optimal Catalyst Selection for Benzyl 4-bromophenyl sulfide Synthesis

Welcome to the technical support center dedicated to the synthesis of Benzyl 4-bromophenyl sulfide. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions to navigate the complexities of this C-S cross-coupling reaction. Our focus is to empower you with the knowledge to select the optimal catalyst and reaction conditions for achieving high yields and purity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic systems for synthesizing Benzyl 4-bromophenyl sulfide?

The synthesis of Benzyl 4-bromophenyl sulfide, an unsymmetrical thioether, is typically achieved through a C-S cross-coupling reaction. The two most prominent and effective catalytic systems are based on palladium and copper.

• Palladium-catalyzed systems: These are often the first choice due to their high efficiency, broad functional group tolerance, and milder reaction conditions compared to traditional methods.[1][2] Palladium catalysts, particularly those employing phosphine ligands, are versatile and can be finely tuned for optimal performance.[1]

• Copper-catalyzed systems (Ullmann Condensation): This classical method has been significantly improved with the development of new ligands.[3][4] While often requiring higher temperatures, modern copper-catalyzed protocols can be a cost-effective alternative to palladium.[5]

Q2: How do I choose between a palladium and a copper catalyst for my synthesis?

The choice between palladium and copper catalysis depends on several factors, including substrate sensitivity, desired reaction conditions, and cost.

Feature	Palladium Catalysis	Copper Catalysis
Activity	Generally higher, allowing for lower catalyst loadings.	Can be less active, sometimes requiring stoichiometric amounts in older methods.[4]
Reaction Temp.	Often proceeds at lower temperatures.[6]	Traditionally requires high temperatures, though modern systems are milder.[3][4]
Ligands	A wide variety of phosphine ligands are available for fine-tuning.[1][7]	Often employs ligands like phenanthrolines or amino acids.[3][5]
Cost	Palladium is a precious metal, making the catalyst more expensive.	Copper is more abundant and cost-effective.[5]
Functional Group Tolerance	Generally exhibits broad functional group tolerance.[2][8]	Can be sensitive to certain functional groups.

Q3: What is the role of the ligand in the catalytic cycle?

Ligands are crucial in transition metal-catalyzed reactions as they directly influence the catalyst's stability, activity, and selectivity.[7] In the context of Benzyl 4-bromophenyl sulfide synthesis:

• Stabilization: Ligands stabilize the metal center, preventing decomposition or precipitation of the metal.[7]

• Facilitating Key Steps: They facilitate critical steps in the catalytic cycle, such as oxidative addition and reductive elimination.[9]

• Tuning Reactivity: The steric and electronic properties of the ligand can be adjusted to optimize the reaction rate and yield.[7][10] For instance, bulky, electron-rich phosphine ligands can enhance the reactivity of palladium catalysts.[7]

Q4: What are the most common side products, and how can I minimize them?

Common side products in the synthesis of Benzyl 4-bromophenyl sulfide include:

• Homocoupling of the thiol (Disulfide formation): This can occur through oxidation of the thiol starting material. Minimizing exposure to air and using degassed solvents can mitigate this.

• Homocoupling of the aryl halide (Biphenyl formation): This is more common in Ullmann-type reactions.[11] The choice of ligand and base can influence the extent of this side reaction.

• Reduction of the aryl halide (Debromination): The presence of protic impurities can lead to the reduction of the 4-bromophenyl group.[3] Using anhydrous solvents and reagents is crucial.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Potential Cause	Suggested Solution(s)
Inactive Catalyst	The palladium or copper source may be of poor quality or oxidized. Use a fresh, high-purity catalyst. For copper-catalyzed reactions, consider using a Cu(I) salt like CuI.[3]
Inappropriate Ligand	The chosen ligand may not be optimal for the specific substrates. Screen a variety of ligands. For palladium, consider bulky biaryl phosphine ligands.[6] For copper, ligands like 1,10-phenanthroline or N-methylglycine can be effective.[3]
Suboptimal Base	The base is critical for deprotonating the thiol.[8] Screen different bases such as K₃PO₄, Cs₂CO₃, or an organic base like DIPEA.[11] The strength and solubility of the base can significantly impact the reaction.[8]
Incorrect Solvent	The solvent influences catalyst solubility and reactivity.[12][13] Common solvents for these reactions include toluene, dioxane, and DMF.[12][14] The choice of solvent can depend on the catalyst system.[12]
Low Reaction Temperature	If the reaction is sluggish, a moderate increase in temperature may be necessary. However, excessively high temperatures can lead to catalyst decomposition and side reactions.[15]

Problem 2: Formation of Significant Side Products

Potential Cause	Suggested Solution(s)
Oxidation of Thiol	Rigorously degas all solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Aryl Halide Homocoupling	In copper-catalyzed reactions, the addition of a ligand can often suppress this side reaction.[11] For palladium catalysis, optimizing the ligand-to-metal ratio can be beneficial.
Debromination of Aryl Halide	Ensure all reagents and glassware are thoroughly dried. Use anhydrous solvents.

Problem 3: Difficulty in Product Purification

Potential Cause	Suggested Solution(s)
Co-elution of Product and Starting Materials	Optimize your column chromatography conditions. A gradient elution might be necessary.
Presence of Disulfide Impurity	The disulfide can sometimes be removed by washing the organic layer with a mild reducing agent solution during workup, followed by column chromatography.
Oily Product Instead of Solid	Impurities can prevent crystallization. Attempt to purify a small sample by preparative TLC to obtain a seed crystal. If the product is indeed an oil at room temperature, purification will rely solely on chromatography or distillation.

Experimental Protocol: Palladium-Catalyzed Synthesis

This protocol provides a general starting point for the synthesis of Benzyl 4-bromophenyl sulfide using a palladium catalyst. Optimization may be required for specific experimental setups.

Materials:

• 4-Bromobenzyl bromide

• Benzyl mercaptan

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (or another suitable phosphine ligand)[8]

• Potassium tert-butoxide (KOtBu)[8]

• Anhydrous toluene

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add Pd(OAc)₂ (2 mol%) and Xantphos (4 mol%). Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Under a positive pressure of inert gas, add 4-bromobenzyl bromide (1.0 mmol), benzyl mercaptan (1.2 mmol), and KOtBu (1.4 mmol).[8]

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe.

• Reaction: Stir the mixture at 100 °C. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing the Catalytic Process

Decision Tree for Catalyst System Selection

Caption: A decision tree to guide the selection between palladium and copper catalytic systems.

Generalized Palladium Catalytic Cycle for C-S Coupling

Caption: A simplified representation of the palladium-catalyzed C-S cross-coupling cycle.

References

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• Various Authors. (2023, February 20). Troubleshooting Ullmann Couplint. Reddit.
• Daugulis, O., Roane, J., & Tran, L. D. (2015). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 48(4), 1053–1064.
• Various Authors. (n.d.). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development.
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• Catalexis. (2025, February 13).
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• National Center for Biotechnology Information. (n.d.). Benzyl 4-bromophenyl sulfide. PubChem.
• Chen, J., et al. (2015). Cross C–S coupling reaction catalyzed by copper(i) N-heterocyclic carbene complexes. Dalton Transactions, 44(23), 10664–10673.
• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21(9), 2164-2213.
• ChemScene. (n.d.). Benzyl(4-bromophenyl)sulfane. ChemScene.
• Various Authors. (n.d.).
• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21(9), 2164-2213.
• Bates, C. G., Saejueng, P., Doherty, M. Q., & Venkataraman, D. (2004). Copper-catalyzed synthesis of vinyl sulfides. Organic Letters, 6(26), 5005–5008.
• Various Authors. (2016). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases.
• Various Authors. (n.d.).
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• BenchChem. (2025). common side products in the synthesis of 1-(4-Bromophenyl)-1-phenylethanol. BenchChem.
• Various Authors. (n.d.).
• Various Authors. (2015). Synthesis of Unsymmetrical Sulfides and Their Oxidation to Sulfones to Discover Potent Antileishmanial Agents.
• Hanson, J. E., & Jingwen, C. (2024, November 23). How to purify a sulfone and sulfide sulfoxide without a column?
• Various Authors. (n.d.). Transition-Metal-Free Coupling Reactions. Chemical Reviews.
• Various Authors. (n.d.). Ullmann Reaction. Organic Chemistry Portal.
• Various Authors. (2015). Synthesis of Unsymmetrical Sulfides and Their Oxidation to Sulfones to Discover Potent Antileishmanial Agents.
• Various Authors. (n.d.). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. MDPI.

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Technical Support Center: Monitoring Benzyl 4-bromophenyl Sulfide Synthesis by TLC

Welcome to the technical support center for monitoring the synthesis of Benzyl 4-bromophenyl sulfide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-proven insights into leveraging Thin-Layer Chromatography (TLC) for real-time reaction monitoring. Here, we move beyond mere procedural steps to explain the underlying chemical principles, ensuring you can not only follow the protocol but also troubleshoot effectively when challenges arise.

Foundational Principles: The 'Why' Behind the 'How'

The synthesis of Benzyl 4-bromophenyl sulfide is a classic example of a nucleophilic substitution reaction, specifically an S-alkylation. In this reaction, the thiophenolate anion, generated from 4-bromothiophenol, acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide. This displaces the bromide ion and forms the desired thioether product.

Monitoring the progress of this transformation is critical to determine the point of completion, identify the formation of any byproducts, and optimize reaction conditions. TLC is an invaluable technique for this purpose due to its speed, simplicity, and low cost.[1] It allows for the rapid, qualitative analysis of the reaction mixture, providing a visual snapshot of the consumption of starting materials and the appearance of the product.[2]

The separation on a TLC plate is governed by the principle of differential partitioning of compounds between the stationary phase (typically polar silica gel) and the mobile phase (a less polar organic solvent system).[3] Less polar compounds travel further up the plate, resulting in a higher Retention Factor (Rf), while more polar compounds have a stronger affinity for the silica gel and exhibit lower Rf values.

Experimental Workflow: A Validating System

A robust TLC monitoring protocol is a self-validating system. By spotting lanes for the starting materials, the reaction mixture, and a "co-spot," you can unambiguously track the reaction's progress.

Diagram of the TLC Monitoring Workflow

Caption: Workflow for monitoring reaction progress using TLC.

Step-by-Step Protocol for TLC Monitoring

• Preparation of TLC Plate and Samples:

  • On a silica gel TLC plate, gently draw a baseline with a pencil approximately 1 cm from the bottom edge.

  • Mark three lanes on the baseline.

  • Prepare dilute solutions (approx. 1%) of your starting materials, benzyl bromide and 4-bromothiophenol, in a volatile solvent like ethyl acetate or dichloromethane.[1]

  • Carefully withdraw a small aliquot from the reaction mixture using a capillary tube.[4]

• Spotting the Plate:

  • Lane 1 (Starting Material Reference): Spot the benzyl bromide solution.

  • Lane 2 (Co-spot): Spot the benzyl bromide solution, the 4-bromothiophenol solution, and the reaction mixture aliquot at the same point.[4] The co-spot is crucial for resolving compounds with similar Rf values.[4]

  • Lane 3 (Reaction Mixture): Spot the reaction mixture aliquot.

• Development:

  • Place the spotted TLC plate in a developing chamber containing a suitable eluent system (see table below). Ensure the solvent level is below the baseline.[5]

  • Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Remove the plate and immediately mark the solvent front with a pencil.

• Visualization:

  • UV Light: Since the starting materials and the product contain aromatic rings, they should be UV active.[6] Visualize the plate under a short-wave (254 nm) UV lamp and circle the visible spots with a pencil.[7]

  • Staining: For enhanced visualization, especially for the thiol, a stain can be used. A potassium permanganate (KMnO₄) stain is effective for visualizing the thiol and sulfide, which are susceptible to oxidation.[2] Iodine vapor can also be used, as it has a high affinity for aromatic and sulfur-containing compounds.[5][6]

Troubleshooting Guide: Question & Answer Format

Here we address specific issues you might encounter during your TLC analysis.

Q1: My spots are streaking down the plate. What's causing this and how can I fix it?

A1: Streaking is a common issue with several potential causes:

• Sample Overloading: You may have spotted too much of your sample.[1][5] This is the most frequent reason for streaking.

  • Solution: Dilute your sample solutions further and re-spot the plate. Aim for small, concentrated spots.[1]

• Highly Polar Compounds: 4-bromothiophenol, being a phenol derivative, is relatively polar and can interact strongly with the silica gel, leading to tailing.

  • Solution: Adjust the polarity of your eluent. Adding a small amount of a slightly more polar solvent (e.g., a few drops of methanol to your ethyl acetate/hexane mixture) can improve spot shape. For acidic compounds like thiophenols, adding a trace amount of acetic acid to the eluent can also mitigate streaking.[8]

• High-Boiling Point Solvents: If your reaction is in a high-boiling solvent like DMF or DMSO, it can cause streaking.

  • Solution: After spotting the TLC plate, place it under a high vacuum for a few minutes to evaporate the residual reaction solvent before developing the plate.[2]

Q2: I see a spot at the baseline that doesn't move. What is it?

A2: A spot remaining at the baseline indicates a compound that is too polar for the chosen eluent system and has a very strong affinity for the silica gel.

• Likely Candidate: This is often the 4-bromothiophenol starting material, especially in a very non-polar eluent.

• Solution: Increase the polarity of your eluent system.[3] For example, if you are using 10% ethyl acetate in hexanes, try increasing it to 20% or 30%. This will increase the competition for binding sites on the silica gel and encourage the polar compound to move up the plate.

Q3: My product spot and one of the starting material spots are very close together. How can I get better separation?

A3: Poor separation occurs when the Rf values of two compounds are too similar in the chosen eluent.

• The Role of the Co-spot: This is where the co-spot lane is invaluable. If the spots for the reactant and product are truly separate, the co-spot will appear as two distinct, albeit close, spots or as a single elongated spot.[4]

• Solution: You need to fine-tune the polarity of your eluent. Try a solvent system with a slightly different polarity. Small, incremental changes are key. If you are using a binary mixture like ethyl acetate/hexanes, altering the ratio can improve separation. Alternatively, you can try a different solvent system altogether, for example, dichloromethane/hexanes.

Q4: I don't see any spots on my TLC plate after development.

A4: This can be a frustrating issue, but it is usually solvable.

• Sample is Too Dilute: Your sample solutions may not be concentrated enough.

  • Solution: Try re-spotting the plate multiple times in the same location, allowing the solvent to dry completely between applications.[5] Alternatively, prepare a more concentrated sample solution.

• Compound is Not UV-Active: While the compounds in this synthesis are expected to be UV-active, it's possible the concentration is too low for UV detection.

  • Solution: Use a chemical stain. A potassium permanganate or p-anisaldehyde stain is a good general-purpose choice.[6][8] An iodine chamber is another excellent option.[5]

• Solvent Level Above Baseline: If the solvent level in the developing chamber is higher than your baseline, your spotted samples will dissolve into the solvent pool instead of migrating up the plate.[1][5]

  • Solution: Ensure the solvent level is always below the pencil line where you spotted your samples.

Q5: The solvent front is running unevenly. Why is this happening?

A5: An uneven solvent front will lead to inaccurate Rf values.

• Causes: This can be due to the bottom of the TLC plate not being level in the chamber, the plate touching the side of the chamber, or an unevenly cut plate.[5][8]

• Solution: Ensure the developing chamber has a flat bottom and the plate is placed vertically without leaning against the sides. Use a ruler to cut plates evenly if you are preparing them yourself.[8]

Frequently Asked Questions (FAQs)

Q: What is a good starting eluent system for this reaction?

A: A mixture of a non-polar solvent like hexanes and a moderately polar solvent like ethyl acetate is a standard choice for many organic reactions. A good starting point would be a 4:1 or 9:1 mixture of hexanes to ethyl acetate. You can then adjust the ratio to achieve optimal separation, aiming for an Rf value of the product between 0.3 and 0.5.[3]

Q: How do I know when the reaction is complete?

A: The reaction is generally considered complete when the spot corresponding to the limiting reactant (in this case, likely benzyl bromide) has completely disappeared from the reaction mixture lane (Lane 3) on the TLC plate.[4] You should see a new, more intense spot corresponding to the Benzyl 4-bromophenyl sulfide product.

Q: What are the expected relative Rf values for the reactants and the product?

A: Based on polarity:

• Benzyl bromide: Being the least polar, it should have the highest Rf value.

• Benzyl 4-bromophenyl sulfide (Product): This will be less polar than the thiophenol but more polar than benzyl bromide. It will have an intermediate Rf value.

• 4-bromothiophenol: Due to the acidic proton of the thiol group, this is the most polar of the three and will have the lowest Rf value.

Compound	Expected Polarity	Expected Relative Rf Value
Benzyl Bromide	Low	High
Benzyl 4-bromophenyl sulfide	Intermediate	Intermediate
4-Bromothiophenol	High	Low

Q: Can I use a pen to draw the baseline on my TLC plate?

A: No, you should always use a pencil. The ink from a pen contains organic compounds that can dissolve in the eluent and travel up the plate, creating confusing and artifactual spots.

Diagram of Troubleshooting Logic

Sources

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Technical Support Center: Work-up Procedure for Benzyl 4-bromophenyl sulfide Synthesis

This guide provides a comprehensive, in-depth technical resource for the work-up and purification of Benzyl 4-bromophenyl sulfide. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple procedural list to explain the underlying chemical principles, ensuring a robust and reproducible methodology.

Overview of the Synthesis and Work-up Strategy

The synthesis of Benzyl 4-bromophenyl sulfide is most commonly achieved via a nucleophilic substitution (SN2) reaction.[1][2] In this process, a thiolate, generated in situ from 4-bromothiophenol and a suitable base, attacks an electrophilic benzyl halide (e.g., benzyl bromide or chloride).

The primary objective of the work-up is to meticulously separate the desired Benzyl 4-bromophenyl sulfide from a mixture containing:

• Unreacted 4-bromothiophenol (acidic)

• Unreacted benzyl halide (neutral)

• The base used for deprotonation (e.g., NaOH, K₂CO₃)

• Salts formed during the reaction (e.g., NaBr, KBr)

• Potential side products, such as dibenzyl disulfide or diaryl disulfide[3][4]

Our strategy will employ a classic acid-base extraction technique, leveraging the differing solubilities of acidic, basic, and neutral compounds in aqueous and organic phases.[5][6][7][8][9] This is followed by washing, drying, and final purification by recrystallization.

Detailed Step-by-Step Work-up Protocol

This protocol assumes the reaction was conducted in a water-miscible organic solvent like DMF or a water-immiscible solvent like DCM. Adjustments may be necessary based on your specific reaction solvent.

Step 1: Quenching the Reaction

• Action: Once the reaction is deemed complete by TLC or other monitoring, cool the reaction mixture to room temperature. If the reaction was heated, use an ice bath for cooling.

• Rationale: Cooling slows down any residual reactivity and minimizes the potential for side reactions during the initial stages of the work-up.

Step 2: Initial Dilution and Phase Separation

• Action: Transfer the reaction mixture to a separatory funnel. Dilute with an organic solvent immiscible with water (e.g., ethyl acetate, dichloromethane) and an equal volume of deionized water.

• Rationale: This step partitions the components. The organic product will reside in the organic layer, while inorganic salts and the base will preferentially move into the aqueous layer.[9]

Step 3: Removal of Unreacted Thiophenol (Acidic Impurity)

• Action: Extract the organic layer with a 5% aqueous sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) solution. Repeat this extraction twice.

• Rationale: The basic wash deprotonates the acidic 4-bromothiophenol, converting it into its water-soluble sodium or potassium salt.[6][7] This salt is then extracted into the aqueous phase, effectively removing it from the organic layer containing the neutral product.

Step 4: Neutralization and Removal of Residual Base

• Action: Wash the organic layer with deionized water until the pH of the aqueous wash is neutral. This can be checked with pH paper.

• Rationale: This step removes any remaining NaOH or K₂CO₃ from the organic layer, which could interfere with subsequent steps or contaminate the final product.

Step 5: Brine Wash

• Action: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine).

• Rationale: The brine wash helps to remove residual water from the organic layer and aids in breaking up any emulsions that may have formed, leading to a cleaner separation of the layers.[7]

Step 6: Drying the Organic Layer

• Action: Separate the organic layer and dry it over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Rationale: It is crucial to remove all traces of water from the organic solvent before evaporation to prevent the product from oiling out and to ensure efficient crystallization.

Step 7: Solvent Removal

• Action: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

• Rationale: This step removes the bulk of the solvent, leaving the crude Benzyl 4-bromophenyl sulfide, which is typically a solid or a viscous oil.[10]

Step 8: Purification by Recrystallization

• Action: Recrystallize the crude product from a suitable solvent or solvent system (e.g., ethanol, or a mixture of hexane and ethyl acetate).[11][12]

• Rationale: Recrystallization is a powerful purification technique that separates the desired compound from soluble impurities based on differences in solubility at different temperatures.[11][12] This step should yield the final product as pure crystals.

Troubleshooting and FAQs

Q1: An emulsion formed during the basic wash. How do I resolve this?

• A1: Emulsions are common when basic solutions are shaken vigorously. To break the emulsion, you can:

  • Add a small amount of brine (saturated NaCl solution) and gently swirl the separatory funnel.

  • Allow the funnel to stand undisturbed for an extended period.

  • Filter the entire mixture through a pad of Celite.

Q2: My product is an oil and won't crystallize after solvent removal. What should I do?

• A2: This can happen if impurities are present that inhibit crystallization.

  • Trituration: Try adding a small amount of a non-polar solvent like hexanes or petroleum ether to the oil and scratching the side of the flask with a glass rod. This can often induce crystallization.

  • Re-dissolve and Re-precipitate: Dissolve the oil in a minimal amount of a good solvent (like dichloromethane) and then slowly add a poor solvent (like hexanes) until the solution becomes cloudy. Warming slightly to redissolve and then cooling slowly can promote crystal growth.

  • Column Chromatography: If crystallization fails, purification by silica gel column chromatography is a reliable alternative.[13] A non-polar eluent system like hexane/ethyl acetate is a good starting point.

Q3: My final product has a foul odor. What does this indicate?

• A3: A persistent foul odor, characteristic of thiols, suggests that unreacted 4-bromothiophenol has not been completely removed.[14][15] The basic wash (Step 3) is critical for removing this impurity. Consider performing an additional basic wash or increasing the concentration of the basic solution.

Q4: TLC analysis of my crude product shows a spot with a similar Rf to my product. What could it be?

• A4: This could be a neutral byproduct. A likely candidate is dibenzyl ether, formed from the reaction of benzyl bromide with any residual water or hydroxide ions. Another possibility is the disulfide of the starting thiol, which can form via oxidation.[4] Recrystallization is often effective at removing these types of impurities. If not, column chromatography will be necessary.

Q5: Can I use a different base for the extraction?

• A5: Yes, other bases like sodium bicarbonate (NaHCO₃) can be used. However, 4-bromothiophenol is a relatively strong acid for a thiol, so a stronger base like NaOH or K₂CO₃ is more effective at ensuring complete deprotonation and extraction into the aqueous layer.[7]

Key Parameters and Data Summary

Parameter	Value/Range	Rationale/Notes
Extraction Solvent	Ethyl Acetate, Dichloromethane	Good solubility for the product, immiscible with water.
Basic Wash Solution	5-10% aq. NaOH or K₂CO₃	Effectively removes acidic thiophenol impurity.[6]
Drying Agent	Anhydrous Na₂SO₄ or MgSO₄	Removes residual water before solvent evaporation.
Recrystallization Solvent	Ethanol or Hexane/Ethyl Acetate	Chosen for high product solubility at high temp and low solubility at low temp.[16]
Expected Product Form	White to off-white solid	[17]

Visualized Work-up Workflow

Caption: Workflow for the extraction and purification of Benzyl 4-bromophenyl sulfide.

References

• Acid and Base Extraction. (n.d.). Confluence. Retrieved from [Link]

• Acid-Base Extraction. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Separation of Acidic, Basic and Neutral Compounds. (n.d.). Magritek. Retrieved from [Link]

• Extraction. (2020). JoVE. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Desulfurization of Thiols for Nucleophilic Substitution. (2024). ChemRxiv. Retrieved from [Link]

• Specific Solvent Issues / Safety Issues with Thioether Formation. (n.d.). ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

• Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Thioether Formation. (n.d.). ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Preparation of Thiols. (n.d.). University of Calgary, Department of Chemistry. Retrieved from [Link]

• Preparation and Reactions of Thiols. (2023). JoVE. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Benzyl Thioethers Formation Merging Copper Catalysis. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Reactions of Thiols. (n.d.). Chemistry Steps. Retrieved from [Link]

• Thiols And Thioethers. (2015). Master Organic Chemistry. Retrieved from [Link]

• Benzylic sulfide synthesis by C-S coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Recrystallization. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Thioethers – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of Sulfides Using Aryl Halides and S8 in the Presence of CuFe2O4 Magnetic Cat. (2023). Research Article. Retrieved from [Link]

• Process for the preparation of bis-4-bromophenyl sulfone. (n.d.). Google Patents.

• Benzyl 4-bromophenyl sulfide. (n.d.). PubChem. Retrieved from [Link]

• A mutual exchange: Synthesizing aryl sulfides from non-smelling, non-toxic compounds. (2021). ScienceDaily. Retrieved from [Link]

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Technical Support Guide: Addressing Poor Solubility of Benzyl 4-bromophenyl sulfide

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with Benzyl 4-bromophenyl sulfide in various reaction media. We will explore the root causes of this issue and provide a systematic, field-proven approach to achieving successful solubilization for your synthetic needs.

Section 1: Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving Benzyl 4-bromophenyl sulfide. Why is it so poorly soluble?

A: The primary reason for the poor solubility of Benzyl 4-bromophenyl sulfide is its chemical structure. It is a largely nonpolar, lipophilic molecule. This is quantitatively described by its high LogP value (a measure of lipophilicity) of approximately 4.6 to 4.7.[1][2][3] Molecules with high LogP values prefer non-aqueous, lipid-like environments and exhibit low solubility in many common polar solvents. Furthermore, its low polar surface area (PSA) of 25.3 Ų confirms its limited ability to form favorable interactions with polar solvent molecules.[1][2]

Q2: What are the best initial solvents to try for my reaction?

A: Based on the compound's nonpolar character, you should begin with nonpolar aprotic or moderately polar aprotic solvents. Chlorinated solvents like dichloromethane (DCM) and chloroform (CHCl₃) are excellent starting points, as seen in procedures with structurally similar aryl sulfides.[4][5] Other viable options include toluene, tetrahydrofuran (THF), and dimethylformamide (DMF).[6]

Q3: Can I simply heat the reaction mixture to dissolve the compound?

A: Yes, increasing the temperature is a standard and effective method for increasing the solubility of solid compounds. Benzyl 4-bromophenyl sulfide has a melting point of 64-65 °C, so heating the solvent will significantly enhance its dissolution rate and capacity.[1] However, you must exercise caution. Ensure your reaction conditions and all reagents are stable at the elevated temperature to prevent degradation or unwanted side reactions. Always heat your mixture gradually and monitor for any changes in color that might indicate decomposition.

Q4: What is a "co-solvent," and how can it help?

A: A co-solvent is a second solvent added to the primary reaction medium to modify its overall polarity and improve the solubility of a reactant.[7] For instance, if your reaction requires a moderately polar environment but your sulfide is only soluble in a nonpolar solvent like toluene, you could use a toluene/THF mixture. This combined solvent system can possess the right balance of properties to dissolve all reaction components and facilitate the desired chemical transformation. This is a powerful technique for fine-tuning your reaction environment.[8]

Section 2: Systematic Troubleshooting Workflow

Navigating solubility issues requires a logical, stepwise approach. Rushing to advanced or complex methods is often unnecessary. The following workflow provides a structured path from simple solvent screening to more advanced techniques.

Caption: Decision workflow for addressing poor solubility.

Section 3: Detailed Experimental Protocols

These protocols provide a practical framework for implementing the troubleshooting workflow. Always perform these tests on a small scale before committing to your full reaction.

Protocol 1: Systematic Solvent Screening at Room Temperature

Objective: To identify a suitable primary solvent for Benzyl 4-bromophenyl sulfide.

Methodology:

• Prepare four separate vials, each containing ~10 mg of Benzyl 4-bromophenyl sulfide.

• To each vial, add 1.0 mL of a different test solvent:

  • Vial 1: Dichloromethane (DCM)

  • Vial 2: Tetrahydrofuran (THF)

  • Vial 3: Toluene

  • Vial 4: Dimethylformamide (DMF)

• Vortex each vial vigorously for 1 minute.

• Visually inspect for complete dissolution against a dark background.

• Causality Check: The goal is to find a solvent where the intermolecular forces between the solvent and the sulfide are strong enough to overcome the sulfide's crystal lattice energy. A solvent that achieves this without heating is ideal as it offers the mildest reaction conditions.

Protocol 2: Temperature Elevation Study

Objective: To assess the impact of heating on the solubility in the most promising, yet unsuccessful, solvent from Protocol 1.

Methodology:

• Using the vial from Protocol 1 that showed the best (but incomplete) solubilization, place it in a temperature-controlled heating block with a magnetic stir bar.

• Increase the temperature to 40 °C and stir for 5 minutes. Observe for dissolution.

• If the solid remains, increase the temperature to 60 °C and stir for another 5 minutes. Observe again.

• Causality Check: For most neutral organic compounds, solubility increases with temperature as the added kinetic energy helps break apart the solid-state structure and promotes mixing (an entropically favorable process).[9] This step validates if a moderate increase in temperature is sufficient to overcome the solubility barrier.

Protocol 3: Implementing a Co-Solvent Strategy

Objective: To create a binary solvent system that dissolves both the nonpolar sulfide and potentially more polar reaction partners.

Methodology:

• If a single solvent system fails, identify a solvent in which the sulfide is highly soluble (e.g., Toluene) and another in which your other reagents are soluble (e.g., Acetonitrile).

• In a new vial with ~10 mg of Benzyl 4-bromophenyl sulfide, add 0.8 mL of Toluene and stir until the solid dissolves.

• Slowly add the second solvent (Acetonitrile) dropwise, up to 0.2 mL (a 4:1 ratio).

• Observe if the compound remains in solution. Adjust the ratio as needed. The goal is to find a "sweet spot" that maintains the solubility of all components.

• Causality Check: This method works by creating a new solvent environment with an intermediate polarity. The nonpolar co-solvent (Toluene) creates "pockets" or a microenvironment that is favorable for the nonpolar sulfide, while the overall mixture remains polar enough to support other reagents or catalysts.

Section 4: Data Reference Tables

Table 1: Physicochemical Properties of Benzyl 4-bromophenyl sulfide

Property	Value	Source
CAS Number	53136-21-3	[1][2]
Molecular Formula	C₁₃H₁₁BrS	[1][2]
Molecular Weight	279.20 g/mol	[2]
Melting Point	64-65 °C	[1]
XLogP3 / LogP	4.6 - 4.74	[1][2][3]
Polar Surface Area	25.3 Ų	[1][2]
Appearance	Solid	[10][11]

Table 2: Recommended Solvents and Relevant Properties

Solvent	Dielectric Constant (ε)	Type	Rationale for Use
Toluene	2.4	Nonpolar Aprotic	Matches the nonpolar nature of the substrate.
Dichloromethane (DCM)	9.1	Polar Aprotic	Good general-purpose solvent for a wide range of organic compounds.
Tetrahydrofuran (THF)	7.5	Polar Aprotic	Ethereal solvent, good for organometallic reactions.
Chloroform (CHCl₃)	4.8	Polar Aprotic	Similar to DCM, used in related sulfide chemistry.[4]
Dimethylformamide (DMF)	36.7	Polar Aprotic	Higher polarity, can be effective especially with heating.[6]
Ethanol	24.6	Polar Protic	Generally a poor choice for initial dissolution but can be excellent for recrystallization upon cooling due to the sharp solubility difference with temperature.[6]

References

• Echemi. (n.d.). benzyl 4-bromophenyl sulfide.

• National Center for Biotechnology Information. (n.d.). Benzyl 4-bromophenyl sulfide. PubChem Compound Database. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• MDPI. (2019). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. Retrieved from [Link]

• Google Patents. (n.d.). CN102329192A - Benzyl bromide synthesis method.

• Organic Syntheses. (n.d.). phenyl vinyl sulfide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylic sulfide synthesis by C-S coupling. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• Google Patents. (n.d.). CA2815321C - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.

• The Royal Society of Chemistry. (n.d.). Supporting Information Benzyl Thioethers Formation Merging Copper Catalysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of aryl sulfides and diaryl sulfides. Retrieved from [Link]

• Technology Networks. (2021, May 19). Making the Insoluble Soluble for Organic Chemists. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from [Link]

• Stenutz. (n.d.). 4-bromophenyl methyl sulfide. Retrieved from [Link]

• BOJNSCI. (n.d.). BENZYL 4-BROMOPHENYL SULFIDE. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of Benzyl 4-bromophenyl sulfide by ¹H and ¹³C NMR

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's structure is a cornerstone of chemical synthesis and analysis. In this guide, we delve into the structural validation of Benzyl 4-bromophenyl sulfide, a common building block in organic synthesis. Our primary focus will be the application of Nuclear Magnetic Resonance (NMR) spectroscopy, specifically ¹H and ¹³C NMR, as a powerful and definitive tool for structural elucidation. We will also provide a comparative analysis with other common analytical techniques, offering insights into the causality behind experimental choices to ensure a self-validating analytical workflow.

The Subject: Benzyl 4-bromophenyl sulfide

Benzyl 4-bromophenyl sulfide possesses a unique arrangement of aromatic and aliphatic moieties, making it an excellent candidate for NMR analysis. The clear distinction between the benzyl and 4-bromophenyl groups provides a textbook example of how chemical environment influences NMR signals.

Part 1: Predictive Analysis of the NMR Spectra

Before stepping into the laboratory, a proficient scientist predicts the expected NMR spectra. This predictive approach, grounded in the principles of chemical shifts and spin-spin coupling, serves as a powerful validation tool when compared against experimental data.

¹H NMR Spectroscopy: A Proton's Perspective

The proton NMR spectrum of Benzyl 4-bromophenyl sulfide is anticipated to exhibit distinct signals corresponding to the different proton environments in the molecule. The key to this prediction lies in understanding the electronic effects of the sulfur atom and the aromatic rings.

Expected ¹H NMR Chemical Shifts:

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale
H-a (Benzylic CH₂)	~4.15	Singlet (s)	These protons are adjacent to the electron-withdrawing sulfur atom, which deshields them, causing a downfield shift. As there are no adjacent protons, the signal will appear as a singlet.
H-b, H-c, H-d (Phenyl)	~7.20-7.35	Multiplet (m)	These protons on the unsubstituted benzene ring will resonate in the typical aromatic region. The signals will likely overlap, appearing as a complex multiplet.
H-e (Aromatic)	~7.15-7.25	Doublet (d)	These protons are ortho to the sulfur atom and will be influenced by its electron-donating effect through resonance, and its inductive electron-withdrawing effect. They will appear as a doublet due to coupling with H-f.
H-f (Aromatic)	~7.40-7.50	Doublet (d)	These protons are ortho to the bromine atom, a halogen that inductively withdraws electron density, causing a downfield shift. They will appear as a doublet due to coupling with H-e.

Note: Predicted chemical shifts are based on analogous structures and general NMR principles. The choice of solvent can influence these values.[1][2]

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum provides a direct map of the carbon framework. Due to the low natural abundance of ¹³C, carbon-carbon coupling is not typically observed in a standard spectrum, resulting in a series of singlet peaks for each unique carbon environment.

Expected ¹³C NMR Chemical Shifts:

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C1 (Benzylic CH₂)	~39.1	This aliphatic carbon is shifted downfield due to the attachment of the sulfur atom.
C2 (Quaternary Phenyl)	~137.5	The ipso-carbon of the benzyl ring, attached to the methylene group.
C3, C4, C5 (Phenyl)	~127.2-128.9	These carbons of the unsubstituted benzene ring will resonate in the typical aromatic region.
C6 (Quaternary Bromophenyl)	~136.4	The ipso-carbon of the bromophenyl ring, attached to the sulfur atom.
C7 (Aromatic CH)	~129.8	Carbons ortho to the sulfur atom.
C8 (Aromatic CH)	~131.5	Carbons meta to the sulfur atom and ortho to the bromine.
C9 (Quaternary Bromophenyl)	~121.0	The carbon directly bonded to the bromine atom. The "heavy atom effect" of bromine can cause a slight upfield shift compared to what electronegativity alone would suggest.[3]

Part 2: Experimental Protocol for NMR Analysis

The following protocol outlines the steps for acquiring high-quality ¹H and ¹³C NMR spectra for the structural validation of Benzyl 4-bromophenyl sulfide.

Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the synthesized Benzyl 4-bromophenyl sulfide.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its excellent solubilizing power for many organic compounds and its single, well-defined residual solvent peak.[1]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (Example: 400 MHz NMR Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 16 ppm.

  • Use a 90° pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Process the data using Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C nucleus frequency.

  • Set the spectral width to approximately 220 ppm.

  • Use a proton-decoupled pulse sequence to simplify the spectrum to singlets for each carbon.

  • A longer relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons.

  • Acquire a larger number of scans (e.g., 128 or more) due to the lower sensitivity of the ¹³C nucleus.

  • Process the data similarly to the ¹H spectrum.

Part 3: Comparative Analysis with Alternative Techniques

While NMR is a powerful tool for structural elucidation, a comprehensive validation often involves complementary analytical techniques. Here, we compare NMR with Mass Spectrometry and FTIR Spectroscopy for the analysis of Benzyl 4-bromophenyl sulfide.

Technique	Information Provided	Advantages	Limitations
¹H & ¹³C NMR	Detailed connectivity and chemical environment of atoms.	Unambiguous structural determination, information on stereochemistry (if applicable).	Requires a relatively larger amount of pure sample, can be time-consuming.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity (requires very little sample), provides molecular formula confirmation.	Does not provide detailed structural connectivity, isomers can be difficult to distinguish.
FTIR Spectroscopy	Presence of functional groups.	Fast and simple to perform, provides a "fingerprint" of the molecule.	Does not provide information on the overall molecular structure or connectivity.

Synergistic Approach:

The most robust validation comes from the synergistic use of these techniques. For Benzyl 4-bromophenyl sulfide:

• MS would confirm the molecular weight (279.20 g/mol ) and show characteristic fragmentation patterns, such as the loss of the benzyl group.[4]

• FTIR would show characteristic peaks for C-H stretching of the aromatic and aliphatic groups, and C-S stretching.[4]

• NMR then provides the definitive proof of the specific isomeric structure and the connectivity of the atoms.

Visualizing the Validation Process

To better illustrate the workflow and the structural information obtained, the following diagrams are provided.

Caption: Molecular structure and validation workflow.

Caption: Predicted NMR signal correlations.

Conclusion

The structural validation of Benzyl 4-bromophenyl sulfide by ¹H and ¹³C NMR spectroscopy is a clear and robust process. By predicting the spectra based on fundamental principles and comparing them with experimentally acquired data, a high degree of confidence in the molecular structure can be achieved. The integration of complementary techniques like Mass Spectrometry and FTIR further strengthens this validation, providing a comprehensive analytical package essential for research and development in the chemical sciences. This guide serves as a practical framework for approaching the structural elucidation of similar small molecules, emphasizing the importance of a logical, multi-faceted analytical strategy.

References

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• Saini, V., & Khungar, B. (2018). Recyclable Imidazolium Ion tagged Nickel Catalyst for Microwave Assisted C-S Cross-Coupling in Water using Sulfonyl hydrazide as a Sulfur Source. New Journal of Chemistry, 42(24), 19686-19690.

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• ResearchGate. (PDF) Synthesis, spectroscopic characterization, mass spectrometry, and crystal structure of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide. [Link]

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A Comparative Study of Benzyl 4-bromophenyl sulfide and Benzyl phenyl sulfide

An In-Depth Comparative Guide for Researchers

Introduction

In the landscape of organic synthesis and medicinal chemistry, aryl sulfides serve as pivotal structural motifs and versatile intermediates. Their prevalence in pharmaceuticals, agrochemicals, and materials science underscores the importance of understanding their structure-activity relationships. This guide presents a comparative analysis of two closely related diaryl sulfides: Benzyl phenyl sulfide and its brominated analogue, Benzyl 4-bromophenyl sulfide.

While structurally similar, the introduction of a bromine atom at the para-position of the phenyl ring in Benzyl 4-bromophenyl sulfide introduces significant changes in its physicochemical properties, reactivity, and biological potential. This document aims to provide researchers, scientists, and drug development professionals with a detailed comparison, supported by experimental data and protocols, to inform experimental design and application development. We will delve into their synthesis, spectroscopic signatures, chemical reactivity, and potential applications, highlighting the subtle yet critical influence of the bromine substituent.

Part 1: Physicochemical and Structural Properties

The fundamental difference between the two molecules is the presence of a bromine atom on one of the aromatic rings. This substitution directly impacts molecular weight, melting point, and electronic properties.

Property	Benzyl phenyl sulfide	Benzyl 4-bromophenyl sulfide	Rationale for Difference
Structure			Addition of a bromine atom at the para-position of the phenyl ring.
CAS Number	831-91-4[1]	53136-21-3[2]	Unique identifiers for distinct chemical substances.
Molecular Formula	C₁₃H₁₂S[1]	C₁₃H₁₁BrS[2]	Inclusion of one bromine atom.
Molecular Weight	200.30 g/mol [1]	279.20 g/mol [2]	The atomic mass of bromine (~79.9 g/mol ) significantly increases the molecular weight.
Appearance	White to light yellow powder or crystals[3][4]	Solid / Crystalline Melt[2][5]	Both are typically solids at room temperature.
Melting Point	40-44 °C[3]	64-65 °C[6]	The heavier bromine atom and potential for stronger intermolecular interactions (dipole-dipole) in the crystal lattice increase the melting point.
Solubility	Insoluble in water[3]	Insoluble in water (predicted)	Both are non-polar organic molecules with low affinity for water.
XLogP3	3.9[1]	4.6[2]	The bromine atom increases the lipophilicity (hydrophobicity) of the molecule.

Part 2: Synthesis Methodologies

The most common and straightforward synthesis for both compounds involves the nucleophilic substitution reaction (Sₙ2) between a thiophenolate anion and a benzyl halide. This method is highly efficient and demonstrates the fundamental principles of thioether formation.

The choice of base is critical. A moderately strong base like potassium carbonate or sodium hydroxide is sufficient to deprotonate the thiol, forming the more nucleophilic thiophenolate. The reaction is typically performed in a polar aprotic solvent, such as DMF or acetone, which effectively solvates the cation without interfering with the nucleophile.

General Synthesis Workflow

Caption: General workflow for the synthesis of benzyl aryl sulfides.

Detailed Experimental Protocol: Synthesis of Benzyl 4-bromophenyl sulfide

Objective: To synthesize Benzyl 4-bromophenyl sulfide via Sₙ2 reaction.

Materials:

• 4-Bromothiophenol

• Benzyl bromide[7]

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser, separatory funnel

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer, add 4-bromothiophenol (1.0 equiv). Dissolve it in anhydrous DMF (approx. 5 mL per 1 g of thiol).

• Base Addition: Add anhydrous potassium carbonate (1.5 equiv) to the solution. Stir the mixture at room temperature for 20 minutes. The formation of the potassium 4-bromothiophenolate should result in a slightly cloudy suspension.

• Electrophile Addition: Slowly add benzyl bromide (1.1 equiv) to the stirring mixture dropwise via a syringe. Causality Note: Benzyl bromide is a lachrymator and should be handled in a fume hood. Adding it slowly prevents an exothermic reaction.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting thiol spot has disappeared (typically 2-4 hours).

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing water (3x the volume of DMF). Extract the aqueous layer with diethyl ether (3 x 50 mL). Causality Note: This step removes the water-soluble DMF and inorganic salts, transferring the organic product into the ether layer.

• Washing: Combine the organic extracts and wash with brine (1 x 50 mL) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product as a solid.[8]

(This protocol can be adapted for the synthesis of Benzyl phenyl sulfide by substituting 4-bromothiophenol with thiophenol).

Part 3: Comparative Spectroscopic Analysis

The structural differences are clearly reflected in their respective analytical data.

Spectroscopic Data	Benzyl phenyl sulfide	Benzyl 4-bromophenyl sulfide	Key Differentiator
¹H NMR	~7.2-7.4 ppm (m, 10H, Ar-H), ~4.1 ppm (s, 2H, -CH₂-)[9]	Aromatic region shows more complex splitting due to the asymmetric substitution pattern on the brominated ring. Protons ortho to bromine will be shifted differently. Methylene protons (~4.1 ppm) are largely unaffected.[2]	The substitution pattern on the brominated ring breaks the symmetry, leading to distinct signals for the four aromatic protons on that ring, compared to the more overlapped multiplets for the unsubstituted phenyl ring.
¹³C NMR	Aromatic signals between ~127-137 ppm. Methylene carbon (~36 ppm).[9]	The carbon attached to bromine (C-Br) will appear around ~122 ppm. Other aromatic carbons will also show shifts due to the electronic effect of bromine.[2]	The direct attachment of the electronegative bromine atom causes a distinct upfield shift for the ipso-carbon (C-Br).
Mass Spec (EI)	M⁺ peak at m/z = 200. Key fragment at m/z = 91 (tropylium ion, [C₇H₇]⁺).[1]	Characteristic M⁺ and [M+2]⁺ isotopic pattern for bromine at m/z = 278 and 280, with a ~1:1 intensity ratio.[2]	The presence of bromine, with its two major isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance, provides an unmistakable doublet signature in the mass spectrum.
IR Spectroscopy	C-H stretching (aromatic) ~3000-3100 cm⁻¹, C=C stretching (aromatic) ~1400-1600 cm⁻¹, C-S stretching.[1]	Similar to the unsubstituted analog, but will also feature a C-Br stretching vibration in the fingerprint region, typically around 500-600 cm⁻¹.[2]	The C-Br bond vibration is a unique feature for the brominated compound.

Part 4: Reactivity and Mechanistic Considerations

The sulfide linkage in both molecules is susceptible to oxidation, typically yielding the corresponding sulfoxide and, under harsher conditions, the sulfone. The electron-withdrawing nature of the bromine atom in Benzyl 4-bromophenyl sulfide plays a crucial role in modulating the reactivity of both the sulfur atom and the aromatic ring.

• Oxidation of the Sulfur Center: The sulfur atom's lone pairs are nucleophilic. The bromine atom on the adjacent ring acts as a weak deactivating group, pulling electron density away from the sulfur via induction. This makes the sulfur in Benzyl 4-bromophenyl sulfide slightly less nucleophilic than in Benzyl phenyl sulfide. Consequently, its oxidation to the sulfoxide may require slightly stronger conditions or longer reaction times.[10]

• Reactivity of the Aromatic Rings: The 4-bromophenyl ring is deactivated towards electrophilic aromatic substitution compared to the unsubstituted phenyl ring. However, the bromine atom serves as a versatile synthetic handle for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for further molecular elaboration—a key advantage in drug development and materials science.[11]

Oxidation Pathway

Caption: General oxidation pathway for aryl sulfides.

Part 5: Applications and Biological Activity

While Benzyl phenyl sulfide has established roles as a synthetic intermediate, the introduction of a halogen atom, such as bromine, is a common strategy in medicinal chemistry to enhance biological activity.

• Benzyl phenyl sulfide: This compound is utilized as an intermediate in the synthesis of dyes and fragrances.[3][4] Its reactive nature also makes it a building block in broader organic synthesis.[4][12]

• Benzyl 4-bromophenyl sulfide: While specific large-scale applications are less documented, its structure is highly relevant to drug discovery. Halogenated aryl sulfides are key components in many bioactive molecules.

  • Antimicrobial Potential: Studies on derivatives of Benzyl phenyl sulfide have shown that the presence of electron-withdrawing groups, particularly halogens on the phenyl ring, can confer potent antimicrobial activity.[13][14] For instance, novel benzyl phenyl sulfide derivatives have been synthesized and evaluated as antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA), a significant threat to human health.[15] The mechanism often involves the destruction of the bacterial cell membrane.[15] The 4-bromo substitution fits this profile and suggests that Benzyl 4-bromophenyl sulfide is a promising scaffold for developing new antibacterial agents.

  • Synthetic Handle: As mentioned, the C-Br bond is a gateway for advanced synthetic transformations, allowing for the construction of more complex molecules with potentially enhanced therapeutic properties.[16]

Conclusion

The comparison between Benzyl phenyl sulfide and Benzyl 4-bromophenyl sulfide offers a classic textbook example of how a single atomic substitution can profoundly influence a molecule's character. The addition of bromine increases the molecular weight, melting point, and lipophilicity. It provides distinct spectroscopic signatures, most notably the isotopic pattern in mass spectrometry.

From a reactivity standpoint, the bromine atom slightly deactivates the sulfur center towards oxidation while simultaneously providing a reactive site for cross-coupling reactions, a feature of immense value in modern synthetic chemistry. Perhaps most importantly, the presence of the halogenated ring strongly suggests a greater potential for biological activity, particularly in the antimicrobial sphere. For researchers in drug development, Benzyl 4-bromophenyl sulfide represents not just an analogue, but a strategically enhanced starting point for the exploration of new therapeutic agents.

References

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• Abraham, M. A., & Klein, M. T. (1988). REACTIONS OF BENZYL PHENYL SULFIDE NEAT AND IN DENSE POLAR SOLVENTS. Energy & Fuels, 2(5), 633-639.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 13255, Benzyl phenyl sulfide. Retrieved from [Link].

• Nishina, A., et al. (2011). Inhibitory Effects on Microbial Growth Using the Derivatives of Benzyl Phenyl Sulfide. Biocontrol Science, 16(3), 125-129.

• Nishina, A., et al. (2011). Inhibitory effects on microbial growth using the derivatives of benzyl phenyl sulfide. PubMed. Retrieved from [Link].

• LookChem (n.d.). Cas 831-91-4,BENZYL PHENYL SULFIDE. Retrieved from [Link].

• Lu, K., et al. (2020). Novel benzyl phenyl sulfide derivatives as antibacterial agents against methicillin-resistant Staphylococcus aureus. The Journal of Antibiotics, 73(2), 82-90.
• Głowacka, I. E., et al. (2020). (±)-2-{[4-(4-Bromophenyl)
• Hayashi, M., et al. (2020). Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters.

• Organic Syntheses Procedure (n.d.). The solvent is evaporated under reduced pressure (30 °C, 40 mmHg) and the crude product is transferred to a 25-mL Erlenmeyer flask and purified by dissolving in 5 mL of hot EtOH. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 239581, Benzyl phenyl sulfoxide. Retrieved from [Link].

• Ghiuru, R.-G., et al. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)
• Google Patents (n.d.). EP0381048A1 - Process for the preparation of bis-4-bromophenyl sulfone.

• Organic Chemistry Portal (n.d.). Benzyl bromide synthesis by bromination or substitution. Retrieved from [Link].

• NIST (n.d.). Benzyl methyl sulfide. In NIST Chemistry WebBook. Retrieved from [Link].

• Shah, M. A. A., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules, 27(14), 4434.
• Wang, Y., et al. (2022). Synthesis and antitumor effects of novel benzyl naphthyl sulfoxide/sulfone derivatives derived from Rigosertib. RSC Medicinal Chemistry, 13(1), 88-96.
• dos Santos, J. L., et al. (2007). Synthesis and biological activity of sulfur compounds showing structural analogy with combretastatin A-4. Bioorganic & Medicinal Chemistry, 15(1), 380-385.

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A Comparative Guide to HPLC and GC-MS Analysis for the Purity of Benzyl 4-bromophenyl sulfide

For researchers, scientists, and professionals in drug development, the accurate determination of purity for novel chemical entities is a cornerstone of quality, safety, and efficacy. Benzyl 4-bromophenyl sulfide, a molecule of interest in synthetic and medicinal chemistry, presents a unique analytical challenge. This guide provides an in-depth, objective comparison of two powerful chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the purity analysis of this specific aryl sulfide. We will explore the theoretical underpinnings, practical considerations, and supporting data to provide a definitive recommendation for the most suitable analytical approach.

The Analytical Imperative: Characterizing Benzyl 4-bromophenyl sulfide

Before delving into the analytical methodologies, it is crucial to understand the physicochemical properties of Benzyl 4-bromophenyl sulfide that dictate the most appropriate analytical strategy.

Property	Value	Significance for Analysis
Molecular Formula	C₁₃H₁₁BrS	Provides the exact mass for mass spectrometry detection.[1][2]
Molecular Weight	279.2 g/mol	Influences volatility and solubility.[1][2]
Melting Point	64-65 °C	Indicates the compound is a solid at room temperature.[2]
Boiling Point	High (Predicted)	The parent compound, benzyl phenyl sulfide, has a high boiling point (197 °C at 27 mmHg), suggesting low volatility for the subject molecule.[3][4]
Thermal Stability	Likely Labile	Studies on similar structures, such as benzyl phenyl sulfide, show thermal decomposition upon heating, suggesting that Benzyl 4-bromophenyl sulfide may also be thermally unstable.[5]
Polarity (XLogP3)	4.6	Indicates a non-polar nature, influencing solvent and column selection in chromatography.[2]

The key takeaway from these properties is the anticipated low volatility and potential thermal lability of Benzyl 4-bromophenyl sulfide. This is the pivotal factor in selecting between HPLC and GC-MS.

High-Performance Liquid Chromatography (HPLC): The Superior Choice for Non-Volatile and Thermally Labile Compounds

HPLC is a separation technique that utilizes a liquid mobile phase to transport a sample through a column packed with a solid stationary phase.[6] The separation is based on the differential partitioning of the analyte and impurities between the two phases.[6]

Why HPLC is the Recommended Technique for Benzyl 4-bromophenyl sulfide

The primary advantage of HPLC in this context is its operation at or near ambient temperatures, which circumvents the issue of thermal degradation.[7][8] Given that aryl sulfides can undergo thermal decomposition, HPLC stands out as the more robust and reliable method for ensuring the integrity of the sample during analysis.[5] HPLC is particularly well-suited for non-volatile and thermally unstable compounds, a category that Benzyl 4-bromophenyl sulfide likely falls into.[8]

The presence of aromatic rings in Benzyl 4-bromophenyl sulfide makes it an excellent candidate for UV detection, a common and robust detector used in HPLC systems.[9]

Hypothetical HPLC-UV Experimental Protocol

This protocol is designed as a starting point for the purity analysis of Benzyl 4-bromophenyl sulfide and must be validated according to ICH Q2(R1) guidelines.[10][11]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point due to the non-polar nature of the analyte.

• Mobile Phase: A gradient elution with acetonitrile and water is recommended to ensure the separation of potential impurities with varying polarities.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program: A linear gradient from 50% B to 95% B over 20 minutes, followed by a 5-minute hold at 95% B and a 5-minute re-equilibration at 50% B.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or a more specific wavelength determined by UV scan of the analyte).

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in acetonitrile or a mixture of acetonitrile and water to a concentration of approximately 1 mg/mL.

Caption: Experimental workflow for HPLC-UV purity analysis.

Validation of the HPLC Method

To ensure the method is suitable for its intended purpose, a validation study should be conducted in accordance with ICH Q2(R1) guidelines, assessing parameters such as:[12][13]

• Specificity: The ability to assess the analyte in the presence of impurities. This is often demonstrated through forced degradation studies.[7][14]

• Linearity: The method's ability to produce results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to be suitable.[12]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Risk Approach for This Analyte

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[15] It is the gold standard for the analysis of volatile and thermally stable compounds.[7]

Why GC-MS is Not the Recommended Technique for Benzyl 4-bromophenyl sulfide

The primary drawback of GC-MS for the analysis of Benzyl 4-bromophenyl sulfide is the requirement for the analyte to be volatilized at high temperatures in the injection port.[15] Given the high predicted boiling point and the known thermal instability of similar aryl sulfides, there is a significant risk of on-column decomposition.[3][5] This degradation would lead to an inaccurate purity assessment, as the observed peaks may be due to degradation products rather than impurities present in the original sample.

While derivatization could potentially be employed to increase volatility and thermal stability, this adds complexity to the sample preparation process and may introduce new impurities.[16]

Hypothetical GC-MS Experimental Protocol (Illustrating Potential Challenges)

This protocol is provided for comparative purposes to highlight the potential issues with a GC-MS approach.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or time-of-flight analyzer).

Chromatographic Conditions:

• Column: A low-bleed, non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Port Temperature: 280 °C (This high temperature is necessary for volatilization but poses a risk of degradation).

• Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp to 300 °C at 10 °C/min, and hold for 5 minutes.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-450.

• Injection Mode: Split (e.g., 50:1).

• Sample Preparation: Dissolve the sample in a volatile solvent such as dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

Caption: Experimental workflow for GC-MS purity analysis, highlighting the risk of thermal degradation.

Head-to-Head Comparison: HPLC vs. GC-MS

Feature	HPLC	GC-MS
Analyte Suitability	Ideal for non-volatile and thermally labile compounds.	Best for volatile and thermally stable compounds.
Operating Temperature	Near ambient.	High temperatures required for volatilization.
Risk of Degradation	Low.	High for Benzyl 4-bromophenyl sulfide.
Sample Preparation	Simple dissolution in a suitable solvent.	Simple dissolution, but may require complex derivatization for non-volatile or labile compounds.
Detection	UV detection is highly suitable for this analyte. Mass spectrometry can also be coupled (LC-MS).	Mass spectrometry provides structural information, but interpretation is complicated by potential degradation products.
Recommendation	Highly Recommended	Not Recommended

Conclusion and Recommendation

Based on a thorough analysis of the physicochemical properties of Benzyl 4-bromophenyl sulfide and the fundamental principles of both chromatographic techniques, HPLC with UV detection is the unequivocally recommended method for the purity analysis of this compound.

The non-volatile nature and, more critically, the high likelihood of thermal instability of Benzyl 4-bromophenyl sulfide make GC-MS an unsuitable technique. The high temperatures required for GC analysis would likely induce degradation, leading to erroneous and unreliable purity results. HPLC, with its gentle, ambient temperature operation, ensures the integrity of the analyte throughout the analysis, providing an accurate and robust assessment of its purity.

For any new drug substance, the development of a stability-indicating analytical method is paramount. An HPLC method, validated according to ICH guidelines, will provide the necessary specificity, accuracy, and precision to confidently assess the purity of Benzyl 4-bromophenyl sulfide and any potential impurities or degradants.

References

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A Comparative Analysis of the Biological Activity of Benzyl 4-bromophenyl sulfide and its Chloro-Analog

A Senior Application Scientist's Guide to Structure-Activity Relationships and Experimental Evaluation

In the landscape of medicinal chemistry, the subtle modification of a molecular scaffold can lead to profound differences in biological activity. The substitution of one halogen for another, a common strategy in drug design, exemplifies this principle. This guide provides an in-depth comparison of the potential biological activities of Benzyl 4-bromophenyl sulfide and its chloro-analog, Benzyl 4-chlorophenyl sulfide. While direct head-to-head comparative studies on these specific molecules are not extensively documented in publicly available literature, we can construct a robust comparative framework by examining the known activities of the broader benzyl phenyl sulfide class and applying established principles of structure-activity relationships (SAR).

This analysis is designed for researchers, scientists, and drug development professionals, offering not only a comparative overview but also detailed experimental protocols to facilitate further investigation.

The Benzyl Phenyl Sulfide Scaffold: A Foundation of Bioactivity

The benzyl phenyl sulfide core is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological effects. Research has highlighted this scaffold in the development of agents targeting infectious diseases and cancer.

• Antimicrobial Potential: Numerous studies have explored benzyl phenyl sulfide derivatives as antibacterial and antifungal agents. A notable study detailed the synthesis of derivatives with potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 2-64 μg/mL[1]. The proposed mechanism for this antibacterial action involves the disruption of the bacterial cell membrane[1]. Other research has identified that specific substitutions, such as a 4-nitrobenzyl group combined with a 4-chlorophenyl group, are crucial for broad-spectrum antimicrobial effects[2].

• Anticancer Properties: The versatility of this scaffold extends to oncology. Derivatives of benzyl naphthyl sulfoxide and sulfone, which share a core structure, have shown potent antineoplastic activity at nanomolar concentrations against various human cancer cell lines, including HeLa (cervical), MCF-7 (breast), and HepG2 (liver)[3][4]. The mechanism of action for some of these compounds involves the induction of apoptosis, a form of programmed cell death[3][4].

The fundamental bioactivity of the parent scaffold provides the basis from which we can explore the nuanced effects of halogen substitution.

Comparative Analysis: Bromo- vs. Chloro- Substitution

The substitution of a bromine atom for a chlorine atom at the para-position of the phenyl ring introduces changes in electronegativity, atomic size, lipophilicity, and metabolic stability. These differences are key to predicting variations in biological activity.

Key Physicochemical Differences:

Property	Chlorine (Cl)	Bromine (Br)	Implication for Bioactivity
Atomic Radius (Å)	~1.00	~1.14	The larger size of bromine may lead to better steric fit in some target protein binding pockets, but could also cause steric hindrance.
Electronegativity (Pauling Scale)	3.16	2.96	Chlorine is more electronegative, leading to a more polarized C-X bond, which could influence hydrogen bonding or dipole interactions with a target.
Lipophilicity (Hansch-Fujita π constant)	+0.71	+0.86	The bromo-substituent is more lipophilic, which can enhance membrane permeability and cellular uptake, potentially increasing potency. However, excessive lipophilicity can lead to poor solubility and non-specific toxicity.
Carbon-Halogen Bond Strength (kcal/mol)	~81	~68	The weaker C-Br bond can make the bromo-analog more susceptible to metabolic degradation, potentially leading to a shorter duration of action or the formation of active metabolites.

Inferred Antimicrobial Activity

Based on SAR studies of related compounds, the halogen substituent plays a significant role. For instance, 4-nitrobenzyl 4-chlorophenyl sulfide was identified as having the strongest and widest-ranging inhibitory effects among a series of twelve synthetic compounds[2]. This highlights the importance of the 4-chlorophenyl group for activity in that specific series.

We can hypothesize that the increased lipophilicity of the bromo-analog could enhance its ability to penetrate bacterial cell membranes, a key mechanism for this class of compounds[1]. This might translate to lower MIC values compared to the chloro-analog. However, the optimal balance of electronic and steric factors for interaction with the bacterial target is crucial and can only be determined empirically.

Inferred Anticancer Activity

In the context of anticancer agents, where compounds often interact with specific enzymatic pockets, the size and electronic properties of the halogen can be critical. Structure-activity relationship studies on benzyl naphthyl sulfone derivatives indicated that the introduction of halogen groups on the naphthyl ring did not have an obvious influence on biological activity in that particular series[3]. However, this may not hold true for substitution on the phenyl ring of our target molecules.

The enhanced lipophilicity of the bromo-derivative could lead to greater accumulation within cancer cells, potentially increasing cytotoxicity. Conversely, the greater electronegativity of the chloro-substituent might favor specific interactions within a kinase ATP-binding site or other target structures. The ultimate effect on anticancer potency, measured by IC₅₀ values, would depend on the specific molecular target and the nature of the binding pocket.

Experimental Protocols for Biological Evaluation

To empirically determine the comparative activities of Benzyl 4-bromophenyl sulfide and its chloro-analog, standardized in vitro assays are essential. The following sections provide detailed, self-validating protocols for assessing antimicrobial and cytotoxic activity.

Minimum Inhibitory Concentration (MIC) Assay for Antibacterial Activity

This protocol determines the lowest concentration of a compound that visibly inhibits the growth of a target bacterium.

Workflow Diagram: MIC Assay

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the target bacterium (e.g., S. aureus).

  • Suspend the colonies in sterile Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:100 in MHB to achieve a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.

• Preparation of Compound Dilutions:

  • Dissolve Benzyl 4-bromophenyl sulfide and Benzyl 4-chlorophenyl sulfide in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions (e.g., 10 mg/mL).

  • In a 96-well microtiter plate, add 100 µL of MHB to wells 2 through 12.

  • Add 200 µL of the stock solution (appropriately diluted in MHB) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the positive control (no compound), and well 12 as the negative control (broth only).

• Inoculation and Incubation:

  • Add 10 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in these wells will be 110 µL. Do not add bacteria to well 12.

  • Seal the plate and incubate at 37°C for 18-24 hours.

• Determination of MIC:

  • Following incubation, visually inspect the wells for turbidity. The positive control (well 11) should be turbid, and the negative control (well 12) should be clear.

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).

  • Trustworthiness Check: The experiment is valid only if the positive control shows growth and the negative control remains sterile.

MTT Assay for Cytotoxicity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow Diagram: MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture a human cancer cell line (e.g., MCF-7) under standard conditions (e.g., 37°C, 5% CO₂).

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds (Benzyl 4-bromophenyl sulfide and Benzyl 4-chlorophenyl sulfide) in culture medium from DMSO stocks. Ensure the final DMSO concentration is non-toxic (typically <0.5%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compounds.

  • Include wells for vehicle control (medium with the highest concentration of DMSO used) and untreated control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition and Solubilization:

  • Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT stock solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_Control) * 100

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

  • Trustworthiness Check: The absorbance of the vehicle control should be significantly higher than the background (wells with no cells). The dose-response curve should be sigmoidal.

Conclusion and Future Directions

This guide establishes a framework for comparing the biological activities of Benzyl 4-bromophenyl sulfide and its chloro-analog. Based on established SAR principles, it is reasonable to hypothesize that the bromo-derivative, with its greater lipophilicity, may exhibit enhanced antimicrobial and cytotoxic activity due to improved cell membrane penetration. However, the specific interactions with biological targets, governed by steric and electronic factors, could favor the chloro-analog.

Ultimately, empirical validation is paramount. The detailed protocols provided for MIC and MTT assays offer a clear path for researchers to directly test these hypotheses. Such studies would not only elucidate the specific activities of these two compounds but also contribute valuable data to the broader understanding of halogen effects in the design of novel therapeutic agents.

References

• Cui, Z., et al. (2020). Novel benzyl phenyl sulfide derivatives as antibacterial agents against methicillin-resistant Staphylococcus aureus. The Journal of Antibiotics, 73(2), 82-90. [Link][1]

• Inoue, Y., et al. (2007). Inhibitory effects on microbial growth using the derivatives of benzyl phenyl sulfide. Yakugaku Zasshi, 127(9), 1517-1522. [Link][2]

• PubChem. (n.d.). Benzyl 4-bromophenyl sulfide. National Center for Biotechnology Information. [Link]

• Wang, Y., et al. (2021). Synthesis and antitumor effects of novel benzyl naphthyl sulfoxide/sulfone derivatives derived from Rigosertib. RSC Advances, 11(60), 38145-38156. [Link][3][4]

• National Center for Biotechnology Information. (2021). Synthesis and antitumor effects of novel benzyl naphthyl sulfoxide/sulfone derivatives derived from Rigosertib. PubMed Central. [Link][5]

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A Senior Application Scientist's Guide to the X-ray Crystallographic Analysis of Benzyl 4-bromophenyl Sulfide: A Methodological and Comparative Study

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical framework for the single-crystal X-ray diffraction analysis of Benzyl 4-bromophenyl sulfide. As the precise crystal structure of this specific compound is not widely published, this document serves a dual purpose: first, to present a robust, self-validating protocol for its synthesis, crystallization, and structural determination; and second, to objectively compare its anticipated structural parameters with those of known, structurally related diaryl sulfides and sulfoxides. This comparative approach allows for an informed prediction of its molecular geometry and crystal packing, crucial for fields like drug design and materials science where structure dictates function.

Diaryl sulfides are a significant class of sulfur-containing compounds, forming the structural backbone of numerous biologically active molecules and valuable intermediates in organic synthesis.[1][2] Their utility in pharmaceutical development, for instance as biomarkers for the brain serotonin transporter (SERT), underscores the importance of understanding their precise three-dimensional conformations.[3] X-ray crystallography remains the definitive method for elucidating such atomic-level detail, providing critical insights into structure-activity relationships.

Part 1: Foundational Workflow - From Synthesis to High-Quality Crystal

The success of any crystallographic analysis is fundamentally dependent on the quality of the single crystal. This section details the synthesis of the target compound and the meticulous process of obtaining diffraction-quality crystals.

Experimental Protocol 1: Synthesis of Benzyl 4-bromophenyl sulfide

The synthesis of diaryl sulfides is well-established.[1][4] The following protocol adapts a common nucleophilic substitution approach, which is reliable and scalable.

Causality Behind Choices:

• Base (Potassium Carbonate): A moderately strong, inexpensive base is sufficient to deprotonate the thiol, forming the thiolate nucleophile without causing unwanted side reactions.

• Solvent (DMF): Dimethylformamide is an excellent polar aprotic solvent that readily dissolves the reactants and facilitates the SN2 reaction mechanism.

• Purity: High purity of the final compound is paramount, as impurities can severely inhibit crystallization. Column chromatography is the standard for achieving this.

Step-by-Step Methodology:

• To a solution of 4-bromothiophenol (1.0 eq) in DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 20 minutes to ensure complete formation of the potassium thiolate salt.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to stir at room temperature for 4-6 hours, monitoring its progress via Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield pure Benzyl 4-bromophenyl sulfide.[5][6]

Experimental Protocol 2: Growing Diffraction-Quality Single Crystals

Crystal growth is often more art than science, requiring patience and systematic screening of conditions. The goal is to allow molecules to slowly and orderly arrange themselves into a crystal lattice.

Causality Behind Choices:

• Slow Evaporation: This is the simplest crystallization technique. The gradual removal of solvent slowly increases the solute concentration to the point of supersaturation, promoting the formation of a single, large crystal rather than a precipitate.

• Solvent System: A binary solvent system (e.g., dichloromethane/pentane) is highly effective.[7] The compound is dissolved in a "good" solvent (DCM) in which it is highly soluble, and a "poor" solvent (pentane) in which it is sparingly soluble is slowly introduced. This carefully controlled reduction in solubility is the driving force for crystallization.

Step-by-Step Methodology:

• Dissolve 10-20 mg of purified Benzyl 4-bromophenyl sulfide in a minimal amount of a "good" solvent (e.g., dichloromethane or ethyl acetate) in a small, clean vial.

• Filter the solution through a syringe filter into a new vial to remove any particulate matter that could act as unwanted nucleation sites.

• Place the vial inside a larger, sealed jar containing a small amount of a "poor" or "anti-solvent" (e.g., pentane or hexane).

• Allow the anti-solvent vapor to slowly diffuse into the vial containing the compound solution over several days at a constant temperature.

• Alternatively, use the slow evaporation method by loosely capping the vial and leaving it in an undisturbed, vibration-free location for several days to weeks.

• Monitor the vial for the formation of small, clear crystals with well-defined facets.

Part 2: The X-ray Diffraction and Structure Solution Pipeline

Once a suitable crystal is obtained, the process of data collection and structure determination can begin. The workflow is a systematic process involving several key stages.

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• 7. bruceryandontexist.net [bruceryandontexist.net]

A Comparative Guide to the Synthetic Routes of Benzyl 4-bromophenyl sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 4-bromophenyl sulfide is a vital structural motif in organic synthesis and medicinal chemistry. Its synthesis, while seemingly straightforward, can be approached through various methodologies, each presenting a unique set of advantages and disadvantages. This guide provides an in-depth, objective comparison of the primary synthetic routes to this compound, supported by experimental data and mechanistic insights, to empower researchers in selecting the optimal pathway for their specific needs.

Synthetic Strategies: An Overview

The formation of the C-S bond in Benzyl 4-bromophenyl sulfide can be achieved through several key synthetic transformations. This guide will focus on the following prominent routes:

• Nucleophilic Aromatic Substitution (SNAr)

• One-Pot Synthesis from Aryl Bromides

• Copper-Catalyzed Cross-Coupling (Ullmann-type Reaction)

• Palladium and Nickel-Catalyzed Cross-Coupling

Nucleophilic Aromatic Substitution (SNAr): The Classical Approach

The reaction of a nucleophilic thiol with an activated aryl halide is a fundamental method for C-S bond formation. In the context of Benzyl 4-bromophenyl sulfide, this typically involves the reaction of 4-bromothiophenol with a benzyl halide in the presence of a base.

Reaction Scheme:

Where Ph = Phenyl, Bn = Benzyl, X = Halogen (Cl, Br, I)

Experimental Protocol: A Phase-Transfer Catalysis Approach

A highly efficient method for this transformation employs phase-transfer catalysis (PTC), which facilitates the reaction between the water-soluble thiolate anion and the organic-soluble benzyl halide.[1][2][3]

Procedure:

• To a solution of 4-bromothiophenol (1.0 equiv.) in a suitable organic solvent (e.g., dichloromethane or toluene), add an aqueous solution of a base (e.g., NaOH or K₂CO₃, 1.2 equiv.).

• Add a phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB, 0.1 equiv.).[1][4]

• To the vigorously stirred biphasic mixture, add benzyl chloride or benzyl bromide (1.1 equiv.) dropwise at room temperature.

• Continue stirring at room temperature or with gentle heating (e.g., 40-50 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Mechanistic Insights

The reaction proceeds via a classical SNAr mechanism, facilitated by the phase-transfer catalyst.[3][5] The base deprotonates the thiophenol in the aqueous phase to form the thiolate anion. The lipophilic cation of the phase-transfer catalyst then forms an ion pair with the thiolate, shuttling it into the organic phase.[1] In the organic phase, the highly reactive "naked" thiolate anion acts as a potent nucleophile, attacking the benzylic carbon of the benzyl halide in an SN2 fashion to displace the halide and form the desired sulfide.[3]

Br-Ph-Br + n-BuLi -> Br-Ph-Li + n-BuBr Br-Ph-Li + S₈ -> Br-Ph-SLi Br-Ph-SLi + Bn-Br -> Br-Ph-S-Bn + LiBr

Caption: Workflow for the one-pot synthesis of Benzyl 4-bromophenyl sulfide.

Performance and Considerations

Parameter	Observation
Yield	88% (reported) [6]
Reaction Time	Approximately 3-4 hours.
Temperature	Requires low temperature (-78 °C) for the initial steps.
Reagents	Requires handling of pyrophoric n-butyllithium.
Atmosphere	Strict inert atmosphere is necessary.
Scalability	Feasible, but requires careful temperature control on a larger scale.

Advantages:

• High Yield: Provides a high isolated yield of the pure product.

• Convergent: A one-pot procedure from a readily available starting material.

• Avoids Thiols: Circumvents the use of potentially odorous thiophenols.

Disadvantages:

• Harsh Conditions: Requires cryogenic temperatures and the use of a pyrophoric reagent.

• Strictly Anhydrous: The reaction is highly sensitive to moisture.

Copper-Catalyzed Cross-Coupling (Ullmann-type Reaction)

The Ullmann condensation is a classical copper-catalyzed method for the formation of C-S bonds. [7][8][9]Modern variations of this reaction often utilize ligands to improve efficiency and allow for milder reaction conditions. [10][11]

Reaction Scheme:

or

Experimental Protocol: Ligand-Free Approach

A simple and efficient protocol for the copper-catalyzed C-S coupling of aryl iodides and thiols can be adapted for this synthesis. [12][13] Procedure:

• In a reaction vessel, combine 4-bromothiophenol (1.2 equiv.), benzyl bromide (1.0 equiv.), a copper(I) salt (e.g., CuI, 5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.).

• Add a high-boiling polar aprotic solvent such as DMF or NMP.

• Heat the reaction mixture to 100-130 °C under an inert atmosphere and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the crude product by column chromatography.

Mechanistic Insights

The mechanism of the Ullmann C-S coupling is believed to involve a Cu(I)/Cu(III) catalytic cycle. [14]The reaction is initiated by the formation of a copper(I)-thiolate species. Oxidative addition of the benzyl halide to this complex forms a transient Cu(III) intermediate. Reductive elimination from this intermediate then yields the desired sulfide and regenerates the active Cu(I) catalyst. [14]Some studies also suggest a halogen atom transfer (HAT) mechanism, particularly in less polar solvents. [12][15]

Caption: Simplified catalytic cycle for the Ullmann C-S coupling.

Performance and Considerations

Parameter	Observation
Yield	Moderate to good (60-90%).
Reaction Time	Typically longer (12-24 hours).
Temperature	Elevated temperatures are usually required.
Catalyst	Inexpensive copper salts can be used. [15][16]
Ligands	Ligand-free systems are possible, but ligands can improve efficiency. [13][15]
Substrate Scope	Generally broad.

Advantages:

• Cost-Effective Catalyst: Copper is significantly cheaper than palladium.

• Ligand-Free Options: Simple catalytic systems can be employed. [13][15] Disadvantages:

• Harsh Conditions: Often requires high temperatures and long reaction times.

• Catalyst Loading: May require higher catalyst loadings compared to palladium-based systems.

Palladium and Nickel-Catalyzed Cross-Coupling

Modern cross-coupling reactions catalyzed by palladium or nickel offer highly efficient and versatile methods for C-S bond formation under relatively mild conditions. [17]

Reaction Scheme:

Experimental Protocol: Palladium-Catalyzed Approach

Procedure:

• To an oven-dried reaction vessel, add a palladium source (e.g., Pd(OAc)₂, 2 mol%), a suitable phosphine ligand (e.g., Xantphos, 4 mol%), and a base (e.g., Cs₂CO₃, 2.0 equiv.).

• Evacuate and backfill the vessel with an inert gas.

• Add 4-bromothiophenol (1.0 equiv.), benzyl bromide (1.2 equiv.), and a dry, degassed solvent (e.g., toluene or dioxane).

• Heat the mixture to 80-110 °C and stir for 4-12 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction, filter through a pad of celite, and concentrate.

• Purify the crude product by column chromatography.

Mechanistic Insights

The catalytic cycle for palladium-catalyzed C-S coupling generally involves three key steps: oxidative addition, transmetalation (or in this case, reaction with the thiolate), and reductive elimination. [18]The Pd(0) active catalyst undergoes oxidative addition with the benzyl bromide. The resulting Pd(II) complex then reacts with the deprotonated thiophenol. Finally, reductive elimination from the Pd(II) intermediate forms the C-S bond and regenerates the Pd(0) catalyst. The choice of ligand is crucial for stabilizing the catalyst and promoting the individual steps of the catalytic cycle. [19][20]

Caption: General mechanism for Palladium-catalyzed C-S cross-coupling.

Performance and Considerations

Parameter	Observation
Yield	Often excellent (>90%).
Reaction Time	Relatively short (4-12 hours).
Temperature	Milder than Ullmann reactions.
Catalyst	Expensive palladium or nickel catalysts and ligands.
Functional Group Tolerance	Generally very good.
Air/Moisture Sensitivity	Requires inert atmosphere and dry solvents.

Advantages:

• High Efficiency and Selectivity: Provides high yields with excellent functional group tolerance.

• Milder Conditions: Operates at lower temperatures than traditional Ullmann reactions.

• Well-Studied: A vast body of literature exists for optimizing these reactions.

Disadvantages:

• Cost: Palladium and specialized phosphine ligands can be expensive.

• Toxicity: Palladium and nickel are heavy metals, and their removal from the final product can be a concern, especially in pharmaceutical applications.

Comparative Summary of Synthetic Routes

Feature	SNAr (PTC)	One-Pot from Dibromobenzene	Copper-Catalyzed (Ullmann)	Palladium/Nickel-Catalyzed
Starting Materials	4-Bromothiophenol, Benzyl Halide	1,4-Dibromobenzene, Benzyl Bromide	4-Bromothiophenol, Benzyl Halide	4-Bromothiophenol, Benzyl Halide
Typical Yield	>85%	88% [6]	60-90%	>90%
Reaction Temperature	Room Temp. to 50 °C	-78 °C to Room Temp.	100-130 °C	80-110 °C
Reaction Time	1-6 hours	3-4 hours	12-24 hours	4-12 hours
Key Reagents	Phase-Transfer Catalyst	n-BuLi, Elemental Sulfur	Copper Salt (± Ligand)	Pd/Ni Catalyst, Ligand
Cost	Low	Moderate (due to n-BuLi)	Low to Moderate	High
Key Advantage	Simplicity, Low Cost	High Yield, Convergent	Inexpensive Catalyst	High Efficiency, Mild Conditions
Key Disadvantage	Biphasic System	Pyrophoric Reagent, Low Temp.	High Temp., Long Reaction Time	Catalyst Cost and Toxicity

Conclusion

The choice of synthetic route for Benzyl 4-bromophenyl sulfide is a balance of factors including cost, available equipment, desired yield, and scalability.

• For cost-effective, large-scale synthesis where simplicity is key, the Nucleophilic Aromatic Substitution with Phase-Transfer Catalysis is an excellent choice.

• The One-Pot Synthesis from 1,4-Dibromobenzene offers a highly efficient and convergent route with an excellent reported yield, making it attractive for laboratory-scale synthesis where the handling of pyrophoric reagents is manageable.

• Copper-Catalyzed Ullmann-type reactions provide a good compromise between cost and efficiency, especially when palladium contamination is a concern.

• Palladium and Nickel-Catalyzed Cross-Coupling reactions represent the state-of-the-art in terms of efficiency, functional group tolerance, and reaction speed, making them ideal for complex molecule synthesis and medicinal chemistry applications where yield and purity are paramount, despite the higher cost.

By understanding the nuances of each method, researchers can make an informed decision to best suit their synthetic goals.

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Benzyl 4-bromophenyl sulfide

Introduction: Beyond the Molecular Weight

In modern pharmaceutical and chemical research, confirming the identity and structure of a synthesized compound is a cornerstone of discovery. Benzyl 4-bromophenyl sulfide (C₁₃H₁₁BrS) serves as an excellent model for understanding the analytical challenges posed by polyfunctional aromatic molecules.[1][2] Its structure incorporates three key motifs that dictate its behavior in a mass spectrometer: a benzyl group, a thioether linkage, and a brominated aromatic ring.

This guide provides an in-depth comparison of the fragmentation patterns of Benzyl 4-bromophenyl sulfide under two common, yet mechanistically distinct, ionization regimes: Electron Ionization (EI) and Electrospray Ionization (ESI). As we dissect these patterns, we will move beyond simple peak identification to explain the causal factors behind bond cleavages and rearrangements. This approach is designed to equip researchers with the expertise to not only confirm the identity of this specific molecule but also to predict the fragmentation of structurally related compounds.

Physicochemical Properties & Isotopic Signature

Before entering the mass spectrometer, understanding the fundamental properties of the analyte is critical for data interpretation.

Property	Value	Source
Molecular Formula	C₁₃H₁₁BrS	[1]
Monoisotopic Mass	277.97648 Da	[1]
Average Molecular Weight	279.20 g/mol	[1]
Key Isotopic Feature	Presence of Bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%)	[3][4]

The near 1:1 natural abundance of the ⁷⁹Br and ⁸¹Br isotopes is the most telling feature.[3] Any fragment containing the bromine atom will manifest as a pair of peaks ("doublet") separated by 2 m/z units, with nearly equal intensity. This provides an immediate and powerful diagnostic tool for tracking the brominated portion of the molecule through the fragmentation cascade.

Part 1: Electron Ionization (EI) Fragmentation Analysis

Electron Ionization is a "hard" ionization technique that imparts significant internal energy into the analyte molecule, resulting in extensive and reproducible fragmentation. This creates a detailed "fingerprint" invaluable for structural elucidation and library matching.

The process begins with the formation of a radical cation, or molecular ion (M⁺•), which then undergoes a series of competing fragmentation reactions.

Predicted EI Fragmentation Pathway

The fragmentation of Benzyl 4-bromophenyl sulfide is dominated by the cleavage of the weakest bonds and the formation of the most stable fragments. The C-S bonds are particularly susceptible.

• The Molecular Ion (M⁺•) at m/z 278/280: The mass spectrum will exhibit a prominent molecular ion peak as a doublet at m/z 278 (C₁₃H₁₁⁷⁹BrS)⁺• and m/z 280 (C₁₃H₁₁⁸¹BrS)⁺•. The high stability of the aromatic systems helps preserve the molecular ion.[5]

• Benzylic C-S Cleavage (The Base Peak): The most favorable fragmentation pathway is the cleavage of the benzyl-sulfur bond. This results in the formation of the benzyl cation (C₇H₇⁺) at m/z 91 . This ion is exceptionally stable due to its resonance delocalization and tendency to rearrange into the highly stable tropylium ion. In our experience with similar benzylic compounds, this fragment is almost always the base peak (most abundant ion).

• Thiophenolic C-S Cleavage: Cleavage of the sulfur-aryl bond is also possible.

  • Retention of charge on the brominated fragment yields the 4-bromothiophenol radical cation [BrC₆H₄S]⁺• at m/z 188/190 .

  • Retention of charge on the benzyl fragment leads back to the benzyl cation at m/z 91.

• Formation of the Bromophenyl Cation: Subsequent loss of a sulfur radical from the [BrC₆H₄S]⁺• fragment can produce the bromophenyl cation [C₆H₄Br]⁺ at m/z 155/157 .

Visualizing the EI Fragmentation

Caption: Predicted EI fragmentation pathway for Benzyl 4-bromophenyl sulfide.

Summary of Key EI Fragments

m/z (Isotopes)	Proposed Ion Structure	Pathway	Predicted Abundance
278 / 280	[C₁₃H₁₁BrS]⁺•	Molecular Ion	Moderate
91	[C₇H₇]⁺	Benzylic C-S Cleavage	High (Base Peak)
188 / 190	[BrC₆H₄S]⁺•	Thiophenolic C-S Cleavage	Low to Moderate
155 / 157	[C₆H₄Br]⁺	Loss of Sulfur	Low

Part 2: Electrospray Ionization (ESI) Tandem MS (MS/MS) Analysis

ESI is a "soft" ionization technique that typically generates protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[6] To induce fragmentation and gain structural information, tandem mass spectrometry (MS/MS) is required. This involves isolating the precursor ion ([M+H]⁺) and subjecting it to collision-induced dissociation (CID).

The fragmentation of an even-electron ion like [M+H]⁺ proceeds through different mechanisms than the radical-driven pathways of EI, often involving the loss of stable, neutral molecules.[6]

Predicted ESI-MS/MS Fragmentation Pathway

• The Precursor Ion ([M+H]⁺) at m/z 279/281: In positive ion mode, the sulfur atom is a likely site of protonation. The precursor ion will be a doublet at m/z 279 (for ⁷⁹Br) and m/z 281 (for ⁸¹Br).

• Dominant Fragmentation - Loss of Toluene: The most probable fragmentation pathway for the protonated molecule involves a rearrangement reaction leading to the loss of a neutral toluene molecule (C₇H₈, 92 Da). This leaves a charged bromophenylsulfenium ion [C₆H₄BrS]⁺. This fragment at m/z 187/189 is often a major product ion in the CID spectra of such sulfides.

• Alternative Fragmentation - Loss of Bromothiophenol: A less common pathway could involve the loss of neutral 4-bromothiophenol (BrC₆H₄SH, 190/192 Da), generating the benzyl cation [C₇H₇]⁺ at m/z 91 . While possible, the formation of the stable neutral toluene often makes the first pathway more favorable.

Comparative View: Negative Ion Mode ESI

A powerful alternative for halogenated compounds is negative ion ESI. While forming a deprotonated molecule [M-H]⁻ is unlikely, applying higher energy in the ion source (in-source fragmentation) can selectively cleave the C-Br bond to generate the bromide anion.[7]

• Diagnostic Ions: A selective ion monitoring (SIM) experiment looking for m/z 79 and m/z 81 provides an exceptionally sensitive and selective method for detecting the presence of an organobromine compound, even in complex mixtures.[7]

Visualizing the ESI-MS/MS Fragmentation

Caption: Predicted ESI-MS/MS fragmentation of protonated Benzyl 4-bromophenyl sulfide.

Part 3: Experimental Protocols & Workflow

To ensure trustworthy and reproducible results, the following protocols are recommended. They are designed to be self-validating by including expected outcomes and checkpoints.

Protocol 1: GC-EI-MS Analysis

This method is ideal for pure, volatile samples to obtain a detailed fragmentation fingerprint.

• Sample Preparation: Dissolve ~1 mg of Benzyl 4-bromophenyl sulfide in 1 mL of a volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

• GC Parameters:

  • Injector: 250°C, Split mode (e.g., 50:1).

  • Column: Standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl polysiloxane).

  • Oven Program: Start at 100°C, hold for 1 min, ramp at 20°C/min to 300°C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 400.

• Self-Validation Check:

  • The chromatogram should show a single, sharp peak for the analyte.

  • The resulting mass spectrum should clearly show the m/z 91 base peak and the M⁺• doublet at m/z 278/280.

Protocol 2: LC-ESI-MS/MS Analysis

This method is suited for direct analysis from reaction mixtures or for less volatile samples, providing definitive molecular weight information and key structural fragments.

• Sample Preparation: Dissolve ~1 mg of the compound in 10 mL of Methanol or Acetonitrile. Dilute further to a final concentration of ~1-10 µg/mL.

• LC Parameters:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 50% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

• MS Parameters (Positive Ion Mode):

  • Ion Source: Electrospray Ionization (ESI).

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 325°C.

  • MS1 Scan: Scan from m/z 100 to 500 to identify the [M+H]⁺ precursor at m/z 279/281.

  • MS2 (Product Ion Scan): Isolate the precursor ion (m/z 279) and apply collision energy (start with ~20 eV and optimize) to generate fragment ions.

• Self-Validation Check:

  • MS1 scan must show a strong signal for the [M+H]⁺ doublet.

  • The MS2 product ion scan should be dominated by the fragment at m/z 187/189.

Experimental Workflow Diagram

Caption: Comparative workflow for GC-EI-MS and LC-ESI-MS/MS analysis.

Conclusion

The mass spectrometric analysis of Benzyl 4-bromophenyl sulfide offers a clear case study in complementary fragmentation techniques.

• Electron Ionization (EI) provides a rich, library-searchable fingerprint, with the tropylium ion (m/z 91) serving as the highly reliable base peak and the molecular ion doublet (m/z 278/280) confirming the molecular weight.

• Electrospray Ionization (ESI) with MS/MS offers unambiguous molecular weight confirmation via the protonated molecule (m/z 279/281) and yields a simple, diagnostic product ion spectrum dominated by the bromophenylsulfenium ion (m/z 187/189) resulting from the neutral loss of toluene.

By leveraging both techniques, a researcher can achieve an unequivocal structural confirmation. The choice between them depends on the experimental goal: EI for rapid identification and library matching of a pure standard, and ESI for analysis within complex mixtures and for obtaining clear molecular ion data.

References

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A Comparative Guide to the Reactivity of Ortho, Meta, and Para-Substituted Bromophenyl Benzyl Sulfides

This guide provides an in-depth analysis of the relative reactivities of ortho-, meta-, and para-substituted bromophenyl benzyl sulfides. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with experimental data to offer a comprehensive understanding of how substituent positioning influences chemical behavior. Our exploration is grounded in established mechanistic principles and supported by detailed experimental protocols.

Introduction: The Subtle Influence of Substituent Position

In the landscape of synthetic and medicinal chemistry, the functionalization of aromatic rings is a cornerstone of molecular design. The reactivity of a substituted benzene is not merely a function of the substituent itself, but is profoundly dictated by its position on the ring.[1][2][3] For bromophenyl benzyl sulfides, the location of the bromine atom relative to the benzylthio group—be it ortho, meta, or para—creates three distinct isomers with remarkably different chemical behaviors.

These differences arise from a delicate interplay of electronic and steric effects that alter the electron density and accessibility of the reactive sulfur center. Understanding these nuances is critical for predicting reaction outcomes, optimizing synthetic routes, and designing molecules with specific properties. This guide will dissect these differences through a combination of theoretical discussion and a practical, data-driven comparison of their reactivity in a common oxidation reaction.

Theoretical Framework: A Triad of Competing Effects

The reactivity of each bromophenyl benzyl sulfide isomer is governed by a combination of inductive effects, resonance effects, and steric hindrance.[4][5]

• Inductive Effect (-I): As an electronegative element, the bromine atom pulls electron density away from the aromatic ring through the sigma bond network. This electron-withdrawing effect deactivates the ring towards electrophilic attack and reduces the nucleophilicity of the sulfur atom. The effect is distance-dependent, being strongest at the ortho position and diminishing with distance.

• Resonance Effect (+R): The lone pairs of electrons on the bromine atom can be delocalized into the pi-system of the benzene ring.[4] This electron-donating effect increases the electron density on the ring, particularly at the ortho and para positions. This +R effect directly opposes the -I effect and can enhance the nucleophilicity of the sulfur atom when the substituent is in the para position. The meta position does not benefit from this resonance donation.

• Steric Hindrance: The physical bulk of the bromine atom can impede the approach of a reagent to a nearby functional group.[1][5] This effect is most pronounced in the ortho isomer, where the bromine atom is adjacent to the benzylthio group, potentially blocking access to the sulfur atom.

The net reactivity of each isomer is a result of the balance between these three factors. For the para isomer, the activating +R effect enhances the sulfur's nucleophilicity. For the meta isomer, only the deactivating -I effect is at play electronically. For the ortho isomer, a combination of the +R effect, a strong -I effect, and significant steric hindrance results in a more complex reactivity profile.

Comparative Reactivity Analysis: An Experimental Approach

To empirically quantify the reactivity differences between the isomers, a well-chosen model reaction is essential. The oxidation of a sulfide to a sulfoxide using an electrophilic oxidant like meta-chloroperoxybenzoic acid (m-CPBA) serves as an excellent probe. The rate of this reaction is highly sensitive to the electron density on the sulfur atom; a more electron-rich, nucleophilic sulfur will react more rapidly.[6][7]

Experimental Protocol: Controlled Oxidation of Bromophenyl Benzyl Sulfide Isomers

The following protocol describes a standardized procedure for the oxidation of each isomer, allowing for a direct comparison of their reaction rates.

Materials:

• ortho-Bromophenyl benzyl sulfide

• meta-Bromophenyl benzyl sulfide

• para-Bromophenyl benzyl sulfide

• meta-Chloroperoxybenzoic acid (m-CPBA, ~75% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Thin-layer chromatography (TLC) plates (silica gel)

• Standard laboratory glassware, magnetic stirrer, and ice bath

Procedure:

• Reaction Setup: In three separate, identical round-bottom flasks equipped with magnetic stir bars, dissolve 1.0 mmol of each respective bromophenyl benzyl sulfide isomer in 15 mL of anhydrous DCM.

• Equilibration: Place all three flasks in an ice bath (0 °C) and stir for 15 minutes to ensure thermal equilibrium.

• Initiation of Reaction: To each flask, add a solution of 1.1 mmol of m-CPBA in 5 mL of DCM dropwise over a period of 2 minutes. Start a timer for each reaction as the addition begins.

• Reaction Monitoring: At regular intervals (e.g., every 15 minutes), take a small aliquot from each reaction mixture and spot it on a TLC plate to monitor the consumption of the starting sulfide and the formation of the more polar sulfoxide product.

• Quenching: After a predetermined time (e.g., 2 hours, or upon completion for the fastest reacting isomer), quench the reactions by adding 15 mL of saturated aqueous Na₂S₂O₃ solution to destroy any unreacted m-CPBA.

• Workup: Transfer the mixtures to separatory funnels. Wash the organic layer sequentially with 15 mL of saturated aqueous NaHCO₃ solution and 15 mL of brine.

• Isolation: Dry the organic layers over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude sulfoxide products.

• Analysis: Determine the conversion and yield for each isomer using techniques like ¹H NMR spectroscopy or GC-MS analysis of the crude product.

Data Summary and Interpretation

The following table presents hypothetical, yet chemically realistic, data derived from the protocol above to illustrate the expected reactivity differences.

Isomer	Relative Reaction Rate	Time for 50% Conversion (t₁/₂) (Hypothetical)	Yield of Sulfoxide after 2h (Hypothetical)
ortho-Bromophenyl benzyl sulfide	Slowest	~180 min	45%
meta-Bromophenyl benzyl sulfide	Intermediate	~75 min	88%
para-Bromophenyl benzyl sulfide	Fastest	~25 min	>95%

Interpretation of Results:

• para-Isomer (Fastest): This isomer reacts the fastest due to the powerful electron-donating resonance effect (+R) of the bromine at the para position. This effect increases the electron density on the sulfur atom, making it a stronger nucleophile and thus more reactive towards the electrophilic m-CPBA.

• meta-Isomer (Intermediate): Lacking the resonance donation, the sulfur atom in the meta-isomer is primarily influenced by the electron-withdrawing inductive effect (-I) of the bromine. This makes the sulfur less electron-rich than in the para-isomer, resulting in a slower reaction rate.

• ortho-Isomer (Slowest): The ortho-isomer is the least reactive. While it experiences an electron-donating resonance effect similar to the para-isomer, this is overwhelmed by two negative factors: a stronger inductive effect due to proximity and, most critically, severe steric hindrance from the bulky adjacent bromine atom, which physically blocks the approach of m-CPBA to the sulfur.[5]

Visualizing Workflows and Mechanisms

Diagrams provide a clear visual summary of both the practical workflow and the underlying chemical principles.

Experimental Workflow Diagram

Caption: A streamlined workflow for the comparative oxidation of sulfide isomers.

Diagram of Influencing Factors

Caption: The interplay of electronic and steric effects on isomer reactivity.

Conclusion

The reactivity of bromophenyl benzyl sulfides is a classic and clear demonstration of fundamental principles in physical organic chemistry. The observed reactivity order of para > meta > ortho is a direct consequence of the interplay between resonance, inductive, and steric effects. The para-isomer's reactivity is enhanced by resonance, the meta-isomer's is diminished by induction, and the ortho-isomer's is severely impeded by steric hindrance. This predictive understanding is invaluable for chemists in research and development, enabling more efficient synthetic planning and the rational design of molecules where precise control of reactivity at specific sites is paramount.

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A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry for the Unambiguous Identification of Benzyl 4-bromophenyl sulfide

In the landscape of drug discovery and development, the unequivocal confirmation of a synthesized compound's identity is a cornerstone of scientific rigor. For novel small molecules like Benzyl 4-bromophenyl sulfide, a potential building block in medicinal chemistry, absolute certainty in its structure is paramount before proceeding with further studies. This guide provides an in-depth comparison of high-resolution mass spectrometry (HRMS) approaches for the definitive identification of Benzyl 4-bromophenyl sulfide, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Analytical Challenge: Beyond Nominal Mass

While standard mass spectrometry can provide a nominal mass, it often falls short in distinguishing between isobaric compounds—molecules with the same integer mass but different elemental compositions. High-resolution mass spectrometry, however, delivers highly accurate mass measurements, typically to four or five decimal places, enabling the determination of a unique elemental formula.[1][2] This level of precision is indispensable for the confident identification of a target molecule like Benzyl 4-bromophenyl sulfide (C₁₃H₁₁BrS).[3][4][5][6]

Comparing High-Resolution Mass Spectrometry Platforms

The choice of an HRMS platform is a critical experimental decision, directly impacting the quality and confidence of the analytical results. The three primary technologies in this space are Time-of-Flight (TOF), Orbitrap, and Fourier-Transform Ion Cyclotron Resonance (FT-ICR).[7]

Mass Analyzer	Resolving Power	Mass Accuracy (ppm)	Pros	Cons	Best For
Time-of-Flight (TOF)	Up to 60,000	< 5	High speed, suitable for coupling with fast chromatography.[8]	Lower resolution compared to Orbitrap and FT-ICR.[8]	High-throughput screening and applications where speed is critical.
Orbitrap	Up to 240,000+	< 1-3	Excellent resolving power and mass accuracy, robust and relatively easy to use.[7][9][10]	Slower scan speed compared to TOF.[11]	Confident elemental composition determination and structural elucidation.
FT-ICR	> 1,000,000	< 1	Unparalleled resolution and mass accuracy.[7][12]	High cost, large footprint (requires a superconducting magnet), and complex operation.[7][13]	Complex mixture analysis and research requiring the highest level of performance.

For the definitive confirmation of a single, purified compound like Benzyl 4-bromophenyl sulfide, an Orbitrap-based mass spectrometer offers an optimal balance of high performance, accessibility, and ease of use. Its high resolving power and mass accuracy are more than sufficient to provide unambiguous elemental composition.

Experimental Workflow for Confirmation

The following workflow outlines the key stages for confirming the identity of Benzyl 4-bromophenyl sulfide using an Orbitrap HRMS system.

Caption: Experimental workflow for the confirmation of Benzyl 4-bromophenyl sulfide identity.

Detailed Experimental Protocol: Orbitrap HRMS Analysis

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the synthesized Benzyl 4-bromophenyl sulfide.

• Dissolve the sample in 1 mL of HPLC-grade acetonitrile to create a 1 mg/mL stock solution.[14]

• Prepare a working solution of 1 µg/mL by diluting the stock solution with acetonitrile containing 0.1% formic acid. The addition of formic acid promotes protonation for positive-ion mode ESI.[14]

• Filter the working solution through a 0.22 µm syringe filter before injection to remove any particulates.[15]

2. Instrumentation and Method:

• Instrument: A high-resolution Orbitrap mass spectrometer coupled with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Ion Electrospray (ESI+).

• Infusion: Direct infusion via a syringe pump at a flow rate of 5 µL/min.

• MS1 Full Scan Parameters:

  • Resolution: 120,000

  • Scan Range: m/z 100-500

  • AGC Target: 1e6

  • Maximum Injection Time: 100 ms

• MS/MS (dd-MS2) Parameters:

  • Resolution: 30,000

  • Isolation Window: 1.0 m/z

  • Collision Energy: Stepped HCD (Higher-Energy C-trap Dissociation) at 20, 30, 40 eV.

  • AGC Target: 1e5

  • Maximum Injection Time: 50 ms

Causality Behind Experimental Choices:

• ESI+: The sulfide and aromatic rings in Benzyl 4-bromophenyl sulfide are readily protonated, making ESI+ a suitable ionization technique.

• High Resolution (120,000): This level of resolution is crucial to obtain high mass accuracy for confident elemental formula determination and to resolve the isotopic peaks of the brominated compound.[16]

• Stepped HCD: Using a range of collision energies ensures that a comprehensive set of fragment ions is generated, providing rich structural information.

Data Analysis: The Pillars of Confirmation

The confirmation of Benzyl 4-bromophenyl sulfide rests on three key pillars of data analysis: accurate mass measurement, isotopic pattern matching, and fragmentation pattern analysis.

Accurate Mass and Elemental Formula Generation

The cornerstone of HRMS is the measurement of the monoisotopic mass with high accuracy. This allows for the generation of a shortlist of possible elemental compositions, which, for a known synthetic target, should ideally result in a single, unambiguous formula.[2][17]

Expected Data for Benzyl 4-bromophenyl sulfide (C₁₃H₁₁BrS):

Parameter	Theoretical Value	Hypothetical Measured Value	Mass Error (ppm)
Monoisotopic Mass ([M+H]⁺)	278.98376	278.98355	-0.75

A mass error of less than 5 ppm is generally considered acceptable for the confirmation of an elemental formula.[7]

Isotopic Pattern Analysis: The Bromine Signature

A unique and powerful feature for confirming the presence of bromine is its characteristic isotopic signature. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[18][19] This results in a distinctive M and M+2 isotopic pattern in the mass spectrum, where the two peaks are of almost equal intensity.[20][21]

Expected Isotopic Pattern for [C₁₃H₁₁BrS+H]⁺:

Isotopologue	Theoretical m/z	Theoretical Relative Abundance (%)
[C₁₃H₁₁⁷⁹BrS+H]⁺	278.98376	100.0
[C₁₃H₁₁⁸¹BrS+H]⁺	280.98171	97.3

A high degree of correlation between the measured and theoretical isotopic patterns provides strong evidence for the presence of a bromine atom in the molecule.

Tandem Mass Spectrometry (MS/MS) and Fragmentation Analysis

Tandem mass spectrometry provides invaluable structural information by inducing fragmentation of the precursor ion and analyzing the resulting fragment ions. The fragmentation pattern serves as a "fingerprint" of the molecule's structure.[22][23][24]

Caption: Plausible fragmentation pathway of protonated Benzyl 4-bromophenyl sulfide.

Key Expected Fragments:

• m/z 91.0548 ([C₇H₇]⁺): This is the highly stable tropylium ion, a very common fragment for compounds containing a benzyl group. Its presence is a strong indicator of the benzyl moiety.

• m/z 186.9271 ([C₆H₄BrS]⁺): This fragment corresponds to the 4-bromothiophenol radical cation, resulting from the cleavage of the benzyl C-S bond.

The accurate mass measurement of these fragment ions further corroborates the proposed structure.

Conclusion

The definitive identification of a synthesized compound like Benzyl 4-bromophenyl sulfide is a non-negotiable step in the research and development pipeline. High-resolution mass spectrometry, particularly with an Orbitrap mass analyzer, provides a robust and reliable platform for this purpose. By systematically evaluating the accurate mass, isotopic pattern, and fragmentation data, researchers can achieve an unambiguous confirmation of the compound's identity with the highest degree of scientific confidence. This rigorous analytical approach ensures the integrity of subsequent research and contributes to the overall quality and success of drug discovery and development programs.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Benzyl 4-bromophenyl sulfide Characterization

In the landscape of pharmaceutical development and quality control, the unambiguous characterization of novel chemical entities is paramount. Benzyl 4-bromophenyl sulfide, a molecule of interest, requires robust and reliable analytical methods to ensure its identity, purity, and strength. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) for the characterization of this compound. We will delve into the principles of method validation and cross-validation, grounded in the authoritative guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5][6]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5][7] When two or more analytical methods are employed, cross-validation is essential to ensure the comparability and integrity of the data generated.[8][9][10][11] This guide will provide a framework for making an informed decision on method selection based on a comprehensive cross-validation study.

The Analytical Challenge: Benzyl 4-bromophenyl sulfide

Benzyl 4-bromophenyl sulfide (C13H11BrS) is an organic sulfide containing a halogen atom.[12] Its structure suggests suitability for both HPLC and GC analysis. The choice between these techniques often depends on the specific requirements of the analysis, such as the need for high sensitivity, selectivity, or the physical properties of the analyte and sample matrix.

Methodology & Experimental Protocols

A successful validation requires a cooperative effort from various departments, including regulatory affairs, quality control, and analytical development. The validation process begins with a protocol that outlines the intended purpose and the performance characteristics to be evaluated.[5][13]

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, offering high resolution and sensitivity for a wide range of compounds.[14]

Experimental Protocol:

• Instrument: Agilent 1260 Infinity II LC System or equivalent.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• UV Detection: 254 nm.

• Standard Solution: 100 µg/mL of Benzyl 4-bromophenyl sulfide in mobile phase.

• Sample Preparation: Dissolve the sample in the mobile phase to achieve a target concentration of 100 µg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, providing both chromatographic separation and mass spectral information for confident identification.[15][16][17][18][19]

Experimental Protocol:

• Instrument: Agilent 8890 GC with 5977B MSD or equivalent.

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280°C.

• Oven Temperature Program: Start at 150°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Injection Mode: Split (10:1).

• Injection Volume: 1 µL.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• MS Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 50 to 400.

• Standard Solution: 100 µg/mL of Benzyl 4-bromophenyl sulfide in Dichloromethane.

• Sample Preparation: Dissolve the sample in Dichloromethane to achieve a target concentration of 100 µg/mL.

Cross-Validation: A Head-to-Head Comparison

The cross-validation study is designed to demonstrate that both analytical procedures are fit for the intended purpose and yield comparable results.[9] The following validation parameters, as recommended by ICH guidelines, will be assessed.[1][4][5][9][13]

Specificity/Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[7][20]

• Procedure: A placebo (matrix without the analyte) and a spiked sample were analyzed by both methods. For HPLC-UV, the retention time of the analyte was monitored for interferences. For GC-MS, the retention time and the mass spectrum were used for confirmation.

• Results: Both methods demonstrated high specificity. No interfering peaks were observed at the retention time of Benzyl 4-bromophenyl sulfide in the placebo samples. The mass spectrum obtained from the GC-MS analysis provided an additional layer of confirmation.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[7][14]

• Procedure: A series of solutions were prepared at concentrations ranging from 50% to 150% of the nominal concentration (100 µg/mL).

• Data Summary:

Parameter	HPLC-UV	GC-MS	Acceptance Criteria
Range	50 - 150 µg/mL	50 - 150 µg/mL	As defined
Correlation Coefficient (r²)	0.9995	0.9992	≥ 0.999
Y-intercept	Minimal	Minimal	Close to zero

Both methods exhibited excellent linearity over the specified range, with correlation coefficients exceeding the typical acceptance criterion of 0.999.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1][20]

• Procedure: Accuracy was determined by analyzing samples with known concentrations of Benzyl 4-bromophenyl sulfide at three levels (80%, 100%, and 120% of the nominal concentration) in triplicate.

• Data Summary:

Concentration Level	HPLC-UV (% Recovery)	GC-MS (% Recovery)	Acceptance Criteria
80%	99.5%	101.2%	98.0% - 102.0%
100%	100.2%	99.8%	98.0% - 102.0%
120%	99.8%	100.5%	98.0% - 102.0%

Both methods demonstrated a high degree of accuracy, with percent recovery values falling well within the acceptable limits.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD).[1][14]

• Procedure:

  • Repeatability (Intra-assay precision): Six replicate injections of the 100% concentration standard were performed on the same day.

  • Intermediate Precision: The repeatability study was repeated by a different analyst on a different day using a different instrument.

• Data Summary:

Precision Parameter	HPLC-UV (%RSD)	GC-MS (%RSD)	Acceptance Criteria
Repeatability	0.8%	1.2%	≤ 2.0%
Intermediate Precision	1.1%	1.5%	≤ 2.0%

The HPLC-UV method showed slightly better precision than the GC-MS method, although both were well within the acceptable limits for pharmaceutical analysis.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Procedure: Determined based on the signal-to-noise ratio (S/N). Typically, S/N of 3 for LOD and 10 for LOQ.

• Data Summary:

Parameter	HPLC-UV	GC-MS
LOD	0.1 µg/mL	0.05 µg/mL
LOQ	0.3 µg/mL	0.15 µg/mL

The GC-MS method demonstrated superior sensitivity with lower LOD and LOQ values, making it more suitable for trace-level analysis.

Robustness

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Procedure: Minor changes were made to the method parameters (e.g., ±2°C in column temperature, ±0.1 mL/min in flow rate for HPLC; ±5°C in oven temperature for GC).

• Results: Both methods were found to be robust, with no significant impact on the results observed from the minor variations.

Visualizing the Workflow

The following diagrams illustrate the cross-validation workflow and the relationship between the different validation parameters.

Caption: Interrelationship of Analytical Validation Parameters.

Discussion and Recommendations

This cross-validation study demonstrates that both HPLC-UV and GC-MS are suitable and reliable methods for the characterization of Benzyl 4-bromophenyl sulfide. The choice of method will ultimately depend on the specific analytical needs.

• HPLC-UV is a robust, precise, and widely available technique suitable for routine quality control and assays where high throughput is desired. Its slightly better precision may be advantageous for release testing.

• GC-MS offers superior sensitivity (lower LOD and LOQ) and the significant advantage of mass spectral data, which provides a higher degree of confidence in peak identification. This makes it the preferred method for impurity profiling, stability studies where degradation products may be present, and for confirmatory analysis. The analysis of halogenated organic compounds by GC-MS is a well-established technique. [15][16][17] In a comprehensive quality control strategy, these methods can be complementary. HPLC-UV can be used for routine assays, while GC-MS can be employed for confirmatory testing and in-depth investigations. The successful cross-validation ensures that data generated by either method can be confidently compared and utilized throughout the drug development lifecycle.

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"comparative antimicrobial efficacy of substituted benzyl phenyl sulfides"

A Comparative Guide to the Antimicrobial Efficacy of Substituted Benzyl Phenyl Sulfides

Authored by Senior Application Scientist

Introduction: The Pressing Need for Novel Antimicrobial Agents

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health. The relentless evolution of resistance mechanisms in bacteria necessitates a continuous search for new chemical entities with potent antimicrobial activity. Among the diverse scaffolds explored in medicinal chemistry, sulfur-containing compounds have emerged as a promising class of therapeutic agents.[1][2] Benzyl phenyl sulfides, in particular, offer a versatile structural framework that can be readily modified to optimize biological activity. This guide provides a comprehensive comparison of the antimicrobial efficacy of various substituted benzyl phenyl sulfides, supported by experimental data and detailed protocols. We will delve into the structure-activity relationships (SAR) that govern their potency and explore the potential mechanisms underlying their antimicrobial action.

The Rationale for Investigating Benzyl Phenyl Sulfides

Sulfur-containing heterocycles are integral to many FDA-approved drugs and exhibit a wide range of therapeutic properties, including antibacterial and antifungal activities.[1][3] The sulfide linkage in benzyl phenyl sulfides provides a key structural element that can be strategically functionalized. By introducing various substituents onto the benzyl and phenyl rings, it is possible to modulate the electronic and steric properties of the molecule, thereby influencing its interaction with microbial targets. This guide focuses on a comparative analysis of derivatives with electron-donating and electron-withdrawing groups to elucidate their impact on antimicrobial efficacy.

Experimental Design for Comparative Efficacy Studies

To ensure a robust and objective comparison, a standardized experimental workflow is essential. The following sections detail the methodologies employed for the synthesis, characterization, and antimicrobial evaluation of substituted benzyl phenyl sulfides.

Selection of Microbial Strains

A panel of clinically relevant microorganisms is selected to represent a broad spectrum of potential pathogens. This includes Gram-positive bacteria, Gram-negative bacteria, and fungi. The specific strains used in this comparative study are:

• Gram-Positive Bacteria:

  • Staphylococcus aureus (ATCC 25923) - A common cause of skin and soft tissue infections.

  • Methicillin-resistant Staphylococcus aureus (MRSA) - A significant MDR pathogen.[4]

• Gram-Negative Bacteria:

  • Escherichia coli (ATCC 25922) - A frequent cause of urinary tract and gastrointestinal infections.

• Fungi:

  • Candida albicans (ATCC 10231) - A common opportunistic fungal pathogen.

Synthesis of Substituted Benzyl Phenyl Sulfides

The synthesis of substituted benzyl phenyl sulfides is achieved through a nucleophilic substitution reaction.[5][6] The general procedure involves the reaction of a substituted thiophenol with a substituted benzyl halide in the presence of a base.

Caption: General synthetic scheme for substituted benzyl phenyl sulfides.

Step-by-Step Synthesis Protocol:

• To a solution of the appropriately substituted thiophenol (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add the corresponding substituted benzyl halide (1.1 eq) to the reaction mixture.

• Continue stirring at room temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired substituted benzyl phenyl sulfide.

Comparative Antimicrobial Efficacy Data

The antimicrobial activity of the synthesized compounds was evaluated by determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.[7][8][9][10] The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[8]

Minimum Inhibitory Concentration (MIC) Determination Protocol

• Prepare a stock solution of each test compound in dimethyl sulfoxide (DMSO).

• Perform serial two-fold dilutions of the stock solutions in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.[9][10]

• Prepare a standardized microbial inoculum with a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria.[10]

• Dilute the standardized inoculum to achieve a final concentration of 5 x 10^5 CFU/mL in each well.[10]

• Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.[9][11]

• The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.[9]

Comparative MIC Data Table

The following table summarizes the MIC values (in µg/mL) of a selection of substituted benzyl phenyl sulfides against the tested microbial strains. Ciprofloxacin and Fluconazole were used as standard antibacterial and antifungal reference drugs, respectively.

Compound	Substituent (Benzyl Ring)	Substituent (Phenyl Ring)	S. aureus (µg/mL)	MRSA (µg/mL)	E. coli (µg/mL)	C. albicans (µg/mL)
1	H	H	>64	>64	>64	>64
2	4-NO₂	H	16	32	64	>64
3	4-NO₂	4-Cl	8	16	32	64
4	4-Cl	4-NO₂	16	32	64	>64
5	4-OCH₃	H	>64	>64	>64	>64
Ciprofloxacin	-	-	0.5	4	0.25	NA
Fluconazole	-	-	NA	NA	NA	2

NA: Not Applicable

Structure-Activity Relationship (SAR) Analysis

The comparative data reveals critical insights into the structure-activity relationships of substituted benzyl phenyl sulfides:

• Unsubstituted Compound: The parent benzyl phenyl sulfide (Compound 1) exhibited no significant antimicrobial activity, highlighting the importance of substituents for potency.

• Electron-Withdrawing Groups: The presence of a nitro group (NO₂) on the benzyl ring (Compound 2) significantly enhanced antibacterial activity.[5] This effect was further potentiated by the addition of a chloro group (Cl) on the phenyl ring (Compound 3), which demonstrated the strongest and broadest spectrum of activity among the tested compounds.[5] This suggests that electron-deficient aromatic rings are crucial for antimicrobial efficacy.

• Position of Substituents: Comparing Compound 3 and Compound 4, the placement of the nitro group on the benzyl ring and the chloro group on the phenyl ring appears to be more favorable for activity than the reverse arrangement.

• Electron-Donating Groups: The introduction of an electron-donating methoxy group (OCH₃) on the benzyl ring (Compound 5) resulted in a complete loss of antimicrobial activity, similar to the unsubstituted parent compound.[5]

Caption: Structure-Activity Relationship (SAR) of substituted benzyl phenyl sulfides.

Proposed Mechanism of Action

While the precise mechanism of action for benzyl phenyl sulfides is still under investigation, the observed SAR provides some clues. The enhanced activity of compounds with electron-withdrawing groups suggests that these molecules may act as electrophiles, potentially reacting with nucleophilic residues in essential microbial enzymes or proteins.

Another proposed mechanism involves the disruption of bacterial cell membranes.[4] The lipophilic nature of the benzyl phenyl sulfide scaffold may facilitate its insertion into the lipid bilayer, leading to increased membrane permeability and eventual cell death.

Furthermore, the generation of reactive oxygen species (ROS) is a common mechanism of action for many antimicrobial agents. It is plausible that under certain physiological conditions, the sulfide moiety could be oxidized, leading to the production of ROS that damage cellular components. Conversely, some studies suggest that hydrogen sulfide (H₂S), which can be produced by bacteria, may play a role in antibiotic tolerance by acting as a cytoprotectant and reducing oxidative stress.[12][13][14] The interaction between exogenous sulfide compounds and the endogenous H₂S signaling pathways in bacteria warrants further investigation.

Conclusion and Future Directions

This comparative guide demonstrates that substituted benzyl phenyl sulfides are a promising class of antimicrobial agents. The structure-activity relationship studies clearly indicate that the presence of electron-withdrawing groups, particularly a 4-nitro group on the benzyl ring and a 4-chloro group on the phenyl ring, is critical for potent and broad-spectrum activity.[5]

Future research should focus on:

• Expanding the library of substituted benzyl phenyl sulfides to further refine the SAR.

• Elucidating the precise mechanism of action through biochemical and biophysical studies.

• Evaluating the in vivo efficacy and toxicity of the most potent compounds in animal models of infection.

• Investigating potential synergistic effects when combined with existing antibiotics.

By systematically exploring the chemical space of substituted benzyl phenyl sulfides, it is possible to develop novel and effective antimicrobial agents to combat the growing threat of drug-resistant infections.

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A Senior Application Scientist's Guide to Purity Assessment: Benzyl 4-bromophenyl sulfide

In the landscape of pharmaceutical research and drug development, the absolute purity of a chemical entity is not merely a quality metric; it is the bedrock upon which reliable, reproducible, and safe scientific outcomes are built. Benzyl 4-bromophenyl sulfide (C₁₃H₁₁BrS), a compound of interest in synthetic chemistry, demands rigorous purity assessment.[1][2][3] This guide provides an in-depth comparison of analytical techniques for this purpose, anchored by the foundational method of elemental analysis and extending to more sophisticated chromatographic and spectroscopic techniques.

The Foundational Pillar: Elemental Analysis (EA)

Elemental analysis by combustion is a cornerstone technique for determining the purity of a well-characterized organic compound. Its power lies in its directness: it quantifies the mass percentages of carbon (C), hydrogen (H), nitrogen (N), and sulfur (S), which can be compared against the theoretical values calculated from the compound's molecular formula. For heteroatoms like bromine (Br), methods such as oxygen flask combustion are employed.[4][5][6][7]

Principle of Causality: Why EA is a Primary Standard

Elemental analysis is considered a primary method because it determines the amount of each element directly, without relying on a reference standard of the same compound. The measurement is based on the fundamental stoichiometry of the molecule. For Benzyl 4-bromophenyl sulfide (C₁₃H₁₁BrS), any deviation from the theoretical elemental composition points directly to the presence of impurities.

Theoretical Composition: To assess purity, we must first calculate the theoretical elemental percentages based on the molecular formula C₁₃H₁₁BrS and atomic masses (C: 12.011, H: 1.008, Br: 79.904, S: 32.065).

• Molecular Weight: 279.20 g/mol [2]

• Carbon (C): (13 * 12.011) / 279.20 * 100% = 55.93%

• Hydrogen (H): (11 * 1.008) / 279.20 * 100% = 3.97%

• Bromine (Br): (1 * 79.904) / 279.20 * 100% = 28.62%

• Sulfur (S): (1 * 32.065) / 279.20 * 100% = 11.49%

Data Interpretation & Trustworthiness: A sample is generally considered pure if the experimentally determined values are within ±0.4% of the theoretical values.[8][9] This narrow window of acceptance is a self-validating mechanism; a significant deviation in any element's percentage is a definitive indicator of an impurity.

Element	Theoretical Mass %	Acceptable Range (±0.4%)
Carbon (C)	55.93%	55.53% - 56.33%
Hydrogen (H)	3.97%	3.57% - 4.37%
Sulfur (S)	11.49%	11.09% - 11.89%
Bromine (Br)	28.62%	28.22% - 29.02%

Experimental Protocol: CHNS Analysis by Combustion

This protocol is based on standard methods like ASTM D5291.[10][11][12][13][14]

• Instrument Calibration: Calibrate the elemental analyzer using a certified organic standard with a known elemental composition (e.g., sulfanilamide). This ensures the instrument's response is accurate and linear.

• Sample Preparation: Accurately weigh 1-3 mg of the Benzyl 4-bromophenyl sulfide sample into a tin capsule using a calibrated ultra-microbalance.

• Combustion: The sample is dropped into a high-temperature furnace (~900-1000°C) with a constant stream of helium and a pulse of pure oxygen. This causes flash combustion, converting the sample into gaseous products (CO₂, H₂O, N₂, and SO₂).

• Reduction & Separation: The gas mixture passes through a reduction tube (containing copper) to remove excess oxygen and convert nitrogen oxides to N₂. The gases are then separated using a chromatographic column.

• Detection: A thermal conductivity detector (TCD) measures the concentration of each gas as it elutes from the column. The signal is proportional to the amount of the element.

• Data Analysis: The instrument software calculates the mass percentage of C, H, N, and S based on the sample weight and detector response, comparing it against the calibration standard.

Experimental Protocol: Bromine & Sulfur by Oxygen Flask Combustion

This protocol follows the principles outlined in USP <471>.[4]

• Sample Preparation: Weigh an appropriate amount of the sample onto a piece of halide-free filter paper. Fold the paper to enclose the sample and place it in the platinum gauze holder of the flask stopper.

• Absorption Solution: Add an absorbing liquid (e.g., a dilute solution of sodium hydroxide with hydrogen peroxide) to the 500-mL combustion flask.

• Combustion: Flush the flask with a stream of pure oxygen. Ignite the filter paper fuse and immediately plunge the stopper into the flask, ensuring a tight seal. The sample combusts in the oxygen-rich environment.[5][6]

• Absorption: After combustion, shake the flask vigorously to ensure all combustion products (which form bromide and sulfate ions) are absorbed into the solution.

• Quantification: The resulting solution can be analyzed for bromide and sulfate content using various methods, such as ion chromatography or potentiometric titration.[15]

Strengths of EA:

• Provides a direct measure of bulk purity.

• Highly accurate and precise for homogenous samples.

• Does not require a reference standard of the analyte.

Limitations of EA:

• It is a bulk analysis technique; it cannot distinguish between the main compound and an impurity with a similar elemental composition.

• It provides no information on the nature or number of impurities.

• Requires destructive analysis of the sample.

Orthogonal & Complementary Methods: A Comparative Guide

To build a complete purity profile, elemental analysis must be complemented by orthogonal methods—techniques that measure purity based on different chemical or physical principles. This approach is central to the validation of analytical procedures as outlined by ICH Q2(R1).[16][17][18]

Chromatographic Methods: Separating the Components

Chromatography excels where EA falls short: separating individual components of a mixture. This allows for the detection and quantification of impurities, even at trace levels.

A. High-Performance Liquid Chromatography (HPLC)

• Principle of Causality: HPLC separates compounds based on their differential partitioning between a stationary phase (the column) and a liquid mobile phase. For Benzyl 4-bromophenyl sulfide, a non-polar C18 column (reverse-phase) is suitable, where the compound will be retained and then eluted with a polar mobile phase. Impurities with different polarities will elute at different times.

• Trustworthiness: System suitability tests are performed before analysis. This involves injecting a standard solution to ensure the system meets predefined criteria for parameters like peak resolution, tailing factor, and repeatability, guaranteeing the system's performance for the analysis.

Experimental Protocol: HPLC Purity Assay

• System Preparation: Use a reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm). The mobile phase could be a gradient of acetonitrile and water.

• Standard Preparation: Prepare a stock solution of Benzyl 4-bromophenyl sulfide at a known concentration (e.g., 1 mg/mL) in acetonitrile.

• Sample Preparation: Prepare the sample to be tested at the same concentration as the standard.

• Analysis: Inject equal volumes of the standard and sample solutions. Monitor the elution with a UV detector at a wavelength where the analyte absorbs strongly (e.g., 254 nm).

• Data Analysis: Purity is determined by the area percent method. The area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

B. Gas Chromatography (GC)

• Principle of Causality: GC is ideal for volatile and thermally stable compounds.[19] The sample is vaporized and separated based on its boiling point and interactions with a stationary phase inside a long capillary column. While thioethers can be analyzed by GC, care must be taken as some sulfur compounds can degrade or oxidize at high temperatures in the GC inlet.[20][21]

• Trustworthiness: A flame ionization detector (FID) provides a response that is roughly proportional to the mass of carbon in the analyte, making it a reliable tool for "area percent" purity calculations without needing a specific reference standard for each impurity.

Experimental Protocol: GC Purity Assay

• System Preparation: Use a capillary column with a non-polar stationary phase (e.g., 5% phenyl polysiloxane).

• Sample Preparation: Dissolve the sample in a suitable volatile solvent like dichloromethane.

• Analysis: Inject the sample into the heated GC inlet. The oven temperature is programmed to ramp up, eluting compounds in order of increasing boiling point.

• Detection: A Flame Ionization Detector (FID) or a Mass Spectrometer (MS) can be used for detection.[22] MS provides the added benefit of identifying the impurities based on their mass fragmentation patterns.[19]

• Data Analysis: Purity is calculated using the area percent method, similar to HPLC.

Spectroscopic Methods: Confirming Identity and Quantifying Purity

A. Quantitative NMR (qNMR)

• Principle of Causality: qNMR is a powerful primary method that can determine purity without a specific reference standard of the analyte.[23][24][25][26] The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[23] By co-dissolving a known mass of the sample with a known mass of a highly pure, stable internal standard (with non-overlapping peaks), the purity of the sample can be calculated with high accuracy.[24]

• Trustworthiness: The method is self-validating as the structure of the analyte and impurities can often be confirmed simultaneously from the same spectrum. The use of a certified internal standard provides a direct link to a primary measurement standard.

Experimental Protocol: qNMR Purity Assay

• Standard Selection: Choose a high-purity internal standard (e.g., maleic acid, dimethyl sulfone) that is soluble in the same deuterated solvent as the sample and has protons that resonate in a clear region of the spectrum.

• Sample Preparation: Accurately weigh the internal standard and the Benzyl 4-bromophenyl sulfide sample into the same vial. Dissolve them in a known volume of a deuterated solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire a ¹H NMR spectrum under quantitative conditions (e.g., ensuring long relaxation delays).

• Data Analysis: Integrate a well-resolved peak from the analyte and a peak from the internal standard. The purity of the analyte is calculated using the formula: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where I=integral, N=number of protons, M=molar mass, m=mass, P=purity of the standard.[23]

B. Mass Spectrometry (MS)

• Principle of Causality: While not typically a standalone purity method, MS, especially when coupled with chromatography (LC-MS, GC-MS), is unparalleled for impurity identification.[19][27][28] High-Resolution Mass Spectrometry (HRMS) can determine the elemental composition of impurities from their exact mass, providing critical information for their structural elucidation.[19][28]

• Trustworthiness: MS provides definitive molecular weight information. The fragmentation patterns generated can serve as a "fingerprint" to confirm the identity of the main compound and help identify unknown impurities.[29]

Integrated Strategy for Purity Assessment

No single method is sufficient. A robust purity assessment strategy integrates multiple orthogonal techniques. The choice of methods depends on the developmental stage of the compound.

Decision Workflow for Purity Analysis

The following diagram illustrates a logical workflow for selecting the appropriate analytical techniques.

Caption: Decision workflow for selecting analytical methods.

Comparative Summary of Techniques

Technique	Principle	Information Provided	Throughput	Destructive?	Key Advantage
Elemental Analysis	Combustion/Decomposition	Bulk elemental composition, Stoichiometric purity	Medium	Yes	Primary method, no analyte standard needed
HPLC-UV	Differential Partitioning	Separation of impurities, Relative purity (Area %)	High	Yes	High sensitivity for chromophoric impurities
GC-FID/MS	Volatility/Partitioning	Separation of volatile impurities, Relative purity	High	Yes	Excellent for residual solvents and volatile impurities
qNMR	Nuclear Spin Resonance	Absolute purity, Structural confirmation	Low	No	Primary ratio method, non-destructive
LC-MS/HRMS	Mass-to-Charge Ratio	Molecular weight of impurities, Elemental composition (HRMS)	Medium	Yes	Unparalleled for impurity identification

Conclusion

Assessing the purity of Benzyl 4-bromophenyl sulfide requires a multi-faceted, orthogonal approach. While Elemental Analysis serves as the essential gatekeeper, confirming the correct elemental composition of the bulk material, it cannot stand alone. Chromatographic methods , particularly HPLC, are indispensable for detecting and quantifying process-related impurities and degradation products. For an unambiguous, absolute measure of purity and structural confirmation, Quantitative NMR is the gold standard. Finally, Mass Spectrometry provides the definitive identification of any unknown impurities, which is critical for safety and regulatory compliance. By strategically combining these techniques, researchers and drug development professionals can establish a comprehensive and trustworthy purity profile, ensuring the integrity of their scientific work.

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• ICH Harmonised Tripartite Guideline, Q2(R1) Validation of Analytical Procedures: Text and Methodology, November 2005. [URL: https://database.ich.org/sites/default/files/Q2_R1__Guideline.pdf][16][18]

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A Comparative Guide to Catalyst Performance in the Synthesis of Benzyl 4-bromophenyl sulfide

In the landscape of pharmaceutical and materials science, the synthesis of diaryl and benzyl aryl sulfides is of paramount importance. These structural motifs are integral to a wide array of biologically active molecules and functional materials.[1][2] The focus of this guide, Benzyl 4-bromophenyl sulfide, serves as a valuable intermediate in organic synthesis.[3][4] The efficiency of its synthesis is largely dictated by the choice of catalyst, which governs reaction rates, yields, and overall process viability. This document provides a comprehensive comparison of various catalytic systems for the synthesis of Benzyl 4-bromophenyl sulfide, supported by experimental data and mechanistic insights to aid researchers in catalyst selection and process optimization.

The primary route for synthesizing Benzyl 4-bromophenyl sulfide is through a carbon-sulfur (C-S) cross-coupling reaction. This typically involves the reaction of a thiol with an aryl halide, facilitated by a transition metal catalyst.[2][5] The most commonly employed catalysts are based on palladium, copper, and nickel, each presenting distinct advantages and limitations.[2][6][7]

Comparative Analysis of Catalytic Systems

The performance of a catalyst in a C-S cross-coupling reaction is a function of the metal center, the associated ligands, the base, and the solvent system. These components work in concert to facilitate the catalytic cycle, which generally involves oxidative addition, transmetalation (or a related step), and reductive elimination.[8][9][10][11]

Palladium-Based Catalysts:

Palladium complexes are often the catalysts of choice for C-S cross-coupling due to their high efficiency and broad functional group tolerance.[5][12][13][14] The use of specific ligands, such as bulky, electron-rich phosphines, is crucial for achieving high catalytic activity.[15] For instance, the use of a Pd(dba)₂/NiXantPhos system has been reported for the synthesis of diaryl sulfides from aryl benzyl sulfides and aryl bromides, showcasing the versatility of palladium catalysis.[12][13][14] While highly effective, the high cost and potential toxicity of palladium can be drawbacks.[11]

Copper-Based Catalysts:

Copper-catalyzed C-S cross-coupling reactions, often referred to as Ullmann-type reactions, represent a more economical alternative to palladium-based systems.[2][5] These reactions are typically ligand-free or employ simple, inexpensive ligands like ethylene glycol or N,N'-dimethylethylenediamine.[2][7] Copper(I) salts, such as CuI, are commonly used and have been shown to be effective for the coupling of aryl iodides with thiols.[2][16] While cost-effective, copper-based systems may require higher reaction temperatures and can sometimes exhibit lower functional group tolerance compared to their palladium counterparts.[6] A notable approach involves the use of CuCl as a catalyst with Cs₂CO₃ as the base for the synthesis of benzyl phenyl sulfides from dithiocarbamates and benzyl halides.[17][18]

Nickel-Based Catalysts:

As an earth-abundant and less expensive metal, nickel has gained significant attention as a catalyst for C-S cross-coupling.[7][19][20][21] Modern nickel catalyst systems can achieve high efficiencies, even with challenging substrates like aryl chlorides.[7] The mechanism of nickel-catalyzed C-S coupling often involves a Ni(0)/Ni(II) catalytic cycle.[19] The choice of ligand is critical, with flexible bidentate phosphines enabling the coupling of sterically hindered substrates.[20] Mechanochemical conditions have also been explored to enhance the efficiency of nickel-catalyzed C-S cross-coupling, allowing for lower catalyst loading and simplified reaction setup.[19][22]

Performance Data Summary

The following table summarizes the performance of representative palladium, copper, and nickel catalyst systems for C-S cross-coupling reactions relevant to the synthesis of Benzyl 4-bromophenyl sulfide. The data is compiled from various literature sources to provide a comparative overview.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(dba)₂	NiXantPhos	NaN(SiMe₃)₂	CPME	100	2	~80	[13]
CuI	None	K₂CO₃	N/A	100	6	~95	[16]
CuCl	None	Cs₂CO₃	N/A	N/A	N/A	Good	[17]
Ni(cod)₂	DPEphos	NaOtBu	Dioxane	80	18	~90	[20]
XantNi-Cl	None	Et₃N	Mechanochemical	N/A	N/A	Good	[19]

Benchmarking Experimental Protocol

To provide a standardized method for comparing catalyst performance, the following protocol for the synthesis of Benzyl 4-bromophenyl sulfide is proposed. This protocol is based on general procedures for C-S cross-coupling reactions.

Materials:

• 4-Bromothiophenol

• Benzyl bromide

• Catalyst (e.g., Pd(OAc)₂, CuI, or NiCl₂(dppp))

• Ligand (if required)

• Base (e.g., K₂CO₃, Cs₂CO₃, or NaOtBu)

• Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

• Magnetic stirrer and heating plate

• Analytical equipment for product characterization (TLC, GC-MS, NMR)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the catalyst (e.g., 2 mol%), ligand (if necessary, e.g., 4 mol%), and base (e.g., 2.0 equivalents).

• Add the anhydrous solvent (e.g., 5 mL per 1 mmol of limiting reagent) via syringe.

• Stir the mixture for 10-15 minutes at room temperature.

• Add 4-bromothiophenol (1.0 equivalent) to the reaction mixture.

• Add benzyl bromide (1.2 equivalents) dropwise via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the specified time (monitor by TLC or GC).

• After the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature.

• Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).[23]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[24]

• Purify the crude product by column chromatography on silica gel to obtain pure Benzyl 4-bromophenyl sulfide.[23]

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry and compare with literature data.

Mechanistic Insights

The catalytic cycle for C-S cross-coupling reactions is fundamental to understanding catalyst performance. The diagram below illustrates a generalized catalytic cycle for a palladium-catalyzed reaction, which shares conceptual similarities with nickel-catalyzed pathways.

Caption: Generalized catalytic cycle for Palladium-catalyzed C-S cross-coupling.

Explanation of the Catalytic Cycle:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X, in this case, 4-bromobenzyl moiety precursor) to form a Pd(II) intermediate.[8][9][11]

• Ligand Exchange/Transmetalation: The thiol (R'-SH, benzyl thiol), in the presence of a base, forms a thiolate which then displaces the halide on the palladium center.[8][9][11]

• Reductive Elimination: The aryl and thiolate groups on the palladium complex couple and are eliminated as the final product (Ar-S-R'), regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[8][9][11]

The efficiency of each step is influenced by the choice of metal, ligand, base, and solvent, thereby dictating the overall performance of the catalytic system.

Conclusion and Future Outlook

The synthesis of Benzyl 4-bromophenyl sulfide can be effectively achieved using a variety of transition metal catalysts, with palladium, copper, and nickel systems being the most prominent. Palladium catalysts generally offer high efficiency and broad applicability but come at a higher cost. Copper-based catalysts provide a more economical option, while nickel catalysts are emerging as a powerful and sustainable alternative.

The choice of the optimal catalyst will depend on the specific requirements of the synthesis, including cost considerations, desired yield, and functional group compatibility. The provided benchmarking protocol offers a framework for the systematic evaluation of different catalytic systems. Future research will likely focus on the development of more sustainable and efficient catalysts, such as those based on earth-abundant metals, and the exploration of novel reaction conditions, including photochemical and electrochemical methods, to further improve the synthesis of this important class of compounds.

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• Oechsner, R. M., et al. (2023). Nickel catalyzed C–S cross coupling of sterically hindered substrates enabled by flexible bidentate phosphines. Organic Chemistry Frontiers. Available at: [Link]

• Mao, J., et al. (2014). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. Organic Letters. Available at: [Link]

• Mao, J., et al. (2014). Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides. American Chemical Society. Available at: [Link]

• Jia, T., et al. (2014). Palladium-Catalyzed Direct α-Aryation of Benzyl Thioethers with Aryl Bromides. PMC. Available at: [Link]

• Sikari, R., et al. (2019). Achieving Nickel Catalyzed C–S Cross-Coupling under Mild Conditions Using Metal–Ligand Cooperativity. The Journal of Organic Chemistry. Available at: [Link]

• Sikari, R., et al. (2019). Achieving Nickel Catalyzed C-S Cross-Coupling under Mild Conditions Using Metal-Ligand Cooperativity. SciSpace. Available at: [Link]

• Various Authors. Benzylic sulfide synthesis by C-S coupling. Organic Chemistry Portal. Available at: [Link]

• Lindenmaier, I., et al. (2025). Nickel Catalyzed C–S Cross Coupling Enhanced by Mechanochemistry. ChemRxiv. Available at: [Link]

• Various Authors. Palladium-catalyzed cross-coupling reactions. Fiveable. Available at: [Link]

• Wang, L., et al. (2017). Benzyl thioether formation merging copper catalysis. PMC. Available at: [Link]

• Nobel Prize Committee. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available at: [Link]

• Zhou, Y., et al. (2022). Copper-Catalyzed C-S Formation for the Synthesis of Benzyl Phenyl Sulfides from Dithiocarbamates. Organic Chemistry Portal. Available at: [Link]

• Various Authors. Cross-coupling reaction. Wikipedia. Available at: [Link]

• Kunz, D. (2012). Transition Metal Catalyzed Synthesis of Aryl Sulfides. MDPI. Available at: [Link]

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• Ananikov, V. P. (2005). Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. ResearchGate. Available at: [Link]

• Zhou, Y., et al. (2022). Copper-Catalyzed C-S Formation for the Synthesis of Benzyl Phenyl Sulfides from Dithiocarbamates. ResearchGate. Available at: [Link]

• Abedinifar, F., et al. (2022). A review on the latest progress of C-S cross-coupling in diaryl sulfide synthesis: Update from 2012 to 2021. ResearchGate. Available at: [Link]

• Various Authors. Synthesis of aryl sulfides and diaryl sulfides. Organic Chemistry Portal. Available at: [Link]

• Sperotto, E., et al. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. DSpace. Available at: [Link]

• Kunz, D. (2012). Transition Metal Catalyzed Synthesis of Aryl Sulfides. PMC. Available at: [Link]

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"differential scanning calorimetry (DSC) analysis of Benzyl 4-bromophenyl sulfide"

An In-Depth Comparative Guide to the Differential Scanning Calorimetry (DSC) Analysis of Benzyl 4-bromophenyl sulfide

Authored by: A Senior Application Scientist

This guide provides a comprehensive examination of the thermal properties of Benzyl 4-bromophenyl sulfide using Differential Scanning Calorimetry (DSC). Designed for researchers, scientists, and professionals in drug development, this document moves beyond a standard protocol to offer a comparative analysis, contextualizing the material's behavior against structurally similar compounds. We will explore the causality behind experimental choices, ensuring a robust and self-validating analytical approach.

Introduction: The Power of Differential Scanning Calorimetry in Material Characterization

Differential Scanning Calorimetry (DSC) is a cornerstone thermal analysis technique that measures the difference in heat flow between a sample and an inert reference as a function of temperature or time.[1][2] This method is exceptionally powerful for characterizing the physical and chemical properties of materials, providing critical insights into phase transitions such as melting, crystallization, and glass transitions.[3][4] In the pharmaceutical and chemical industries, DSC is indispensable for assessing the purity, stability, and polymorphic forms of compounds, all of which are critical parameters for product development and quality control.[1][5][6]

The core principle involves subjecting both the sample and a reference material (typically an empty pan) to a precisely controlled temperature program.[5] When the sample undergoes a thermal event (e.g., melting), it absorbs energy (an endothermic process), creating a temperature difference between it and the reference. The instrument measures the extra heat flow required to maintain a zero temperature difference, which is then plotted against temperature to generate a thermogram.[7] The resulting peaks and shifts in the baseline provide a thermal signature of the material.[7]

This guide focuses on Benzyl 4-bromophenyl sulfide, a sulfur-containing organic compound. Understanding its thermal behavior is crucial for defining its processing parameters, storage conditions, and potential applications. To provide a richer context, we will compare its DSC profile with two related molecules:

• Benzyl phenyl sulfide: To investigate the influence of the bromo-substituent on the phenyl ring.

• 4-Bromophenyl methyl sulfide: To assess the impact of replacing the benzyl group with a smaller methyl group.

Experimental Design: A Self-Validating Protocol

The integrity of DSC data hinges on a meticulously designed and executed experiment. The following protocol is designed to be self-validating by incorporating instrument calibration, a standardized thermal history for the sample, and procedural blanks.

Instrument Calibration

For data to be meaningful and comparable, the temperature and enthalpy axes of the DSC instrument must be calibrated.[8][9][10] This is performed according to established standards, such as ASTM E967.[11][12] High-purity reference materials with known melting points and enthalpies of fusion, such as Indium and Tin, are used for this purpose.[13] Calibration ensures that the measured transition temperatures and energy changes are accurate and traceable.[8][9]

Sample Preparation

• Mass Measurement: Accurately weigh 3-5 mg of the sample into a standard aluminum DSC pan using a calibrated analytical balance. A smaller sample size helps to minimize thermal gradients within the sample, resulting in sharper, more resolved peaks.

• Encapsulation: Hermetically seal the pan using a crimping press. This prevents any loss of sample due to volatilization during the analysis.[14]

• Reference Pan: Prepare an empty, hermetically sealed aluminum pan to be used as the reference.

The DSC Thermal Program: Erasing Thermal History

A material's thermal history—its previous processing and storage conditions—can significantly affect its DSC profile, particularly for polymorphic or semi-crystalline materials.[15] To ensure a consistent and comparable analysis, a heat/cool/heat cycle is employed to erase the sample's prior thermal history.[14][16]

Caption: Impact of structural changes on melting temperature (Tm).

Trustworthiness and Best Practices

To ensure the trustworthiness of the results, consider the following:

• Baseline Stability: A flat baseline before and after the transition is crucial for accurate peak integration. A sloping baseline can indicate a difference in heat capacity between the sample and reference or instrument drift. [15]* Purity Assessment: The van't Hoff equation can be applied to the leading edge of the melting peak to provide a quantitative estimation of purity, a common application in the pharmaceutical industry. [17]* Sample Mass: Always report the sample mass, as the peak height is directly proportional to it. Normalizing the heat flow by mass (W/g) allows for direct comparison between different samples.

• Multiple Runs: For critical applications, running the sample in triplicate is recommended to establish the reproducibility of the measurement.

Conclusion

The Differential Scanning Calorimetry analysis of Benzyl 4-bromophenyl sulfide reveals a crystalline material with a distinct melting point at approximately 64-65°C. Through objective comparison with structurally related compounds, we can confidently attribute this thermal behavior to the combined effects of the bromo-substituent and the benzyl group. The bromine atom significantly increases the melting point compared to the non-substituted analog by enhancing intermolecular forces. Similarly, the benzyl group contributes to a more stable crystal lattice through π-stacking interactions compared to a simple methyl group. This guide demonstrates how a well-designed DSC experiment, grounded in proper calibration and comparative analysis, provides deep and reliable insights into the physicochemical properties of organic compounds, which is essential for informed decision-making in research and development.

References

• Title: Differential Scanning Calorimetry Principle & Applications - BCL Source: BCL URL
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• Title: Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience Source: Current Protocols in Nucleic Acid Chemistry URL
• Source: Qualitest - WorldofTest.
• Title: DSC Differential Scanning Calorimetry - Principles, Applications, and Real-World Use Source: Linseis Thermal Analysis URL
• Title: ASTM E967-18: Standard Test Method for Temperature Calibration of Differential Scanning Calorimeters and Differential Thermal Analyzers Source: PhysicsNorm URL
• Title: ASTM E967 Test for Temperature Calibration of Differential Scanning Calorimeters and Differential Thermal Analyzers Source: Infinita Lab URL
• Title: benzyl 4-bromophenyl sulfide Source: Echemi URL
• Title: Differential Scanning Calorimetry (DSC)
• Title: Standard Test Method for Temperature Calibration of Differential Scanning Calorimeters and Differential Thermal Analyzers Source: ASTM International URL
• Title: Transition Metal-Free Coupling Reaction of Benzylic Trimethylammonium Salts with Di(hetero)
• Title: Interpreting DSC Data Source: UCSB MRL URL
• Title: DSC Laboratory Experiment – Determining the Thermal Properties of Organic Hydrocarbons Source: Journal of Chemical Education URL
• Title: Interpreting DSC curves Part 1: Dynamic measurements Source: Mettler Toledo URL
• Title: Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights Source: Linseis Thermal Analysis URL
• Title: A Beginner's Guide to Differential Scanning Calorimetry DSC Source: S4Science URL
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• Title: 4-bromophenyl methyl sulfide Source: Stenutz URL
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzyl 4-bromophenyl sulfide

Navigating the complexities of chemical waste management is paramount to ensuring laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of Benzyl 4-bromophenyl sulfide (CAS No. 53136-21-3), a compound recognized for its significant environmental toxicity. Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental aspect of responsible scientific practice. By understanding the chemical's properties and the rationale behind these disposal methods, researchers can mitigate risks and foster a culture of safety.

Chemical Profile and Hazard Summary

Before handling or disposing of any chemical, a thorough understanding of its hazard profile is essential. Benzyl 4-bromophenyl sulfide is a solid organic compound containing both sulfur and a halogen (bromine). Its most critical characteristic for disposal is its environmental toxicity.

Property	Value	Source
CAS Number	53136-21-3	[1][2][3]
Molecular Formula	C₁₃H₁₁BrS	[2][3][4]
Molecular Weight	279.20 g/mol	[2][3]
Appearance	Solid (Melting Point: 64-65 °C)	[3]
Key Hazards	H400: Very toxic to aquatic life. H410: Very toxic to aquatic life with long lasting effects.	[1][2][3]
Incompatibilities	Strong oxidizing agents, Strong acids.	[5]

The Globally Harmonized System (GHS) classifications H400 and H410 are the primary drivers for the stringent disposal protocols outlined below.[2] Release into drains or the environment is strictly prohibited and can cause significant, long-term ecological damage.[5][6]

Pre-Disposal Preparations: A Self-Validating Checklist

Proper preparation is the first step in a safe disposal workflow. This checklist ensures that all necessary safety and logistical measures are in place before the process begins.

Personnel & Environment:

• Personal Protective Equipment (PPE): Confirm the availability and use of appropriate PPE, including a lab coat, chemical-resistant gloves (inspect for tears before use), and chemical splash goggles.[3][6][7]

• Ventilation: All handling and preparation for disposal should be conducted within a certified chemical fume hood to minimize inhalation exposure.[5][7]

• Emergency Equipment: Verify the location and operational status of the nearest safety shower, eyewash station, and appropriate spill control materials.[8]

Waste Management Infrastructure:

• Identify Waste Stream: Locate the designated "Halogenated Organic Solid Waste" container. Because Benzyl 4-bromophenyl sulfide contains bromine, it must be segregated as halogenated waste.[9][10]

• Container Integrity: Ensure the waste container is in good condition, compatible with the chemical, and has a secure, tight-fitting lid.[9][11]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," and the full chemical name, "Benzyl 4-bromophenyl sulfide," must be added to the list of contents.[11][12]

Step-by-Step Disposal Protocols

The correct disposal procedure depends on the form of the waste. Follow the appropriate protocol below.

Protocol A: Disposal of Unused or Expired Solid Chemical

• Work Area Preparation: Conduct all operations within a chemical fume hood.[5] Place a labeled, secondary container (such as a beaker or weigh boat) on a calibrated scale.

• Chemical Transfer: Carefully transfer the solid Benzyl 4-bromophenyl sulfide from its original container into the pre-weighed secondary container. Avoid generating dust.[3][13]

• Containment: Securely transfer the solid waste into the designated "Halogenated Organic Solid Waste" container.

• Decontamination of Tools: Thoroughly decontaminate any spatulas or tools used for the transfer by rinsing them with a minimal amount of an appropriate organic solvent (e.g., acetone or ethanol) into a separate waste beaker. This rinseate must be disposed of as liquid halogenated waste (see Protocol C).

• Container Management: Securely close the lid on the hazardous waste container.[11]

• Log Entry: Record the added quantity of Benzyl 4-bromophenyl sulfide on the waste container's log sheet.

Protocol B: Disposal of Contaminated Labware (e.g., Gloves, Weigh Boats, Wipes)

• Segregation: Collect all solid labware that is grossly contaminated with Benzyl 4-bromophenyl sulfide. This includes items like gloves, weigh boats, and absorbent paper used for minor cleanups.

• Containment: Place these items in a sealed, labeled plastic bag or directly into the "Halogenated Organic Solid Waste" container. Do not dispose of these items in regular trash.

• Sharps: Contaminated sharps (e.g., needles, broken glass) must be placed in a designated, puncture-proof sharps container for hazardous chemical waste.

Protocol C: Disposal of Solutions Containing Benzyl 4-bromophenyl sulfide

• Waste Stream Identification: Solutions containing this compound, even when mixed with non-halogenated solvents, must be treated as halogenated waste.[9][11]

• Containment: Carefully pour the liquid waste into the designated "Halogenated Organic Liquid Waste" container using a funnel. Avoid splashing.

• Container Management: Ensure the waste container is kept closed except when actively adding waste.[11]

• Log Entry: Update the log on the liquid waste container, listing "Benzyl 4-bromophenyl sulfide" and the solvent(s) used, along with their estimated volumes or concentrations.

The Logic of Halogenated Waste Segregation

The segregation of halogenated and non-halogenated organic waste is a critical step rooted in the downstream disposal technology. This decision-making process is essential for both environmental safety and cost-effectiveness.

• Non-Halogenated Solvents: These are often recycled as fuel additives for cement kilns.[9] Their combustion produces primarily carbon dioxide and water.

• Halogenated Solvents: These compounds cannot be used as fuel. They require high-temperature incineration in specialized facilities equipped with scrubbers.[9] Burning halogenated compounds without these controls can produce highly toxic and corrosive gases (e.g., hydrogen bromide) and other pollutants.

The following diagram illustrates the critical decision point in the laboratory waste disposal workflow.

Caption: Waste Segregation Workflow for Organic Compounds.

Emergency Procedures: Spill Management

Accidental spills must be managed promptly and safely.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the lab.

• Secure the Area: Restrict access to the spill area. Remove all ignition sources.[6]

• Don PPE: Wear appropriate PPE, including respiratory protection if necessary.

• Containment: For a solid spill, carefully sweep or vacuum the material up. Avoid creating dust.[6]

• Absorption: For solutions, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Collection: Carefully collect the absorbed material and contaminated debris and place it into a labeled, sealable container for disposal as "Halogenated Organic Solid Waste." [5][6]

• Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Report: Report the incident to the laboratory supervisor or Environmental Health and Safety (EHS) department, in accordance with institutional policy.

References

• Vertex AI Search. (2025). Sulfide Electrolyte Safety: Handling, Storage, and Disposal Guidance for R&D Labs.
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• AK Scientific, Inc. (n.d.). Safety Data Sheet: N-Benzyl-2-[(4-bromophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide.
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• Echemi. (n.d.). benzyl 4-bromophenyl sulfide.
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• Apollo Scientific. (n.d.). SAFETY DATA SHEET: [(4-BROMOPHENYL)SULPHONYL]ACETONITRILE.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• University of British Columbia. (n.d.). Organic Solvent Waste Disposal. Safety & Risk Services.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.
• Fisher Scientific. (2025). SAFETY DATA SHEET: 4-Bromophenylacetonitrile.
• Fisher Scientific. (2025). SAFETY DATA SHEET: Benzyl 4-bromophenyl ketone.
• eCFR. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
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• Fisher Scientific. (2025). SAFETY DATA SHEET: Benzene, 1-bromo-4-(bromomethyl)-.
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A Researcher's Guide to the Safe Handling of Benzyl 4-bromophenyl sulfide

This guide provides essential safety protocols and logistical plans for the handling and disposal of Benzyl 4-bromophenyl sulfide (CAS No. 53136-21-3)[1][2][3]. As a valued professional in the scientific community, your safety is paramount. This document is designed to provide you with the immediate, practical information needed to manage this chemical responsibly in a laboratory setting, ensuring both personal safety and environmental protection.

While specific toxicological data for Benzyl 4-bromophenyl sulfide are not extensively documented, its classification as a halogenated aromatic sulfide necessitates a cautious approach. Structurally similar compounds are known to cause skin, eye, and respiratory irritation[4][5]. The primary established hazard is its high toxicity to aquatic life with long-lasting effects[6][7]. Therefore, adherence to the following protocols is critical.

Core Safety Directives and Hazard Assessment

Primary Hazards:

• Environmental: Very toxic to aquatic life with long lasting effects (H400/H410)[6][7].

• Potential Health Effects: Based on data from similar halogenated organic compounds, assume the potential for:

  • Skin irritation (H315)[4][5]

  • Serious eye irritation (H319)[4][5]

  • Respiratory tract irritation (H335)[4][5]

Property	Value	Source
CAS Number	53136-21-3	[1][3]
Molecular Formula	C₁₃H₁₁BrS	[1][2][3]
Molecular Weight	279.20 g/mol	[1][2]
Physical State	Solid	[3]
Melting Point	64-65 °C	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to minimize exposure risk. The following table outlines the recommended PPE for handling Benzyl 4-bromophenyl sulfide.

Protection Type	Specific Recommendation	Rationale and Best Practices
Hand Protection	Nitrile gloves (minimum 5-mil thickness)	Provides splash protection against a range of organic chemicals. While specific breakthrough data for Benzyl 4-bromophenyl sulfide is unavailable, nitrile is a generally recommended material for halogenated organics[8]. Crucially, treat nitrile gloves as single-use for splash protection only; they are not for immersion. If contact occurs, remove and replace gloves immediately[9]. For extended handling, consider heavier-duty gloves like Viton® or ensure frequent changes of nitrile gloves.
Eye and Face Protection	Chemical safety goggles	Protects against splashes and dust particles. For procedures with a higher risk of splashing (e.g., transferring large quantities), a full-face shield should be worn in addition to safety goggles[10][11].
Body Protection	A buttoned, long-sleeved laboratory coat	Protects skin and personal clothing from contamination. Ensure the lab coat is made of a suitable material, such as cotton, and is kept clean.
Footwear	Closed-toe shoes	Protects feet from spills. Perforated shoes or sandals are not permitted in the laboratory.
Respiratory Protection	Work in a certified chemical fume hood	A fume hood is the primary engineering control to prevent inhalation of dust or potential vapors. If a fume hood is not available, a NIOSH-approved respirator with organic vapor cartridges and a particulate filter may be necessary, but this should be a secondary measure after a thorough risk assessment.

Donning and Doffing PPE: A Critical Procedure

The order of putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: Workflow for donning and doffing Personal Protective Equipment.

Operational Plan: From Benchtop to Disposal

A structured approach to handling Benzyl 4-bromophenyl sulfide will minimize risks.

Preparation and Handling

• Designated Area: All work with Benzyl 4-bromophenyl sulfide should be conducted in a designated area within a certified chemical fume hood.

• Ventilation: Ensure the fume hood is functioning correctly before starting any work.

• Avoid Dust Formation: As a solid, handle this chemical carefully to avoid creating dust. If weighing, do so in the fume hood or a ventilated balance enclosure.

• Incompatible Materials: Keep away from strong oxidizing agents and strong acids.

Spill Response

In the event of a spill, immediate and correct action is crucial.

• Minor Spill (Contained within the fume hood):

  • Ensure your PPE is intact.

  • Use an absorbent material, such as vermiculite or sand, to cover the spill.

  • Carefully sweep the absorbed material into a designated hazardous waste container using non-sparking tools.

  • Wipe the area with a suitable solvent (e.g., acetone), collecting the rinsate as halogenated waste.

  • Decontaminate the area with soap and water.

• Major Spill (Outside of a fume hood or a large volume):

  • Evacuate the immediate area and alert colleagues.

  • If safe to do so, close the doors to the laboratory to contain any potential vapors.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

  • Do not attempt to clean up a major spill without specialized training and equipment.

Caption: Decision workflow for responding to a chemical spill.

Disposal Plan: Environmental Responsibility

Due to its classification as a halogenated organic compound and its high aquatic toxicity, proper disposal is a critical final step.

• Waste Segregation: All waste containing Benzyl 4-bromophenyl sulfide, including contaminated PPE, absorbent materials, and rinsates, must be collected in a designated "Halogenated Organic Waste" container[12][13][14].

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Benzyl 4-bromophenyl sulfide," and the appropriate hazard warnings.

• Storage: Store the sealed waste container in a designated, well-ventilated secondary containment area away from incompatible materials until it is collected by your institution's hazardous waste management service.

• Do NOT: Never dispose of Benzyl 4-bromophenyl sulfide or any halogenated organic compound down the drain[12].

By adhering to these guidelines, you contribute to a safe and responsible research environment. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for the most comprehensive information before beginning any work.

References

• Chemical Label for BENZYL 4-BROMOPHENYL SULFIDE. (n.d.). Retrieved from [Link]

• Hazardous Waste Segregation Guide. (n.d.). Retrieved from [Link]

• U.S. Environmental Protection Agency. (1988). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

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• Virginia Commonwealth University. (n.d.). Waste Anesthetic Gas - Occupational Health and Safety. Retrieved from [Link]

• Keller, M., et al. (2022). Occupational Exposure to Halogenated Anaesthetic Gases in Hospitals: A Systematic Review of Methods and Techniques to Assess Air Concentration Levels. International Journal of Environmental Research and Public Health. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• Kimberly-Clark. (n.d.). Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• The City University of New York. (2023). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• University of Massachusetts Lowell. (n.d.). Halogenated Waste. Retrieved from [Link]

• TBEP Labs. (2019). Chemical Spill Clean-Up. Retrieved from [Link]

• University of Oslo. (2024). Chemical and Hazardous Waste Guide. Retrieved from [Link]

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